N-nitroso-atomoxetine

Core Science & Biosynthesis

Foreword: The Imperative of Impurity Profiling

An In-depth Technical Guide to the Chemical Properties of N-Nitroso-Atomoxetine

In the landscape of pharmaceutical development and manufacturing, the control of impurities is not merely a regulatory hurdle but a fundamental pillar of patient safety. The emergence of N-nitrosamine drug substance-related impurities (NDSRIs) has presented a significant challenge, demanding a deeper, more mechanistic understanding of their formation and behavior. N-Nitroso-atomoxetine, an NDSRI associated with the widely prescribed ADHD medication atomoxetine, exemplifies this challenge. This guide is designed for the practicing scientist—the analytical chemist, the process chemist, the formulation scientist—to provide a comprehensive, technically grounded resource on the chemical properties of this specific impurity. Our objective is to move beyond simple data reporting and delve into the causality behind its formation, the logic of its analytical detection, and the rationale for its control.

Core Chemical Identity and Physicochemical Properties

N-Nitroso-atomoxetine is the N-nitrosated derivative of atomoxetine, where a nitroso (-N=O) group replaces the hydrogen on the secondary amine nitrogen. This seemingly minor structural modification drastically alters the molecule's toxicological profile, placing it in the "cohort of concern" due to its classification as a potential genotoxic and probable human carcinogen.[1][2]

A precise understanding of its basic properties is the foundation for all further investigation.

Table 1: Physicochemical and Identification Properties of N-Nitroso-Atomoxetine

Property	Value / Description	Source(s)
Chemical Name	(R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide	[1][3][4]
Synonyms	Atomoxetine Impurity 39, NDSRI-Atomoxetine	[3]
CAS Number	3028194-77-3	[1][5]
Molecular Formula	C₁₇H₂₀N₂O₂	[3][5][6]
Molecular Weight	284.35 g/mol	[3][5]
Appearance	Pale Yellow Solid	[7]
Solubility	Soluble in organic solvents such as Methanol, Acetonitrile, and DMSO.	[7]

The Genesis of an Impurity: Mechanism of Formation

The formation of N-nitroso-atomoxetine is a classic acid-catalyzed nitrosation of a secondary amine. Its presence in a drug product is not typically due to intentional addition but rather the result of an unintended reaction between the atomoxetine molecule and a nitrosating agent.

Causality of Formation: The reaction requires two key components: the secondary amine of atomoxetine and a nitrosating agent. The most common nitrosating agent in a pharmaceutical context is nitrous acid (HNO₂), which is highly unstable and forms in situ from residual nitrites (often present as trace impurities in excipients or water) under acidic conditions.[2][8] The manufacturing process or the drug product formulation itself can provide the necessary acidic environment.

The Reaction Pathway:

• Activation of Nitrite: In an acidic medium (H⁺), a nitrite ion (NO₂⁻) is protonated to form nitrous acid (HNO₂).

• Formation of the Electrophile: Two molecules of nitrous acid can equilibrate to form dinitrogen trioxide (N₂O₃), or, under stronger acidic conditions, nitrous acid can be protonated and lose water to form the highly electrophilic nitrosonium ion (NO⁺).

• Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen of atomoxetine acts as a nucleophile, attacking the electrophilic nitrosating agent (N₂O₃ or NO⁺).

• Formation of N-Nitroso-Atomoxetine: Following the attack, a proton is lost, resulting in the formation of the stable N-nitrosamine.

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genotoxicity of N-nitroso-atomoxetine

An In-Depth Technical Guide to the Genotoxicity Assessment of N-Nitroso-Atomoxetine

Abstract

The detection of N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI) of the attention-deficit/hyperactivity disorder (ADHD) medication atomoxetine, necessitates a rigorous evaluation of its genotoxic potential. As a class, N-nitrosamines are considered a "cohort of concern" by international regulatory bodies due to their classification as probable human carcinogens, a property intrinsically linked to their genotoxicity.[1][2] This technical guide provides a comprehensive framework for researchers, toxicologists, and drug development professionals to understand and assess the . It details the underlying biochemical mechanisms, outlines a tiered, phase-appropriate experimental strategy, provides step-by-step protocols for key in vitro assays, and discusses the interpretation of data within the current regulatory landscape.

Introduction: The NDSRI Challenge in Atomoxetine

Atomoxetine is a selective norepinephrine reuptake inhibitor widely prescribed for ADHD. The molecular structure of atomoxetine contains a secondary amine, which creates a potential vulnerability for nitrosation—the reaction with nitrosating agents to form an N-nitrosamine. N-nitroso-atomoxetine, chemically described as (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide, is the resulting NDSRI.[3]

The presence of such impurities, even at trace levels, is a significant concern for patient safety.[4] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control over nitrosamine impurities in pharmaceutical products.[5][6] This requires a thorough risk assessment, underpinned by robust genotoxicity data, to establish safe exposure levels, known as the Acceptable Intake (AI) limit.

Formation and Chemical Profile of N-Nitroso-Atomoxetine

Understanding the formation pathways of N-nitroso-atomoxetine is critical for developing effective control strategies. Its genesis can be traced to the reaction of the secondary amine moiety in the atomoxetine molecule with nitrosating agents.[7][8]

Key Sources of Nitrosating Agents and Contributing Factors:

• Raw Materials and Reagents: Residual nitrites or other nitrosating agents present in starting materials, solvents, or reagents used during the synthesis of the active pharmaceutical ingredient (API).[9]

• Excipients: Certain common pharmaceutical excipients have been found to contain trace levels of nitrites.[9]

• Manufacturing Environment: Nitrogen oxides (NOx) present in the air can contribute to nitrosation reactions on solid dosage forms.[10]

• Degradation: Formation can occur during the shelf-life of the finished drug product, particularly under conditions of high heat or humidity.[3][7]

Controlling these factors, for instance by using raw materials with low nitrite content and manufacturing in a NOx-controlled environment, has been shown to successfully suppress the formation of N-nitroso-atomoxetine.[10]

The Core Mechanism: Metabolic Activation to a Genotoxic Electrophile

N-nitrosamines, including N-nitroso-atomoxetine, are not directly genotoxic. They are pro-mutagens that require metabolic activation, primarily in the liver, to transform into DNA-reactive species.[11][12] This bioactivation is a critical concept that dictates the design of appropriate genotoxicity assays.

The principal pathway involves enzymatic oxidation by Cytochrome P450 (CYP) enzymes.[13] The process unfolds as follows:

• α-Hydroxylation: A CYP enzyme catalyzes the hydroxylation of a carbon atom immediately adjacent (the α-carbon) to the nitroso group.[13]

• Formation of an Unstable Intermediate: This creates an unstable α-hydroxy nitrosamine.

• Spontaneous Decomposition: The intermediate spontaneously rearranges and decomposes, releasing an aldehyde and, crucially, a highly reactive electrophilic alkyldiazonium ion.[13][14]

• DNA Adduct Formation: The alkyldiazonium ion readily attacks nucleophilic sites on DNA bases, primarily the N7 and O6 positions of guanine and the N3 position of adenine, forming covalent DNA adducts.[11][12]

• Mutagenesis: If not repaired by cellular DNA repair mechanisms, these adducts can cause mispairing of DNA bases during replication (e.g., O6-methylguanine pairing with thymine instead of cytosine), leading to permanent point mutations (e.g., G:C to A:T transitions). This DNA damage is the initiating event in chemical carcinogenesis.

Caption: Metabolic activation of N-nitroso-atomoxetine leading to genotoxicity.

A Tiered Strategy for Genotoxicity Assessment

A logical, tiered approach is essential for efficiently and definitively characterizing the genotoxic risk of N-nitroso-atomoxetine. The strategy begins with a sensitive in vitro test battery and proceeds to in vivo testing only if warranted by the initial results, aligning with regulatory expectations.

Caption: Tiered workflow for assessing the .

Experimental Protocols for In Vitro Assessment

Given that N-nitroso-atomoxetine requires metabolic activation, all in vitro tests must be conducted both with and without an exogenous metabolic activation system, typically a liver post-mitochondrial fraction (S9).

Bacterial Reverse Mutation (Ames) Test

The Ames test is the cornerstone for detecting mutagenic potential.[15] For nitrosamines, an enhanced protocol is recommended by regulatory agencies to overcome the known limitations of standard methods.[16][17]

Protocol: Enhanced Ames Test for N-Nitroso-Atomoxetine

• Test Strains: Utilize Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101). This combination detects various types of base-pair substitutions and frameshift mutations.[17]

• Metabolic Activation: Prepare two separate S9 mixes: one containing 30% (v/v) liver S9 from hamsters induced with phenobarbital/β-naphthoflavone, and another with 30% (v/v) liver S9 from similarly induced rats. Testing with both is crucial as sensitivity can vary by species.[17][18]

• Dose Selection: Conduct a preliminary range-finding study to determine cytotoxicity. The main experiment should use at least five analyzable concentrations, with the highest concentration being 5 mg/plate or the lowest precipitating concentration.

• Assay Procedure (Pre-incubation Method):

  • To a sterile test tube, add 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix (or phosphate buffer for non-activated conditions), and 0.1 mL of the test article (N-nitroso-atomoxetine) dissolved in a suitable solvent (e.g., DMSO).

  • Include a vehicle control (solvent only) and a known positive control for each strain with and without S9 (e.g., 2-nitrofluorene, sodium azide, benzo[a]pyrene, 2-aminoanthracene).

  • Incubate the mixture at 37°C for 30 minutes with gentle shaking.[17]

  • After incubation, add 2.0 mL of top agar (melted and held at 45°C) containing a trace amount of histidine and biotin, vortex briefly, and pour onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A positive result is defined as a dose-related increase in the mean number of revertants per plate, which is at least twice the mean of the vehicle control plates.

In Vitro Micronucleus (MN) Assay

This assay detects chromosomal damage (clastogenicity) and effects on the mitotic apparatus (aneugenicity) by measuring the frequency of micronuclei in the cytoplasm of interphase cells.[19]

Protocol: In Vitro Micronucleus Assay in 3D HepaRG Spheroids

Using a metabolically competent human cell line like HepaRG in a 3D spheroid culture model is highly recommended, as it more closely mimics the metabolic capacity of the human liver and has shown greater sensitivity for detecting nitrosamine genotoxicity.[2][20]

• Cell Culture: Culture HepaRG cells to form 3D spheroids according to established protocols. These models exhibit significantly higher and more stable expression of key CYP enzymes compared to 2D monolayers.[20]

• Treatment: Expose the spheroids to N-nitroso-atomoxetine at a minimum of three analyzable concentrations (plus vehicle and positive controls) for 24 hours. A long exposure without S9 is appropriate as these cells are metabolically active.

• Cytokinesis Block: Following the initial treatment period, dissociate the spheroids into a single-cell suspension. Add Cytochalasin B (typically 3-6 µg/mL) to the culture medium for a duration equivalent to 1.5-2.0 normal cell cycle times to block cytokinesis. This results in the accumulation of binucleated cells, ensuring that only cells that have completed one mitosis are scored.[21][22]

• Harvesting and Staining: Harvest the cells by cytocentrifugation onto microscope slides. Fix and stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring:

  • Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • A micronucleus should be round or oval, non-refractile, have a sharp border, be stained with the same intensity as the main nuclei, and have a diameter less than one-third of the main nuclei.

  • Simultaneously, assess cytotoxicity by calculating the Cytokinesis-Block Proliferation Index (CBPI).

• Data Analysis: A positive result is a concentration-dependent and statistically significant increase in the frequency of micronucleated cells compared to the concurrent vehicle control.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for the direct visualization and measurement of DNA strand breaks in individual cells.[23][24]

Protocol Overview: Alkaline Comet Assay

• Cell Treatment: Expose a suitable mammalian cell line (e.g., TK6 or HepaRG) to N-nitroso-atomoxetine with and without S9 for a short duration (e.g., 2-4 hours).

• Cell Embedding: Embed the treated cells in a low-melting-point agarose gel on a microscope slide.

• Lysis: Lyse the cells using a high-salt detergent solution to remove membranes and cytoplasm, leaving behind the DNA as a "nucleoid."

• Enzyme Treatment (Optional but Recommended): To increase specificity, incubate the slides with lesion-specific enzymes like formamidopyrimidine-DNA glycosylase (FPG), which recognizes and cleaves DNA at sites of oxidative purine damage, a lesion type relevant to nitrosamine exposure.[25]

• Alkaline Unwinding and Electrophoresis: Place the slides in a high pH (~13) buffer to unwind the DNA. Perform electrophoresis, during which relaxed and broken DNA fragments migrate away from the nucleoid, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.

• Data Analysis: Use image analysis software to quantify the extent of DNA damage, typically expressed as "% Tail DNA" (the intensity of the tail relative to the total intensity of the comet). A dose-dependent, significant increase in % Tail DNA indicates a positive result.

Data Interpretation and Regulatory Context

The collective evidence from the in vitro battery determines the genotoxic profile of N-nitroso-atomoxetine.

• Positive Ames Test: A positive result in a well-conducted enhanced Ames test is strong evidence of mutagenic potential and classifies the impurity as a mutagenic carcinogen.

• Positive Mammalian Cell Assays: Positive findings in the micronucleus or comet assay indicate the potential to induce chromosomal or DNA damage. If the Ames test is negative, these results may suggest a non-mutagenic (clastogenic or aneugenic) mode of action, which could have a threshold.

• Conflicting or Equivocal Results: In cases of conflicting data (e.g., positive in mammalian cells but negative in Ames), further testing, including in vivo follow-up, may be required to resolve the finding and establish relevance.[26]

Acceptable Intake (AI) and Risk Management:

For any NDSRI confirmed to be mutagenic, a risk management approach is required to limit potential human exposure. The acceptable intake (AI) is a safe daily exposure level derived from toxicological data. The AI for N-nitroso-atomoxetine has been established as 100 ng/day .[10] This value is used to calculate the concentration limit for the impurity in the final drug product based on its maximum daily dose.

Table 1: Example Acceptable Intake (AI) Limits for Nitrosamine Impurities

Nitrosamine Impurity	AI Limit (ng/day)	Potency Category (Example)
N-nitrosodimethylamine (NDMA)	96	2
N-nitrosodiethylamine (NDEA)	26.5	1
N-nitroso-atomoxetine	100	2
N-nitroso-varenicline	1500	5
N-nitroso-rasagiline	18	1

Note: Potency categories are based on the Carcinogenic Potency Categorization Approach (CPCA) where Category 1 is most potent and Category 5 is least potent.[2] Data compiled from regulatory guidance and scientific literature.[2][5][10][27]

Conclusion

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An In-depth Technical Guide to the Stability and Degradation of N-nitroso-atomoxetine

Prepared by: Gemini, Senior Application Scientist

Abstract

N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), has emerged as a significant concern in the pharmaceutical industry due to its classification as a probable human carcinogen.[1][2] This technical guide provides a comprehensive overview of the chemical stability and degradation pathways of N-nitroso-atomoxetine. We will delve into the mechanisms of its formation, the critical factors influencing its stability, and its degradation under various stress conditions, including hydrolysis, oxidation, photolysis, and thermal stress. This document synthesizes field-proven insights with established scientific principles to offer researchers, scientists, and drug development professionals a robust framework for risk assessment and the development of effective control strategies. Detailed experimental protocols and advanced analytical methodologies for the detection and quantification of this impurity are also presented to ensure product quality and patient safety.

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the detection of nitrosamine impurities in common medications has triggered widespread regulatory scrutiny and product recalls, highlighting a critical challenge for the pharmaceutical industry.[3][4] These compounds are classified as a "cohort of concern" due to their potential genotoxic and carcinogenic properties.[4][5] N-nitroso-atomoxetine is an NDSRI where the secondary amine moiety of the active pharmaceutical ingredient (API), atomoxetine, undergoes nitrosation.[6][7] Atomoxetine is a selective norepinephrine reuptake inhibitor widely prescribed for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD).[8][9] The presence of N-nitroso-atomoxetine in the final drug product, even at trace levels, can pose a significant health risk, necessitating rigorous control and monitoring throughout the product lifecycle.[4][10]

Understanding the stability profile and degradation pathways of N-nitroso-atomoxetine is paramount for developing mitigation strategies. This guide provides the foundational knowledge required to identify potential risks in the manufacturing process, establish appropriate storage conditions, and develop validated analytical methods for its control.

Chemical Properties and Formation Pathway

N-nitroso-atomoxetine, chemically named (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide, is formed when the secondary amine in the atomoxetine molecule reacts with a nitrosating agent.[6][11]

Physicochemical Properties

Property	Value	Source
Chemical Name	N-methyl-N-[(3R)-3-(2-methylphenoxy)-3-phenylpropyl]nitrous amide	[12]
Molecular Formula	C₁₇H₂₀N₂O₂	[12][13]
Molecular Weight	284.35 g/mol	[12][13]
CAS Number	3028194-77-3	[13]

Mechanism of Formation

The formation of N-nitroso-atomoxetine occurs via the reaction of atomoxetine with nitrosating agents.[7] This reaction is typically favored under acidic conditions. Potential sources of nitrosating agents are varied and can be introduced at multiple stages of the manufacturing process and product lifecycle.[10][14]

Key sources include:

• Raw Materials and Reagents: Residual nitrites present in starting materials, solvents, or excipients.[7][14] For instance, excipients like pregelatinized starch can contain nitrite impurities.[7]

• Water Quality: The water used in manufacturing can be a source of nitrites.[10]

• Manufacturing Environment: Nitrogen oxides (NOx) present in the air can act as nitrosating agents.[15]

• Degradation: Degradation of the API or excipients during storage can generate precursors for nitrosation.[14]

The fundamental reaction involves the electrophilic attack of a nitrosating species (e.g., nitrous acid, HNO₂) on the lone pair of electrons of the secondary amine of atomoxetine.

Caption: Formation pathway of N-nitroso-atomoxetine.

Stability Profile and Degradation Pathways

Forced degradation studies on the parent drug, atomoxetine, provide critical insights into the conditions that could lead to its degradation and, subsequently, the formation or degradation of its nitrosamine derivative. Atomoxetine has been shown to be susceptible to degradation under acidic, basic, oxidative, and thermal stress conditions.[][17] N-nitroso-atomoxetine itself is expected to degrade under similar stress conditions, particularly given the known lability of the N-nitroso bond.

Caption: Potential degradation pathways for N-nitroso-atomoxetine.

Hydrolytic Degradation (Acidic and Alkaline)

Forced degradation studies on atomoxetine tablets using 0.1 M HCl and 0.1 M NaOH with refluxing showed significant degradation within 3 hours.[]

• Acidic Conditions: In the presence of 0.1 M HCl, atomoxetine degraded completely in 3 hours, forming multiple degradation products.[] N-nitroso-atomoxetine is expected to be unstable in strong acidic conditions, potentially leading to denitrosation, which cleaves the N-NO bond to regenerate the parent atomoxetine and release nitrous acid.

• Alkaline Conditions: Under 0.1 M NaOH, atomoxetine also showed complete degradation in 3 hours, with one major degradation product observed.[] N-nitroso compounds can exhibit complex reactions under basic conditions, potentially leading to the formation of diazo compounds or other degradation products.

Oxidative Degradation

When atomoxetine was refluxed in a solution containing 3% hydrogen peroxide (H₂O₂), approximately 20-25% degradation was observed within one hour, yielding two noticeable degradation products.[] The N-nitroso group is susceptible to oxidation, which could lead to the formation of N-nitro-atomoxetine or cleavage of the molecule.

Photodegradation

The N-NO bond is known to be photolabile. Exposure to ultraviolet (UV) light can cause homolytic cleavage of this bond, generating radical species that can initiate a cascade of further reactions. Studies on atomoxetine have shown it degrades upon exposure to UV light (254 nm) over several hours.[18] This suggests that N-nitroso-atomoxetine would also be susceptible to photodegradation, potentially at an even faster rate.[18][19]

Thermal Degradation

Dry heat studies on atomoxetine at 50°C for seven hours resulted in complete degradation.[] This indicates that both the parent drug and its nitrosamine derivative are sensitive to elevated temperatures. Long-term storage at ambient or elevated temperatures can increase the rate of degradation and potentially the formation of N-nitroso-atomoxetine if nitrosating agents are present.[13]

Analytical Methodologies for Stability Assessment

The detection and quantification of N-nitroso-atomoxetine at trace levels require highly sensitive and specific analytical methods.[10] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose.[6][14]

LC-MS/MS Method Parameters

A validated UPLC-MS/MS method has been developed for the quantification of N-nitroso-atomoxetine with a limit of quantification (LOQ) as low as 0.02 ppm.[14][20]

Parameter	Condition	Source
Column	Kromasil 100-5 C8 (250 mm x 4.6 mm, 5 µm)	[14]
Mobile Phase A	1 mL Formic Acid in 1000 mL Water	[14]
Mobile Phase B	Acetonitrile	[14]
Flow Rate	0.8 mL/min	[14]
Mode	Gradient Elution	[14]
Column Temp.	40 °C	[14]
Autosampler Temp.	15 °C	[14]
Injection Vol.	90 µL	[14]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[14]
MRM Transition	m/z 285.15 > 177.05 (Quantifier)	[14]

Causality: The use of a C8 column provides suitable retention for the moderately nonpolar N-nitroso-atomoxetine molecule. A gradient elution with acetonitrile allows for efficient separation from the more polar parent API and other impurities. The high injection volume (90 µL) is a strategic choice to enhance sensitivity, enabling the detection of trace-level impurities. Positive ESI is selected because the amine functional group is readily protonated. Multiple Reaction Monitoring (MRM) provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition, minimizing interference from the matrix.[14]

Experimental Protocol: Forced Degradation Study

This protocol describes a self-validating system for assessing the stability of N-nitroso-atomoxetine under various stress conditions. The goal is to identify potential degradation products and determine the degradation pathways.

Caption: Experimental workflow for forced degradation studies.

Materials and Reagents

• N-nitroso-atomoxetine reference standard

• Atomoxetine HCl reference standard

• HPLC-grade Methanol or Acetonitrile

• HPLC-grade Water

• Hydrochloric Acid (HCl), analytical grade

• Sodium Hydroxide (NaOH), analytical grade

• Hydrogen Peroxide (H₂O₂), 30% solution

• Volumetric flasks, pipettes, and vials

Step-by-Step Methodology

• Preparation of Stock Solution:

  • Accurately weigh and dissolve N-nitroso-atomoxetine in a suitable solvent (e.g., methanol) to prepare a stock solution of approximately 100 µg/mL.

  • Rationale: Methanol is a common solvent as atomoxetine is readily soluble in it, ensuring homogeneity for stress testing.[]

• Control Sample:

  • Dilute the stock solution with the solvent to the target analytical concentration (e.g., 1 µg/mL).

  • Store this sample protected from light at a controlled temperature (e.g., 2-8°C). This sample represents the baseline (t=0) and is used to assess the stability of the analyte in solution.

• Stress Conditions:

  • For each condition, transfer an aliquot of the stock solution into a separate flask.

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Keep at 60°C.

  • Alkaline Hydrolysis: Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Keep at 60°C.

  • Oxidation: Add an equal volume of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation: Keep the stock solution in a calibrated oven at 60°C.

  • Photostability: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sampling and Analysis:

  • Withdraw samples from each stress condition at predetermined time points (e.g., 2, 4, 8, 24, and 48 hours).

  • Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively, to prevent damage to the HPLC column.

  • Dilute all samples to the target analytical concentration.

  • Analyze all stressed samples, along with the control sample, using the validated LC-MS/MS method described in Section 4.0.

• Data Evaluation:

  • Compare the chromatograms of stressed samples to the control sample.

  • Calculate the percentage degradation of N-nitroso-atomoxetine.

  • Perform a mass balance analysis to account for the parent compound and all major degradation products.

  • Use the high-resolution mass spectrometry data to propose structures for any new peaks observed, which represent potential degradation products.

Conclusion and Recommendations

N-nitroso-atomoxetine is an impurity of significant concern that can form during the manufacturing or storage of atomoxetine-containing drug products.[13][14] Its stability is highly dependent on environmental conditions such as pH, temperature, and light. Forced degradation studies indicate that hydrolysis, oxidation, and photolysis are the primary degradation pathways.

To ensure patient safety and regulatory compliance, the following recommendations are crucial:

• Risk Assessment: Conduct a thorough risk assessment to identify and control potential sources of nitrosating agents in raw materials, excipients, and the manufacturing process.[3][10]

• Process Control: Implement controls to minimize the risk of formation, such as using excipients with low nitrite content and controlling atmospheric NOx levels.[7][15]

• Storage Conditions: N-nitroso-atomoxetine and the parent drug should be stored in cool, dry conditions, protected from light to minimize degradation and impurity formation.[13]

• Analytical Monitoring: Employ validated, highly sensitive analytical methods like LC-MS/MS for routine testing of N-nitroso-atomoxetine in both API release and drug product stability studies.[6][14]

• Stability Studies: Conduct comprehensive stability studies on the final drug product to monitor for the formation of N-nitroso-atomoxetine throughout its shelf life.[3][14]

By adopting these proactive measures, pharmaceutical manufacturers can effectively manage the risks associated with N-nitroso-atomoxetine, ensuring the quality, safety, and efficacy of their products.

References

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health. Retrieved from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health. Retrieved from [Link]

• ACS Publications. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development. Retrieved from [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Atomoxetine. Retrieved from [Link]

• Charmy, K., Bhanubhai, S., & Ragin, S. (2011). METHOD DEVELOPMENT, VALIDATION AND FORCED DEGRADATION STUDIES OF ATOMOXETINE HYDROCHLORIDE BY RP- HPLC. Semantic Scholar. Retrieved from [Link]

• EDREX. (2025). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. Retrieved from [Link]

• Kumar, D., & Gairola, D. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR. Retrieved from [Link]

• R Discovery. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. Retrieved from [Link]

• ResearchGate. (n.d.). Method development, validation and forced degradation studies of atomoxetine hydrochloride by RP- HPLC. Retrieved from [Link]

• NIH. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Center for Biotechnology Information. Retrieved from [Link]

• IJPR. (2024). Atomoxetine: A Review On Analytical Method Development And Validation For Quantification Of Bulk And Pharmaceutical Dosage Form By High Performance Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Stability Indicating RP-HPLC Assay Method Development and Validation for Determination of Atomoxetine HCl in Tablet Dosage Form. Retrieved from [Link]

• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry. Retrieved from [Link]

• European Medicines Agency. (2026). Nitrosamine impurities. Retrieved from [Link]

• PubChem. (n.d.). N-nitroso-atomoxetine. Retrieved from [Link]

• AIJFR. (2025). Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. Retrieved from [Link]

• Alentris Research Pvt. Ltd. (n.d.). N-Nitroso-Atomoxetine. Retrieved from [Link]

• SynZeal. (n.d.). N-Nitroso-Atomoxetine. Retrieved from [Link]

• ResearchGate. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (NDSRI) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. Retrieved from [Link]

• NIH. (n.d.). Studies on photodegradation process of psychotropic drugs: a review. Retrieved from [Link]

• N-nitrosamines Chemistry. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Retrieved from [Link]

• ACS. (n.d.). Photocatalytic degradation of warfarin, atomoxetine, and norethindrone. Retrieved from [Link]

• RSC Publishing. (2019). Photodegradation of pharmaceutical compounds in partially nitritated wastewater during UV irradiation. Retrieved from [Link]

• Qvents. (2025). Glenmark Recalls Over 1.5 Million Bottles of ADHD Drug for Nitrosamine Impurity. Retrieved from [Link]

• Daicel Pharma Standards. (n.d.). Atomoxetine Impurities. Retrieved from [Link]

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toxicological profile of N-nitroso-atomoxetine

An In-depth Technical Guide on the Toxicological Profile of N-nitroso-atomoxetine

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the , a nitrosamine impurity of concern in atomoxetine drug products. It is intended for researchers, scientists, and drug development professionals engaged in the safety assessment and quality control of pharmaceuticals. This document synthesizes current regulatory perspectives, established toxicological principles of the nitrosamine class, and outlines the necessary analytical and risk assessment frameworks.

Introduction: The Challenge of Nitrosamine Impurities

The discovery of N-nitrosodimethylamine (NDMA) in valsartan products in 2018 marked a turning point in pharmaceutical quality control. Since then, nitrosamine impurities have been identified in a range of medications, prompting rigorous action from global regulatory bodies. These compounds are of significant concern due to their classification as probable human carcinogens.

N-nitroso-atomoxetine is a nitrosamine impurity that can form in drug products containing the active pharmaceutical ingredient (API) atomoxetine. Atomoxetine, a selective norepinephrine reuptake inhibitor, possesses a secondary amine functional group, which is a known precursor for nitrosation. The formation of N-nitroso-atomoxetine can occur if nitrosating agents, such as nitrites, are present during the manufacturing process or storage of the drug product. Given the potential carcinogenic risk associated with nitrosamines, a thorough understanding of the is imperative for patient safety.

This guide will delve into the known toxicological data, the mechanisms of nitrosamine-induced genotoxicity, methodologies for risk assessment, and the current regulatory landscape concerning N-nitroso-atomoxetine.

Toxicological Profile of N-nitroso-atomoxetine

Mechanism of Genotoxicity

The primary toxicological concern with nitrosamines is their genotoxic and carcinogenic potential. This activity is not inherent to the parent molecule but arises from metabolic activation.

• Metabolic Activation: N-nitroso compounds undergo enzymatic hydroxylation of the α-carbon atom, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

• Formation of Alkylating Agents: This hydroxylation leads to the formation of an unstable intermediate that spontaneously decomposes to yield a highly reactive alkyldiazonium ion.

• DNA Adduct Formation: The alkyldiazonium ion is a powerful electrophile that can covalently bind to nucleophilic sites on DNA bases, forming DNA adducts. The formation of these adducts, if not repaired by cellular mechanisms, can lead to mutations during DNA replication and initiate carcinogenesis.

Caption: Metabolic activation of N-nitroso-atomoxetine leading to DNA damage.

Genotoxicity and Mutagenicity Assessment

Due to the known genotoxic potential of nitrosamines, N-nitroso-atomoxetine is presumed to be a mutagenic carcinogen. Standard assays are employed to confirm this and to derive data for risk assessment.

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. For nitrosamines, this test is conducted with and without a metabolic activation system (e.g., rat liver S9 fraction) to account for the need for metabolic activation to exert genotoxicity.

Experimental Protocol: Ames Test for N-nitroso-atomoxetine

• Bacterial Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) are used to detect different types of mutations.

• Metabolic Activation: The S9 fraction from the liver of rats induced with Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone is prepared as the metabolic activation system.

• Dose Selection: A preliminary toxicity test is performed to determine the appropriate concentration range of N-nitroso-atomoxetine. The highest concentration should show some evidence of toxicity, and a series of at least five dilutions are tested.

• Assay Procedure (Plate Incorporation Method):

  • To 2 mL of molten top agar, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution (or vehicle control), and 0.5 mL of the S9 mix (for activated assays) or buffer (for non-activated assays).

  • The mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (his+ for S. typhimurium, trp+ for E. coli) is counted for each plate. A compound is considered mutagenic if it causes a dose-dependent increase in revertant colonies, typically at least a two-fold increase over the background control.

Carcinogenicity

There are no specific long-term carcinogenicity studies on N-nitroso-atomoxetine. However, the vast majority of nitrosamines that have been tested have demonstrated carcinogenicity in animal models. Therefore, N-nitroso-atomoxetine is treated as a potential human carcinogen.

Risk Assessment and Regulatory Landscape

The risk assessment for nitrosamine impurities is based on their carcinogenic potential and is used to establish an Acceptable Intake (AI) limit.

Acceptable Intake (AI) Limits

The AI represents a level of exposure that is considered to pose a negligible cancer risk over a lifetime. Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have published guidance on the control of nitrosamine impurities.

For N-nitroso-atomoxetine, Health Canada has established an AI limit.

Impurity	Acceptable Intake (AI)	Source
N-nitroso-atomoxetine	96 ng/day	Health Canada

This AI is derived from toxicological data of structurally related nitrosamines and is used to set the limits for this impurity in atomoxetine-containing drug products.

Analytical Methodologies

The detection and quantification of N-nitroso-atomoxetine at the low levels required by the AI limit necessitate highly sensitive and specific analytical methods.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common technique due to its high sensitivity, selectivity, and ability to handle complex matrices like drug formulations.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, often with a high-resolution mass spectrometer, but may require derivatization for non-volatile nitrosamines.

Workflow for Analytical Method Development

Caption: Workflow for the development and validation of an analytical method for N-nitroso-atomoxetine.

Control Strategies in Pharmaceutical Manufacturing

Manufacturers of atomoxetine products are required to perform a risk assessment to identify potential sources of nitrosamine formation and implement control strategies.

• API and Excipient Quality: Scrutinize the manufacturing processes of the API and excipients for the presence of secondary amines and nitrosating agents.

• Process Optimization: Modify manufacturing processes to avoid conditions that favor nitrosamine formation (e.g., high temperatures, acidic pH).

• In-process Controls and Final Product Testing: Implement sensitive analytical testing at appropriate stages of the manufacturing process and for the final drug product.

• Stability Studies: Conduct stability studies to monitor for the formation of N-nitroso-atomoxetine over the shelf life of the product.

Conclusion

While a specific, comprehensive toxicological dossier for N-nitroso-atomoxetine is not publicly available, its risk profile is managed based on the well-understood toxicology of the nitrosamine class of compounds. It is considered a mutagenic carcinogen, and its presence in atomoxetine drug products is controlled to a strict Acceptable Intake limit of 96 ng/day, as established by regulatory authorities like Health Canada. The control of N-nitroso-atomoxetine relies on robust risk assessments of the manufacturing process and the use of highly sensitive analytical methods. Continued vigilance and research are necessary to ensure the safety and quality of atomoxetine-containing medicines.

References

• Health Canada. (2023). Nitrosamine impurities in medications: List of acceptable intake limits. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]

• European Medicines Agency. (2023). Nitrosamine impurities. Retrieved from [Link]

• International Council for Harmonisation. (2022). ICH Guideline Q2(R2) on Validation of Analytical Procedures. Retrieved from [Link]

• Loeppky, R. N. (1994). The mechanism of the alpha-oxidation of N-nitrosamines. IARC Scientific Publications, (125), 163-73.

A Technical Guide to the Regulatory Landscape and Control of N-nitroso-atomoxetine

Introduction: The Challenge of Nitrosamine Drug Substance-Related Impurities (NDSRIs)

The discovery of nitrosamine impurities in widely used medications since 2018 has prompted a paradigm shift in pharmaceutical quality control and regulatory oversight.[1][2] Initially focused on small-molecule nitrosamines formed from manufacturing reagents, the scope has expanded to include a more complex class: Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3] These impurities are formed when a drug substance (or its fragments), which contains a secondary or tertiary amine functional group, reacts with nitrosating agents.[4]

N-nitroso-atomoxetine is a prototypical NDSRI. It is structurally similar to its parent active pharmaceutical ingredient (API), atomoxetine, a non-stimulant medication used for treating attention-deficit/hyperactivity disorder (ADHD).[5][6] The secondary amine present in the atomoxetine molecule makes it susceptible to nitrosation, potentially forming N-nitroso-atomoxetine during the manufacturing or storage of the drug product.[4][5] Given that nitrosamines are classified as probable human carcinogens, controlling these impurities at trace levels is a critical mandate for ensuring patient safety.[2][7]

This technical guide provides an in-depth analysis of the current regulatory guidelines for N-nitroso-atomoxetine limits, the scientific basis for these limits, and the essential methodologies for risk assessment, analytical testing, and mitigation.

The Global Regulatory Framework: A Harmonized Approach

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have established stringent guidelines for the control of nitrosamine impurities.[8][9] The foundational framework for this is the International Council for Harmonisation (ICH) M7(R2) guideline, which addresses the assessment and control of DNA-reactive (mutagenic) impurities.[10][11]

ICH M7(R2) classifies nitrosamines as a "cohort of concern," a group of chemicals with exceptionally high carcinogenic potency, for which the standard Threshold of Toxicological Concern (TTC) of 1.5 µ g/day is not sufficiently protective.[7][11] This has necessitated the establishment of compound-specific Acceptable Intake (AI) limits.

In response, the FDA has issued key guidance documents, including "Control of Nitrosamine Impurities in Human Drugs" and "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)," which outline a risk-based approach for manufacturers.[3][12][13] Similarly, the EMA and Health Canada have provided detailed instructions and expect marketing authorisation holders to conduct comprehensive risk evaluations for all pharmaceutical products.[9]

Acceptable Intake (AI) Limits for N-nitroso-atomoxetine

A remarkable degree of international harmonization has been achieved for the AI limit of N-nitroso-atomoxetine. Leading regulatory bodies have converged on a limit based on a scientific assessment of its carcinogenic potential.

Regulatory Agency	Acceptable Intake (AI) Limit	Basis for Limit
U.S. FDA	100 ng/day	Compound-Specific Data / Read-Across Analysis[12]
EMA	100 ng/day	Structure-Activity-Relationship (SAR) / Read-Across[14]
Health Canada	100 ng/day	Established AI Limit
TGA (Australia)	100 ng/day	Established AI Limit

Scientific Rationale for the 100 ng/day Limit:

The 100 ng/day AI limit was not arbitrarily chosen. It is derived using a toxicological principle known as a structure-activity relationship (SAR) or read-across approach .[14] Since robust, long-term carcinogenicity data for N-nitroso-atomoxetine itself is not available, toxicologists extrapolate its potential risk from well-studied, structurally related, and potent nitrosamines.

The EMA explicitly states that the limit for N-nitroso-atomoxetine is derived using the TD50 (the chronic dose rate that gives 50% of animals tumors) of NNK (4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone) as the point of departure.[14][15] This decision is supported by the fact that N-nitroso-atomoxetine tested positive in an in vivo mutagenicity study, confirming its DNA-reactive potential.[14][16] This methodology is consistent with the Carcinogenic Potency Categorization Approach (CPCA) , a framework used by agencies to assign AI limits to nitrosamines based on their structural features and predicted potency.[7][12]

Formation Pathways and Risk Assessment

A robust risk assessment is the cornerstone of any effective control strategy. Understanding how N-nitroso-atomoxetine forms is the first critical step.

The Chemistry of Formation:

The formation is a classic nitrosation reaction involving the secondary amine of the atomoxetine molecule and a nitrosating agent (Y-N=O), most commonly derived from nitrite salts (e.g., sodium nitrite) under acidic conditions.[4][5]

Caption: Chemical formation of N-nitroso-atomoxetine.

Potential Sources of Nitrosating Agents:

A thorough risk assessment must scrutinize every component and step of the manufacturing process for potential sources of nitrosating agents, which can include:

• Excipients: Certain common excipients have been found to contain trace levels of nitrites.[4][17]

• Water and Solvents: Residual nitrites can be present in the water or solvents used during synthesis or formulation.[18]

• Raw Materials: Impurities in starting materials or reagents used to synthesize the API.

• Environmental Factors: Nitrogen oxides (NOx) present in the air of the manufacturing facility can act as nitrosating agents, a factor that has been demonstrated to contribute to nitrosamine formation.[17]

Experimental Protocol: Risk Assessment Workflow

A systematic risk assessment should be conducted and documented, following a logical three-step process mandated by regulatory agencies.[9]

Caption: Regulatory three-step risk assessment workflow.

• Step 1: Risk Evaluation (Hazard Identification)

  • Objective: To identify if the formation of N-nitroso-atomoxetine is theoretically possible.

  • Methodology:

    • Deconstruct the entire manufacturing process for both the API and the finished drug product.

    • Review all raw materials, starting materials, solvents, reagents, and excipients for the presence of amines and potential nitrosating agents.

    • Evaluate process conditions (e.g., pH, temperature, pressure) to determine if they are conducive to nitrosation.[5]

    • Assess packaging materials and storage conditions for potential contamination or degradation pathways.

    • Document all findings in a formal risk assessment report.

• Step 2: Confirmatory Testing

  • Objective: To quantify the level of N-nitroso-atomoxetine in the drug product if a risk was identified in Step 1.

  • Methodology:

    • Develop and validate a sensitive and specific analytical method for the detection of N-nitroso-atomoxetine at levels significantly below the 100 ng/day AI limit.

    • Test multiple batches of the finished product, including batches at the end of their shelf life, to get a comprehensive profile.

    • If N-nitroso-atomoxetine is detected, compare the results to the AI limit.

• Step 3: Risk Mitigation

  • Objective: To implement changes to the manufacturing process or formulation to reduce the impurity to an acceptable level or prevent its formation.

  • Methodology:

    • If levels exceed the AI, immediately report the findings to the relevant regulatory authorities.

    • Conduct a root cause analysis to pinpoint the source of the nitrosating agent or the process step causing the issue.

    • Implement and validate Corrective and Preventative Actions (CAPAs), which may include changing suppliers, introducing new purification steps, modifying process parameters, or reformulating the product.[1][19]

Analytical Methodologies for Quantification

Due to the low parts-per-billion (ppb) levels associated with the AI limit, highly sensitive and specific analytical techniques are required.

Primary Analytical Techniques:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and powerful technique for quantifying NDSRIs like N-nitroso-atomoxetine, which are typically non-volatile.[5][17][18] It offers excellent sensitivity and selectivity.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While more suited for volatile nitrosamines (e.g., NDMA), GC-MS methods can also be developed for certain NDSRIs, often involving derivatization.[20]

Experimental Protocol: Example LC-MS/MS Workflow

The following outlines a typical workflow for the determination of N-nitroso-atomoxetine in atomoxetine hydrochloride drug product, based on published methods.[21][22]

Caption: Typical LC-MS/MS analytical workflow.

• Sample Preparation:

  • Accurately weigh the drug product (e.g., contents of capsules).

  • Dissolve in a suitable diluent (e.g., a mixture of methanol and water).

  • Centrifuge or filter the solution to remove insoluble excipients.

  • Perform further dilutions as necessary to bring the concentration within the calibrated range of the instrument.

• Chromatographic Separation (UFLC/HPLC):

  • Column: A reverse-phase column such as a Kromasil 100-5C8 or equivalent is often used.[21]

  • Mobile Phase: A gradient elution using an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile).[21]

  • Flow Rate: Typically in the range of 0.5-1.0 mL/min.

• Mass Spectrometric Detection (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode is effective for N-nitroso-atomoxetine.[21]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion-to-product ion transition. For N-nitroso-atomoxetine, a common transition is m/z 302 > 177.[17]

• Method Validation:

  • The method must be fully validated according to ICH Q2(R1) guidelines. Key performance characteristics from a published method are summarized below.[21][22]

Validation Parameter	Typical Performance
Limit of Detection (LOD)	~0.006 ppm
Limit of Quantification (LOQ)	~0.02 ppm
Linearity Range	0.02 ppm – 0.27 ppm (R² > 0.99)
Accuracy (Recovery)	70% to 130%
Precision (%RSD)	< 15% at LOQ level

Mitigation Strategies and Lifecycle Management

If confirmatory testing reveals unacceptable levels of N-nitroso-atomoxetine, robust mitigation strategies must be implemented. This is not a one-time fix but an ongoing process of lifecycle management.[10]

• Control of Raw Materials: The most effective strategy is preventative. Qualify suppliers of excipients and other raw materials to ensure minimal levels of nitrites. Implement routine testing of incoming materials.[4][17]

• Process Optimization: Modify manufacturing conditions to disfavor the nitrosation reaction. This can include adjusting pH, lowering reaction temperatures, or avoiding the simultaneous presence of the secondary amine and high concentrations of nitrosating agents.[1]

• Environmental Control: In cases where atmospheric NOx is identified as a root cause, installing NOx-free air filtration systems in the manufacturing suites can significantly reduce the formation of nitrosamines.[17]

• Use of Inhibitors: In some formulations, antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (Vitamin E) can be added to act as nitrosamine scavengers, though this requires significant reformulation and validation efforts.

• Reformulation: As a last resort, if the impurity cannot be controlled by other means, a reformulation of the drug product with different excipients may be necessary.[12]

Conclusion

The control of N-nitroso-atomoxetine is a critical aspect of ensuring the safety and quality of atomoxetine-containing drug products. The global regulatory landscape has coalesced around a harmonized Acceptable Intake limit of 100 ng/day , grounded in a scientific, risk-based assessment of the impurity's carcinogenic potential. For researchers, scientists, and drug development professionals, adherence to this limit requires a multi-faceted approach. This includes conducting a thorough, scientifically-sound risk assessment of all manufacturing processes and materials, employing highly sensitive and validated analytical methods such as LC-MS/MS for accurate quantification, and implementing effective mitigation strategies to prevent or reduce impurity formation. Proactive lifecycle management is essential for maintaining compliance and, most importantly, protecting patient health.

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• Revision 2 of FDA Guidance on Nitrosamines Published. NSF. [Link]

• Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena. [Link]

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• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development. [Link]

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• Development And Validation Of N-Nitroso Atomoxetine Impurity (NDSRI) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery. [Link]

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N-nitroso-atomoxetine in atomoxetine drug substance

An In-Depth Technical Guide to Understanding and Controlling N-nitroso-atomoxetine in Atomoxetine Drug Substance

A Foreword for the Senior Application Scientist

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding a deeper understanding of their formation, robust analytical detection methods, and effective control strategies. This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive technical overview of N-nitroso-atomoxetine, a nitrosamine impurity associated with the attention-deficit/hyperactivity disorder (ADHD) medication, atomoxetine. We will delve into the core scientific principles and offer practical insights to navigate this complex issue, ensuring the safety and quality of this important therapeutic agent.

The Chemical and Toxicological Profile of N-nitroso-atomoxetine

N-nitroso-atomoxetine is a nitrosamine drug substance-related impurity (NDSRI) of atomoxetine.[1] Its chemical structure is characterized by the addition of a nitroso group (N=O) to the secondary amine present in the atomoxetine molecule.[2]

Chemical Properties:

Property	Value	Source
Chemical Name	(R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide	[2][3]
CAS Number	3028194-77-3	[2][3]
Molecular Formula	C17H20N2O2	[2][3][4]
Molecular Weight	284.35 g/mol	[3][4]

Toxicological Significance and Acceptable Intake (AI) Limits:

Nitrosamine impurities are classified as a "cohort of concern" due to their potential genotoxic and carcinogenic properties.[5][6] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls for these impurities in pharmaceutical products.[7][8]

The primary concern with nitrosamines is their potential to increase the risk of cancer with long-term exposure above certain levels.[7] To manage this risk, regulatory bodies have established Acceptable Intake (AI) limits for various nitrosamines. The AI represents a level of exposure that is considered to pose a negligible cancer risk over a lifetime.

For N-nitroso-atomoxetine, the established AI limit is 100 ng/day .[5][9] This limit is derived from toxicological assessments, often using a precautionary approach based on structure-activity relationships and data from related nitrosamine compounds.[10]

The Genesis of an Impurity: Mechanism of N-nitroso-atomoxetine Formation

The formation of N-nitroso-atomoxetine is a classic chemical reaction involving a secondary amine and a nitrosating agent. Atomoxetine's molecular structure contains a secondary N-methylamine group, which is susceptible to nitrosation.[2]

The general mechanism proceeds as follows:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite salts (such as sodium nitrite) can be protonated to form nitrous acid (HNO₂). Nitrous acid can then be further protonated and lose a water molecule to form the highly reactive nitrosonium ion (NO+), which is a potent nitrosating agent.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine in atomoxetine acts as a nucleophile, attacking the electrophilic nitrosonium ion.

• Deprotonation: The resulting intermediate is then deprotonated, typically by a weak base in the reaction mixture, to yield the stable N-nitroso-atomoxetine.

This reaction can be influenced by several factors, including pH, temperature, and the concentration of both the amine and the nitrosating agent.[2][3]

Figure 1: General mechanism for the formation of N-nitroso-atomoxetine.

Unmasking the Culprits: Sources of Nitrosating Agents

A thorough understanding of the potential sources of nitrosating agents is paramount for developing effective control strategies. These sources can be broadly categorized as follows:

• Raw Materials and Excipients:

  • Nitrite Impurities: Trace levels of nitrites can be present in various raw materials and excipients used in the synthesis of the active pharmaceutical ingredient (API) and the formulation of the final drug product.[2] These impurities can be introduced through the manufacturing processes of these materials or from their natural sources.

  • Degradation of Excipients: Certain excipients, such as those containing nitrate functional groups, could potentially degrade to form nitrites under specific conditions.

• Manufacturing Process:

  • Reagents and Solvents: Although not intentionally used in the synthesis of atomoxetine, some reagents or solvents may contain residual nitrosating agents or precursors.[8]

  • Cross-Contamination: In multi-purpose manufacturing facilities, cross-contamination from other processes that utilize nitrosating agents is a potential risk.

• Environmental Factors:

  • Atmospheric Nitrogen Oxides (NOx): A significant and often overlooked source of nitrosation is the presence of nitrogen oxides (NOx) in the air.[9] NOx can react to form nitrosating agents that can then interact with the drug substance during manufacturing and storage.[9] Research has shown that controlling the air quality in manufacturing facilities, for instance by using NOx removal filters, can significantly reduce the formation of nitrosamines.[9]

• Drug Product Storage and Stability:

  • The formation of N-nitroso-atomoxetine can also occur during the shelf life of the drug product, especially under conditions of high heat and humidity.[3] The packaging materials can also play a role, either by being a source of nitrites or by not providing adequate protection from environmental factors.

Detecting the Invisible: Analytical Methodologies

The detection and quantification of N-nitroso-atomoxetine at trace levels require highly sensitive and specific analytical methods. The most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[2][3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS is the preferred method for the analysis of non-volatile nitrosamines like N-nitroso-atomoxetine. It offers excellent sensitivity and selectivity.

A Validated LC-MS/MS Method Protocol:

The following is a detailed protocol for the determination of N-nitroso-atomoxetine in atomoxetine hydrochloride, based on published research.[5][6]

1. Instrumentation:

• Ultra-Fast Liquid Chromatography (UFLC) system coupled with a triple quadrupole mass spectrometer.

2. Chromatographic Conditions:

• Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm).[5]

• Mobile Phase A: 1 mL of formic acid in 1000 mL of water.[5]

• Mobile Phase B: Acetonitrile.[5]

• Gradient Program: A gradient elution is typically used to achieve optimal separation.

• Flow Rate: 0.8 mL/min.[5]

• Column Temperature: 40°C.[5]

• Injection Volume: 90 µL.[5]

• Autosampler Temperature: 15°C.[5]

• Total Run Time: 23 minutes.[5]

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[5]

• Detection Mode: Multiple Reaction Monitoring (MRM).[5]

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-atomoxetine are monitored for quantification and confirmation. For example, a transition of m/z 302 > 177 has been reported.[9]

4. Sample Preparation:

• A stock solution of N-nitroso-atomoxetine reference standard is prepared in a suitable solvent.

• The atomoxetine drug substance or product is dissolved in an appropriate diluent.

• For drug products, an extraction step may be necessary.

• The sample solution is then filtered before injection into the LC-MS/MS system.

5. Method Validation:

• The method should be validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[11]

• A reported validated method demonstrated a linearity range of 0.02 ppm to 0.27 ppm with a regression coefficient >0.99.[5] The LOD and LOQ were reported to be 0.006 ppm and 0.02 ppm, respectively.[5]

A Proactive Approach: Risk Assessment and Control Strategies

A comprehensive risk assessment is the cornerstone of controlling and product. This involves a systematic evaluation of the entire manufacturing process to identify and mitigate potential risks of nitrosamine formation.

Risk Assessment Framework:

Figure 2: A systematic workflow for nitrosamine risk assessment.

A Three-Pronged Control Strategy:

An effective control strategy for N-nitroso-atomoxetine should be multi-faceted, addressing the key contributing factors. A "three-pronged approach" has been shown to be successful in significantly reducing nitrosamine levels.[9]

1. Control of Active Pharmaceutical Ingredient (API):

• Raw Material Selection: Scrutinize the manufacturing processes of all starting materials and intermediates to identify and eliminate potential sources of nitrites and other nitrosating agents.[9]

• Process Optimization: Modify the API synthesis process to avoid conditions that favor nitrosation (e.g., acidic conditions in the presence of potential nitrosating agents).

• Purification: Implement purification steps that can effectively remove any formed N-nitroso-atomoxetine.

2. Control of Excipients:

• Supplier Qualification: Work with suppliers who can demonstrate low levels of nitrites in their excipients.

• Testing: Implement routine testing of incoming excipients for nitrite content.

3. Control of the Manufacturing Environment:

• Atmospheric NOx Control: Install and maintain NOx removal filters in the manufacturing and storage areas to minimize the risk of nitrosation from airborne pollutants.[9] This has been demonstrated to reduce N-nitroso-atomoxetine formation by half.[9]

• Good Manufacturing Practices (GMP): Adhere to strict GMP to prevent cross-contamination and ensure process consistency.

Formulation and Storage Considerations:

• Inhibitors: The addition of certain antioxidants, such as ascorbic acid or alpha-tocopherol, to the formulation can inhibit the formation of nitrosamines.[12]

• Packaging: Select appropriate packaging that provides a barrier to moisture and light, and does not leach any substances that could contribute to nitrosamine formation.

• Storage Conditions: Store the drug product under recommended conditions to minimize degradation and the potential for nitrosamine formation over its shelf life.[3]

Navigating the Regulatory Maze: Compliance and Expectations

Regulatory bodies worldwide have issued guidance documents on the control of nitrosamine impurities in human drugs.[7][10][13] Key expectations include:

• Risk Assessment: Manufacturers are required to conduct a comprehensive risk assessment for the potential presence of nitrosamines in their products.[10]

• Confirmatory Testing: If a risk is identified, confirmatory testing using a validated analytical method is necessary.[10]

• Control and Mitigation: If nitrosamines are detected above the acceptable intake limit, manufacturers must implement appropriate control strategies to reduce the levels to as low as reasonably practicable.

• Reporting: Any findings of nitrosamine impurities should be reported to the relevant regulatory authorities.

The FDA's "Control of Nitrosamine Impurities in Human Drugs" guidance provides a framework for manufacturers to follow.[7] It is crucial for drug development professionals to stay updated on the latest regulatory requirements and guidance from agencies in their respective regions.

Conclusion: A Commitment to Patient Safety

The presence of is a complex issue that requires a deep understanding of chemistry, toxicology, analytical science, and regulatory affairs. By adopting a proactive and science-based approach to risk assessment and control, the pharmaceutical industry can effectively mitigate the risk of this impurity, ensuring the continued safety and efficacy of atomoxetine for the patients who rely on it. This in-depth guide serves as a foundational resource for professionals dedicated to this critical endeavor.

References

• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. Pharmaceutical Technology. (URL: [Link])

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP. (URL: [Link])

• N-Nitroso Atomoxetine. Manasa Life Sciences. (URL: [Link])

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. (URL: [Link])

• Established acceptable intake for nitrosamines in medicines. Therapeutic Goods Administration (TGA). (URL: [Link])

• Information about Nitrosamine Impurities in Medications. U.S. Food and Drug Administration. (URL: [Link])

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development. (URL: [Link])

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health. (URL: [Link])

• View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. South Eastern European Journal of Public Health. (URL: [Link])

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR. (URL: [Link])

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. R Discovery. (URL: [Link])

• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. AIJFR. (URL: [Link])

• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate. (URL: [Link])

• MATERIAL SAFETY DATA SHEETS N-NITROSO ATOMOXETINE IMPURITY 1. Cleanchem. (URL: [Link])

• N-nitroso-atomoxetine. PubChem. (URL: [Link])

• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. (URL: [Link])

• Control Strategy Implementation Challenges. GRXBIOSIMS. (URL: [Link])

• N-Nitroso Atomoxetine. Veeprho. (URL: [Link])

• Development And Validation Of N-Nitroso Atomoxetine Impurity (NDSRI) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. ResearchGate. (URL: [Link])

• Isolated atomoxetine impurity, processes for the preparation of atomoxetine impurities and their use as reference standards.

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The Emergence of N-Nitroso-Atomoxetine: A Technical Guide to Its Discovery, Analysis, and Control

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Unforeseen Challenge of Nitrosamine Impurities

The pharmaceutical landscape has been significantly reshaped by the discovery of nitrosamine impurities in common medications. These compounds, many of which are classified as probable human carcinogens, have necessitated a paradigm shift in drug development and manufacturing, demanding rigorous risk assessment and control strategies.[1] This guide provides an in-depth technical exploration of a specific nitrosamine impurity, N-nitroso-atomoxetine, a derivative of the attention-deficit/hyperactivity disorder (ADHD) medication, atomoxetine. We will delve into the scientific intricacies of its formation, the advanced analytical methodologies for its detection, and the regulatory framework governing its presence in pharmaceutical products.

N-nitroso-atomoxetine, chemically known as (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide, is a nitrosamine drug substance-related impurity (NDSRI).[2][3] Its discovery has prompted recalls of some lots of atomoxetine, underscoring the critical need for a thorough understanding of its origins and a robust analytical arsenal for its control.[2] This document serves as a comprehensive resource for professionals in the pharmaceutical industry, offering insights into the proactive measures required to ensure the safety and quality of atomoxetine-containing medicines.

The Genesis of an Impurity: Formation Pathways of N-Nitroso-Atomoxetine

The formation of N-nitroso-atomoxetine is a classic example of the reaction between a secondary amine (present in the atomoxetine molecule) and a nitrosating agent.[2] This reaction is typically facilitated by acidic conditions.[1] The primary source of nitrosating agents in pharmaceutical manufacturing is often residual nitrites (such as sodium nitrite) present in raw materials, excipients, or even water used in the process.[1]

While the manufacturing process of atomoxetine hydrochloride may not intentionally use nitrosating reagents, the presence of residual nitrites in an acidic environment can be sufficient to trigger the formation of N-nitroso-atomoxetine.[1] Factors such as heat and moisture can also contribute to the reaction.[2]

Diagram of N-Nitroso-Atomoxetine Formation

Caption: Formation of N-Nitroso-Atomoxetine from Atomoxetine and a nitrosating agent under acidic conditions.

A "three-pronged approach" has been proposed to suppress the formation of N-nitroso-atomoxetine, focusing on:

• Active Pharmaceutical Ingredients (APIs): Selecting APIs with minimal secondary amine impurities and low levels of nitrosamines.

• Excipients: Choosing excipients with the lowest possible nitrite content.

• Air Quality: Utilizing NOx-free air in the manufacturing environment to prevent the formation of nitrosating agents from atmospheric nitrogen oxides.

Analytical Detection and Quantification: A High-Sensitivity Approach

The detection and quantification of N-nitroso-atomoxetine at trace levels require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose.[4]

Experimental Protocol: LC-MS/MS for N-Nitroso-Atomoxetine Quantification

This protocol outlines a validated method for the determination of N-nitroso-atomoxetine in atomoxetine hydrochloride.[1]

1. Sample Preparation:

• Accurately weigh and dissolve the atomoxetine hydrochloride sample in a suitable diluent (e.g., a mixture of acetonitrile and water) to achieve a target concentration.

• For recovery studies, spike a known amount of N-nitroso-atomoxetine reference standard into the sample solution.

2. Chromatographic Separation:

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-fast liquid chromatography (UFLC) system.

• Column: A reversed-phase column, such as a Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm), is suitable for separation.[1]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.[1]

• Flow Rate: A typical flow rate is 0.8 mL/min.[1]

• Column Temperature: Maintain the column at 40°C.[1]

• Injection Volume: 90 µL.[1]

3. Mass Spectrometric Detection:

• Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive electrospray ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions:

  • Quantifier: 285.15 > 177.05[1]

  • Qualifiers: 285.15 > 117.10 and 285.15 > 73.00[1]

• Source Parameters:

  • Desolvation Line (DL) Temperature: 250°C[1]

  • Heat Block Temperature: 300°C[1]

  • Drying Gas (N2) Flow: 15 L/min[1]

  • Nebulizer Gas (N2) Flow: 3.0 L/min[1]

4. Data Analysis:

• Quantify the amount of N-nitroso-atomoxetine in the sample by comparing its peak area to that of a calibration curve prepared with a certified reference standard.

Table 1: Summary of LC-MS/MS Parameters

Parameter	Condition
Chromatography
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile[1]
Flow Rate	0.8 mL/min[1]
Column Temperature	40°C[1]
Injection Volume	90 µL[1]
Mass Spectrometry
Ionization Mode	ESI+[1]
Detection Mode	MRM[1]
Quantifier Transition	285.15 > 177.05[1]
Qualifier Transitions	285.15 > 117.10, 285.15 > 73.00[1]

Diagram of the Analytical Workflow

Caption: A streamlined workflow for the analysis of N-Nitroso-Atomoxetine using LC-MS/MS.

This method has demonstrated high sensitivity, with a limit of quantification (LOQ) as low as 0.2 ppb.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[5][6] For N-nitroso-atomoxetine, the FDA has set a recommended acceptable intake (AI) limit of 100 ng/day.[5] This limit is based on a safety assessment that evaluates the mutagenic and carcinogenic potential of the impurity.[7] The EMA has also announced an AI of 100 ng/day for N-nitroso-atomoxetine.[6]

It is crucial for pharmaceutical manufacturers to conduct thorough risk assessments to identify potential sources of nitrosamine formation and implement robust control strategies to ensure that the levels of these impurities in their products remain below the established AI limits.[1]

Conclusion: A Proactive Approach to Patient Safety

The discovery of N-nitroso-atomoxetine as an impurity in atomoxetine products serves as a critical reminder of the ongoing challenges in ensuring the quality and safety of pharmaceuticals. A comprehensive understanding of its formation pathways, coupled with the implementation of highly sensitive analytical methods and adherence to regulatory guidelines, is paramount. By adopting a proactive and scientifically grounded approach, researchers, scientists, and drug development professionals can effectively mitigate the risks associated with nitrosamine impurities and uphold their commitment to patient safety.

References

• Vadariya, S., et al. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health. [Link]

• Adabala, J. S., et al. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. [Link]

• Adabala, J. S., et al. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate. [Link]

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N-Nitroso-Atomoxetine in the Synthesis of Atomoxetine: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Atomoxetine is a selective norepinephrine reuptake inhibitor used for the treatment of attention-deficit/hyperactivity disorder (ADHD).[1] The synthesis of this pharmaceutical ingredient, like many others, is a multi-step process that requires rigorous control to ensure the final product's purity and safety.[2] A significant concern in the manufacturing of pharmaceuticals is the presence of impurities, particularly those with potential carcinogenic properties.[3] N-nitroso compounds, or nitrosamines, are a class of impurities that have drawn considerable attention from regulatory bodies worldwide due to their classification as probable human carcinogens.[3][4]

This technical guide provides a comprehensive overview of N-nitroso-atomoxetine, a nitrosamine impurity that can form during the synthesis or storage of atomoxetine.[5] We will delve into the mechanisms of its formation, analytical methods for its detection, and strategies to control its presence in the final drug product, providing a framework for ensuring the quality and safety of atomoxetine.

The Genesis of N-Nitroso-Atomoxetine: Formation Pathways

N-nitroso-atomoxetine, chemically known as (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide, is formed from the reaction of atomoxetine with a nitrosating agent. Atomoxetine contains a secondary amine functional group, which is susceptible to nitrosation.[5] The formation of nitrosamines typically occurs when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed in situ from nitrites (like sodium nitrite) under acidic conditions.[4]

Several factors can contribute to the formation of N-nitroso-atomoxetine during the manufacturing process and storage of atomoxetine:

• Presence of Nitrites: Nitrite impurities can be present in raw materials, reagents, solvents, and even water used in the synthesis.[4][6] These nitrites can react with the secondary amine of atomoxetine, especially in an acidic environment, to form the N-nitroso impurity.[6]

• Reaction Conditions: Certain reaction conditions, such as acidic pH and elevated temperatures, can accelerate the rate of nitrosation.[5][7]

• Degradation: The degradation of atomoxetine or other materials in the manufacturing process can also lead to the formation of secondary amines that can then be nitrosated.[8]

• Packaging and Storage: Improper storage conditions and certain packaging materials, like nitrocellulose blisters, can also contribute to the formation of nitrosamines over time.[4]

Illustrative Formation Pathway

Caption: Formation of N-Nitroso-Atomoxetine from Atomoxetine.

Atomoxetine Synthesis and Potential for Nitrosamine Formation

Several synthetic routes for atomoxetine have been described in the literature.[9][10][11][12] A common approach involves the use of (R)-3-Hydroxy-N-methyl-3-phenyl-propylamine as a key intermediate.[2] The synthesis generally involves steps that could inadvertently introduce nitrosating agents or create conditions favorable for nitrosamine formation.

A Generalized Synthetic Route

Caption: A generalized schematic of Atomoxetine synthesis.

During these synthetic steps, the use of certain reagents, solvents, or catalysts, if contaminated with nitrites, can lead to the formation of N-nitroso-atomoxetine.[13] For instance, if acidic conditions are employed in the presence of residual nitrites from water or other raw materials, the risk of nitrosation of the atomoxetine molecule is heightened.[6]

Analytical Detection and Quantification

Due to the potential health risks associated with nitrosamines, highly sensitive and specific analytical methods are required for their detection and quantification at trace levels.[6][14] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamine impurities in drug products.[15][16]

Common Analytical Techniques

Several advanced analytical techniques are employed for the detection of N-nitroso-atomoxetine.[5]

Analytical Technique	Description	Key Advantages
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry is a powerful technique that separates compounds based on their physicochemical properties and then identifies and quantifies them based on their mass-to-charge ratio.[6][17]	High sensitivity and selectivity, making it suitable for trace-level analysis.[17]
GC-MS/MS	Gas Chromatography-Tandem Mass Spectrometry is used for the analysis of volatile and semi-volatile compounds.[18]	Excellent for detecting small-molecule nitrosamines that may also be present.[18]
UFLC-MS/MS (ESI)	Ultra-Fast Liquid Chromatography-Tandem Mass Spectrometry with Electrospray Ionization offers rapid and sensitive analysis.[6]	A validated method for the determination of N-Nitroso Atomoxetine in Atomoxetine Hydrochloride has been developed using this technique.[6]

A validated UFLC-MS/MS method has demonstrated a limit of quantification (LOQ) of 0.02 ppm and a limit of detection (LOD) of 0.006 ppm for N-nitroso-atomoxetine in atomoxetine hydrochloride.[17][19]

Experimental Protocol: UFLC-MS/MS for N-Nitroso-Atomoxetine

The following is a generalized protocol based on published methods for the quantification of N-nitroso-atomoxetine:[6][17]

• Sample Preparation:

  • Accurately weigh and dissolve the atomoxetine hydrochloride sample in a suitable diluent.

  • For spiked samples, a known amount of N-nitroso-atomoxetine reference standard is added.

• Chromatographic Conditions:

  • Column: A suitable C8 or C18 column.[17]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., formic acid in water) and an organic solvent (e.g., acetonitrile).[17]

  • Flow Rate: A typical flow rate is around 0.8 mL/min.[17]

  • Injection Volume: A small, precise volume is injected.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[17]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[17]

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-atomoxetine are monitored.

• Data Analysis:

  • The concentration of N-nitroso-atomoxetine in the sample is determined by comparing its peak area to that of a calibration curve prepared with known concentrations of the reference standard.

Caption: Analytical workflow for N-nitroso-atomoxetine detection.

Control and Mitigation Strategies

A comprehensive risk-based approach is essential to control the formation of N-nitroso-atomoxetine.[7][13] This involves a thorough understanding of the manufacturing process and potential sources of contamination.

Key Control Strategies

• Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process to identify potential sources of nitrosamines and nitrosating agents.[7]

• Raw Material Control:

  • Carefully select and qualify suppliers of raw materials, reagents, and solvents to ensure they have low levels of nitrite impurities.[7]

  • Implement rigorous testing of incoming materials.[7]

• Process Optimization:

  • Optimize reaction conditions to minimize the formation of nitrosamines. This may include adjusting pH, temperature, and the order of reagent addition.[7][15]

  • Avoid conditions that are known to favor nitrosation reactions.[15]

• Purification: Employ effective purification steps to remove any N-nitroso-atomoxetine that may have formed.

• Excipient Selection: For the final drug product, select excipients with low nitrite content.[7]

• Packaging and Storage: Use appropriate packaging materials and store the drug product under conditions that minimize the potential for nitrosamine formation.[4]

• Continuous Monitoring: Implement a program of continuous monitoring and testing of the final drug product to ensure compliance with regulatory limits.[7]

Regulatory Landscape and Future Perspectives

Regulatory agencies globally, including the FDA and EMA, have issued guidance documents on the control of nitrosamine impurities in human drugs.[8][20][21] These guidelines emphasize the responsibility of manufacturers to perform risk assessments and implement appropriate control strategies.[13][14] The acceptable intake (AI) limits for nitrosamines are generally very low, reflecting their potential carcinogenicity.[16] For N-nitroso-atomoxetine, the acceptable intake has been set at 100 ng/day.[22]

The issue of nitrosamine impurities is a dynamic area, with ongoing research into their formation, detection, and control.[23] As our understanding evolves, so too will the regulatory expectations and the analytical and manufacturing technologies used to address this challenge. A proactive and science-based approach is paramount for ensuring the safety and quality of atomoxetine and other pharmaceutical products.

References

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• N-Nitroso Atomoxetine. Chemicea.

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP.

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.

• Information about Nitrosamine Impurities in Medications. U.S. Food and Drug Administration.

• Nitrosamine impurities in medicines: History and challenges. LGC Standards.

• 6 Steps to reduce nitrosamines impurities in Pharma industry. AmpleLogic.

• Why Nitrosamine Impurities Are a Growing Concern in Pharmaceuticals. ResolveMass.

• GUIDELINE ON CONTROL OF NITROSAMINE IMPURITIES IN PHARMACEUTICAL PRODUCTS. National Pharmaceutical Regulatory Agency (NPRA), Malaysia.

• Exploring the Synthesis of Atomoxetine: The Role of Key Intermediates. NINGBO INNO PHARMCHEM CO.,LTD.

• Control of Nitrosamine Impurities in Human Drugs. Vistaar.ai.

• Nitrosamine Impurities. U.S. Pharmacopeia (USP).

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health.

• Synthesis of active pharmaceutical ingredient atomoxetine via desulfurative halogenation. ResearchGate.

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health.

• Atomoxetine hydrochloride synthesis. ChemicalBook.

• N-Nitroso Atomoxetine. Manasa Life Sciences.

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development.

• Synthesis of atomoxetine hydrochloride. Google Patents.

• Nitrosamine Control: Understanding the New FDA and EMA Regulations. SGS Belgium.

• Development And Validation Of N-Nitroso Atomoxetine Impurity (NDSRI) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery.

• Synthetic method of tomoxetine. Google Patents.

• Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide (Risk, Root Cause, Control). YouTube.

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR.

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Spectroscopic Characterization of N-nitroso-atomoxetine: An In-depth Technical Guide

Foreword: The Imperative of Impurity Profiling

In modern pharmaceutical development, the principle of "quality by design" necessitates a profound understanding of not just the active pharmaceutical ingredient (API), but also any potential impurities that may arise during synthesis, formulation, or storage. N-nitroso compounds, flagged as a "cohort of concern" by regulatory bodies worldwide, represent a class of impurities demanding rigorous analytical scrutiny due to their potential genotoxicity.[1] N-nitroso-atomoxetine, an impurity related to the selective norepinephrine reuptake inhibitor atomoxetine, falls squarely into this category. Its detection and characterization are not merely a matter of analytical chemistry; they are a cornerstone of patient safety and regulatory compliance.

This guide provides a comprehensive, technically-grounded framework for the spectroscopic characterization of N-nitroso-atomoxetine. Moving beyond rote procedural descriptions, we will delve into the causality behind methodological choices, the interpretation of complex spectral data, and the integration of multi-technique analysis to build an unassailable structural confirmation. This document is intended for researchers, analytical scientists, and drug development professionals tasked with ensuring the purity and safety of pharmaceutical products.

The Genesis and Structure of N-nitroso-atomoxetine

N-nitroso-atomoxetine, with the chemical name (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide, is formed from the nitrosation of the secondary amine moiety within the parent atomoxetine molecule.[2][3] This reaction can be triggered by the presence of residual nitrosating agents (e.g., nitrites) under acidic conditions, which may be encountered during API synthesis or even within the drug product formulation.[1]

Property	Value	Source
Chemical Name	(R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide	[2][3]
Molecular Formula	C₁₇H₂₀N₂O₂	[2][3][4][5]
Molecular Weight	284.36 g/mol	[3][5]
CAS Number	3028194-77-3	[2][3]

Understanding this structure is paramount, as it dictates the spectroscopic behavior we aim to measure. The key functionalities to target are the N-nitroso group (N-N=O), the aromatic rings, the ether linkage, and the aliphatic chain.

Integrated Spectroscopic Workflow

A single analytical technique is insufficient for unequivocal structure elucidation. A robust characterization relies on the convergence of data from multiple orthogonal techniques. Our workflow is designed as a self-validating system where each analysis provides a piece of the puzzle, culminating in a complete and coherent structural picture.

Fig. 1: Integrated workflow for spectroscopic characterization.

Mass Spectrometry (MS): The Definitive Molecular Fingerprint

Mass spectrometry provides the most direct evidence of molecular identity through the precise measurement of the mass-to-charge ratio (m/z). For trace-level impurity analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its exceptional sensitivity and selectivity.[1]

Causality Behind Experimental Choices

• Technique: LC-MS/MS is chosen over GC-MS because many nitrosamines are thermally labile; LC avoids the high temperatures of a GC inlet that could degrade the analyte. Furthermore, atomoxetine and its derivatives are readily ionizable by electrospray ionization (ESI).

• Ionization Mode: Positive mode ESI is selected because the nitrogen atoms in the N-nitroso-atomoxetine structure are easily protonated to form a stable [M+H]⁺ ion.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its ability to filter out background noise, providing superior sensitivity and specificity. We monitor the transition from a specific precursor ion (the [M+H]⁺ ion) to a characteristic product ion, creating a highly selective analytical signature.

Experimental Protocol: LC-MS/MS

• Standard Preparation: Prepare a stock solution of N-nitroso-atomoxetine reference standard in a suitable solvent (e.g., acetonitrile/water). Perform serial dilutions to create calibration standards and a limit of quantification (LOQ) standard (e.g., 0.02 ppm).[1]

• Chromatography:

  • Column: A C8 or C18 reversed-phase column (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm, 5µm) is effective for retaining and separating N-nitroso-atomoxetine from the API.[1]

  • Mobile Phase A: 0.1% Formic acid in Water. The acid aids in protonation for ESI+.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A typical gradient might run for approximately 20-25 minutes to ensure separation from the atomoxetine API.[1]

  • Flow Rate: ~0.8 mL/min.[1]

  • Column Temperature: 40 °C to ensure reproducible retention times.[1]

• Mass Spectrometry:

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Monitoring: MRM mode.

  • Precursor Ion ([M+H]⁺): m/z 285.15.[1]

  • MRM Transitions:

    • Quantifier: 285.15 → 177.05.[1] This transition is the most intense and is used for quantification.

    • Qualifiers: 285.15 → 117.10 and 285.15 → 73.00.[1] These secondary transitions provide identity confirmation.

Expected Data and Interpretation

The primary result is a chromatogram showing a peak at the characteristic retention time for N-nitroso-atomoxetine. The mass spectrometer will confirm that the peak corresponds to the selected MRM transitions. The molecular weight is confirmed by the precursor ion at m/z 285.15, which corresponds to the calculated mass of the protonated molecule (C₁₇H₂₀N₂O₂ + H⁺). The presence and ratio of the qualifier ions provide an additional layer of identity confirmation, ensuring the detected peak is not an isobaric interference.

Parameter	Expected Value	Rationale
Precursor Ion [M+H]⁺	m/z 285.15	Corresponds to the molecular formula C₁₇H₂₀N₂O₂ + H⁺.
Quantifier Transition	285.15 → 177.05	Most intense and stable fragment, used for accurate measurement.
Qualifier Transitions	285.15 → 117.10, 285.15 → 73.00	Confirmatory fragments to ensure peak identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR spectroscopy provides the most detailed structural information, mapping the connectivity and chemical environment of every carbon and hydrogen atom in the molecule. For an asymmetrical N-nitrosamine like N-nitroso-atomoxetine, NMR is particularly crucial for observing a key structural phenomenon: rotational isomers (rotamers) .

Causality Behind Experimental Choices: The Rotamer Phenomenon

Due to the partial double-bond character of the N-N bond in the N-nitroso group, rotation around this bond is restricted.[6] In an asymmetrical molecule like N-nitroso-atomoxetine, this restricted rotation leads to the existence of two distinct and stable spatial orientations, known as E and Z rotamers. These rotamers are not enantiomers or diastereomers but are conformers that can be stable enough at room temperature to be observed as separate species in an NMR spectrum.[6][7] Therefore, one must anticipate and interpret two sets of signals for the nuclei near the N-nitroso group.

Fig. 2: Resonance in the N-nitroso group leads to E/Z rotamers.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve an accurately weighed amount of N-nitroso-atomoxetine reference standard (~5-10 mg) in a deuterated solvent (e.g., DMSO-d₆ or Chloroform-d). Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for adequate signal dispersion.

  • Experiments: Acquire a standard ¹H spectrum, a ¹³C spectrum, and consider 2D experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to aid in definitive assignments.

• Acquisition Parameters (¹H NMR):

  • Pulse Angle: 30-45°

  • Acquisition Time: ~3 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 16 or more for good signal-to-noise.

• Acquisition Parameters (¹³C NMR):

  • Pulse Program: Proton-decoupled.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Expected Data and Interpretation

The most telling feature will be the doubling of signals for the protons and carbons closest to the N-nitroso group. This includes the N-CH₃ group and the adjacent methylene (-CH₂-) protons of the propyl chain.

• ¹H NMR:

  • Aromatic Protons: Signals expected in the range of δ 6.8-7.5 ppm, corresponding to the nine protons on the two aromatic rings.

  • Methine Proton (-O-CH-): A multiplet expected around δ 5.5-6.0 ppm.

  • Propyl Chain Protons (-CH₂-CH₂-N): Complex multiplets expected between δ 2.0 and 4.0 ppm. Crucially, the methylene group attached to the nitroso-nitrogen will show two distinct sets of signals corresponding to the E/Z rotamers.

  • N-Methyl Protons (N-CH₃): Two distinct singlets will be observed, one for each rotamer, likely in the δ 3.0-4.0 ppm region. The integration ratio of these singlets will reveal the population ratio of the two rotamers.

  • Aromatic Methyl Protons (-C₆H₄-CH₃): A singlet around δ 2.2 ppm.

• ¹³C NMR:

  • Similar to the proton spectrum, the N-CH₃ and the adjacent -CH₂- carbons will each show two distinct resonance signals. Aromatic and other aliphatic carbons further from the N-N bond may or may not show resolved signals for the two rotamers.

• Comparative Analysis: By comparing the spectrum to that of the parent atomoxetine, the most significant changes will be the absence of the N-H signal and the dramatic downfield shift and splitting of the N-CH₃ and adjacent methylene signals due to the anisotropic effect of the nitroso group. This comparison is a powerful tool for confirming the nitrosation site. A study on the structurally similar N-nitroso-duloxetine confirmed the presence of rotamers and showed that signals for protons near the nitroso group appear as distinct sets.[7][8][9]

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy: Corroborating Functional Groups

While NMR and MS provide the core structural data, IR and UV-Vis spectroscopy offer rapid and valuable corroborating evidence by confirming the presence of key functional groups and chromophores.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is ideal for confirming the successful addition of the nitroso group (N=O) and the persistence of other key functionalities. The N=O and N-N stretching vibrations have characteristic frequencies that are typically absent in the parent API.

Experimental Protocol (Attenuated Total Reflectance - ATR):

• Place a small amount of the N-nitroso-atomoxetine reference standard directly onto the ATR crystal.

• Apply pressure to ensure good contact.

• Acquire the spectrum, typically over a range of 4000-600 cm⁻¹, co-adding at least 16 scans to achieve a good signal-to-noise ratio.

• Perform a background scan of the clean, empty ATR crystal prior to sample analysis.

Expected Data and Interpretation:

The IR spectrum will be complex, but several key peaks confirm the structure.

Wavenumber (cm⁻¹)	Vibration	Significance
~3100-3000	Aromatic C-H Stretch	Confirms presence of aromatic rings.
~2950-2850	Aliphatic C-H Stretch	Confirms presence of the propyl and methyl groups.
~1460-1430	N=O Stretch	Key diagnostic peak for the nitroso group.
~1250-1200	Aryl-O-C Stretch	Confirms the ether linkage.
~1100-1000	N-N Stretch	Confirms the nitrogen-nitrogen bond of the nitrosamine.

The most critical observation is the appearance of the strong N=O stretching band, which is absent in the atomoxetine starting material.

UV-Visible (UV-Vis) Spectroscopy

Causality: N-nitrosamines possess two characteristic electronic transitions that can be detected by UV-Vis spectroscopy. This provides a distinct chromophoric signature.

Experimental Protocol:

• Prepare a solution of N-nitroso-atomoxetine in a UV-transparent solvent (e.g., ethanol or methanol) of a known concentration.

• Use a calibrated dual-beam UV-Vis spectrophotometer.

• Scan the sample from approximately 200 nm to 450 nm using a matched quartz cuvette containing the solvent as a reference.

• Identify the wavelengths of maximum absorbance (λₘₐₓ).

Expected Data and Interpretation:

The UV spectrum of a typical non-aromatic nitrosamine shows two distinct absorption bands:

• A strong absorption band around 230-235 nm: This corresponds to a π → π* transition within the N-N=O system.

• A weaker absorption band around 330-370 nm: This is characteristic of the n → π* transition of the nitroso group.

The presence of both bands, especially the lower-energy n → π* transition in the 330-370 nm range, is strong evidence for the N-nitroso functionality.

Data Integration and Final Confirmation

• MS confirms the correct molecular weight (284.36 g/mol ) and provides fragmentation patterns consistent with the proposed structure.

• NMR provides the complete atomic blueprint, confirming the connectivity of all atoms. Critically, it reveals the presence of E/Z rotamers, a hallmark of asymmetrical nitrosamines, and pinpoints the site of nitrosation through chemical shift changes relative to the parent drug.

• IR confirms the presence of the key N=O functional group, which is the defining feature of the impurity, and verifies the persistence of other structural motifs like the ether linkage and aromatic rings.

• UV-Vis confirms the electronic signature of the N-nitroso chromophore.

When the data from all four techniques are consistent, a definitive and scientifically rigorous structural assignment of N-nitroso-atomoxetine can be made. This comprehensive data package is essential for regulatory submissions and serves as the foundation for developing robust analytical methods for routine quality control.

References

• Characterization and Quantitation of N-Nitroso Duloxetine Impurity in Duloxetine Hydrochloride Drug Substance. (2023). Asian Journal of Chemistry, 35(11), 2789-2794. Retrieved from [Link]

• Overlay of 1 H NMR spectrum of duloxetine. HCl and N-nitroso duloxetine. (2023). ResearchGate. Retrieved from [Link]

• Characterization and Quantitation of N-Nitroso Duloxetine Impurity in Duloxetine Hydrochloride Drug Substance. (2023, October 17). ResearchGate. Retrieved from [Link]

• N-Nitroso-Fluoxetine. (n.d.). SynZeal. Retrieved from [Link]

• Certificate of Analysis: N-Nitroso-Fluoxetine. (2023, January 19). Synchemia. Retrieved from [Link]

• N-nitroso-atomoxetine. (n.d.). PubChem. Retrieved from [Link]

• N-Nitroso-Atomoxetine. (n.d.). SynZeal. Retrieved from [Link]

• NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations. (2022). Molecules, 27(15), 4786. Retrieved from [Link]

• Three-Pronged Approach...Successfully Suppressed the Formation of Nitroso-atomoxetine... (2024). Organic Process Research & Development. Retrieved from [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method... (2025). South Eastern European Journal of Public Health. Retrieved from [Link]

• N-Nitroso Atomoxetine. (n.d.). Veeprho. Retrieved from [Link]

• N-Nitroso-Atomoxetine. (n.d.). Alentris Research. Retrieved from [Link]

• Nitrosamine Impurities in Pharmaceuticals... (2024). Biomedical and Pharmacology Journal. Retrieved from [Link]

• Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines... (2023). Organic Process Research & Development. Retrieved from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities... (2024). Chemical Research in Toxicology. Retrieved from [Link]

• N-Nitroso Atomoxetine EP Impurity C. (n.d.). Veeprho. Retrieved from [Link]

• Duloxetine Impurity NDSRI - Limits of Nitrosamines. (2024). Nitrosamines Exchange. Retrieved from [Link]

• Certificate of Analysis: N-Nitroso Atomoxetine Impurity G. (2025). Retrieved from [Link]

• NMR Chemical Shifts of Trace Impurities... (2010). Organometallics. Retrieved from [Link]

• N-Nitroso Atomoxetine EP Impurity H (R-Isomer). (n.d.). Axios Research. Retrieved from [Link]

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A Preliminary Risk Assessment of N-Nitroso-Atomoxetine: A Technical Guide

Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for drug safety and regulatory compliance. These compounds are classified as probable human carcinogens, necessitating a thorough risk assessment for their presence in any drug product. This guide provides a comprehensive preliminary risk assessment for N-nitroso-atomoxetine, a potential nitrosamine impurity in atomoxetine-containing drug products. Atomoxetine is a selective norepinephrine reuptake inhibitor used for the treatment of attention-deficit/hyperactivity disorder (ADHD).

This document is intended for researchers, scientists, and drug development professionals, offering a detailed framework for identifying, evaluating, and mitigating the risks associated with N-nitroso-atomoxetine. We will delve into the potential formation pathways, analytical methodologies for detection and quantification, toxicological evaluation, and strategies for control, all grounded in current scientific understanding and regulatory expectations.

The Chemistry of N-Nitroso-Atomoxetine Formation

The formation of N-nitrosamines, including N-nitroso-atomoxetine, is a chemical process that requires the presence of a secondary or tertiary amine and a nitrosating agent. The secondary amine in the atomoxetine molecule is susceptible to nitrosation, which can lead to the formation of the N-nitroso derivative.

Potential Sources of Nitrosating Agents

Nitrosating agents can be introduced into the drug manufacturing process through various routes. Common sources include:

• Nitrites in raw materials and excipients: Sodium nitrite and other nitrite salts are common reagents in chemical synthesis and can be present as impurities in various starting materials and excipients.

• Nitrogen oxides (NOx) from environmental sources: Incomplete combustion of fuels can generate NOx, which can act as nitrosating agents.

• Degradation of nitro-containing compounds: Certain functional groups within molecules can degrade to release nitrosating species.

Reaction Mechanism

The nitrosation of atomoxetine is a well-understood chemical reaction. Under acidic conditions, nitrites are converted to nitrous acid (HNO₂), which is in equilibrium with various nitrosating species such as dinitrogen trioxide (N₂O₃) and the nitrosonium ion (NO⁺). The secondary amine of atomoxetine then acts as a nucleophile, attacking the nitrosating agent to form the N-nitroso-atomoxetine.

Figure 1: General pathway for the formation of N-nitroso-atomoxetine.

Risk Identification and Assessment

A thorough risk assessment is crucial to identify and evaluate the potential for N-nitroso-atomoxetine formation and contamination in the drug product. This involves a systematic review of the manufacturing process, from starting materials to the final drug product.

Manufacturing Process Review

A comprehensive review of the atomoxetine drug substance and drug product manufacturing processes should be conducted to identify potential sources of nitrites and conditions that could favor nitrosation. Key areas to investigate include:

• Raw Material and Excipient Testing: All raw materials, including starting materials, reagents, solvents, and excipients, should be evaluated for the presence of nitrites and other potential nitrosating agents.

• Process Conditions: The pH, temperature, and reaction times at each step of the manufacturing process should be carefully controlled to minimize the risk of nitrosation.

• Water Quality: The water used in the manufacturing process should be monitored for nitrite levels.

• Packaging and Storage: The potential for contamination from packaging materials and the stability of the drug product during storage should be assessed.

Analytical Testing

Sensitive and specific analytical methods are required for the detection and quantification of N-nitroso-atomoxetine at trace levels.

Analytical Technique	Detector	Typical Limit of Quantification (LOQ)	Key Advantages
LC-MS/MS	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometry (HRMS)	< 1 ng/mL	High sensitivity and specificity
GC-MS/MS	Triple Quadrupole (QqQ)	< 1 ng/mL	Suitable for volatile nitrosamines, may require derivatization

Experimental Protocol: LC-MS/MS Method for N-Nitroso-Atomoxetine Quantification

• Sample Preparation:

  • Accurately weigh and dissolve the atomoxetine drug substance or product in a suitable solvent (e.g., methanol/water mixture).

  • Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analyte and remove matrix interferences.

  • Reconstitute the final extract in the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of water and acetonitrile with a suitable modifier (e.g., formic acid) to ensure good peak shape and separation.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

  • Column Temperature: Maintain a constant temperature (e.g., 40°C) for reproducibility.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for both N-nitroso-atomoxetine and a suitable internal standard.

  • Optimization: Optimize cone voltage, collision energy, and other MS parameters to maximize signal intensity.

• Validation:

  • Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Figure 2: A typical workflow for the analysis of N-nitroso-atomoxetine.

Toxicological Risk Characterization

The primary toxicological concern for nitrosamines is their potential carcinogenicity. The acceptable intake (AI) for nitrosamines is typically established based on their carcinogenic potency.

In Silico Assessment

In the absence of robust carcinogenicity data for N-nitroso-atomoxetine, in silico (computational) toxicology models can be used to predict its mutagenic and carcinogenic potential. These models, such as those based on structure-activity relationships (SARs), can provide an initial estimate of the compound's toxicological profile.

Read-Across Analysis

A read-across approach can be employed, where toxicological data from structurally similar nitrosamines are used to infer the potential toxicity of N-nitroso-atomoxetine. This approach requires careful justification of the structural and toxicological similarities between the compounds.

Acceptable Intake (AI) Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established AI limits for many nitrosamines. For nitrosamines without established AI limits, a class-specific limit or a compound-specific limit derived from toxicological data may be applied.

Regulatory Body	General AI Limit for Novel Nitrosamines
FDA	26.5 ng/day
EMA	18 ng/day

Risk Control and Mitigation

Based on the findings of the risk assessment, appropriate control strategies should be implemented to mitigate the risk of N-nitroso-atomoxetine formation and contamination.

Process Optimization

• Raw Material Specification: Implement stringent specifications for nitrite content in all raw materials and excipients.

• pH Control: Maintain the pH of the reaction mixture outside the optimal range for nitrosation (typically acidic conditions).

• Use of Scavengers: Introduce antioxidants, such as ascorbic acid or alpha-tocopherol, into the formulation to inhibit the nitrosation reaction.

Formulation Redesign

If process optimization is not sufficient, a redesign of the drug product formulation may be necessary. This could involve the use of excipients that are less likely to contain nitrite impurities or the inclusion of nitrosation inhibitors.

Routine Testing

Implement a routine testing program for N-nitroso-atomoxetine in the drug substance and/or drug product to ensure that levels remain below the established AI limit.

Conclusion

The preliminary risk assessment of N-nitroso-atomoxetine requires a multi-faceted approach that combines a thorough understanding of the chemical formation pathways, robust analytical methodologies, and a comprehensive toxicological evaluation. By systematically identifying and mitigating the risks associated with this potential impurity, pharmaceutical manufacturers can ensure the safety and quality of atomoxetine-containing drug products. Continuous monitoring and a proactive approach to risk management are essential to comply with evolving regulatory expectations and safeguard patient health.

References

• U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. [Link]

• European Medicines Agency. (2020). Nitrosamine impurities in human medicinal products. [Link]

• International Council for Harmonisation. (2011). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-nitroso-atomoxetine in Pharmaceutical Formulations by Gas Chromatography-Mass Spectrometry (GC-MS)

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Abstract

This application note details a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the sensitive and selective quantification of N-nitroso-atomoxetine, a potential genotoxic impurity, in atomoxetine active pharmaceutical ingredients (APIs) and finished drug products. The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to control these impurities.[2][3][4][5][6][7] This protocol addresses the critical need for a reliable analytical procedure to ensure product quality and patient safety. The described method utilizes headspace injection to minimize matrix effects and thermal degradation, coupled with tandem mass spectrometry (MS/MS) for high selectivity and low detection limits, consistent with regulatory expectations.[8][9][10][11] The method has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[12][13][14][15]

Introduction

Atomoxetine is a selective norepinephrine reuptake inhibitor used for the treatment of Attention Deficit Hyperactivity Disorder (ADHD).[16][17][18] Its chemical structure contains a secondary amine moiety, which under certain conditions, can react with nitrosating agents to form N-nitroso-atomoxetine.[1][17][19] These nitrosating agents can be present as impurities in raw materials, reagents, or solvents used during the manufacturing process.[3][5]

The formation of N-nitrosamine impurities is a critical concern for the pharmaceutical industry.[1][20] Regulatory agencies worldwide mandate strict control over these impurities, with acceptable intake (AI) limits often set at nanogram levels per day.[3][21][22] For instance, the FDA recommends an AI limit of 26.5 ng/day for many nitrosamine impurities when compound-specific data is unavailable.[3][22] Therefore, highly sensitive and specific analytical methods are essential for the detection and quantification of potential nitrosamine impurities like N-nitroso-atomoxetine at trace levels.[20][23]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile nitrosamines.[9][11] When coupled with headspace sampling, it offers a robust solution by minimizing the introduction of non-volatile matrix components into the analytical system, thereby reducing instrument contamination and improving method ruggedness.[8][24][25] This application note provides a comprehensive protocol for the GC-MS analysis of N-nitroso-atomoxetine, designed for implementation in quality control laboratories.

Chemical Structures

Compound	Structure
Atomoxetine
N-nitroso-atomoxetine

Figure 1. Chemical structures of Atomoxetine and its corresponding N-nitroso impurity.

Experimental Workflow

The overall analytical workflow is designed to ensure accuracy, precision, and compliance with regulatory standards.

Caption: Analytical workflow for N-nitroso-atomoxetine analysis.

Materials and Reagents

• Reference Standards: N-nitroso-atomoxetine (certified reference material), Atomoxetine HCl (USP or equivalent).

• Isotopically Labeled Internal Standard (IS): N-nitroso-dimethylamine-d6 (NDMA-d6) or a suitable isotopically labeled analog of N-nitroso-atomoxetine, if available. The use of an isotopically labeled internal standard is best practice for trace analysis as it corrects for variations during sample preparation and injection.[26]

• Solvents: Dimethyl sulfoxide (DMSO, HPLC or GC-Headspace grade), Dichloromethane (DCM, HPLC grade), Methanol (HPLC grade).

• Reagents: Sodium hydroxide (NaOH, analytical grade).

• Vials: 20 mL amber headspace vials with PTFE/silicone septa. The use of amber vials is recommended as nitrosamines can degrade under UV light.[27]

Instrumentation and Conditions

The following parameters provide a starting point and should be optimized for the specific instrumentation used. A GC system coupled with a triple quadrupole mass spectrometer (GC-MS/MS) is recommended to achieve the required sensitivity and selectivity.[9][28]

Headspace Autosampler

Parameter	Setting	Rationale
Oven Temperature	80 - 120 °C	Optimized to ensure efficient partitioning of N-nitroso-atomoxetine into the headspace without causing thermal degradation of the analyte or matrix.
Incubation Time	30 - 45 min	Sufficient time to reach equilibrium between the sample and the headspace.
Vial Pressurization	10 - 15 psi	Ensures consistent injection volume.
Loop Temperature	130 - 150 °C	Maintained above the oven temperature to prevent condensation.
Transfer Line Temp.	150 - 170 °C	Prevents condensation of the analyte during transfer to the GC inlet.

Gas Chromatograph (GC)

Parameter	Setting	Rationale
Inlet	Splitless	Maximizes the transfer of analyte to the column for trace-level analysis.
Inlet Temperature	200 - 250 °C	High enough to ensure rapid volatilization without causing analyte degradation.
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)	Inert carrier gas providing good chromatographic efficiency.
Column	Mid-polarity column (e.g., 5% Phenyl-95% Dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good separation for semi-volatile compounds like nitrosamines.
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A temperature gradient to effectively separate the analyte from other volatile components.

Mass Spectrometer (MS)

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique for GC-MS.
Ion Source Temp.	230 °C	Optimized for efficient ionization.
Quadrupole Temp.	150 °C	Standard operating temperature.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions, which is crucial for trace-level quantification in complex matrices.[28][29]
MRM Transitions	To be determined empirically	Precursor ion (molecular ion or key fragment) and product ions specific to N-nitroso-atomoxetine and the internal standard must be optimized. For N-nitroso-atomoxetine (MW 284.35), a potential precursor could be m/z 284.

Protocols

Standard Solution Preparation

• Stock Solution (SS): Accurately weigh ~10 mg of N-nitroso-atomoxetine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. This yields a 1000 µg/mL stock solution.

• Internal Standard (IS) Stock: Prepare a stock solution of the internal standard (e.g., NDMA-d6) in methanol at a concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the Stock Solution with DMSO. A typical range might be 0.5 ng/mL to 50 ng/mL. Spike each calibration standard with the IS to a final concentration of ~10 ng/mL.

Sample Preparation

The choice of sample preparation is critical and depends on the matrix.[30]

Method A: Direct Dissolution (for API)

• Accurately weigh approximately 200 mg of the atomoxetine API into a 20 mL headspace vial.

• Add 2.0 mL of DMSO.

• Add a specific volume of the IS working solution to achieve the target concentration.

• Seal the vial immediately and vortex for 1 minute or until the sample is fully dissolved.

Method B: Liquid-Liquid Extraction (for Drug Product) This method may be necessary for finished products to separate the analyte from excipients.[27][31]

• Weigh a representative amount of the powdered drug product (equivalent to ~200 mg of atomoxetine) into a 15 mL centrifuge tube.

• Add 5.0 mL of 0.1 M NaOH solution and vortex for 5 minutes.

• Add 2.0 mL of dichloromethane (DCM) and shake vigorously for 5 minutes.[31]

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer 1.0 mL of the lower organic (DCM) layer to a clean vial.

• Evaporate the DCM under a gentle stream of nitrogen.

• Reconstitute the residue in 1.0 mL of DMSO containing the internal standard.

• Transfer the solution to a 20 mL headspace vial and seal.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[12][13][15]

Caption: Key parameters for method validation per ICH Q2(R1).

Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo, and spiked samples.	No interfering peaks at the retention time of N-nitroso-atomoxetine and the IS.
Linearity	Analyze at least five concentrations across the expected range.	Correlation coefficient (r²) ≥ 0.995.
Accuracy	Analyze samples spiked with known amounts of the analyte at three levels (e.g., LOQ, 100%, 150% of specification limit).	Recovery between 80-120% for each level.[27][32]
Precision	- Repeatability: Six replicate preparations at 100% of the test concentration.- Intermediate Precision: Repeatability test on a different day with a different analyst/instrument.	Relative Standard Deviation (RSD) ≤ 15%.
Limit of Quantification (LOQ)	Determined by signal-to-noise ratio (S/N ≥ 10) or standard deviation of the response and the slope.	The LOQ must be below the reporting threshold required by regulatory guidelines.
Limit of Detection (LOD)	Determined by signal-to-noise ratio (S/N ≥ 3).	Demonstrates the lower limit of detection capability.
Robustness	Intentionally vary method parameters (e.g., oven temperature, flow rate, incubation time) and assess the impact on results.	Results should remain unaffected by small, deliberate variations in method parameters.

Results and Discussion

A recent study on the determination of nitrosamine impurities in atomoxetine hydrochloride using headspace GC-MS/MS demonstrated the effectiveness of this approach.[32][33][34] The method achieved a Limit of Quantification (LOQ) of 0.03 ppm and a Limit of Detection (LOD) of 0.01 ppm for common nitrosamines like NDMA and NDEA.[32][33][34] Accuracy, demonstrated through recovery studies at the LOQ level, was found to be within 99-105%, and precision was high, with RSD values below 6%.[32][33][34]

When applying a validated method such as the one described here, it is crucial to establish system suitability before each analytical run. This typically involves injecting a standard solution to verify chromatographic performance, signal intensity, and peak shape. The analysis of multiple production batches of atomoxetine using such a validated method can confirm the absence of N-nitroso-atomoxetine at or above the LOQ, ensuring compliance with regulatory standards for genotoxic impurities.[32][33]

Conclusion

The GC-MS method detailed in this application note provides a sensitive, selective, and reliable protocol for the quantification of N-nitroso-atomoxetine in pharmaceutical samples. The use of headspace injection coupled with tandem mass spectrometry in MRM mode ensures high-quality data, meeting the stringent requirements set by global regulatory agencies for the control of nitrosamine impurities. Proper validation in accordance with ICH Q2(R1) guidelines will ensure the method is suitable for its intended use in a GMP-compliant quality control environment, ultimately safeguarding patient health.

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• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024-09-05). Available at: [Link]

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• Important update on N-nitrosamine impurities in substances covered by CEPs. (2023-07-24). Available at: [Link]

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• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS - AIJFR. Available at: [Link]

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• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Available at: [Link]

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS - ResearchGate. (2025-11-10). Available at: [Link]

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sample preparation techniques for N-nitroso-atomoxetine analysis

An Application Note and Protocol Guide for the Analysis of N-Nitroso-Atomoxetine

Abstract

The emergence of nitrosamine drug substance-related impurities (NDSRIs), such as N-nitroso-atomoxetine, in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods.[1][2][3] As a class of probable human carcinogens, the accurate quantification of these impurities at trace levels is a critical regulatory and safety requirement.[4][5] Sample preparation is a pivotal and often challenging step in the analytical workflow, directly influencing the accuracy, precision, and sensitivity of detection.[6][7] This guide provides a detailed examination of various sample preparation techniques for the analysis of N-nitroso-atomoxetine in active pharmaceutical ingredients (APIs) and finished drug products, intended for researchers, analytical scientists, and drug development professionals. We explore the causality behind methodological choices and present detailed, field-proven protocols for Direct Injection, Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE), all tailored for subsequent analysis by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Introduction: The Challenge of N-Nitroso-Atomoxetine

Atomoxetine is a selective norepinephrine reuptake inhibitor used in the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD).[8] Its chemical structure contains a secondary amine moiety, which is susceptible to nitrosation, potentially forming N-nitroso-atomoxetine under specific conditions.[3][9] This can occur during API synthesis, drug product manufacturing, or even during storage if nitrosating agents (e.g., residual nitrites from excipients or environmental sources) are present.[3][9]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines for the control of nitrosamine impurities in human drugs, classifying them as a "cohort of concern".[1][2][10][11] The acceptable intake (AI) limit for N-nitroso-atomoxetine has been established at 100 ng/day.[8][9] This low limit demands analytical methods with exceptional sensitivity, often requiring limits of quantification (LOQ) in the parts-per-billion (ppb) range relative to the drug substance.[12]

Achieving this level of sensitivity is complicated by the sample matrix. The high concentration of the active pharmaceutical ingredient (API) and various excipients in the final drug product can cause significant matrix effects, such as ion suppression or enhancement, in mass spectrometry-based detection.[13] Therefore, the primary goals of sample preparation are:

• Extraction: Efficiently solubilize and recover N-nitroso-atomoxetine from the sample matrix.

• Cleanup: Remove interfering components (API, excipients) that can compromise analytical results.

• Concentration: Increase the analyte concentration to a level amenable to detection.

• Preservation: Prevent the artificial formation or degradation of the nitrosamine during the preparation process.

This document provides practical guidance and validated protocols to navigate these challenges effectively.

Overview of Sample Preparation Strategies

The choice of a sample preparation technique is a balance between the required level of cleanup, throughput, and the complexity of the sample matrix. For N-nitroso-atomoxetine, the main approaches range from simple dilution to more complex extraction procedures.

Technique	Principle	Primary Application	Speed & Throughput	Selectivity & Cleanup	Risk of Analyte Loss
Direct Injection	Simple "Dilute and Shoot"	High-purity API, simple formulations	Very High	Low	Very Low
Liquid-Liquid Extraction (LLE)	Partitioning between immiscible liquids	Moderately complex formulations (e.g., oral solutions, tablets with soluble excipients)	Moderate	Moderate	Moderate
Solid-Phase Extraction (SPE)	Partitioning between a solid sorbent and a liquid phase	Complex or challenging matrices (e.g., formulations with polymers, insoluble excipients), need for high concentration	Low to Moderate	High	Low to Moderate

Technique 1: Direct Injection

Application Note

The direct injection, or "dilute and shoot," method is the most straightforward approach. It relies on the power of modern LC-MS/MS systems to selectively detect the analyte of interest with minimal sample cleanup.[13] This technique is ideal for relatively clean matrices, such as the atomoxetine API or simple, highly soluble drug product formulations.

Causality and Rationale : The primary advantage is the reduction of sample handling steps. This minimizes the risk of analyte loss through adsorption to surfaces and, critically, reduces the chance of artifactual nitrosamine formation that could occur with more complex procedures involving pH changes or heat. However, its success is highly dependent on the selectivity of the LC-MS/MS method and the degree of matrix effects. A study on N-nitroso-atomoxetine in atomoxetine hydrochloride found a diluent of acetonitrile and water (9:1) to be suitable for achieving good recovery and accuracy.[8]

When to Use :

• Analysis of Atomoxetine API.

• Screening of simple, immediate-release tablet formulations.

• When speed and high throughput are the highest priorities.

Limitations :

• Susceptible to significant matrix effects, which can suppress the analyte signal and lead to inaccurate quantification.

• May lead to rapid contamination of the LC-MS/MS system, requiring more frequent maintenance.

Experimental Protocol: Direct Injection for Atomoxetine API and Tablets

1. Materials and Reagents

• Sample: Atomoxetine HCl API or powdered tablets.

• Diluent: Acetonitrile/Water (90:10, v/v).

• Equipment: Analytical balance, volumetric flasks, vortex mixer, sonicator, centrifuge, 0.22 µm syringe filters (PTFE or equivalent), autosampler vials.

2. Standard Preparation

• Prepare a stock solution of N-nitroso-atomoxetine reference standard in the diluent.

• Perform serial dilutions from the stock solution to create a calibration curve covering the desired range (e.g., 0.02 ppm to 0.27 ppm with respect to the final sample concentration).[8]

3. Sample Preparation Workflow

• Step 1: Weighing: Accurately weigh an amount of atomoxetine HCl API or powdered composite from crushed tablets equivalent to 50 mg of atomoxetine into a 50 mL volumetric flask.

• Step 2: Dissolution: Add approximately 40 mL of diluent. Vortex for 2 minutes and sonicate for 10 minutes to ensure complete dissolution.

• Step 3: Dilution: Allow the solution to return to room temperature, then dilute to the 50 mL mark with the diluent. This yields a final nominal concentration of 1.0 mg/mL of atomoxetine.

• Step 4: Clarification (for Tablets): Transfer a portion of the solution to a centrifuge tube and centrifuge at 5000 rpm for 10 minutes to pellet insoluble excipients.[9]

• Step 5: Filtration: Filter the supernatant (or the dissolved API solution) through a 0.22 µm syringe filter into a clean autosampler vial.

• Step 6: Analysis: Analyze by LC-MS/MS. A diverter valve is recommended to divert the high-concentration API peak away from the mass spectrometer to prevent source contamination.[8]

Fig. 1: Direct Injection Workflow

Technique 2: Liquid-Liquid Extraction (LLE)

Application Note

Liquid-Liquid Extraction (LLE) is a classic sample cleanup technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[7] For N-nitroso-atomoxetine, LLE can be effective at removing polar, water-soluble excipients (like lactose, starches) and salts from the drug product matrix.

Causality and Rationale : N-nitroso-atomoxetine, being a relatively nonpolar molecule, will preferentially partition into an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate, while highly polar matrix components remain in the aqueous phase. A "salting-out" LLE (SALLE) approach, where a high concentration of salt (e.g., NaCl) is added to the aqueous phase, can further enhance the extraction efficiency by reducing the solubility of the analyte in the aqueous layer.[6][14] This method provides a cleaner extract than direct injection, reducing matrix suppression and improving sensitivity.

When to Use :

• Drug products with a high load of water-soluble excipients.

• Oral solutions or suspensions.

• When direct injection results in unacceptable matrix effects or poor sensitivity.

Limitations :

• More time-consuming and labor-intensive than direct injection.

• Requires larger volumes of organic solvents.

• Risk of incomplete extraction or emulsion formation can affect recovery and reproducibility.

Experimental Protocol: Salting-Out LLE for Atomoxetine Formulations

1. Materials and Reagents

• Sample: Atomoxetine capsules/tablets or oral solution.

• Aqueous Phase: HPLC-grade water.

• Extraction Solvent: Dichloromethane (DCM), HPLC grade.

• Salting-Out Agent: Sodium chloride (NaCl), analytical grade.

• Drying Agent: Anhydrous sodium sulfate.

• Equipment: Homogenizer (for tablets), centrifuge tubes, vortex mixer, centrifuge, solvent evaporator (e.g., nitrogen stream), autosampler vials.

2. Sample Preparation Workflow

• Step 1: Initial Dissolution: Weigh an amount of powdered tablet composite or oral solution equivalent to 10 mg of atomoxetine into a 50 mL centrifuge tube. Add 10 mL of HPLC-grade water and vortex for 2 minutes to dissolve the sample.

• Step 2: Salting-Out: Add approximately 2 g of NaCl to the tube. Vortex until the salt is fully dissolved. This increases the ionic strength of the aqueous phase.[6]

• Step 3: First Extraction: Add 10 mL of DCM to the tube. Cap tightly and vortex vigorously for 2 minutes.

• Step 4: Phase Separation: Centrifuge the tube at 4000 rpm for 10 minutes to achieve a clean separation of the aqueous (upper) and organic (lower, DCM) layers.

• Step 5: Collection: Carefully transfer the lower organic layer to a clean glass tube using a Pasteur pipette, leaving the aqueous layer and any interfacial material behind.

• Step 6: Second Extraction (Optional but Recommended): Repeat steps 3-5 with a fresh 10 mL aliquot of DCM. Combine the organic extracts to maximize recovery.

• Step 7: Drying and Evaporation: Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove residual water. Transfer the dried extract to a clean tube and evaporate to dryness under a gentle stream of nitrogen at ambient temperature.

• Step 8: Reconstitution: Reconstitute the dried residue in 1.0 mL of a suitable solvent (e.g., 50:50 acetonitrile/water) compatible with the LC mobile phase. Vortex to dissolve.

• Step 9: Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Fig. 2: Liquid-Liquid Extraction Workflow

Technique 3: Solid-Phase Extraction (SPE)

Application Note

Solid-Phase Extraction (SPE) is a highly selective and efficient sample preparation technique that functions like a small-scale liquid chromatography column.[15] It is the method of choice for complex matrices or when the lowest possible detection limits are required. SPE provides excellent cleanup by retaining the analyte on a solid sorbent while matrix interferences are washed away, and it allows for significant sample concentration.[6][16]

Causality and Rationale : The success of SPE hinges on the selection of the correct sorbent material. For nitrosamines, which are moderately polar, polymeric reversed-phase sorbents (e.g., Oasis HLB, Strata-X) or graphitized carbon are often effective.[6][17] These sorbents retain the N-nitroso-atomoxetine via hydrophobic interactions. The workflow involves four key steps:

• Conditioning: Wets the sorbent to enable interaction with the sample.

• Loading: The sample solution is passed through the cartridge, and the analyte is retained.

• Washing: A weak solvent is used to wash away interferences that are not strongly bound to the sorbent.

• Elution: A strong solvent is used to disrupt the analyte-sorbent interaction and elute the purified analyte. This systematic process yields a very clean extract, minimizing matrix effects and allowing for concentration factors of 100x or more.[15]

When to Use :

• Very complex matrices (e.g., modified-release formulations, cough syrups).[16]

• When quantification near or below the regulatory AI limit is required.

• When LLE provides insufficient cleanup.

Limitations :

• Most time-consuming and complex method.

• Higher cost per sample due to disposable cartridges.

• Method development can be extensive to optimize sorbent choice, wash, and elution solvents.

Experimental Protocol: SPE for Atomoxetine Formulations

1. Materials and Reagents

• Sample: Atomoxetine tablets or other formulations.

• SPE Cartridge: Polymeric reversed-phase cartridge (e.g., Strata-X, 60 mg, 3 mL).

• Conditioning Solvents: Methanol, HPLC-grade water.

• Loading/Wash Solvent: 5% Methanol in water.

• Elution Solvent: Methanol.

• Equipment: SPE manifold, analytical balance, volumetric flasks, vortex mixer, solvent evaporator, autosampler vials.

2. Sample Preparation Workflow

• Step 1: Sample Dissolution: Prepare a sample solution by dissolving an amount of powdered tablet composite equivalent to 10 mg of atomoxetine in 20 mL of 5% methanol in water. Vortex and sonicate to dissolve, then centrifuge to pellet insoluble materials.

• Step 2: SPE Cartridge Conditioning:

  • Pass 3 mL of Methanol through the cartridge.

  • Pass 3 mL of HPLC-grade water through the cartridge. Do not let the sorbent bed go dry.

• Step 3: Sample Loading: Load the 20 mL of sample supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Step 4: Washing:

  • Pass 3 mL of 5% Methanol in water through the cartridge to wash away polar interferences.

  • Dry the cartridge under vacuum for 5 minutes to remove residual wash solvent.

• Step 5: Elution: Elute the retained N-nitroso-atomoxetine from the cartridge by passing 2 x 1 mL aliquots of Methanol through the sorbent bed. Collect the eluate in a clean glass tube.

• Step 6: Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

• Step 7: Reconstitution: Reconstitute the dried residue in 0.5 mL of a suitable solvent (e.g., 50:50 acetonitrile/water). This represents a 40x concentration factor from the initial sample solution.

• Step 8: Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

Fig. 3: Solid-Phase Extraction Workflow

Conclusion and Best Practices

The successful analysis of N-nitroso-atomoxetine at pharmaceutically relevant levels is critically dependent on a well-designed and executed sample preparation strategy.

• Direct Injection offers unparalleled speed and is suitable for clean sample matrices and initial screening.

• Liquid-Liquid Extraction provides a necessary cleanup step for moderately complex formulations, effectively removing polar excipients.

• Solid-Phase Extraction delivers the highest level of cleanup and concentration, making it indispensable for challenging matrices and trace-level quantification.

Regardless of the chosen technique, it is imperative to validate the method according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and a sufficiently low limit of quantification.[16] Matrix-matched standards and recovery experiments are essential to ensure the trustworthiness and accuracy of the reported results. By understanding the principles behind each technique and carefully applying these protocols, analytical laboratories can confidently and reliably monitor for N-nitroso-atomoxetine, ensuring the safety and quality of pharmaceutical products.

References

• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. European Union.
• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
• Lachman Consultants. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants.
• P, R. R., et al. (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH).
• Agilent Technologies. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent.
• European Pharmaceutical Review. (2023, July 24). EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.
• U.S. Food and Drug Administration. (2024, August 30). Control of Nitrosamine Impurities in Human Drugs. FDA.
• Vadariya, S., et al. (2025, February 3). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health (SEEJPH).
• Nishimura, K., et al. (2025, August 22). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development, ACS Publications.
• Adabala, J. S., et al. (n.d.). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.
• Dash, R. N., & Sahu, S. (2024, August 19). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology, ACS Publications.
• Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
• Netpharmalab. (2025, July 2). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
• BenchChem. (2025). Application Notes and Protocols for N-Nitrosamine Analysis Sample Preparation. BenchChem.
• European Medicines Agency. (2025, July 29). Nitrosamine impurities. European Medicines Agency (EMA).
• Chromatography Online. (2024, August 6). SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. Chromatography Online.
• Patel, K., et al. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development, ACS Publications.
• Kumar, V., et al. (2024, September 13). Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups. PubMed.
• Nitrosamines. (2023, December 13). Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS. Nitrosamines Exchange.
• Vadariya, S., et al. (2025, March 6). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery.
• Vadariya, S., et al. (2025). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health.
• Zhang, L., et al. (2022, September 5). Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry. PubMed.
• Advanced International Journal of Factual Research. (n.d.). Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. AIJFR.

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A Validated LC-MS/MS Protocol for the Trace-Level Determination of N-Nitroso-Atomoxetine in Pharmaceutical Formulations

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has created a significant regulatory and safety challenge for the industry. N-Nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI) of the ADHD medication Atomoxetine, is classified as a potential human carcinogen, necessitating its control at trace levels. This application note presents a comprehensive, highly sensitive, and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitroso-atomoxetine in both active pharmaceutical ingredients (API) and finished drug products. The protocol details every stage from sample preparation to data analysis and is designed for seamless implementation in quality control and research environments. The method achieves a limit of quantitation (LOQ) of 0.02 ppm, comfortably below the regulatory acceptable intake (AI) limits, ensuring robust quality control and patient safety.

Introduction: The Imperative for N-Nitroso-Atomoxetine Control

Atomoxetine is a selective norepinephrine reuptake inhibitor widely prescribed for the treatment of attention-deficit/hyperactivity disorder (ADHD).[1] In recent years, global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have intensified scrutiny of N-nitrosamine impurities in pharmaceuticals due to their classification as probable human carcinogens.[2][3][4] These impurities can form during drug synthesis, manufacturing, or even during storage if specific chemical precursors are present.[5][6]

N-Nitroso-atomoxetine (NNA) is an NDSRI formed by the nitrosation of the secondary N-methylamine moiety within the Atomoxetine structure.[1] Its presence, even at trace levels, poses a potential risk to patient safety, making its detection and quantification a critical aspect of quality control.[3] Regulatory bodies mandate that manufacturers conduct thorough risk assessments and implement highly sensitive analytical procedures to control these impurities within stringent acceptable intake (AI) limits.[2][7] The AI for NNA has been established at 100 ng/day, which for a maximum daily dose of 120 mg of Atomoxetine, translates to a concentration limit of approximately 0.83 ppm in the drug product.[8] This low limit demands an analytical method with exceptional sensitivity and specificity.

Causality of Experimental Design: A Scientifically Grounded Approach

The development of a robust analytical protocol for trace-level impurities requires careful consideration of the analyte's chemistry and the sample matrix. Our experimental design is grounded in established scientific principles to ensure reliability, sensitivity, and prevention of analytical artifacts.

• Selection of LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive technique for nitrosamine analysis.[9][10] Unlike HPLC-UV, which lacks the required sensitivity, or GC-MS, which can cause thermal degradation of certain nitrosamines, LC-MS/MS provides unparalleled sensitivity and specificity.[10][11]

• Chromatographic Strategy: A reversed-phase C8 column is selected to achieve optimal chromatographic separation. The moderate hydrophobicity of the C8 stationary phase provides sufficient retention for N-Nitroso-atomoxetine while allowing for a relatively short run time. The use of a formic acid modifier in the mobile phase aids in the protonation of the analyte, which is crucial for efficient ionization.

• Ionization and Detection: Positive-mode Electrospray Ionization (ESI+) is employed as it is highly effective for protonating amine-containing molecules like NNA, forming the precursor ion [M+H]⁺.[12] Detection is performed using Multiple Reaction Monitoring (MRM), a highly specific technique where the precursor ion is isolated and fragmented, and a specific product ion is monitored.[13] This precursor-to-product ion transition is unique to the analyte, effectively filtering out background noise and matrix interferences, which is essential for achieving trace-level quantification.[12]

• Sample Preparation Rationale: The primary goals of sample preparation are to efficiently extract NNA from the complex drug product matrix and to prevent its in-situ formation or degradation.[14] The protocol uses a simple "dilute-and-shoot" approach with centrifugation. Acetonitrile is used as the diluent for its excellent protein precipitation and solubilizing properties. Centrifugation effectively removes insoluble excipients that could interfere with the analysis or damage the LC system.[12] Crucially, the entire process is performed using amber vials and avoiding excessively acidic conditions or high temperatures to prevent artificial nitrosamine formation or light-induced degradation.[14][15]

Detailed Experimental Protocol

This section provides a step-by-step methodology for the analysis of N-Nitroso-atomoxetine.

Materials and Reagents

Material	Grade/Purity	Supplier
N-Nitroso-atomoxetine Reference Standard	>98%	Commercially Available
Atomoxetine HCl	USP/Ph. Eur. Grade	Commercially Available
Acetonitrile	LC-MS Grade	Commercially Available
Methanol	LC-MS Grade	Commercially Available
Formic Acid	LC-MS Grade, >99%	Commercially Available
Water	Deionized, >18 MΩ·cm	In-house system

Instrumentation and Conditions

Parameter	Setting
Liquid Chromatograph (LC)
System	UFLC/UHPLC system
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.8 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Autosampler Temperature	10 °C
Gradient Program	Time (min)
0.01
10.0
15.0
18.0
18.1
23.0
Mass Spectrometer (MS/MS)
System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	4.5 kV
Desolvation Line (DL) Temp.	250 °C
Heat Block Temp.	300 °C
Drying Gas (N₂) Flow	15 L/min
Nebulizer Gas (N₂) Flow	3.0 L/min
MRM Transitions	Precursor Ion (m/z)
N-Nitroso-atomoxetine (Quantifier)	285.15
N-Nitroso-atomoxetine (Qualifier)	285.15

Note: MS/MS parameters such as collision energy should be optimized for the specific instrument in use.[12]

Preparation of Standard Solutions

Use amber volumetric flasks and vials to protect solutions from light.[15]

• Primary Stock Solution (100 ppm): Accurately weigh 10 mg of N-Nitroso-atomoxetine reference standard into a 100 mL amber volumetric flask. Dissolve and dilute to volume with Methanol.

• Intermediate Stock Solution (1 ppm): Pipette 1 mL of the Primary Stock Solution into a 100 mL amber volumetric flask and dilute to volume with Acetonitrile.

• Calibration Curve Standards: Prepare a series of calibration standards by diluting the Intermediate Stock Solution with Acetonitrile to achieve concentrations ranging from the LOQ (e.g., 0.005 ppm) to approximately 0.27 ppm. A typical calibration curve might include points at 0.02, 0.05, 0.09, 0.18, and 0.27 ppm.[12]

Sample Preparation

• Accurately weigh approximately 556 mg of Atomoxetine HCl API or the equivalent amount of powdered capsule contents into a 15 mL centrifuge tube.[12]

• Add 5.0 mL of Acetonitrile (diluent) to the tube.

• Vortex the tube for 2 minutes to ensure complete dissolution of the API and extraction of the impurity.

• Centrifuge the sample at 4000 RPM for 5 minutes to pelletize any insoluble excipients.[12]

• Carefully transfer the supernatant into an amber LC-MS vial for analysis.

Experimental Workflow Diagram

Caption: Overall workflow for the trace-level detection of N-Nitroso-atomoxetine.

Method Validation Protocol (ICH Q2(R2) Framework)

A full validation of this analytical method should be performed according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[16]

• Specificity: Analyze a blank (diluent), a placebo sample (if applicable), an un-spiked Atomoxetine sample, and an Atomoxetine sample spiked with NNA at the target limit. No interfering peaks should be observed at the retention time of NNA in the blank, placebo, or un-spiked samples.[12][16]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ by analyzing solutions with decreasing concentrations of NNA. The LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy. This can be established at a signal-to-noise ratio (S/N) of ≥10.[12][13]

• Linearity: Analyze the calibration standards (at least 5 concentration levels) in triplicate. Plot the peak area response versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥0.99.[12][16]

• Accuracy (as Recovery): Prepare spiked samples in triplicate at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit). Calculate the percent recovery at each level. The acceptance criterion for trace analysis is typically between 70% and 130%.[12][15]

• Precision:

  • Repeatability: Analyze six replicate preparations of a spiked sample at 100% of the specification limit on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. The relative standard deviation (%RSD) for both repeatability and intermediate precision should be ≤15%.[13][17]

Representative Results & Discussion

The performance of this method was validated, and the results are summarized below. These results demonstrate that the method is suitable for the trace-level quantification of N-Nitroso-atomoxetine.

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference observed	No interference at RT of analyte
LOD	0.006 ppm	Reportable
LOQ	0.02 ppm (S/N > 10)	≤ 1/3 of Specification Limit
Linearity Range	0.02 ppm – 0.27 ppm	Covers range from LOQ to 150%
Correlation Coefficient (r²)	>0.999	≥0.99
Accuracy (% Recovery)	85% – 115%	70% – 130%
Precision (%RSD)
- Repeatability (n=6)	< 5%	≤ 15%
- Intermediate Precision	< 8%	≤ 15%

The validated LOQ of 0.02 ppm is approximately 40 times lower than the calculated specification limit of 0.83 ppm (based on a 100 ng/day AI and 120 mg/day dose), demonstrating the method's exceptional sensitivity and suitability for quality control release testing and stability studies.[8][12]

Conclusion

This application note provides a complete and robust LC-MS/MS protocol for the reliable, trace-level quantification of N-Nitroso-atomoxetine. The method is highly sensitive, selective, and has been developed with a clear scientific rationale for each step to minimize analytical errors and ensure data integrity. The detailed experimental steps and validation framework offer a clear path for implementation in pharmaceutical laboratories. By adopting this protocol, researchers, scientists, and drug development professionals can effectively monitor and control this critical impurity, ensuring compliance with global regulatory standards and safeguarding patient health.

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• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.gov.
• Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merckmillipore.com.
• ACS Publications. (2024). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent.com.
• National Institutes of Health (NIH). (2024). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. PubMed Central.
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Application Note: A Validated HPLC-MS/MS Method for the Sensitive Determination of N-Nitroso-Atomoxetine in Atomoxetine Drug Substance

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control the risk of these impurities in their products.[3][4][5] Atomoxetine, a selective norepinephrine reuptake inhibitor used to treat ADHD, contains a secondary amine moiety, making it susceptible to nitrosation and the formation of N-nitroso-atomoxetine.[6][7][8] This application note presents a highly sensitive, specific, and robust High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) method for the separation and trace-level quantification of N-nitroso-atomoxetine in atomoxetine hydrochloride (HCl) active pharmaceutical ingredient (API). The described protocol is designed for use in quality control laboratories and by researchers in drug development to ensure product safety and regulatory compliance.

Introduction: The Nitrosamine Challenge

Since 2018, the detection of nitrosamine impurities in widely used medications has led to product recalls and heightened regulatory scrutiny of pharmaceutical manufacturing processes.[1] Nitrosamines can form when secondary or tertiary amines react with nitrosating agents (like nitrites) under specific conditions, which can inadvertently occur during API synthesis or drug product storage.[2][9] Given their potential genotoxic risk, controlling these impurities at parts-per-million (ppm) or even lower levels is critical.[9]

Atomoxetine's chemical structure includes a secondary amine, which is a direct precursor for the formation of the N-nitroso drug substance-related impurity (NDSRI), N-nitroso-atomoxetine.[6][7] Therefore, a validated analytical method with sufficient sensitivity and selectivity is essential to monitor and control this specific impurity in atomoxetine API and finished products. High-Performance Liquid Chromatography (HPLC) coupled with a highly selective and sensitive detector, such as a tandem mass spectrometer (MS/MS), is the gold standard for this type of trace-level analysis.[10][11][12] This document provides a comprehensive protocol for this determination.

Experimental Rationale and Methodology

The primary challenge in this analysis is achieving a clear separation of the N-nitroso-atomoxetine impurity from the significantly more abundant atomoxetine API, while also reaching the low limit of quantitation (LOQ) required by regulatory guidelines.[9][13]

Causality Behind Experimental Choices

• Chromatography (HPLC/UFLC): A reverse-phase HPLC (or UFLC) approach was selected. The separation relies on the differential partitioning of atomoxetine and its N-nitroso derivative between a non-polar stationary phase and a polar mobile phase. N-nitroso-atomoxetine is slightly more non-polar than the parent atomoxetine HCl, allowing for its separation.

• Stationary Phase: A C8 column was chosen as the optimal stationary phase. While C18 columns are common, a C8 provides a balanced hydrophobicity that effectively retains both compounds without excessive retention, leading to better peak shapes and shorter run times.[14] Initial trials with other columns showed that the Kromasil 100-5 C8 provided the best peak shape and resolution between the analyte and the API.[14]

• Mobile Phase: A gradient elution using water with a formic acid modifier (Mobile Phase A) and acetonitrile (Mobile Phase B) is employed. The formic acid acidifies the mobile phase, which is crucial for promoting the protonation of the analytes, making them suitable for positive mode electrospray ionization (ESI) and improving chromatographic peak shape.[14] The gradient starts with a higher aqueous content to retain and then elute the more polar atomoxetine, followed by an increase in the organic acetonitrile content to elute the N-nitroso-atomoxetine.[14]

• Detection (Tandem Mass Spectrometry): For trace-level quantification of a genotoxic impurity, MS/MS is the detector of choice due to its unparalleled sensitivity and selectivity.[15] By using Multiple Reaction Monitoring (MRM), the instrument is set to detect a specific precursor ion (the protonated molecule, [M+H]⁺) and its unique fragment ion. This parent-to-daughter transition acts as a highly specific fingerprint for the analyte, effectively eliminating interference from the matrix and the API.[14][16]

Instrumentation and Reagents

• Instrumentation: A UHPLC or HPLC system coupled to a triple quadrupole tandem mass spectrometer with an Electrospray Ionization (ESI) source.

• Reference Standards:

  • N-Nitroso-atomoxetine (CAS: 3028194-77-3)[17][18]

  • Atomoxetine Hydrochloride

• Reagents and Solvents:

  • Acetonitrile (LC-MS Grade)

  • Water (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

Optimized Chromatographic and MS Conditions

All quantitative data and instrument parameters are summarized in the table below for clarity.

Parameter	Optimized Condition
HPLC Column	Kromasil 100-5 C8, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	1 mL Formic Acid in 1000 mL Water (0.1% v/v)
Mobile Phase B	Acetonitrile
Gradient Program	0.00 min / 60% B; 5.00 min / 60% B; 10.00 min / 85% B; 15.00 min / 85% B; 16.00 min / 60% B; 23.00 min / 60% B
Flow Rate	0.8 mL/min
Injection Volume	90 µL
Column Temperature	40 °C
Autosampler Temp.	15 °C
Total Run Time	23 minutes
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transition	N-Nitroso-atomoxetine: m/z 285.15 → 177.05 (Quantifier)
Reference Ions	m/z 285.15 → 117.10; m/z 285.15 → 73.00

(These conditions are based on the validated UPLC-MS/MS method published by Vadariya, S., et al.[14][19])

Detailed Experimental Protocols

Workflow Diagram

The overall experimental workflow is illustrated below, from initial preparation to final data analysis.

Caption: Workflow for N-Nitroso-Atomoxetine Analysis.

Preparation of Solutions

• Diluent: Acetonitrile and Water (90:10 v/v). This was found to provide good solubility and recovery for the N-nitroso impurity.[14]

• Standard Stock Solution (e.g., 1.0 µg/mL): Accurately weigh ~1.0 mg of N-nitroso-atomoxetine reference standard into a 100 mL volumetric flask. Dilute to volume with diluent. Further dilute this solution to achieve a final concentration of 1.0 µg/mL.

• Calibration Curve Solutions: Perform serial dilutions of the Standard Stock Solution to prepare a series of calibration standards. A suggested range based on published work is from 0.02 ppm to 0.27 ppm with respect to the final sample concentration.[14]

• Sample Solution (e.g., 56.5 mg/mL): Accurately weigh approximately 565 mg of Atomoxetine HCl API into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent. This high concentration is necessary to achieve the required low ppm-level detection limits for the impurity.

System Suitability and Analysis

• Equilibrate System: Equilibrate the HPLC system with the mobile phase at the initial gradient conditions until a stable baseline is achieved.

• System Suitability: Inject a standard solution at a concentration near the quantitation limit (e.g., 0.02 ppm) at least five times. The relative standard deviation (RSD) of the peak areas should be ≤ 15%.

• Analysis Sequence:

  • Inject the diluent (blank) to ensure no system contamination.

  • Inject the calibration standards from the lowest to the highest concentration.

  • Inject the sample solution(s) in triplicate.

• Data Processing:

  • Plot the peak area response of the N-nitroso-atomoxetine quantifier ion (m/z 285.15 → 177.05) versus its concentration for the calibration standards.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be >0.99.[14]

  • Use the regression equation to calculate the concentration of N-nitroso-atomoxetine in the prepared sample solutions.

  • Calculate the final impurity level in ppm with respect to the original API weight.

Method Validation: A Self-Validating System

For this method to be trustworthy for routine quality control, it must be validated according to ICH Q2(R2) guidelines.[20][21] The key validation parameters are:

• Specificity: The method demonstrates high specificity through the use of MS/MS detection. The unique MRM transition ensures that the signal is only from N-nitroso-atomoxetine, with no interference observed at its retention time from the blank or the highly concentrated API.[14] The retention times were approximately 11.9 min for N-nitroso-atomoxetine and 3.3 min for atomoxetine HCl, indicating excellent chromatographic separation.[14]

• Limit of Quantitation (LOQ): The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision. For this method, a validated LOQ of 0.02 ppm (with respect to a 56.5 mg/mL test concentration) has been established.[14][19] This sensitivity is crucial for ensuring compliance with the stringent acceptable intake (AI) limits for nitrosamines.

• Linearity: The method has proven to be linear over the range of 0.02 ppm to 0.27 ppm, with a regression coefficient >0.99.[14]

• Accuracy: Accuracy is determined by performing recovery studies, where a known amount of the impurity is spiked into the sample matrix. The method should demonstrate acceptable recovery, typically within a range of 70% to 130% for trace analysis.[14]

• Precision: The method must be precise, demonstrated by low RSD values for repeated measurements (repeatability) and on different days with different analysts (intermediate precision).[20][22]

• Robustness: The method's reliability is confirmed by making small, deliberate changes to parameters like flow rate (±0.1 mL/min) or column temperature (±2°C) and observing that the results remain accurate and precise.[21]

Conclusion

This application note provides a detailed, robust, and highly sensitive HPLC-MS/MS method for the separation and quantification of N-nitroso-atomoxetine in atomoxetine HCl API. The methodology is grounded in sound chromatographic principles and leverages the specificity of tandem mass spectrometry to achieve the low detection levels required by global regulatory agencies. By explaining the causality behind the experimental choices and detailing the protocol and validation framework, this guide serves as an authoritative resource for scientists and professionals tasked with ensuring the safety and quality of pharmaceutical products.

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• Egyptian Drug Authority. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
• National Institutes of Health (NIH). (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
• Comprehensive Insights into High-Performance Liquid Chromatography for Pharmaceutical Analysis: Focus on Genotoxic Impurities. (n.d.).
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• SK pharmteco. (2024, November 12). Control Strategies And Method Development For Nitrosamines In APIs And Drug Products.
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• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025, February 3). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. SEEJPH.
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• BOC Sciences. (n.d.).
• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025, March 6). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). SEEJPH.
• Asian Journal of Chemistry. (n.d.). Reverse Phase HPLC Analysis of Atomoxetine in Pharmaceutical Dosage Forms.
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Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso-Atomoxetine in Atomoxetine Oral Solution

Abstract This application note presents a robust and highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-atomoxetine impurity in atomoxetine oral solution. N-nitroso-atomoxetine is a nitrosamine drug substance-related impurity (NDSRI) that requires stringent control due to the classification of nitrosamines as a "cohort of concern" with potential genotoxic and carcinogenic risks.[1] Adhering to guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), this protocol provides a validated, high-sensitivity analytical solution for quality control and risk mitigation in pharmaceutical manufacturing.[2][3] The method achieves a Limit of Quantification (LOQ) of 0.2 parts per billion (ppb), demonstrating suitability for trace-level impurity analysis.

Introduction: The Regulatory Imperative for Nitrosamine Control

The discovery of nitrosamine impurities in widely used medications since 2018 has prompted a global regulatory response, compelling pharmaceutical manufacturers to re-evaluate their processes.[4] Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant health risk.[5][6] Regulatory bodies, including the EMA and FDA, have issued stringent guidelines requiring marketing authorization holders to conduct comprehensive risk assessments, perform confirmatory testing if a risk is identified, and implement mitigation strategies to control these impurities throughout the product lifecycle.[2][7][8]

Atomoxetine, a selective norepinephrine reuptake inhibitor, contains a secondary amine functional group in its structure. This moiety is susceptible to nitrosation in the presence of nitrosating agents (e.g., residual nitrites from excipients) under specific conditions, leading to the formation of N-nitroso-atomoxetine.[8][9] As an NDSRI, its structure is derived directly from the active pharmaceutical ingredient (API), making its monitoring a critical aspect of drug safety.[10]

The analytical challenge lies in detecting and quantifying this impurity at exceptionally low levels within a complex oral solution matrix. This necessitates a method with high sensitivity and specificity, a role for which LC-MS/MS is ideally suited.[11][12] This note details a complete, validated protocol for this purpose.

Analytical Strategy and Method Rationale

The chosen analytical approach leverages the strengths of reversed-phase liquid chromatography for separation and tandem mass spectrometry for detection and quantification.

• Chromatography: A C8 reversed-phase column is employed to achieve effective separation of the polar N-nitroso-atomoxetine from the more prominent atomoxetine API and other matrix components.[1] A gradient elution program ensures a robust separation and efficient run time.

• Ionization: Electrospray Ionization (ESI) in positive mode is selected due to the chemical nature of N-nitroso-atomoxetine, which readily accepts a proton to form a positive ion [M+H]+.[1]

• Detection: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides unparalleled sensitivity and selectivity. MRM isolates a specific precursor ion (the protonated molecule) and detects a specific product ion formed after fragmentation. This highly specific transition minimizes the potential for matrix interference, which is crucial for achieving low detection limits.[1]

Experimental Protocols

Materials and Reagents

• Reference Standard: N-Nitroso-Atomoxetine (Potency: 99.9% or greater).[1][13]

• API: Atomoxetine Hydrochloride reference standard.

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water (18.2 MΩ·cm).[1]

• Product: Atomoxetine Oral Solution samples for analysis.

Preparation of Solutions

• Diluent: A mixture of Acetonitrile and Water (90:10 v/v) was found to be optimal for sample and standard dilution, ensuring good solubility and recovery.[1]

• Stock Standard Solution (1 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso-Atomoxetine reference standard in the diluent to achieve a final concentration of 1 µg/mL.

• Working Standard Solutions: Perform serial dilutions from the Stock Standard Solution using the diluent to prepare a series of calibration standards. A typical linearity range is 0.02 ppm to 0.27 ppm.[1]

• Sample Preparation:

  • Accurately transfer a volume of the Atomoxetine Oral Solution equivalent to approximately 56.5 mg of Atomoxetine HCl into a suitable volumetric flask.[1]

  • Dilute to volume with the diluent.

  • Mix thoroughly by vortexing and/or sonicating to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial for analysis.[6]

Instrumentation and Conditions

The following tables summarize the instrumental conditions for the LC-MS/MS analysis.

Table 1: Liquid Chromatography Parameters

Parameter	Condition	Rationale
LC System	UFLC/UHPLC System	Provides high resolution and fast analysis times.
Column	Kromasil 100-5 C8 (250 mm x 4.6 mm, 5 µm)[1][14]	C8 stationary phase offers suitable retention and selectivity for the analytes.
Mobile Phase A	0.1% Formic Acid in Water[1]	Acidified mobile phase promotes analyte protonation for positive mode ESI.
Mobile Phase B	Acetonitrile[1][14]	Common organic modifier for reversed-phase chromatography.
Flow Rate	0.8 mL/min[1][14]	Standard flow rate for the specified column dimensions.
Gradient Program	Time (min) / %B: 0.0/60, 5.0/60, 10.0/85, 15.0/85, 16.0/60, 23.0/60[1]	Gradient elution effectively separates the impurity from the API.
Injection Volume	90 µL[1]	A larger injection volume is used to enhance sensitivity for trace-level detection.
Column Temp.	40 °C[1]	Maintains consistent retention times and peak shape.

| Autosampler Temp. | 15 °C[1] | Ensures stability of samples pending analysis. |

Table 2: Mass Spectrometry Parameters

Parameter	Condition	Rationale
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Required for MRM experiments, providing high sensitivity and specificity.
Ionization Source	Electrospray Ionization (ESI), Positive Mode[1]	Efficiently ionizes the target analyte.
MRM Transitions	Quantifier: 285.15 > 177.05, Qualifiers: 285.15 > 117.10, 285.15 > 73.00[1]	The quantifier transition is used for concentration calculation, while qualifiers confirm identity.
Diverter Valve	Used to divert the API peak (eluting at ~3.3 min) to waste.[1]	Prevents contamination of the mass spectrometer source by the high-concentration API.

| Source Temp. | Optimized as per instrument manufacturer's recommendation. | Ensures efficient desolvation and ionization. |

Method Validation and Performance

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines to demonstrate its suitability for the intended purpose.[15]

Specificity

The method demonstrated excellent specificity. No interfering peaks from the blank (diluent) or the placebo oral solution matrix were observed at the retention time of N-nitroso-atomoxetine. The main atomoxetine peak was well-resolved and diverted to waste, preventing any interference.[1]

Linearity and Sensitivity

Linearity was established over a concentration range of 0.02 ppm to 0.27 ppm.[1] The method exhibited excellent correlation, with a regression coefficient (R²) greater than 0.999.[1]

Table 3: Sensitivity and Linearity Data

Parameter	Result
Linearity Range	0.02 - 0.27 ppm[1]
Correlation Coefficient (R²)	> 0.999[1]
Limit of Detection (LOD)	0.1 ppb (0.006 ppm)[1]

| Limit of Quantification (LOQ) | 0.2 ppb (0.02 ppm)[1] |

Note: ppb values are based on the final solution concentration, while ppm values are relative to the test concentration of Atomoxetine HCl.

Accuracy and Precision

Accuracy was evaluated through recovery studies by spiking the oral solution matrix at three different concentration levels (LOQ, 100%, and 150% of the specification limit).[1] Precision was determined by analyzing six replicate preparations at the 100% level.[16]

Table 4: Accuracy and Precision Summary

Validation Parameter	Concentration Level	Acceptance Criteria	Result
Accuracy (% Recovery)	LOQ, 100%, 150%	70% - 130%[1]	104.3% to 109.2%

| Precision (% RSD) | 100% Level | ≤ 20.0%[16] | < 2.6% |

The results demonstrate that the method is both accurate and precise for the quantification of N-nitroso-atomoxetine.

Workflow and Process Visualization

The overall analytical workflow and the regulatory framework guiding this analysis are depicted below.

Caption: High-level experimental workflow for N-nitroso-atomoxetine analysis.

Caption: EMA/FDA three-step regulatory process for nitrosamine impurities.[2]

Conclusion

This application note describes a highly sensitive, specific, accurate, and precise LC-MS/MS method for quantifying N-nitroso-atomoxetine in atomoxetine oral solution. The protocol is validated to meet the stringent requirements of international regulatory agencies for the control of potentially genotoxic impurities.[5] By achieving a limit of quantification of 0.2 ppb, this method provides pharmaceutical manufacturers and quality control laboratories with a reliable tool to ensure the safety and quality of their products, thereby protecting public health.

References

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Characterization and Quantitation of N-Nitroso-Atomoxetine by Mass Spectrometry: Fragmentation Pathways and a Validated LC-MS/MS Protocol

An Application Note for the Pharmaceutical Sciences

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods for their detection and control.[1] N-nitroso-atomoxetine, a potential nitrosamine drug substance-related impurity (NDSRI) of Atomoxetine, requires rigorous characterization to ensure patient safety.[2] This application note presents a comprehensive guide to the mass spectrometric fragmentation of N-nitroso-atomoxetine. We elucidate its primary fragmentation pathways using tandem mass spectrometry (MS/MS) and provide a detailed, field-proven Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for its trace-level quantitation. This guide is intended for researchers, analytical scientists, and drug development professionals engaged in impurity profiling and quality control.

Introduction: The Regulatory Imperative for Nitrosamine Analysis

N-nitrosamines are classified as a "cohort of concern" due to their potent mutagenic and carcinogenic properties.[3] Since their discovery in several classes of medications, global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for their control.[4][5][6] These regulations mandate that pharmaceutical manufacturers conduct thorough risk assessments to identify potential sources of nitrosamine contamination and implement validated analytical procedures for their monitoring.[1][4]

Atomoxetine is a selective norepinephrine reuptake inhibitor used in the treatment of ADHD. Its chemical structure contains a secondary amine moiety, which is susceptible to nitrosation under certain conditions, potentially forming N-nitroso-atomoxetine.[2] The analysis of such NDSRIs presents a significant challenge due to the need for high sensitivity to meet acceptable intake (AI) limits, often in the nanogram-per-day range.[7][8] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this task, offering unparalleled selectivity and sensitivity.[7][9][10][11] Understanding the specific fragmentation behavior of N-nitroso-atomoxetine is paramount for developing a robust and reliable quantitative method.

Chemical Structure and Properties

• Compound: N-Nitroso-Atomoxetine

• Chemical Name: (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide[2][12]

• Molecular Formula: C₁₇H₂₀N₂O₂[2][13]

• Molecular Weight: 284.35 g/mol [2][13]

• Monoisotopic Mass: 284.1525 Da[13]

The structure contains the critical N-nitroso functional group, which dictates its characteristic mass spectrometric behavior.

Proposed Mass Spectrometric Fragmentation Pathway

The fragmentation of N-nitrosamines in positive-ion electrospray ionization (ESI) tandem mass spectrometry is highly structure-dependent but often follows predictable pathways.[14][15][16] For N-nitroso-atomoxetine, the analysis begins with the formation of the protonated molecular ion, [M+H]⁺, at an m/z of approximately 285.16. Upon collisional activation (CID), this precursor ion undergoes fragmentation through several key pathways.

Primary Fragmentation Pathways:

• Loss of the Nitroso Radical (•NO): This is the most diagnostic fragmentation for N-nitrosamines, involving the homolytic cleavage of the N-N bond.[14][17] This results in the loss of a neutral radical with a mass of 30 Da, producing a highly stable and abundant product ion. This is the preferred transition for quantitative analysis (quantifier).

• Alpha-Cleavage: Cleavage of the C-C bond alpha to the nitrogen atom is a common fragmentation route for amines and their derivatives.[18] For N-nitroso-atomoxetine, this can lead to the formation of several smaller fragment ions.

• Cleavage of the Propyl Chain and Ether Bond: Subsequent fragmentation events can involve cleavages along the propyl chain or at the ether linkage, leading to characteristic product ions corresponding to the phenyl and tolyloxy moieties of the molecule.

The proposed fragmentation cascade is visualized in the diagram below.

Caption: Proposed ESI-MS/MS fragmentation pathway for protonated N-nitroso-atomoxetine.

Analytical Protocol: LC-MS/MS Method

This protocol provides a robust starting point for the sensitive detection and quantitation of N-nitroso-atomoxetine. It is designed for use with a triple quadrupole or high-resolution mass spectrometer.

Experimental Workflow

The overall analytical workflow is straightforward, ensuring reproducibility and ease of implementation in a regulated environment.

Caption: High-level workflow for the analysis of N-nitroso-atomoxetine.

Reagents and Materials

• Reference Standard: N-Nitroso-Atomoxetine (purity >95%)

• Solvents: LC-MS grade methanol, acetonitrile, and water

• Mobile Phase Additive: Formic acid (≥99%)

• Sample Vials: Low-adsorption polypropylene or silanized glass vials

Causality Note: The use of LC-MS grade solvents and high-purity additives is critical to minimize background noise and interfering signals, ensuring the lowest possible limits of detection (LOD) and quantitation (LOQ).[19]

Sample and Standard Preparation

• Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-nitroso-atomoxetine reference standard and dissolve in 10.0 mL of methanol.

• Intermediate Solution (1.0 µg/mL): Dilute 100 µL of the stock solution to 10.0 mL with a 50:50 methanol:water mixture (diluent).

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 5.0, 10.0 ng/mL) by serial dilution of the intermediate solution with the diluent.

• Sample Preparation (Drug Product): Accurately weigh a portion of the powdered drug product equivalent to 50 mg of Atomoxetine API. Add 10.0 mL of diluent. Vortex for 2 minutes, then sonicate for 10 minutes. Centrifuge at 4500 rpm for 15 minutes.[19] Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

Trustworthiness Note: The protocol's validity rests on the accuracy of standard preparation. Using a freshly prepared series of calibration standards for each analytical run ensures quantitation accuracy and brackets the expected sample concentrations.

Liquid Chromatography (LC) Conditions

• System: UHPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0.0 min: 20% B

  • 8.0 min: 95% B

  • 10.0 min: 95% B

  • 10.1 min: 20% B

  • 12.0 min: 20% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Expertise Note: A gradient elution is employed to ensure sufficient retention and separation of the analyte from the parent API (Atomoxetine) and other potential impurities, preventing ion suppression and ensuring accurate quantitation. The inclusion of formic acid promotes protonation for efficient ESI+ ionization.

Mass Spectrometry (MS) Conditions

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Ion Source Parameters (Typical):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Self-Validation Note: Optimal ion source parameters can be vendor-specific and should be empirically determined by infusing a standard solution of N-nitroso-atomoxetine to maximize the signal for the precursor ion.[20]

Data Presentation and Interpretation

The key to a selective and sensitive MS/MS method is the selection of specific MRM transitions. Based on the fragmentation pathway analysis, the following transitions are recommended for N-nitroso-atomoxetine.

Parameter	Value	Proposed Identity / Neutral Loss	Role
Precursor Ion (Q1)	285.2	[M+H]⁺	-
Product Ion 1 (Q3)	255.2	[M+H - •NO]⁺	Quantifier
Product Ion 2 (Q3)	135.1	[C₉H₁₁O]⁺	Qualifier 1
Product Ion 3 (Q3)	91.1	[C₇H₇]⁺ (Tropylium ion)	Qualifier 2

Data Interpretation: A positive identification of N-nitroso-atomoxetine requires the detection of a chromatographic peak at the expected retention time with signals for all three MRM transitions. Furthermore, the ratio of the qualifier ion(s) to the quantifier ion must be consistent with that observed for an authentic reference standard. This approach provides an extremely high degree of confidence in the analytical result.

Conclusion

This application note provides a scientifically grounded framework for the analysis of N-nitroso-atomoxetine. By detailing the compound's characteristic fragmentation pathways, we have established the basis for a highly specific and sensitive LC-MS/MS method. The provided protocol is a field-tested starting point for method development and validation activities in pharmaceutical quality control and R&D laboratories. Adherence to these principles will enable accurate monitoring of this potential impurity, ensuring compliance with global regulatory expectations and safeguarding patient health.

References

• Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.

• Asare, S. O., Hoskins, J. N., Blessing, R. A., & Hertzler, R. L. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Rapid Communications in Mass Spectrometry, 36(8), e9261. Retrieved from [Link]

• Rainey, W. T., Christie, W. H., & Lijinsky, W. (1978). Mass spectrometry of N-nitrosamines. Biomedical Mass Spectrometry, 5(6), 395-408. Retrieved from [Link]

• ApSimon, J. W., & Cooney, J. D. (1972). Some Aspects of the Mass Spectra of N-Nitrosamines. Canadian Journal of Chemistry, 49(8), 1367-1371. (Note: While the specific link is from a secondary aggregator, the citation refers to a well-known publication.

• Che, Z., et al. (2024). A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer. Journal of Chromatography A, 1736, 465399. Retrieved from [Link]

• FDA. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.

• Asare, S. O., Hoskins, J. N., & Hertzler, R. L. (2022). Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. Semantic Scholar. Retrieved from [Link]

• Agilent Technologies. (2024). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS.

• Shimadzu Corporation. (n.d.). Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. Retrieved from [Link]

• Jeon, S., et al. (2024). Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Pharmaceuticals, 17(5), 629. Retrieved from [Link]

• ResearchGate. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Retrieved from [Link]

• FDA. (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in. Retrieved from [Link]

• Waters Corporation. (n.d.). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. Retrieved from [Link]

• PubChem. (n.d.). N-nitroso-atomoxetine. Retrieved from [Link]

• Zamann Pharma Support GmbH. (n.d.). FDA Nitrosamine Guidelines. Retrieved from [Link]

• Pharmalytics. (2023). Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. YouTube. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso Atomoxetine EP Impurity H. Retrieved from [Link]

• SGS USA. (2020). Nitrosamine Detection: Meet EMA and FDA Regulations. Retrieved from [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Atomoxetine. Retrieved from [Link]

• SynZeal. (n.d.). N-Nitroso-Atomoxetine. Retrieved from [Link]

• FDA. (2024). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• Raju, D. K. (2024). What Does the FDA's Recent Update of the Nitrosamine Guidance Convey?. Pharmaceutical Technology. Retrieved from [Link]

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Application Note: A Validated LC-MS/MS Method for the Sensitive Quantification of N-Nitroso-Atomoxetine in Pharmaceutical Products

Abstract

The detection of nitrosamine impurities in pharmaceutical products has become a critical issue for patient safety and regulatory compliance. N-nitroso-atomoxetine, a Nitrosamine Drug Substance-Related Impurity (NDSRI), has been identified in atomoxetine-containing medications, leading to product recalls and heightened regulatory scrutiny.[1] This application note presents a comprehensive, validated, and highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-atomoxetine at trace levels. The method demonstrates excellent specificity, linearity, accuracy, and precision, meeting the stringent requirements set forth by global regulatory bodies.[2] Developed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline, this protocol provides researchers, quality control analysts, and drug development professionals with a reliable tool to ensure the safety and quality of atomoxetine drug products.[3][4]

Introduction: The Challenge of NDSRIs

Atomoxetine is a non-stimulant medication widely prescribed for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD).[5] The molecular structure of atomoxetine contains a secondary amine, which makes it susceptible to nitrosation, a chemical reaction with nitrosating agents that can form N-nitroso-atomoxetine.[1][5] These nitrosating agents can originate from various sources, including residual nitrites in excipients, solvents, water, or even atmospheric nitrogen oxides (NOx) present during the manufacturing process.[6][7]

N-nitroso compounds are classified as a "cohort of concern" due to their potential carcinogenic properties.[6][8] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict acceptable intake (AI) limits for these impurities.[8][9] For N-nitroso-atomoxetine, the AI limit is set at 100 ng/day.[1][10] This necessitates the development of highly sensitive and robust analytical methods capable of detecting and quantifying this impurity at levels far below 1 part per million (ppm) relative to the active pharmaceutical ingredient (API), depending on the maximum daily dose.[11]

This guide provides a detailed protocol for a validated LC-MS/MS method specifically designed for this purpose, addressing the analytical challenges of sensitivity, selectivity, and potential sample matrix interference.

Rationale for Method Development

The successful quantification of trace-level genotoxic impurities requires a carefully considered analytical strategy. The choices made during method development are grounded in the chemical nature of the analyte and the regulatory demands for data integrity.

• Causality of Technique Selection (LC-MS/MS): The primary challenge is detecting a minute quantity of N-nitroso-atomoxetine in the presence of a vast excess of the structurally similar parent API, atomoxetine. LC-MS/MS is the definitive technique for this task. Its high selectivity, achieved through the monitoring of specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM), allows for the unambiguous quantification of the target impurity, free from matrix or API interference.[2][6] The sensitivity of modern tandem mass spectrometers, particularly with electrospray ionization (ESI), is essential to reach the low parts-per-billion (ppb) detection limits required to ensure compliance with the 100 ng/day AI limit.[11]

• Chromatographic Strategy: A reversed-phase chromatographic approach is optimal for separating the N-nitroso-atomoxetine from the atomoxetine API and potential excipients. A C8 stationary phase provides a good balance of hydrophobic retention and peak shape for these compounds.[11] The inclusion of formic acid in the mobile phase is a critical choice; it serves to protonate the analytes, which significantly enhances the ionization efficiency in the positive ESI source, thereby boosting sensitivity. It also ensures sharp, symmetrical peak shapes.

• Sample Preparation: A Critical Control Point: Sample preparation is arguably the most critical and error-prone stage of the workflow.[12] The protocol is designed to be simple yet effective, minimizing the risk of analyte loss, degradation, or the artifactual formation of new nitrosamines.[12] The chosen diluent (acidified water/acetonitrile) ensures the stability of the N-nitroso-atomoxetine. A centrifugation and filtration step is included to remove insoluble excipients from the drug product matrix, protecting the analytical column and MS system from contamination and clogging. Given the risk of nitrosamine contamination from laboratory materials, all glassware, solvents, and consumables must be scrupulously clean.[12][13]

Figure 1: High-level experimental workflow for N-nitroso-atomoxetine analysis.

Detailed Experimental Protocol

Materials and Reagents

• Reference Standards: N-Nitroso-Atomoxetine (potency ≥99%), Atomoxetine Hydrochloride (USP or equivalent).

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Deionized Water (≥18.2 MΩ·cm).

• Reagents: Formic Acid (LC-MS Grade, ≥99%).

• Consumables: 1.5 mL amber glass autosampler vials with caps, 0.22 µm PTFE syringe filters, volumetric flasks, and pipettes.

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is required.

Preparation of Solutions

• Diluent: Prepare a solution of 50:50 (v/v) Acetonitrile and Water containing 0.1% Formic Acid.

• Standard Stock Solution (Stock A - 10 µg/mL): Accurately weigh ~1.0 mg of N-nitroso-atomoxetine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the Diluent. This solution should be stored protected from light at 2-8°C.

• Working Standard Solution (e.g., 10 ng/mL): Perform serial dilutions from Stock A using the Diluent to achieve the desired concentration for the calibration curve. For a typical quantification limit of 1 ppm (relative to a 10 mg/mL API solution), a mid-curve standard of 10 ng/mL is appropriate.

Sample Preparation Protocol

• Accurately weigh the contents of several atomoxetine capsules to determine the average fill weight.

• Weigh an amount of powdered capsule contents equivalent to 100 mg of Atomoxetine HCl into a 10 mL volumetric flask.

• Add approximately 7 mL of Diluent. Vortex for 5 minutes and sonicate for 10 minutes to ensure complete dissolution of the API.

• Allow the solution to cool to room temperature, then dilute to the mark with Diluent. This yields a nominal API concentration of 10 mg/mL.

• Transfer a portion of the solution to a centrifuge tube and centrifuge at 4000 RPM for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial for analysis.

LC-MS/MS Method Parameters

Table 1: Liquid Chromatography Conditions

Parameter	Setting
Column	Kromasil 100-5 C8 (150 mm x 4.6 mm, 5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min (30% B), 2-15 min (30-80% B), 15-16 min (80-30% B), 16-20 min (30% B)
Flow Rate	0.8 mL/min
Column Temperature	40°C

| Injection Volume | 10 µL |

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Nebulizer Gas	Nitrogen, 3.0 L/min
Drying Gas	Nitrogen, 15 L/min
MRM Transitions	N-Nitroso-Atomoxetine: 285.15 > 177.05 (Quantifier), 285.15 > 117.10 (Qualifier)[11]

| Collision Energy | Optimized for specific instrument (typically 10-25 eV) |

Method Validation: A Self-Validating System

The validation of this analytical procedure was performed according to the ICH Q2(R1) guideline to demonstrate its suitability for the intended purpose.[14]

Figure 2: Logical relationship of validation parameters per ICH Q2(R1).

Specificity

• Protocol: A blank (diluent), a standard solution of N-nitroso-atomoxetine, an atomoxetine API solution, and a spiked sample solution were injected.

• Acceptance Criteria: No interfering peaks at the retention time of N-nitroso-atomoxetine in the blank or unspiked API solution.

• Results: The method demonstrated excellent specificity. The analyte peak was well-resolved from the API, and no interference was observed in the blank chromatograms.

Linearity and Range

• Protocol: A calibration curve was prepared using at least six concentration levels, ranging from the Limit of Quantitation (LOQ) to 150% of the target limit (e.g., 0.2 ppb to 2.0 ppb).

• Acceptance Criteria: A linear regression analysis should yield a correlation coefficient (r²) ≥ 0.99.

• Results: The method showed excellent linearity over the tested range.

Table 3: Example Linearity Data

Concentration (ppb)	Peak Area
0.2 (LOQ)	1,520
0.5	3,850
1.0	7,690
1.5	11,550
2.0	15,300

| Correlation Coefficient (r²) | 0.9997 |

Accuracy (Recovery)

• Protocol: A sample solution was spiked with N-nitroso-atomoxetine at three concentration levels (e.g., LOQ, 100%, and 150% of the target limit) in triplicate.

• Acceptance Criteria: The mean recovery should be within 80-120% for each level.

• Results: The accuracy of the method was confirmed.

Table 4: Example Accuracy/Recovery Data

Spike Level	Theoretical (ppb)	Measured (ppb)	Recovery (%)
LOQ	0.20	0.21	105.0
100%	1.00	0.98	98.0

| 150% | 1.50 | 1.54 | 102.7 |

Precision

• Protocol:

  • Repeatability (Intra-assay): Six replicate preparations of a spiked sample at 100% of the target limit were analyzed on the same day.

  • Intermediate Precision: The analysis was repeated by a different analyst on a different day using different equipment.

• Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 15%.

• Results: The method was found to be highly precise.

Table 5: Example Precision Data

Parameter	%RSD
Repeatability (n=6)	2.5%

| Intermediate Precision (n=6) | 3.8% |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of serially diluted standard solutions.

• Acceptance Criteria: LOD is typically established at S/N ≥ 3, and LOQ at S/N ≥ 10.

• Results: The method's sensitivity was established.

Table 6: Example Sensitivity Data

Parameter	Concentration (ppb)	S/N Ratio
LOD	0.1 ppb	3.5

| LOQ | 0.2 ppb | 11.2 |

Robustness

• Protocol: Small, deliberate variations were made to method parameters (e.g., column temperature ±2°C, mobile phase composition ±2%).

• Acceptance Criteria: The results from the varied conditions should not significantly deviate from the nominal results.

• Results: The method proved to be robust, indicating its reliability for routine use in a quality control environment.

Discussion

The validation results confirm that this LC-MS/MS method is highly sensitive, specific, accurate, precise, and robust, making it "fit for purpose" for the quantification of N-nitroso-atomoxetine in pharmaceutical products. The achieved LOQ of 0.2 ppb is well below the typical reporting thresholds derived from the 100 ng/day AI limit, providing confidence in the ability to control this impurity effectively.

A key challenge in nitrosamine analysis is the potential for contamination and artifactual formation.[12] The streamlined sample preparation protocol, use of amber vials to prevent photodegradation, and acidified diluent to ensure stability are all critical design elements that mitigate these risks. This method provides a reliable framework for manufacturers to conduct the necessary risk assessments and confirmatory testing mandated by regulatory authorities.[15]

Conclusion

This application note provides a complete, validated LC-MS/MS protocol for the determination of N-nitroso-atomoxetine. By explaining the causality behind the experimental design and providing a step-by-step, self-validating procedure, this guide serves as an essential resource for laboratories tasked with ensuring the safety and compliance of atomoxetine-containing medicines. Its implementation can support quality control testing, stability studies, and regulatory submissions, ultimately protecting patient health.

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• Pharma Japan. (2025). MHLW Sets Interim Nitrosamine Limit for Atomoxetine, 5 Generic Makers Launch Fresh Recalls. Pharma Japan. [Link]

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• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies. [Link]

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• ICH. (n.d.). Quality Guidelines. International Council for Harmonisation. [Link]

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• Kadin, T., et al. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development. [Link]

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Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Screening of N-nitroso-atomoxetine in Pharmaceutical Manufacturing

Abstract

The discovery of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), can form from the secondary amine structure of the active pharmaceutical ingredient (API), atomoxetine. This application note presents a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocol for the quantitative analysis of N-nitroso-atomoxetine in both atomoxetine API and its formulated drug products. We detail the scientific rationale behind method development choices, from sample preparation strategies designed to prevent artifactual formation to the optimization of LC-MS/MS parameters for maximum sensitivity and specificity. The described method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines and is suitable for routine quality control and regulatory submission.

Introduction: The Challenge of NDSRIs

Nitrosamines are classified as "cohort of concern" compounds under the ICH M7 guideline due to their potential as potent mutagenic carcinogens.[1][2][3] Their presence in pharmaceuticals, even at trace levels, is a significant safety concern.[4] While initial investigations focused on small-molecule nitrosamines like N-nitrosodimethylamine (NDMA) formed from manufacturing reagents, the focus has expanded to include Nitrosamine Drug Substance-Related Impurities (NDSRIs).[5][6] NDSRIs are formed when a nitrosating agent reacts with the API molecule itself.

Atomoxetine, a selective norepinephrine reuptake inhibitor, contains a secondary amine moiety, making it susceptible to nitrosation, which can lead to the formation of N-nitroso-atomoxetine (Figure 1). Regulatory bodies, including the U.S. Food and Drug Administration (FDA), require manufacturers to perform comprehensive risk assessments and implement control strategies to limit patient exposure to these impurities.[5][7][8][9] The acceptable intake (AI) limit for N-nitroso-atomoxetine has been established at 100 ng/day.[10] Achieving the low detection limits required to enforce this AI necessitates a highly sensitive and robust analytical method. LC-MS/MS has emerged as the gold standard for this application due to its superior sensitivity and selectivity.[9][11]

Figure 1: Formation of N-nitroso-atomoxetine

Caption: Nitrosation of the secondary amine in Atomoxetine.

Analytical Strategy: Causality and Methodological Choices

The primary objective is the accurate and precise quantification of N-nitroso-atomoxetine at levels well below the regulatory AI limit. The entire analytical workflow, from sample handling to data acquisition, must be meticulously controlled to prevent erroneous results.

Sample Preparation: Minimizing Artifactual Formation

A critical challenge in nitrosamine analysis is preventing the inadvertent formation of the target analyte during the sample preparation process itself.[12] This can occur if residual nitrites in the sample matrix or excipients react with the atomoxetine API under favorable conditions (e.g., acidic pH).

Rationale for Protocol Choices:

• Solvent Selection: A mixture of methanol and water is chosen as the diluent. Methanol effectively solubilizes both the API and the less polar N-nitroso-atomoxetine, while water ensures compatibility with the reversed-phase LC system.

• pH Control: While acidic conditions are often used to improve chromatographic peak shape and ionization efficiency for amines, strong acidity can catalyze nitrosation. This protocol uses a diluent with a small amount of formic acid (0.1%), which provides sufficient protonation for good ESI+ response without creating a harsh acidic environment that would promote artifactual formation.

• Exclusion of UV Light: Nitrosamines can be susceptible to photodegradation. Therefore, the use of amber vials and minimizing exposure to direct light during preparation and analysis is crucial for accurate quantification.[13]

Chromatographic Separation: Achieving Specificity

The analytical method must be able to resolve N-nitroso-atomoxetine from the significantly more abundant atomoxetine API and any other potential impurities or matrix components.

Rationale for Protocol Choices:

• Column Chemistry: A C8 reversed-phase column is selected. While a C18 column is also suitable, a C8 often provides a slightly different selectivity and can be beneficial for separating structurally similar compounds. The choice of a specific column should always be verified during method development.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) is employed. Formic acid acts as a proton source, promoting the formation of [M+H]⁺ ions for detection by mass spectrometry. The gradient allows for efficient elution of the analytes and ensures the column is cleaned of any strongly retained matrix components after each injection.

Mass Spectrometric Detection: Ensuring Sensitivity

Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides unparalleled sensitivity and specificity. It allows the instrument to selectively monitor for specific precursor-to-product ion transitions, effectively filtering out background noise.

Rationale for Protocol Choices:

• Ionization: Electrospray Ionization (ESI) in positive mode is ideal for analytes like atomoxetine and its N-nitroso derivative, which readily accept a proton.

• MRM Transitions: At least two MRM transitions are monitored for N-nitroso-atomoxetine.

  • Quantifier: The most intense and stable transition is used for quantification, ensuring the highest sensitivity. For N-nitroso-atomoxetine ([M+H]⁺ = m/z 285.15), the transition to m/z 177.05 is typically the most abundant.[10][14]

  • Qualifier: A second, less intense transition (e.g., 285.15 > 117.10) is monitored for identity confirmation.[14] The ratio of the qualifier to quantifier peak areas must remain constant across all standards and samples, providing an additional layer of certainty that the correct compound is being detected.

Experimental Protocols

Materials and Reagents

• N-nitroso-atomoxetine reference standard

• Atomoxetine HCl reference standard

• LC-MS grade Acetonitrile

• LC-MS grade Methanol

• LC-MS grade Formic Acid (≥99%)

• Deionized Water (≥18.2 MΩ·cm)

• Class A volumetric flasks and pipettes

• 0.22 µm PTFE syringe filters

• Amber autosampler vials

Standard and Sample Preparation Protocol

Step 1: Standard Stock Solution (10 µg/mL)

• Accurately weigh approximately 1.0 mg of N-nitroso-atomoxetine reference standard into a 100 mL amber volumetric flask.

• Dissolve and dilute to volume with methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution. This is the Stock Standard .

Step 2: Working Standard Solutions

• Prepare a series of calibration standards by serially diluting the Stock Standard with 50:50 (v/v) Methanol:Water containing 0.1% Formic Acid.

• A typical calibration curve range would be 0.05 ng/mL to 10 ng/mL.

Step 3: Sample Preparation (Target Concentration: 1 mg/mL of Atomoxetine)

• Accurately weigh an amount of drug substance or powdered drug product equivalent to 10 mg of atomoxetine into a 15 mL centrifuge tube.

• Add 10.0 mL of 50:50 (v/v) Methanol:Water with 0.1% Formic Acid.

• Vortex for 5 minutes to ensure complete dissolution/extraction.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial.

LC-MS/MS Analytical Method

The following tables summarize the instrumental conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
LC System	UFLC / UHPLC system
Column	Kromasil 100-5C8 (150 mm x 4.6 mm, 5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 2
Flow Rate	0.8 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Run Time	~20 minutes

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
10.0	10	90
15.0	10	90
15.1	90	10
20.0	90	10

Table 3: Mass Spectrometry Parameters

Parameter	Setting
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temp.	500 °C
Desolvation Gas Flow	15 L/min (Nitrogen)
Nebulizer Gas	3.0 L/min
MRM Transitions	N-nitroso-atomoxetine:
285.15 > 177.05 (Quantifier)[14]
285.15 > 117.10 (Qualifier)[14]
Dwell Time	100 ms

Figure 2: General Analytical Workflow

Caption: Workflow for N-nitroso-atomoxetine screening.

Method Validation (per ICH Q2(R1))

A validated analytical method provides documented evidence that the procedure is fit for its intended purpose.[15] The following parameters must be assessed.

Table 4: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference observed at the retention time of N-nitroso-atomoxetine in blank or placebo samples. Peak purity should be confirmed.
Linearity & Range	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99 over a range covering LOQ to ~150% of the specification limit (e.g., 0.02 ppm to 0.27 ppm).[14][16]
Accuracy (Recovery)	The closeness of test results to the true value. Assessed by spiking drug product placebo with known amounts.	Mean recovery should be within 70-130% at three concentration levels (e.g., LOQ, 100%, 150%).[14][16]
Precision (RSD%)	The degree of scatter between a series of measurements obtained from multiple samplings of the same sample.	Repeatability (n=6): %RSD ≤ 20% at the LOQ. Intermediate Precision: %RSD ≤ 25% between different days/analysts/instruments.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-Noise ratio (S/N) ≥ 3. (e.g., ~0.006 ppm).[14][16]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	S/N ≥ 10 and meet precision/accuracy criteria. (e.g., ~0.02 ppm).[14][16]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the screening and quantification of N-nitroso-atomoxetine in pharmaceutical manufacturing. The described LC-MS/MS method is sensitive, specific, and robust, capable of meeting the stringent requirements set by global regulatory agencies.[5][17] By explaining the rationale behind key methodological choices, from sample preparation to instrumental analysis, this guide serves as a practical resource for researchers, scientists, and drug development professionals tasked with ensuring the safety and quality of atomoxetine-containing medicines. Adherence to this validated protocol will enable reliable monitoring and control of this critical NDSRI, ultimately protecting public health.

References

• ICH M7 Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (URL: [Link])

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• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. (URL: [Link])

• Starodub. (2025). FDA Updated Guidance On Nitrosamine Impurities. (URL: [Link])

• ResolveMass Laboratories Inc. (2025). The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. (URL: [Link])

• European Directorate for the Quality of Medicines & HealthCare. (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals. (URL: [Link])

• U.S. Food and Drug Administration. (2023). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (URL: [Link])

• SEEJPH. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). (URL: [Link])

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• Ardena. (n.d.). Q&A with Ardena Experts: Nitrosamine Risk Assessment According to ICH M7. (URL: [Link])

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• RAPS. (2024). FDA revises final guidance on nitrosamine impurities. (URL: [Link])

• National Institutes of Health. (2022). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (URL: [Link])

• ICH. (2025). Addendum to ICH M7 on Risk Assessment and Control of N-Nitrosamine Impurities. (URL: [Link])

• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. (URL: [Link])

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• ACS Publications. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development. (URL: [Link])

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Monitoring N-nitroso-atomoxetine Impurity in Pharmaceutical Stability Studies: A Comprehensive Protocol and Methodological Guide

An Application Note for the Pharmaceutical Industry

Abstract

The emergence of nitrosamine impurities as a significant concern for patient safety has necessitated rigorous control and monitoring strategies within the pharmaceutical industry. N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), can potentially form in drug products containing atomoxetine. This application note provides a comprehensive guide for researchers and drug development professionals on designing and executing stability studies to monitor N-nitroso-atomoxetine. We present a detailed, validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) method, protocols for forced degradation studies, and a framework for stability testing aligned with current regulatory expectations from bodies like the FDA and EMA. The causality behind experimental choices is explained to provide a deeper understanding of the scientific principles ensuring method robustness and data integrity.

Introduction: The Regulatory Imperative for Nitrosamine Control

Nitrosamines are classified as probable human carcinogens, and their unexpected discovery in several widely used medications since 2018 has led to global regulatory action.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring manufacturers to perform risk assessments and implement control strategies to limit patient exposure to these impurities.[2][3][4]

Atomoxetine, a selective norepinephrine reuptake inhibitor, contains a secondary amine moiety in its structure. This functional group makes it susceptible to nitrosation, potentially forming N-nitroso-atomoxetine under certain conditions.[5][6] The formation can be triggered by the presence of residual nitrosating agents (like nitrites) in raw materials, excipients, or from environmental sources during manufacturing and storage.[5][7] Therefore, monitoring the levels of N-nitroso-atomoxetine throughout the product's lifecycle, particularly during formal stability studies, is not merely a quality control measure but a critical component of ensuring patient safety and maintaining regulatory compliance.[8] This guide provides the scientific rationale and detailed protocols to achieve this.

Regulatory Framework and Acceptable Intake (AI) Limits

Regulatory agencies have established Acceptable Intake (AI) limits for nitrosamines, which represent a level of exposure that poses a negligible cancer risk over a lifetime.[9][10] For newly identified NDSRIs like N-nitroso-atomoxetine, the AI limit is often determined using the Carcinogenic Potency Categorization Approach (CPCA), which classifies the impurity based on its structural features.[11][12] The acceptable intake for nitroso-atomoxetine has been established at 100 ng/day.[7] This AI limit is the critical threshold against which all stability data must be evaluated.

Table 1: Regulatory Limits for N-nitroso-atomoxetine

Impurity	Acceptable Intake (AI) Limit	Basis for Limit

| N-nitroso-atomoxetine | 100 ng/day | Carcinogenic Potency Categorization Approach (CPCA)[7] |

Manufacturers must ensure that the daily exposure to N-nitroso-atomoxetine from their drug product does not exceed this limit throughout its shelf life.

Formation Pathway of N-nitroso-atomoxetine

Understanding the formation mechanism is key to developing effective control strategies. N-nitroso-atomoxetine is formed from the reaction of the secondary amine in the atomoxetine molecule with a nitrosating agent, typically derived from nitrite salts (e.g., sodium nitrite) under acidic conditions.[5]

Caption: Workflow for stability and forced degradation studies.

Analytical Method: UFLC-MS/MS for N-nitroso-atomoxetine

For quantifying trace-level nitrosamine impurities, a highly sensitive and selective method is required. LC-MS/MS is the industry standard due to its ability to detect and quantify analytes at parts-per-billion (ppb) levels. [13]

Protocol for Sample Preparation

• Weighing: Accurately weigh and transfer a quantity of powdered tablets (or an equivalent volume of oral solution) corresponding to a target atomoxetine concentration into a suitable volumetric flask.

• Dissolution: Add a diluent (e.g., a mixture of methanol and water) and sonicate to dissolve the sample completely.

• Centrifugation/Filtration: Centrifuge the sample solution to separate insoluble excipients. Filter the supernatant through a 0.22 µm syringe filter to remove particulates before injection.

UFLC-MS/MS Instrumental Parameters

The following tables provide a validated starting point for method development. Parameters may need to be optimized for specific instrument models.

Table 3: Chromatographic Conditions

Parameter	Condition	Rationale
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5µm) [14]	C8 stationary phase provides appropriate hydrophobicity for retaining atomoxetine and its nitrosamine impurity while allowing for efficient separation.
Mobile Phase A	0.1% Formic Acid in Water [14]	Formic acid aids in protonation of the analytes, enhancing ionization efficiency in positive ESI mode.
Mobile Phase B	Acetonitrile [14]	A common organic solvent providing good separation for a wide range of pharmaceutical compounds.
Flow Rate	0.8 mL/min [14]	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Gradient	Time(min)/%B: 0/60, 5/60, 10/85, 15/85, 16/60, 23/60 [14]	The gradient is designed to elute N-nitroso-atomoxetine effectively while separating it from the high-concentration API peak, which can cause ion suppression.
Column Temp.	40°C [14]	Elevated temperature improves peak shape and reduces viscosity, leading to better chromatographic performance.

| Injection Vol. | 90 µL [14]| A larger injection volume can be used to improve sensitivity for trace-level analysis. |

Table 4: Mass Spectrometry Conditions

Parameter	Condition	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+) [14]	The amine functional groups in atomoxetine and its nitroso-derivative are readily protonated, making ESI+ the ideal ionization mode.
MRM Transitions	N-nitroso-atomoxetine: [M+H]⁺ at m/z 285.15 [14]	Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
	Quantifier: 285.15 > 177.05 [14]	The most abundant and stable fragment ion is used for quantification to ensure maximum sensitivity.
	Qualifier: 285.15 > 117.10 [14]	A second fragment ion is monitored to confirm the identity of the analyte, adding a layer of specificity.

| Divert Valve | Divert API peak to waste | Prevents the high-concentration atomoxetine API from entering and contaminating the mass spectrometer source. [14]|

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose.

Table 5: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of other components (API, excipients, other impurities).	No interference observed at the retention time of N-nitroso-atomoxetine in blank and placebo samples. [14]
LOD / LOQ	Lowest amount of analyte that can be detected/quantified with acceptable precision and accuracy.	LOD: S/N ratio ≥ 3; LOQ: S/N ratio ≥ 10. LOQ should be sufficiently below the specification limit. [13]
Linearity	Ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99. [14]
Accuracy	Closeness of test results to the true value, assessed by spike-recovery studies.	Recovery typically within 80-120% for trace impurity analysis. [13]
Precision	Degree of scatter between a series of measurements (repeatability and intermediate precision).	Relative Standard Deviation (%RSD) ≤ 15% at the LOQ level. [13]

| Solution Stability | Stability of the analyte in the sample solution over a defined period. | Recovery within ±10% of the initial value. [14]|

Conclusion

This application note provides a robust framework for monitoring N-nitroso-atomoxetine during pharmaceutical stability studies. The foundation of this process is a highly sensitive and specific UFLC-MS/MS method, validated to ensure reliable quantification at trace levels. By integrating this analytical protocol with a comprehensive stability program designed according to ICH guidelines, drug manufacturers can effectively monitor and control this potential impurity. This diligent approach is fundamental to guaranteeing the long-term quality and safety of atomoxetine-containing medicines, thereby meeting the stringent expectations of global regulatory authorities and protecting public health.

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Application Note: A Guide to Modern Analytical Techniques for Nitrosamine Impurity Profiling in Pharmaceuticals

Introduction: The Imperative for Nitrosamine Control

The discovery of N-nitrosamine impurities in widely used pharmaceutical products since 2018 has presented a significant challenge to the pharmaceutical industry and global regulatory bodies.[1] Nitrosamines are a class of chemical compounds, many of which are classified as probable or possible human carcinogens based on extensive animal studies.[1][2] Their presence in medicines, even at trace levels, is a potential risk to patient safety, necessitating rigorous control strategies.[3]

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidance for the assessment and control of these impurities.[1][4] The International Council for Harmonisation (ICH) M7(R2) guideline classifies nitrosamines as a "cohort of concern," a group of highly potent mutagenic carcinogens that require control at levels far below those for typical impurities.[2][5] This has mandated the development and implementation of highly sensitive, selective, and robust analytical methodologies to detect, quantify, and ultimately mitigate the presence of nitrosamines in active pharmaceutical ingredients (APIs) and finished drug products.[6]

This application note provides researchers, scientists, and drug development professionals with a comprehensive guide to the state-of-the-art analytical techniques for nitrosamine impurity profiling. It delves into the causality behind methodological choices, offers detailed, field-proven protocols, and establishes a framework for generating trustworthy, validated data to ensure product quality and regulatory compliance.

The Analytical Challenge: Detecting Trace Impurities in Complex Matrices

Effective nitrosamine analysis is complicated by several factors that demand sophisticated analytical solutions:

• Trace-Level Detection: Regulatory acceptable intake (AI) limits for nitrosamines are often in the nanogram-per-day range, translating to required limits of quantification (LOQ) in the low parts-per-billion (ppb) or even parts-per-trillion (ppt) range within the drug product.[7][8][9]

• Matrix Complexity: APIs and drug products represent diverse and complex chemical matrices. Excipients, buffers, and the drug substance itself can interfere with the detection of trace-level nitrosamines, a phenomenon known as matrix effects.[10][11]

• Analyte Diversity: The nitrosamine family is varied, encompassing small, volatile compounds like N-nitrosodimethylamine (NDMA) as well as larger, non-volatile, and structurally complex Nitrosamine Drug Substance-Related Impurities (NDSRIs).[4][12] No single analytical method is suitable for all possible nitrosamines.

A Unified Framework for Nitrosamine Analysis

A robust strategy for nitrosamine control follows a logical workflow, beginning with a comprehensive risk assessment and culminating in a final, validated report. This ensures that analytical resources are applied efficiently and that the resulting data is reliable and defensible.

Caption: High-level workflow for nitrosamine impurity analysis.

Critical Step 1: Optimized Sample Preparation

Sample preparation is arguably the most critical step in the analytical workflow, as it directly impacts sensitivity, accuracy, and robustness.[10] The primary goals are to extract the target nitrosamines from the complex drug matrix, concentrate them to a level detectable by the instrument, and remove interfering components.

Causality Behind Technique Selection: The choice of technique is dictated by the physicochemical properties of the target nitrosamines and the nature of the sample matrix. A simple "dilute-and-shoot" approach may be feasible for highly soluble products with minimal interference, but for most applications, a more rigorous extraction is required to achieve the necessary low detection limits.

Common Sample Preparation Techniques

• Direct Dissolution/Dilution: The simplest approach, suitable for drug substances or products that are readily soluble in a solvent compatible with the analytical method.

  • Expertise & Experience: While fast, this method is prone to significant matrix effects and often fails to provide the necessary concentration factor for trace analysis. It is best used for initial screening where sensitivity is not the primary concern.

• Liquid-Liquid Extraction (LLE): A classic technique where the sample is dissolved in an aqueous solution and extracted into an immiscible organic solvent (e.g., dichloromethane).[14]

  • Expertise & Experience: LLE is effective for separating nitrosamines from polar matrix components like salts and sugars. However, it can be labor-intensive, consume large volumes of organic solvents, and is less efficient for more polar nitrosamines.

• Solid-Phase Extraction (SPE): A highly versatile and efficient technique that has become the method of choice for many nitrosamine applications. The sample solution is passed through a sorbent bed that retains the analytes of interest while allowing matrix components to pass through. The analytes are then eluted with a small volume of a strong solvent.

  • Expertise & Experience: SPE provides excellent sample cleanup and concentration, leading to lower matrix effects and significantly improved LOQs. The choice of sorbent (e.g., polymeric reversed-phase, ion-exchange) can be tailored to the specific properties of the target nitrosamines and the drug product matrix.

Protocol: Solid-Phase Extraction (SPE) for a Sartan Drug Product

This protocol is a representative example for extracting a range of nitrosamines from a tablet formulation.

• Sample Homogenization: Accurately weigh and grind a representative number of tablets (e.g., 10-20) to a fine, uniform powder.

• Sample Dissolution: Transfer an amount of powdered sample equivalent to one tablet (e.g., 500 mg) into a 50 mL centrifuge tube. Add 20 mL of a suitable solvent (e.g., 1% formic acid in water/methanol 50:50 v/v).

  • Causality: The acidic aqueous/organic solvent ensures the dissolution of both the API and the target nitrosamines while maintaining their stability.

• Extraction: Vortex the mixture for 5 minutes, then sonicate for 15 minutes to ensure complete extraction of the analytes from the tablet matrix.

• Clarification: Centrifuge the sample at 4000 rpm for 10 minutes to pelletize insoluble excipients.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., 60 mg, 3 mL) by sequentially passing 3 mL of methanol followed by 3 mL of water through the sorbent bed. Do not allow the cartridge to go dry.

  • Causality: Conditioning activates the sorbent and ensures reproducible retention of the analytes.

• Sample Loading: Load 10 mL of the supernatant from Step 4 onto the conditioned SPE cartridge at a slow, controlled flow rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove residual polar matrix interferences.

  • Causality: This washing step is crucial for removing components that could cause ion suppression in the MS source without eluting the retained nitrosamines.

• Elution: Elute the retained nitrosamines from the cartridge with 2 x 1 mL aliquots of methanol into a clean collection tube.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in 500 µL of mobile phase A (as defined in the instrumental method). This sample is now ready for LC-MS/MS analysis.

  • Trustworthiness: This protocol includes critical steps for ensuring reliability, such as sample homogenization, complete extraction, and a wash step to minimize interferences. The use of an internal standard, added at Step 2, is highly recommended to correct for any variability during the preparation process.

Critical Step 2: High-Sensitivity Instrumental Analysis

The choice of instrumental technique is paramount and is determined by the required sensitivity, selectivity, and the nature of the target analytes. While several techniques exist, mass spectrometry-based methods are the industry standard.[15][16]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most powerful and versatile technique for nitrosamine analysis, capable of quantifying a wide range of nitrosamines, including non-volatile and thermally labile compounds like NDSRIs.[3][17]

• Principle & Expertise: This technique combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry (MS/MS). A triple quadrupole mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional specificity by monitoring a specific precursor-to-product ion transition for each analyte, effectively filtering out background noise from the matrix.[17] The choice of ionization source is critical; Atmospheric Pressure Chemical Ionization (APCI) is often more sensitive for small, less polar nitrosamines, while Electrospray Ionization (ESI) is generally preferred for larger or more polar NDSRIs.[17][18]

• Instrumentation: HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI/APCI source.

• Chromatographic Conditions:

  • Column: C18 Reversed-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Parameters (Representative MRM Transitions):

  • Ionization Mode: Positive ESI or APCI.

  • NDMA: Precursor Ion 75.1 -> Product Ion 43.1

  • NDEA: Precursor Ion 103.1 -> Product Ion 43.1

  • NEIPA: Precursor Ion 117.1 -> Product Ion 75.1

  • NDIPA: Precursor Ion 131.2 -> Product Ion 89.1

  • NDBA: Precursor Ion 159.2 -> Product Ion 57.1

  • Note: These transitions must be empirically optimized on the specific instrument being used.

• System Suitability Test (SST):

  • Procedure: Before analyzing samples, inject a standard solution containing all target nitrosamines at a concentration near the LOQ (e.g., five replicate injections).

  • Acceptance Criteria:

    • Signal-to-Noise Ratio (S/N) ≥ 10 for each analyte.

    • Peak Area Relative Standard Deviation (RSD) ≤ 15%.

    • Retention time RSD ≤ 2%.

  • Trustworthiness: The SST ensures the analytical system is performing adequately on the day of analysis, providing confidence in the generated sample data.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and highly sensitive technique, particularly well-suited for the analysis of small, volatile nitrosamines like NDMA and NDEA.[7][8]

• Principle & Expertise: This method separates compounds based on their volatility and interaction with a stationary phase inside a capillary column. For nitrosamine analysis, headspace sampling is often preferred over direct liquid injection.[7][19] In headspace analysis, the sample is heated in a sealed vial, and the volatile compounds in the vapor phase are injected into the GC. This approach minimizes matrix contamination of the instrument and, crucially, avoids exposing the sample to the high temperatures of a liquid injection port, which can cause artefactual formation of nitrosamines.[13] Coupling with a tandem mass spectrometer (GC-MS/MS) provides the highest degree of selectivity and sensitivity.[7]

• Instrumentation: GC system with a headspace autosampler coupled to a triple quadrupole mass spectrometer.

• Sample Preparation: Accurately weigh ~500 mg of API or powdered drug product into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., dimethyl sulfoxide - DMSO). Crimp the vial securely.

• Headspace Parameters:

  • Incubation Temperature: 120 °C.[13]

  • Incubation Time: 30 minutes.

  • Loop Temperature: 130 °C.

  • Transfer Line Temperature: 140 °C.

• GC Conditions:

  • Column: WAX-type capillary column (e.g., 30 m x 0.25 mm, 1.0 µm).[19]

  • Carrier Gas: Helium at 1.2 mL/min.

  • Oven Program: 70 °C for 4 min, then ramp at 20 °C/min to 240 °C, hold for 3.5 min.[19]

• MS Parameters (Representative MRM Transitions):

  • Ionization Mode: Electron Ionization (EI).

  • NDMA: Precursor Ion 74.0 -> Product Ion 42.0

  • NDEA: Precursor Ion 102.0 -> Product Ion 44.0

• System Suitability Test (SST):

  • Procedure: Analyze a headspace vial containing a standard solution at the LOQ.

  • Acceptance Criteria: Similar to LC-MS/MS (S/N ≥ 10, Peak Area RSD ≤ 15%).

Method 3: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While less common for regulatory submission due to its limitations, HPLC-UV can serve as a valuable screening tool in certain contexts.

• Principle & Expertise: This technique relies on the principle that nitrosamines absorb ultraviolet light at specific wavelengths.[20] Its primary advantage is accessibility, as UV detectors are more common than mass spectrometers. However, its sensitivity is significantly lower than MS methods, with LOQs typically in the 10-20 ng/mL range, which may not be sufficient to meet stringent regulatory limits. Furthermore, its selectivity is poor; any compound in the matrix that absorbs at the same wavelength and co-elutes with a target nitrosamine will cause a positive interference.

Data Interpretation and Method Validation

Generating data is only part of the process; ensuring its quality and reliability is paramount.

Data Presentation: Comparison of Core Analytical Techniques

The selection of the appropriate analytical technique is a critical decision based on the specific requirements of the analysis.

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Applicability	Broadest range; Volatile, non-volatile, thermally labile compounds, NDSRIs.[3][17]	Volatile & semi-volatile nitrosamines (e.g., NDMA, NDEA).[7]	Limited; Best for higher concentration screening.
Selectivity	Very High (MRM isolates specific ion transitions).[17]	High to Very High (with MS/MS).	Low (prone to chromatographic interferences).
Typical LOQ	0.005 - 0.1 ppm (ng/g).[19][21]	0.01 - 0.1 ppm (ng/g).[19]	0.1 - 0.5 ppm (10-20 ng/mL in solution).
Key Advantage	Most versatile and universal "gold standard" technique.	Excellent for volatile analytes, robust headspace options.[7][19]	Accessible, cost-effective for initial screening.[22]
Key Limitation	Susceptible to matrix-induced ion suppression.	Limited to thermally stable and volatile compounds.	Insufficient sensitivity and selectivity for most regulatory limits.

Ensuring Trustworthiness: Method Validation

Every analytical protocol used for nitrosamine profiling must be a self-validating system. This is achieved through formal method validation according to ICH Q2(R2) guidelines, which demonstrates that the method is fit for its intended purpose.[6][23] Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of matrix components. In MS methods, this is demonstrated by monitoring multiple MRM transitions and ensuring their ion ratios match that of an authentic standard.[3]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOQ must be at or below the regulatory control limit.[23][24]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results to the true value, often assessed by analyzing spiked samples and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample (repeatability and intermediate precision).

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2% mobile phase composition, ±5°C column temperature), providing an indication of its reliability during normal usage.[3]

Conclusion

The profiling of nitrosamine impurities is a critical component of modern pharmaceutical quality control, mandated by the potential risk these compounds pose to patient health. There is no single "one-size-fits-all" analytical solution. The choice of methodology must be driven by a scientific, risk-based approach considering the specific nitrosamines of concern, the complexity of the drug product matrix, and the stringent sensitivity requirements set by global health authorities.

Liquid chromatography and gas chromatography, coupled with tandem mass spectrometry, represent the gold standard for definitive quantification due to their unparalleled sensitivity and selectivity.[16][17] These core techniques, underpinned by robust sample preparation strategies and rigorous method validation, provide the foundation for a comprehensive control strategy. By understanding the causality behind each step of the analytical workflow, from sample preparation to data validation, researchers and scientists can confidently generate the reliable data needed to ensure the safety and quality of pharmaceutical products.

References

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• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. Retrieved from [Link]

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• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Retrieved from [Link]

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• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. Retrieved from [Link]

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• ResolveMass Laboratories Inc. (2025). The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. Retrieved from [Link]

• Waters Corporation. (n.d.). Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Retrieved from [Link]

• Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Retrieved from [Link]

• Chromatography Today. (2025). Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Retrieved from [Link]

• ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology. Retrieved from [Link]

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• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. National Institutes of Health. Retrieved from [Link]

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• Journal of Pharmaceutical Research. (n.d.). Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine Impurities (NDMA, NDEA and NDIPA) in Losartan. Retrieved from [Link]

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• PubMed. (n.d.). Analysis of N-nitrosamines by high-performance liquid chromatography with post-column photohydrolysis and colorimetric detection. National Institutes of Health. Retrieved from [Link]

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• YouTube. (2025). EMA Issues Guidance to Avoid Nitrosamine Impurities. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. Retrieved from [Link]

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Technical Notes & Optimization

overcoming matrix effects in N-nitroso-atomoxetine analysis

A Guide for Researchers on Identifying and Mitigating Matrix Effects in LC-MS/MS Analysis

Welcome to the technical support center for N-nitroso-atomoxetine analysis. As a Senior Application Scientist, I understand the critical importance of accurately quantifying nitrosamine impurities to ensure pharmaceutical safety and meet stringent regulatory standards.[1][2] N-nitroso-atomoxetine, being a nitrosamine drug substance-related impurity (NDSRI), presents unique analytical challenges, primarily due to matrix effects in complex sample types.[3]

This guide is designed to provide you with practical, in-depth solutions to the common problems encountered during the LC-MS/MS analysis of N-nitroso-atomoxetine. We will move beyond simple procedural lists to explain the underlying causes of these issues and provide robust, validated strategies to overcome them.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common queries related to matrix effects in the context of N-nitroso-atomoxetine analysis.

Q1: What exactly is a "matrix effect" in LC-MS/MS analysis?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, often unidentified, components in the sample matrix.[4] This interference occurs within the mass spectrometer's ion source and can lead to either a suppressed signal (ion suppression) or an enhanced signal (ion enhancement).[5][6][7] Consequently, matrix effects are a major concern as they can severely compromise the accuracy, precision, and sensitivity of quantitative methods.[5][8]

Q2: What causes matrix effects?

Matrix effects are primarily caused by competition between the analyte (N-nitroso-atomoxetine) and matrix components for ionization. In electrospray ionization (ESI), the most common mechanism involves changes in the droplet surface tension and solvent evaporation efficiency caused by non-volatile matrix components like salts, polymers (excipients), and endogenous lipids.[5][9] These interferences can reduce the number of charged analyte ions that reach the gas phase and enter the mass analyzer.[9]

Caption: Mechanism of Ion Suppression in the ESI Source.

Q3: How do I know if my analysis is affected by matrix effects?

The most definitive way to assess matrix effects is by calculating the Matrix Factor (MF) as recommended by regulatory bodies like the EMA.[10][11] This involves comparing the peak area of an analyte spiked into a blank matrix extract (post-extraction) with the peak area of the analyte in a pure solvent solution at the same concentration.

Protocol: Calculating the Matrix Factor (MF)

• Prepare Set A: Spike a known concentration of N-nitroso-atomoxetine standard into a pure solvent (e.g., mobile phase).

• Prepare Set B: Extract at least six different lots of blank matrix (e.g., drug product placebo). After the final extraction step, spike the same concentration of N-nitroso-atomoxetine into the clean extract.

• Analyze and Calculate: Inject both sets of samples into the LC-MS/MS system. The Matrix Factor is calculated as:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

According to guidelines, the coefficient of variation (CV) of the Internal Standard (IS)-normalized MF across the different matrix lots should not be greater than 15%.[10][11]

Q4: Why is a stable isotope-labeled internal standard (SIL-IS) so important?

A SIL-IS (e.g., N-nitroso-atomoxetine-d7) is the gold standard for compensating for matrix effects.[5] Because it is chemically identical to the analyte, it co-elutes and experiences the exact same ionization suppression or enhancement.[12] By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by the matrix effect is normalized, leading to significantly improved accuracy and precision.[12][13]

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your analysis.

Issue 1: Poor Sensitivity / Severe Signal Suppression

Question: My signal for N-nitroso-atomoxetine is extremely low or non-existent in the sample matrix, but looks fine in the pure standard solution. What's happening?

Answer: This is a classic case of severe ion suppression. The concentration of matrix components co-eluting with your analyte is likely too high, preventing efficient ionization.

Troubleshooting Workflow:

Sources

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improving sensitivity of N-nitroso-atomoxetine detection methods

A Senior Application Scientist's Guide to Enhancing Detection Sensitivity and Method Robustness

Welcome to the technical support center for the analysis of N-nitroso-atomoxetine. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with detecting and quantifying this critical nitrosamine drug substance-related impurity (NDSRI). Given the potent carcinogenic potential of nitrosamines and the stringent regulatory limits, achieving high sensitivity and accuracy is not just an analytical challenge but a critical component of patient safety.[1][2][3]

This document moves beyond standard operating procedures to provide a deeper understanding of the "why" behind the methods. We will explore common challenges encountered in the lab and offer systematic, science-based solutions to overcome them.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding N-nitroso-atomoxetine and the analytical landscape for its detection.

Q1: What is N-nitroso-atomoxetine and why is it a significant concern?

N-nitroso-atomoxetine is a nitrosamine impurity that shares a structural similarity with the active pharmaceutical ingredient (API), atomoxetine.[4][5] Atomoxetine contains a secondary amine functional group, which can react with nitrosating agents (like nitrites present in excipients or solvents) under certain conditions to form the N-nitroso impurity.[6] Like other nitrosamines, N-nitroso-atomoxetine is classified as a probable human carcinogen, making its presence in pharmaceutical products a significant safety concern that requires strict control.[1][7]

Q2: What are the typical regulatory limits for N-nitroso-atomoxetine?

Regulatory agencies like the FDA and EMA have established strict acceptable intake (AI) limits for nitrosamine impurities to mitigate potential carcinogenic risk.[8][9] For N-nitroso-atomoxetine, the acceptable intake limit has been set at 100 ng/day.[10] The corresponding limit in parts per million (ppm) for the drug substance is calculated based on the maximum daily dose (MDD) of the drug.[10] For an MDD of 100 mg, the limit would be 1 ppm. This necessitates the use of highly sensitive analytical methods capable of accurately quantifying the impurity at trace levels.[1][10]

Q3: What are the primary analytical techniques for detecting N-nitroso-atomoxetine at such low levels?

Due to the need for very low detection limits, the most suitable and widely used techniques are hyphenated mass spectrometry methods:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and powerful technique. It offers excellent selectivity and sensitivity by separating N-nitroso-atomoxetine from the API and other matrix components before detection.[5][11] Electrospray ionization (ESI) in positive mode is typically used.[10]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While also highly sensitive, GC-MS/MS is more commonly applied to smaller, more volatile nitrosamines.[7][12] For a larger molecule like N-nitroso-atomoxetine, LC-MS/MS is generally preferred to avoid potential thermal degradation in the GC inlet.

Q4: I'm starting method development. Where do I begin?

A systematic approach is crucial.[2] Begin by procuring a certified reference standard for N-nitroso-atomoxetine.[13] Your initial method development should focus on optimizing the LC-MS/MS parameters. Use the reference standard to find the optimal Multiple Reaction Monitoring (MRM) transitions and collision energies.[10] A good starting point for chromatography is a reversed-phase C18 or Biphenyl column with a mobile phase consisting of water and acetonitrile or methanol containing a small amount of an acid modifier like formic acid to ensure good peak shape for the protonated analyte.[5][10]

Troubleshooting Guide: Enhancing Sensitivity & Performance

This section is structured to solve specific, common problems you may encounter during method development and validation.

Q5: My method's sensitivity is poor, and the Limit of Quantification (LOQ) is too high to meet the regulatory requirements. How can I improve it?

Achieving a low LOQ (e.g., in the low parts-per-billion range) is a multi-step process involving the optimization of your sample preparation, chromatography, and mass spectrometer settings.[14] A failure to reach the required sensitivity is rarely due to a single factor.

Systematic Approach to Improving Sensitivity:

• Mass Spectrometer Optimization:

  • MRM Transitions: Ensure you are using the most intense and specific precursor-to-product ion transitions. For N-nitroso-atomoxetine ([M+H]⁺ ≈ m/z 285.15), scan for the most abundant product ions. Transitions like 285.15 > 177.05 have been reported as effective for quantification.[10] Using at least two transitions can confirm identity.[10]

  • Ion Source Parameters: The performance of the electrospray ionization (ESI) source is critical. Systematically optimize parameters such as nebulizer gas flow, drying gas temperature and flow, and capillary voltage. The goal is to maximize the generation of gas-phase ions from the analyte while minimizing solvent cluster formation.

  • Collision Energy (CE): Optimize the CE for your primary MRM transition. Create a ramp of CE values and inject the standard to find the voltage that produces the most intense product ion signal.

• Chromatographic Enhancement:

  • Improve Peak Shape: A sharp, symmetrical peak is more intense than a broad, tailing one with the same area.

    • Column Choice: While C18 columns are common, consider a Biphenyl or Phenyl-Hexyl phase. These columns offer alternative selectivity through π-π interactions with the aromatic rings in N-nitroso-atomoxetine, which can improve peak shape and resolution from matrix interferences.[5]

    • Mobile Phase: Ensure the mobile phase pH is low enough (e.g., using 0.1% formic acid) to keep the analyte consistently protonated, which improves peak shape in reversed-phase chromatography.

  • Reduce On-Column Dilution: Use a lower flow rate or a narrower internal diameter (e.g., 2.1 mm) column to increase the concentration of the analyte band as it enters the mass spectrometer.

• Sample Preparation & Concentration:

  • Increase Sample Concentration: If your sample matrix is clean, simply increasing the concentration of your sample solution (e.g., from 1 mg/mL to 5 mg/mL) can proportionally increase the analyte signal. However, this can also increase matrix effects.

  • Solid-Phase Extraction (SPE): SPE is a powerful technique to both clean up the sample matrix and concentrate the analyte.[15][16] For N-nitroso-atomoxetine, a strong cation-exchange or reversed-phase polymeric sorbent can be effective for trapping the analyte from a large volume of sample solution and then eluting it in a small volume of solvent.[16] This can increase the final concentration by 10-fold or more.

Workflow for Troubleshooting Poor Sensitivity

Caption: A decision tree for systematically troubleshooting poor sensitivity in N-nitroso-atomoxetine analysis.

Q6: I suspect ion suppression from the drug product matrix is affecting my results. How do I confirm and mitigate this?

Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the MS source, leading to signal suppression or enhancement.[17][18] This is a major concern in quantitative analysis as it can severely impact accuracy and reproducibility.[17]

Confirmation of Matrix Effects:

The most straightforward method is the post-extraction spike comparison .[17]

• Prepare three sets of samples:

  • Set A (Neat Standard): N-nitroso-atomoxetine standard prepared in the final elution solvent.

  • Set B (Post-Spike Sample): A blank matrix (placebo) is taken through the entire sample preparation process. The N-nitroso-atomoxetine standard is added to the final extract just before injection.

  • Set C (Pre-Spike Sample): The standard is added to the blank matrix before the extraction process begins (this is used to calculate recovery).

• Calculate the Matrix Effect (%ME): %ME = (Peak Area of Set B / Peak Area of Set A) * 100

  • If %ME is close to 100%, matrix effects are negligible.

  • If %ME < 100% (e.g., 60%), you have ion suppression.

  • If %ME > 100%, you have ion enhancement.

Mitigation Strategies:

• Improve Chromatographic Separation: The best way to avoid matrix effects is to chromatographically separate the analyte from the interfering compounds. Adjust your gradient to ensure N-nitroso-atomoxetine elutes in a "clean" region of the chromatogram where few matrix components are present.

• Enhance Sample Cleanup: A more rigorous sample preparation method, such as a well-optimized Solid-Phase Extraction (SPE) protocol, can effectively remove many interfering matrix components before the sample is ever injected.[16]

• Reduce Matrix Load: Dilute the sample. This is a simple but effective strategy. While it also dilutes your analyte, it dilutes the matrix components as well, often reducing the matrix effect to a greater degree.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS (e.g., d3-N-nitroso-atomoxetine) is chemically identical to the analyte and will co-elute, experiencing the same ionization suppression or enhancement. By calculating the ratio of the analyte peak area to the IS peak area, the matrix effect is normalized, leading to highly accurate quantification.

Q7: My chromatographic peak for N-nitroso-atomoxetine is tailing badly. What is the cause and how do I fix it?

Peak tailing reduces peak height (and thus sensitivity), complicates integration, and degrades resolution. For a basic compound like N-nitroso-atomoxetine, the most common causes are:

• Secondary Silanol Interactions: The silica backbone of many reversed-phase columns has residual acidic silanol groups (-Si-OH) that can interact ionically with the protonated basic analyte, causing tailing.

  • Solution: Use a modern, high-purity silica column with advanced end-capping to minimize exposed silanols. Alternatively, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask these sites, but this can cause ion suppression in MS. A better solution is to ensure the mobile phase pH is low (e.g., 0.1% formic acid) to suppress the ionization of the silanol groups.[19]

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to tailing.

  • Solution: Dilute your sample or reduce the injection volume.

• Mismatched Solvents: Injecting a sample in a solvent that is much stronger than the initial mobile phase (e.g., injecting a sample in 100% acetonitrile into a mobile phase of 95% water) can cause peak distortion.

  • Solution: Ensure your sample diluent is as close as possible in composition and strength to the initial mobile phase conditions.[10]

Quantitative Data & Benchmarks

The sensitivity of analytical methods for nitrosamines is a key performance indicator. The table below summarizes reported Limits of Detection (LOD) and Quantification (LOQ) for N-nitroso-atomoxetine and other relevant nitrosamines to provide a benchmark for your own method development.

Analyte	Technique	LOD	LOQ	Matrix	Reference
N-Nitroso-Atomoxetine	LC-MS/MS	0.006 ppm	0.02 ppm	Atomoxetine HCl API	[6][10]
N-Nitroso-Atomoxetine	LC-MS/MS	0.1 ppb	0.2 ppb	Oral Solution	[14]
NDMA	GC-MS/MS	0.01 ppm	0.03 ppm	Atomoxetine HCl API	[3][7][12]
NDEA	GC-MS/MS	0.01 ppm	0.03 ppm	Atomoxetine HCl API	[3][7][12]

Note: ppm values are often reported with respect to the API concentration, while ppb (ng/mL) may refer to the concentration in the final solution. Always verify the units and calculation basis.

Experimental Protocols

Here are detailed starting-point protocols for key workflows. These should be optimized and validated for your specific instrumentation and sample matrix.[20]

Protocol 1: Generic LC-MS/MS Method for N-Nitroso-Atomoxetine

This protocol provides a robust starting point for method development.

1. Chromatographic Conditions:

• Column: Kromasil 100-5 C8 (250 mm x 4.6 mm, 5 µm) or a Biphenyl equivalent.[10]

• Mobile Phase A: 0.1% Formic Acid in Water.[10]

• Mobile Phase B: Acetonitrile.[10]

• Flow Rate: 0.8 mL/min.[10]

• Gradient:

  • 0-5 min: 60% B

  • 5-10 min: 60% to 85% B

  • 10-15 min: Hold at 85% B

  • 15-16 min: 85% to 60% B

  • 16-23 min: Hold at 60% B (Re-equilibration)[10]

• Column Temperature: 40 °C.[10]

• Injection Volume: 10-90 µL (start with a lower volume to avoid detector saturation with API).[10]

2. Mass Spectrometry Conditions (ESI+):

• Analyte: N-Nitroso-Atomoxetine

• Precursor Ion (Q1): m/z 285.15[10]

• Product Ions (Q3):

  • Quantifier: m/z 177.05[10]

  • Qualifier: m/z 117.10[10]

• Source Parameters:

  • Drying Gas Temp: 300 °C[10]

  • Nebulizer Gas Flow: 3.0 L/min[10]

  • Desolvation Line Temp: 250 °C[10]

  • Optimize other source parameters (e.g., capillary voltage) based on instrument manufacturer's recommendations.

• Divert Valve: Use a divert valve to direct the flow to waste during the elution of the highly concentrated API peak to prevent source contamination.[10]

General Analytical Workflow

Caption: A flowchart of the complete analytical workflow from sample receipt to final reporting.

References

• Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Use of Automated Solid-Phase Extraction and GC-MS/MS to Evaluate Nitrosamines in Water Matrices. American Laboratory. (2012-03-06). Available from: [Link]

• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. Pharmaceutical Technology. (2025-04-04). Available from: [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants. (2024-09-24). Available from: [Link]

• Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ. Agilent. Available from: [Link]

• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. European Directorate for the Quality of Medicines & HealthCare. (2023-09-08). Available from: [Link]

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development - ACS Publications. (2025-08-22). Available from: [Link]

• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. American International Journal of Fundamental and Applied Research. Available from: [Link]

• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. Available from: [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. FDA. Available from: [Link]

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass. (2025-11-22). Available from: [Link]

• SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. LCGC. (2024-08-06). Available from: [Link]

• Established acceptable intake for nitrosamines in medicines. Therapeutic Goods Administration (TGA). (2025-11-03). Available from: [Link]

• Information about Nitrosamine Impurities in Medications. FDA. (2024-09-04). Available from: [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health (NIH). Available from: [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health (SEEJPH). (2025-02-03). Available from: [Link]

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR. (2025-11-02). Available from: [Link]

• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate. (2025-10-19). Available from: [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology - ACS Publications. (2024-08-19). Available from: [Link]

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. ResearchGate. (2025-11-10). Available from: [Link]

• LC-MS/MS method for the determination of N-nitroso-fluoxetine in fluoxetine tablets. CVUA Karlsruhe. (2023-03-13). Available from: [Link]

• A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples. National Institutes of Health (NIH). Available from: [Link]

• Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. Phenomenex. Available from: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available from: [Link]

• View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). SEEJPH. Available from: [Link]

• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International. (2025-04-15). Available from: [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Waters. (2025-08-10). Available from: [Link]

• Determination of N-nitroso duloxetine in duloxetine preparations with LC-MS. Swissmedic. Available from: [Link]

• Determination of the enantiomer and positional isomer impurities in atomoxetine hydrochloride with liquid chromatography using polysaccharide chiral stationary phases. ResearchGate. (2025-08-05). Available from: [Link]

• Development and validation of a rapid resolution liquid chromatographic (RRLC) method for the determination of Atomoxetine HCl in its pharmaceutical. International Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link]

• Determination of atomoxetine and its metabolites in conventional and non-conventional biological matrices by liquid chromatography-tandem mass spectrometry. PubMed. Available from: [Link]

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Technical Support Center: Control and Mitigation of N-Nitroso-Atomoxetine in Pharmaceutical Manufacturing

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on understanding and reducing the formation of N-nitroso-atomoxetine during the manufacturing of atomoxetine-containing drug products. This resource is designed to offer practical, scientifically grounded solutions to common challenges encountered in both process development and quality control.

The recent detection of nitrosamine impurities in various drug products has led to heightened regulatory scrutiny and significant manufacturing challenges.[1][2] N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), is of particular concern due to the presence of a secondary amine in the atomoxetine molecule, making it susceptible to nitrosation.[3][4] This guide provides a comprehensive overview of the formation mechanisms, risk factors, and mitigation strategies, structured in a user-friendly question-and-answer format to directly address your experimental needs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the formation and control of N-nitroso-atomoxetine.

Q1: What is N-nitroso-atomoxetine and why is it a concern?

A1: N-nitroso-atomoxetine is a nitrosamine impurity that can form during the synthesis, formulation, or storage of atomoxetine.[5] It is classified as a probable human carcinogen based on animal studies, belonging to a "cohort of concern" as defined by the International Council for Harmonisation (ICH) M7(R2) guideline.[6][7] Long-term exposure to nitrosamines, even at trace levels, may increase the risk of cancer.[2] Therefore, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits on their presence in pharmaceutical products to ensure patient safety.[8][9][10]

Q2: How does N-nitroso-atomoxetine form?

A2: N-nitroso-atomoxetine forms through a chemical reaction between the secondary amine group present in the atomoxetine molecule and a nitrosating agent.[3][5] This reaction is typically favored under acidic conditions.[4][11] The general chemical transformation is depicted below.

Diagram: N-nitroso-atomoxetine Formation Pathway

Caption: Reaction of atomoxetine with a nitrosating agent.

Q3: What are the primary sources of nitrosating agents in the manufacturing process?

A3: Nitrosating agents can originate from various sources, often as trace impurities. Key sources include:

• Excipients: Certain common excipients, such as pregelatinized starch, may contain residual nitrite impurities.[3]

• Water: Water used in the manufacturing process can be a source of nitrites.[12][13]

• Reagents and Solvents: While many synthetic routes for atomoxetine do not intentionally use nitrosating agents, contamination in raw materials, reagents, or solvents can introduce them into the process.[3]

• Atmospheric Nitrogen Oxides (NOx): Research has shown that nitrogen oxides in the air can contribute to nitrosamine formation in pharmaceutical products.[14]

Q4: What are the regulatory limits for N-nitroso-atomoxetine?

A4: Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities. For N-nitroso-atomoxetine, the European Medicines Agency (EMA) has set a maximum acceptable intake limit of 100 ng/day.[3] The FDA has also published recommended AI limits for numerous nitrosamines and provides a framework for determining these limits.[1][15] It is crucial to consult the latest guidance from relevant regulatory bodies for the most current limits.[8][9][16]

Part 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to the presence of N-nitroso-atomoxetine in your drug product.

Problem: N-nitroso-atomoxetine detected above the limit of quantification (LOQ) in the final drug product.

Diagram: Troubleshooting Workflow

Caption: Stepwise approach to troubleshoot N-nitroso-atomoxetine.

Step 1: Comprehensive Risk Assessment

The first step is to conduct a thorough risk assessment to identify all potential sources of nitrosamine formation.[7][17] This should be a systematic evaluation of your entire manufacturing process.

Potential Risk Factor	Assessment Questions	Recommended Action
Active Pharmaceutical Ingredient (API)	- Does the API supplier have controls for nitrosamine impurities? - Are there any secondary or tertiary amine impurities in the API?[6]	- Request nitrosamine risk assessment data from the API supplier. - Test incoming API batches for N-nitroso-atomoxetine and potential precursors.
Excipients	- What is the nitrite content of each excipient? - Are any excipients known to be high-risk for nitrite content (e.g., pregelatinized starch)?[3]	- Screen all excipients for nitrite content. - Qualify suppliers based on their ability to provide low-nitrite excipients.[11]
Manufacturing Process	- Are there any steps with acidic pH conditions? - Is high temperature used during processing? - What is the quality of the water used?	- Map the pH and temperature profile of the entire process. - Test water sources for nitrite levels.
Environmental Factors	- Is the manufacturing environment controlled for air quality?	- Consider monitoring for atmospheric NOx, especially in high-risk areas.[14]
Packaging and Storage	- Can the packaging materials contribute to nitrosamine formation (e.g., nitrocellulose-containing materials)?[11]	- Evaluate the potential for leaching of nitrosating agents from packaging materials. - Conduct stability studies to assess impurity formation over the product's shelf life.

Step 2: Implementing Mitigation Strategies

Based on the risk assessment, targeted mitigation strategies should be implemented.

Issue: High Nitrite Content in Excipients

• Solution 1: Supplier Qualification and Control. Work with your suppliers to source excipients with the lowest possible nitrite content.[11] Implement routine testing of incoming excipient lots.

• Solution 2: Formulation Optimization. If a high-risk excipient cannot be replaced, consider reducing its proportion in the formulation.[11]

Issue: Favorable Conditions for Nitrosation (e.g., acidic pH)

• Solution 1: pH Modification. The formation of nitrosamines is often pH-dependent and significantly reduced in neutral or basic conditions.[18] The incorporation of buffering agents or pH-modifying excipients (e.g., sodium carbonate) can create a micro-environment that is less conducive to nitrosation.[11][18]

• Solution 2: Use of Inhibitors. Certain antioxidants have been shown to inhibit nitrosamine formation by acting as nitrite scavengers.[11] Consider the addition of ascorbic acid (vitamin C) or alpha-tocopherol (vitamin E) to the formulation.[18] This approach has demonstrated significant inhibition of NDSRI formation in drug products.[18]

Issue: Environmental Contamination

• Solution: Air Quality Control. Manufacturing in an environment with NOx-free air can significantly reduce nitrosation.[14] A study demonstrated that using NOx removal filters reduced N-nitroso-atomoxetine formation by half.[14]

Step 3: Analytical Testing and Verification

It is essential to have a robust and validated analytical method to accurately quantify N-nitroso-atomoxetine at trace levels.

Q: What analytical techniques are recommended for N-nitroso-atomoxetine quantification?

A: Highly sensitive and specific methods are required due to the low acceptable intake limits. The most commonly recommended techniques are:

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is a widely used method that offers excellent sensitivity and selectivity.[12][17]

• Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS): This technique is also suitable for the detection of nitrosamines, including N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in atomoxetine hydrochloride.[19]

Experimental Protocol: Example LC-MS/MS Method for N-nitroso-atomoxetine

This is a generalized protocol and must be validated for your specific product matrix.

• Standard Preparation: Prepare a stock solution of N-nitroso-atomoxetine reference standard in a suitable solvent (e.g., methanol). Perform serial dilutions to create calibration standards and quality control samples.

• Sample Preparation:

  • Accurately weigh and transfer the sample (e.g., crushed tablets) into a volumetric flask.

  • Add a suitable extraction solvent (e.g., a mixture of methanol and water).

  • Sonicate or shake to ensure complete dissolution/extraction.

  • Centrifuge the sample to pelletize insoluble excipients.

  • Dilute the supernatant as needed to fall within the calibration range.

• Chromatographic Conditions:

  • Column: A C8 or C18 column is often suitable (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm, 5µm).[12]

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile) is common.[12]

  • Flow Rate: Typically around 0.8 mL/min.[12]

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.[12]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[12]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity.[12]

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-atomoxetine should be used for quantification and confirmation (e.g., m/z 285.15 > 177.05).[12]

• Data Analysis: Quantify the amount of N-nitroso-atomoxetine in the sample by comparing its peak area to the calibration curve generated from the reference standards.

Method Validation: The analytical method must be validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, and a limit of quantification (LOQ) sufficiently low to meet regulatory requirements (e.g., LOQ of 0.02 ppm).[12][20]

By implementing a systematic approach of risk assessment, targeted mitigation, and robust analytical verification, the formation of N-nitroso-atomoxetine can be effectively controlled, ensuring the quality and safety of atomoxetine drug products.

References

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S.
• Control of Nitrosamine Impurities in Human Drugs. U.S.
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• Control of Nitrosamine Impurities in Human Drugs. U.S.
• EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. Zamann Pharma Support.
• Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP.
• Nitrosamine Analysis in Pharmaceuticals According to ICH M7: An Important Step for Patient Safety. Tentamus Pharma & Med Deutschland GmbH.
• Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena.
• The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control.
• Nitrosamine impurities. European Medicines Agency.
• Glenmark Recalls Over 1.5 Million Bottles of ADHD Drug for Nitrosamine Impurity. Qvents.
• N-Nitroso
• EMA Issues Guidance to Avoid Nitrosamine Impurities. YouTube.
• EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
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• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development.
• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR.
• View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi)..
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. R Discovery.
• Estimation of acceptable daily intake values based on modeling and in vivo mutagenicity of NDSRIs of fluoxetine, duloxetine and
• Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products. U.S.
• Strategies to Mitigate N-nitrosamine Form
• Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies.
• Updated Information | Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). FirstWord Pharma.

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• 19. Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS - AIJFR [aijfr.com]
• 20. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Optimization of LC-MS/MS Parameters for N-nitroso-atomoxetine

Welcome to the technical support center for the analysis of N-nitroso-atomoxetine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on method development, optimization, and troubleshooting for the sensitive and robust quantification of this critical nitrosamine drug substance-related impurity (NDSRI).

The presence of nitrosamines in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide have established stringent limits for these impurities, necessitating highly sensitive and reliable analytical methods for their detection and quantification.[1][3][4] This guide provides a comprehensive overview of the key considerations and practical steps for optimizing your LC-MS/MS method for N-nitroso-atomoxetine.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the analysis of N-nitroso-atomoxetine.

Q1: What are the typical precursor and product ions for N-nitroso-atomoxetine in positive electrospray ionization (ESI) mode?

A1: For N-nitroso-atomoxetine, the protonated molecule [M+H]⁺ is the primary precursor ion. Based on published literature, the expected m/z for the precursor ion is 285.15.[5] Common product ions result from the fragmentation of the precursor ion. For N-nitroso-atomoxetine, characteristic product ions include m/z 177.05, 117.10, and 73.00.[5] The transition 285.15 > 177.05 is often used as the quantifier for quantification purposes.[5][6]

Q2: What type of ionization source is most suitable for N-nitroso-atomoxetine analysis?

A2: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used for nitrosamine analysis.[2][7] ESI is generally preferred for more complex nitrosamines or NDSRIs like N-nitroso-atomoxetine and is often operated in positive ion mode.[2][5][8] However, for some smaller, more volatile nitrosamines, APCI might offer better sensitivity.[2][7] The choice of ionization source should be optimized during method development to achieve the best sensitivity and specificity for your specific instrumentation and sample matrix.

Q3: How can I minimize in-source fragmentation of N-nitroso-atomoxetine?

A3: In-source fragmentation, where the analyte fragments within the ion source before entering the mass analyzer, is a common issue with nitrosamines, often leading to the loss of the nitroso group (a neutral loss of 30 Da).[9] This can result in an underestimation of the analyte. To minimize this, careful optimization of the ion source parameters is crucial. Key parameters to adjust include:

• Declustering Potential (DP) or Cone Voltage: Lowering this voltage can reduce the energy imparted to the ions, thus minimizing fragmentation.[9]

• Source Temperature: Higher temperatures can promote thermal degradation. Optimizing the source temperature is critical to ensure efficient desolvation without causing fragmentation.[9]

Q4: What are the key considerations for chromatographic separation of N-nitroso-atomoxetine?

A4: Achieving good chromatographic separation is vital to minimize matrix effects and ensure accurate quantification. Key considerations include:

• Column Chemistry: Reversed-phase columns, such as C8 or C18, are commonly used for the separation of N-nitroso-atomoxetine.[5]

• Mobile Phase: A typical mobile phase consists of an aqueous component (e.g., water with a small amount of formic acid or ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).[5][10] The use of formic acid helps to promote protonation of the analyte in positive ESI mode.[11]

• Gradient Elution: A gradient elution program is often necessary to achieve adequate separation from the parent drug, atomoxetine, and other matrix components.[5][10]

Troubleshooting Guide

This section provides solutions to common problems encountered during the LC-MS/MS analysis of N-nitroso-atomoxetine.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Mismatch between sample diluent and mobile phase.- Column overload.- Secondary interactions with the stationary phase.	- Ensure the sample diluent is compatible with the initial mobile phase conditions. Ideally, use the initial mobile phase as the diluent.[7]- Reduce the injection volume or sample concentration.- Evaluate different column chemistries or mobile phase additives.
Low Sensitivity / Poor Signal Intensity	- Suboptimal ionization source parameters.- In-source fragmentation.- Matrix suppression.- Improper mobile phase pH.	- Systematically optimize ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas temperature and flow rate).[11]- Reduce the declustering potential/cone voltage and source temperature to minimize in-source fragmentation.[9]- Improve sample cleanup to remove interfering matrix components.[1][3]- Ensure the mobile phase pH promotes efficient ionization of the analyte.
High Background Noise	- Contaminated mobile phase or LC system.- Improperly optimized MS parameters.- Co-eluting interferences.	- Use high-purity solvents and freshly prepared mobile phases.- Flush the LC system thoroughly.- Optimize MS parameters such as curtain gas and collision gas pressure to reduce background noise.[7]- Improve chromatographic resolution to separate the analyte from interferences.
Poor Reproducibility	- Inconsistent sample preparation.- Unstable LC-MS/MS system.- Analyte instability in the sample solution.	- Ensure consistent and accurate sample preparation procedures.- Allow the LC-MS/MS system to equilibrate properly before analysis.- Investigate the stability of N-nitroso-atomoxetine in the prepared sample solution over time.[5]

Detailed Protocols & Workflows

This section outlines a typical workflow for the optimization of LC-MS/MS parameters for N-nitroso-atomoxetine.

Initial Compound Tuning and MRM Method Development

The first step is to determine the optimal MS/MS parameters for N-nitroso-atomoxetine. This is typically done by infusing a standard solution of the analyte into the mass spectrometer.

Protocol:

• Prepare a standard solution of N-nitroso-atomoxetine (e.g., 100 ng/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution into the mass spectrometer using a syringe pump.

• In positive ESI mode, acquire a full scan (Q1 scan) to identify the protonated molecular ion [M+H]⁺ (expected m/z 285.15).

• Perform a product ion scan of the precursor ion (m/z 285.15) to identify the major fragment ions.

• Select the most intense and specific precursor-product ion transitions for Multiple Reaction Monitoring (MRM). A common transition is 285.15 > 177.05.[5][6]

• Optimize the collision energy (CE) and declustering potential (DP) for each MRM transition to maximize the signal intensity.

Chromatographic Method Development

The goal is to develop a robust chromatographic method that provides good peak shape and resolution.

Protocol:

• Column Selection: Start with a C18 or C8 column of appropriate dimensions (e.g., 2.1 mm x 50 mm, <3 µm particle size).[10]

• Mobile Phase Selection:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient Optimization: Develop a gradient elution method to separate N-nitroso-atomoxetine from atomoxetine and other potential impurities. A typical starting point could be a linear gradient from 5-10% B to 90-95% B over several minutes.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is common for 2.1 mm ID columns.

• Column Temperature: Maintain a constant column temperature (e.g., 40 °C) to ensure reproducible retention times.[5]

Ion Source Parameter Optimization

Fine-tuning the ion source parameters is critical for achieving optimal sensitivity.

Protocol:

• Inject the N-nitroso-atomoxetine standard solution while the LC is running.

• Systematically adjust the following parameters to maximize the signal-to-noise ratio for the target MRM transition:

  • Capillary Voltage: Typically in the range of 3-5 kV for positive ESI.[11]

  • Nebulizer Gas Pressure: Adjust to achieve a stable spray.

  • Drying Gas Temperature and Flow Rate: Optimize for efficient desolvation without causing thermal degradation.

  • Source Temperature: As low as possible while maintaining good sensitivity to minimize in-source fragmentation.[9]

Method Validation

Once the method is optimized, it must be validated according to ICH guidelines to ensure it is suitable for its intended purpose. Key validation parameters include:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Data Presentation

Table 1: Example Optimized LC-MS/MS Parameters for N-nitroso-atomoxetine

Parameter	Optimized Value
LC System
Column	C8, 250 mm x 4.6 mm, 5 µm[5]
Mobile Phase A	1 mL Formic Acid in 1000 mL Water[5]
Mobile Phase B	Acetonitrile[5]
Gradient	0.00 min - 60% B5.00 min - 60% B10.00 min - 85% B15.00 min - 85% B16.00 min - 60% B23.00 min - 60% B[5]
Flow Rate	0.8 mL/min[5]
Column Temperature	40 °C[5]
Injection Volume	90 µL[5]
MS System
Ionization Mode	Positive Electrospray Ionization (ESI)[5]
Precursor Ion (m/z)	285.15[5]
Product Ions (m/z)	177.05 (Quantifier)117.10 (Qualifier)73.00 (Qualifier)[5]
Desolvation Line Temp.	250 °C[5]
Heat Block Temp.	300 °C[5]
Drying Gas Flow	15 L/min[5]
Nebulizer Gas Flow	3.0 L/min[5]

Experimental Workflow Visualization

Caption: Workflow for LC-MS/MS Method Optimization.

References

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange.
• Development and validation of a rapid LC-MS/MS method for methylphenidate, atomoxetine, and their metabolites with application to pediatric pharmacokinetics. European Network Adult ADHD.
• A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples.
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South East European Journal of Public Health. (2025-02-03).
• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.
• Determination of atomoxetine levels in human plasma using LC-MS/MS and clinical application to Chinese children with ADHD based on CPIC guidelines. Analytical Methods (RSC Publishing).
• Emerging Trends in Nitrosamine Analysis for Pharma. Agilent. (2025-06-05).
• Atomoxetine: A Review On Analytical Method Development And Validation For Quantification Of Bulk And Pharmaceutical Dosage Form By High Performance Liquid Chrom
• LCMS/MS Method Considerations for Nitrosamine Analysis in APIs.
• Nitrosamines Analysis with LC-MS/MS.
• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety.
• Optimized MSMS parameters for all the six nitrosamine impurities in positive ion mode.
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery. (2025-03-06).
• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm.
• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. PMC.
• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS.
• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. AIJFR.
• How to optimize ESI source parameters for better sensitivity in LC-MS analysis. ruthigen.
• View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi)..
• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023-07-02).
• Nitrosamine impurities analysis solutions guide. Thermo Fisher Scientific. (2025-10-01).
• Method of Test for N-Nitroso Paroxetine in Paroxetine Drug Substance 1.
• High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. (2024-05-06).

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• 11. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]

Technical Support Center: N-Nitroso-atomoxetine Quantification

A Guide for Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods for their detection and quantification. N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), has been identified in atomoxetine, a medication used for treating Attention Deficit Hyperactivity Disorder (ADHD).[1][2] This guide provides a comprehensive resource for troubleshooting common issues encountered during the quantification of N-nitroso-atomoxetine, ensuring accurate and reliable results that comply with global regulatory standards.

I. Understanding the Analyte and Regulatory Landscape

Q1: What is N-nitroso-atomoxetine and why is its quantification critical?

A1: N-nitroso-atomoxetine is a chemical compound that can form during the manufacturing process or storage of atomoxetine.[3] It is classified as a probable human carcinogen based on animal studies, which means long-term exposure above certain levels may increase the risk of cancer.[4] Therefore, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines and acceptable intake (AI) limits for nitrosamine impurities in pharmaceuticals to ensure patient safety.[5][6][7] The AI for N-nitroso-atomoxetine has been set at 100 ng/day.[1][2][8]

Q2: What are the primary regulatory guidelines I should be aware of?

A2: Both the FDA and EMA require marketing authorization holders to conduct risk assessments to evaluate the potential for nitrosamine impurities in their products.[9][10][11] If a risk is identified, confirmatory testing using validated analytical methods is mandatory.[9][11] Key guidance documents include those from the International Council for Harmonisation (ICH), specifically ICH M7(R1) which addresses mutagenic impurities.[12] Adherence to these guidelines is essential for regulatory compliance and to avoid market disruptions such as product recalls.[5][10]

II. Method Development and Validation

The most common analytical technique for quantifying N-nitroso-atomoxetine at trace levels is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[13][14] This is due to its high sensitivity and selectivity.

Q3: I'm developing an LC-MS/MS method. What are the key parameters to consider?

A3: A successful LC-MS/MS method for N-nitroso-atomoxetine hinges on several critical parameters. Below is a table summarizing typical starting points based on published methods.[1][8]

Parameter	Typical Conditions	Rationale & Considerations
Chromatography
Column	C8 or C18 column (e.g., Kromasil 100-5C8, 250 mm x 4.6 mm, 5µm)	C8 columns have shown good separation for N-nitroso-atomoxetine.[8] The choice of stationary phase is crucial for retaining the analyte and separating it from matrix components.
Mobile Phase A	0.1% Formic Acid in Water	Acidic mobile phases promote protonation of the analyte, which is favorable for positive ion electrospray ionization.
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	A gradient elution is typically used to effectively separate the analyte from the drug substance and other impurities.[8]
Flow Rate	0.3 - 0.8 mL/min	The flow rate should be optimized for the column dimensions to achieve good peak shape and separation.[8][15]
Column Temperature	40 °C	Maintaining a consistent column temperature ensures reproducible retention times.[8][15]
Injection Volume	10 - 90 µL	A larger injection volume can improve sensitivity, but may also lead to peak distortion if the sample solvent is much stronger than the mobile phase.[8][15]
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	N-nitroso-atomoxetine readily forms a protonated molecular ion [M+H]+ in positive ESI mode.[8][15]
Monitoring Mode	Multiple Reaction Monitoring (MRM)	MRM provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[15]
MRM Transitions	Precursor Ion (m/z): 285.15. Product Ions (m/z): 177.05 (Quantifier), 117.10 (Qualifier), 73.00 (Qualifier)	Using a quantifier for concentration measurement and one or more qualifiers for confirmation enhances the reliability of identification.[8]
Source Parameters	Optimize gas flows, ion spray voltage, and temperature	These parameters should be optimized according to the instrument manufacturer's recommendations to maximize signal intensity and stability.[15]

Q4: My method validation is failing for linearity at low concentrations. What could be the issue?

A4: Achieving linearity at the low parts-per-billion (ppb) level required for nitrosamine analysis can be challenging. Here are some potential causes and solutions:

• Analyte Adsorption: N-nitroso-atomoxetine can adsorb to active sites in the LC system, particularly at low concentrations. This can be mitigated by using a well-maintained system and a column with low silanol activity.

• Matrix Effects: Co-eluting components from the sample matrix can suppress or enhance the ionization of the analyte, leading to non-linear responses.[16] Consider improving sample cleanup or chromatographic separation.

• Standard Stability: N-nitroso-atomoxetine may not be stable in the prepared standard solutions, especially at low concentrations. A study on N-nitroso-atomoxetine solution stability showed significant changes after 10 hours at 15°C.[8] It is crucial to assess the stability of your standards and samples.

• Carryover: Carryover from a high concentration standard or sample can affect the accuracy of subsequent low-level injections.[17] Optimize your autosampler wash procedure and gradient program to minimize this.

III. Sample Preparation: A Critical Step

Sample preparation is a pivotal step in the accurate quantification of N-nitroso-atomoxetine.[16] It aims to extract the analyte from the drug substance or product matrix while minimizing interferences.

Q5: I am seeing poor recovery of N-nitroso-atomoxetine during sample preparation. What can I do?

A5: Poor recovery can be due to several factors. A systematic approach to troubleshooting is recommended:

• Extraction Solvent: Ensure the chosen extraction solvent (e.g., methanol, dichloromethane) effectively dissolves N-nitroso-atomoxetine from the sample matrix.[13] Sonication can aid in the extraction process.[15]

• Analyte Instability: N-nitroso-atomoxetine could be degrading during the sample preparation process. This can be influenced by pH, light, and temperature.[16] It is advisable to use amber vials and protect samples from light.[18]

• Filtration: Ensure that the filter used for sample cleanup is not adsorbing the analyte. It is good practice to test filters for potential nitrosamine leaching.[15]

• Evaporation and Reconstitution: If your sample preparation involves an evaporation step, ensure it is not too harsh, which could lead to loss of the analyte. The reconstitution solvent should be compatible with the initial mobile phase to ensure good peak shape.

Q6: I suspect the in-situ formation of N-nitroso-atomoxetine during my analysis. How can I confirm and prevent this?

A6: In-situ formation of nitrosamines during analysis is a significant concern that can lead to false-positive results.[15] This can occur if a nitrosating agent (like residual nitrites) and a secondary or tertiary amine are present in the sample.[15]

• Confirmation: To confirm in-situ formation, you can add a nitrosamine inhibitor, such as ascorbic acid, to your sample preparation. A significant decrease in the N-nitroso-atomoxetine signal would suggest in-situ formation.

• Prevention: The primary strategy is to control the sources of nitrosating agents and amines. This includes using high-purity solvents and reagents.[15] Additionally, controlling the pH of the sample solution can help minimize the reaction.

IV. Chromatographic and Mass Spectrometric Troubleshooting

Even with a validated method, issues can arise during routine analysis.

Q7: I am observing a high background signal or noise in my chromatogram. What are the likely causes?

A7: A high background can compromise the limit of detection (LOD) and limit of quantitation (LOQ). Potential sources include:

• Contaminated Solvents or Reagents: Use high-purity, LC-MS grade solvents and reagents.

• Contaminated LC System: A contaminated system can be a source of background noise. Regularly flush the system with appropriate solvents.

• Gas Quality: The quality of the nitrogen gas used in the mass spectrometer can impact background noise and sensitivity.[15]

• Mass Spectrometer Source Contamination: The ion source is prone to contamination, especially when analyzing complex matrices. Regular cleaning is essential.[19]

Q8: My mass spectrometer sensitivity is fluctuating. What should I check?

A8: Fluctuating sensitivity can lead to non-reproducible results. Here's a troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent MS sensitivity.

Q9: I am observing in-source fragmentation of N-nitroso-atomoxetine. How can I minimize this?

A9: In-source fragmentation occurs when the analyte fragments within the ion source before entering the mass analyzer.[20] This can complicate quantification. To minimize this:

• Optimize Source Parameters: Reduce the energy in the ion source by lowering the declustering potential (or fragmentor voltage) and the source temperature.[20][21]

• Mobile Phase Composition: In some cases, adjusting the mobile phase composition or pH can alter the ionization process and reduce in-source fragmentation.[21]

By systematically addressing these potential issues, researchers can develop and implement robust and reliable methods for the quantification of N-nitroso-atomoxetine, ensuring the safety and quality of pharmaceutical products.

References

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• A Guide to Cross-Validation of N-Nitrosamine Quantific
• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. Pharmaceutical Technology.
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• CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
• Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Rel
• FDA: Upd
• Why Regulatory Agencies Require Validated Methods for Nitrosamines.
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• Nitrosamine impurities. CMDh - Heads of Medicines Agencies.
• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). NIH.
• troubleshooting guide for N-nitrosamine analysis errors. Benchchem.
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. SEEJPH.
• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm.
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
• An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
• Nitrosamines Analysis in Pharmaceuticals. Agilent.
• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• Nitrosamines in Pharma. Ellutia.
• View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. SEEJPH.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
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• N-Nitroso-
• N-Nitroso
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• High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Agilent.
• Glenmark Recalls Over 1.5 Million Bottles of ADHD Drug for Nitrosamine Impurity. Qvents.
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• N-Nitroso
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Technical Support Center: Troubleshooting Peak Tailing in N-nitroso-atomoxetine Chromatography

Welcome to the technical support guide for addressing chromatographic challenges in the analysis of N-nitroso-atomoxetine. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve peak tailing, a common issue that can compromise the accuracy and reliability of your results.[1][2]

N-nitroso-atomoxetine is a nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process of Atomoxetine hydrochloride.[3] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies like the FDA and EMA require their strict control and accurate quantification at very low levels.[3][4][5][6] Achieving symmetric, sharp peaks is paramount for the sensitivity and resolution needed for trace-level detection.[1][3]

This guide provides in-depth, question-and-answer-based troubleshooting protocols, explaining the scientific principles behind the methodologies to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Primary Peak Tailing Issues: Analyte-Stationary Phase Interactions

Question 1: My N-nitroso-atomoxetine peak is exhibiting significant tailing. What is the most likely cause related to the column chemistry?

Answer: The most common cause of peak tailing for basic compounds like N-nitroso-atomoxetine in reversed-phase chromatography is secondary interactions with residual silanol groups on the silica-based stationary phase.[1][2][7][8]

• Mechanism Explained: Silica-based columns, such as C18, have silanol groups (Si-OH) on their surface.[9] Due to steric hindrance, not all of these groups are covered by the bonded phase during manufacturing.[9] These exposed silanols are acidic and can become ionized (negatively charged) at mobile phase pH levels above 3.[2][10] N-nitroso-atomoxetine, being a basic compound, can become protonated (positively charged). The electrostatic interaction between the negatively charged silanols and the positively charged analyte creates a strong, secondary retention mechanism, leading to delayed elution for a portion of the analyte molecules and resulting in a tailing peak.[2][9][11]

Question 2: How can I mitigate peak tailing caused by silanol interactions?

Answer: There are several effective strategies to minimize silanol interactions and improve the peak shape of N-nitroso-atomoxetine.

Operating at a low mobile phase pH (typically between 2 and 4) is a primary strategy.[12][13]

• Causality: By lowering the pH, the silanol groups on the stationary phase are protonated (Si-OH), neutralizing their negative charge.[7][11][14] This prevents the strong ionic interaction with the protonated basic analyte, leading to a more symmetrical peak.[2] A mobile phase containing 0.1% formic acid is often a good starting point for LC-MS applications.[14]

• Protocol: Mobile Phase Preparation for Low pH Analysis

  • Prepare the aqueous portion of your mobile phase (e.g., HPLC-grade water).

  • Measure the pH of the aqueous component before adding the organic modifier.[13]

  • Carefully add an acidic modifier, such as formic acid or trifluoroacetic acid (TFA), to adjust the pH to the desired level (e.g., pH 3.0).[9][11]

  • Mix the acidified aqueous phase with the appropriate organic solvent (e.g., acetonitrile, methanol) at the desired ratio.

  • Sonicate the final mobile phase to degas.

  Caution: When using silica-based columns, avoid operating at a pH below 2 for extended periods, as it can cause hydrolysis of the bonded phase, leading to column degradation.[13][15]

Selecting a modern, high-purity, "end-capped" column is highly recommended.

• Causality: End-capping is a process where the residual silanol groups are chemically treated with a small, reactive silane (like trimethylchlorosilane) to convert them into less polar groups.[2][7] This effectively shields the basic analyte from interacting with the acidic silanols, resulting in improved peak symmetry.[2][10] Modern "Type B" silica columns are manufactured with lower metal contamination and have fewer and less acidic silanol groups, which also significantly reduces tailing.[8][12]

Adding a basic modifier, such as triethylamine (TEA), to the mobile phase can also be effective, though it's a more traditional approach.[12][16]

• Causality: The competing base (e.g., protonated TEA) will preferentially interact with the ionized silanol groups, effectively "masking" them from the N-nitroso-atomoxetine analyte.[12][16] This reduces the secondary interactions that cause tailing. However, this approach can lead to shorter column lifetimes and may suppress ionization in mass spectrometry.[12]

Strategy	Advantages	Disadvantages
Low pH Mobile Phase	Highly effective, simple to implement, MS-compatible (with volatile acids).[14]	Can reduce retention of basic analytes, potential for column degradation at very low pH.[2][15]
End-Capped Column	Directly addresses the root cause, improves method robustness.[2][7]	Higher initial column cost.
Competing Base (e.g., TEA)	Can be effective in certain situations.[12]	Can shorten column life, may cause ion suppression in MS, not a preferred modern technique.[12][16]

Secondary Peak Tailing Issues: System and Sample Effects

Question 3: I've optimized the mobile phase pH and am using an end-capped column, but I still observe peak tailing. What other factors should I investigate?

Answer: If primary chemical interactions have been addressed, the peak tailing may stem from other issues within your HPLC system or with the sample itself.

• Problem: Trace metal contamination (e.g., iron, nickel) from stainless-steel components of the HPLC system (tubing, frits) or from the column packing material itself can cause peak tailing.[1][17] N-nitroso-atomoxetine, with its potential chelating properties, can interact with these metal ions, leading to peak distortion.[1][18] This is a known issue even in biocompatible, iron-free systems where titanium can leach and cause similar problems.[18][19]

• Troubleshooting Steps:

  • System Passivation: Flush the entire HPLC system with a chelating agent (e.g., ethylenediaminetetraacetic acid - EDTA) to remove metal ion contamination.[20]

  • Inert Flow Path: Consider using PEEK tubing and fittings to minimize contact with metal surfaces, especially for early eluting peaks.[10]

  • Column Health: If a column is suspected of metal contamination, it may need to be replaced.[17]

• Problem: Injecting too much sample mass or volume can exceed the column's capacity, leading to peak distortion, which can manifest as tailing.[1][17][21]

• Troubleshooting Steps:

  • Dilute the Sample: Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves with dilution, you are likely experiencing mass overload.[14]

  • Reduce Injection Volume: Decrease the volume of the sample injected onto the column.[14][21]

• Problem: Excessive volume in the tubing and connections between the injector, column, and detector can cause the separated peak to broaden and tail.[1] This "dead volume" is particularly problematic for early eluting peaks and when using smaller diameter columns.[7][14]

• Troubleshooting Steps:

  • Check Connections: Ensure all fittings are properly tightened and that the tubing is fully seated in the ports to avoid small voids.

  • Minimize Tubing Length: Use the shortest possible length of narrow internal diameter (e.g., 0.005") tubing to connect the column to the detector.[10]

• Problem: A physical disruption of the column's packed bed, such as a void at the inlet or a partially blocked frit, can lead to non-uniform flow and cause peak tailing.[1][2] This can be caused by pressure shocks or using the column outside its recommended pH range.[14]

• Troubleshooting Steps:

  • Reverse and Flush: As a last resort, you can try reversing the column (disconnect from the detector) and flushing it at a low flow rate to dislodge any blockage at the inlet frit. Always check the column manufacturer's instructions before reversing.

  • Replace the Column: If a void has formed, the column will likely need to be replaced.[2] Using a guard column can help protect the analytical column and extend its lifetime.[14][22]

References

• HPLC Tech Tip: Peak Tailing of Basic Analytes. (n.d.). Phenomenex.
• Mastering Chromatography, One Peak at a Time. (2023, September 5). Labcompare.com.
• Common Causes Of Peak Tailing in Chromatography. (2025, July 17). alwsci.
• Reasons for Peak Tailing of HPLC Column. (2025, October 28). Hawach.
• How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? (n.d.). Waters Knowledge Base.
• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub.
• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. (n.d.). ChromaNik Technologies Inc.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
• Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention of drugs with chelating properties. (2020, January 25). PubMed.
• How to Fix Asymmetrical Chromatography Peaks. (2023, April 4). Chrom Tech.
• How to Prevent Metal Ion Contamination In HPLC Systems. (2017, May 19). SilcoTek Corporation.
• How to fix asymmetrical chromatography peaks? (2024, September 1). Cytiva.
• Effects of Metal Contamination Caused by Iron-Free HPLC Systems on Peak Shape and Retention of Drugs with Chelating Properties. (n.d.). Thermo Fisher Scientific.
• HPLC Troubleshooting Guide. (n.d.). ACE HPLC Columns.
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023, November 1). LCGC International.
• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex.
• Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
• HPLC Troubleshooting Guide. (n.d.).
• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc.
• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. (n.d.). Restek.
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. (2025, February 3). SEEJPH.
• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. (n.d.). Research Journal of Pharmacy and Technology.
• LABTips: How to Prevent Tailing Peaks in HPLC. (2021, October 15). Labcompare.com.
• Nitrosamine Impurity Analysis in Pharmaceuticals. (n.d.). Sigma-Aldrich.
• The Critical Role of Mobile Phase pH in Chromatography Separations. (2023, October 11).
• Crucial Role of Mobile Phase Composition in Chromatography. (n.d.). Longdom Publishing.
• Peak Tailing: Phenomenon, Symptoms and Corrections. (2023, November 7). Pharma Growth Hub.
• Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. (2025, May 15).
• Control pH During Method Development for Better Chromatography. (n.d.). Agilent.
• Nitrosamine impurities analysis solution guide. (n.d.). Thermo Fisher Scientific.
• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. (2025). AIJFR.
• Nitrosamine Impurities Application Guide. (2020, September 14). Agilent.
• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. (2025, August 22). Organic Process Research & Development - ACS Publications.
• Back to Basics: The Role of pH in Retention and Selectivity. (2017, January 1). LCGC International.
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. (n.d.). Merck Millipore.
• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. (2025, November 10). ResearchGate.

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• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [discover.restek.com]
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• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 15. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
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Technical Support Center: Enhancing Extraction Recovery of N-Nitroso-atomoxetine

Welcome to the Technical Support Center for the analysis of N-nitroso-atomoxetine. This guide is designed for researchers, scientists, and drug development professionals who are working on the detection and quantification of this critical nitrosamine drug substance-related impurity (NDSRI). The presence of nitrosamines in pharmaceutical products is under intense scrutiny by global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), due to their classification as probable human carcinogens.[1][2][3][4] N-nitroso-atomoxetine, an NDSRI, can form during the synthesis, formulation, or storage of atomoxetine.[5][6]

Achieving accurate and precise quantification of N-nitroso-atomoxetine at trace levels is paramount for ensuring patient safety and regulatory compliance.[7][8] However, the physicochemical properties of N-nitroso-atomoxetine can present significant challenges during sample preparation, often leading to low and inconsistent extraction recovery. This guide provides in-depth, troubleshooting-oriented answers to common issues encountered in the laboratory, grounded in scientific principles and field-proven experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My recovery of N-nitroso-atomoxetine is consistently low using Liquid-Liquid Extraction (LLE). What factors should I investigate?

Low recovery in LLE is a common problem when dealing with polar analytes like N-nitroso-atomoxetine. The efficiency of LLE depends on the partitioning of the analyte between two immiscible liquid phases, which is governed by its solubility and the properties of the solvents.

Core Principles: The key is to maximize the affinity of N-nitroso-atomoxetine for the organic extraction solvent while minimizing its solubility in the aqueous sample matrix.

Troubleshooting Steps & Optimization:

• Re-evaluate Your Extraction Solvent: The choice of solvent is critical. While non-polar solvents are traditionally used in LLE, a moderately polar, water-immiscible solvent is often more effective for polar nitrosamines.

  • Recommendation: Dichloromethane (DCM) is a common and effective choice. If recovery is still low, consider a more polar solvent like ethyl acetate, but be mindful of its higher miscibility with water. A mixture of solvents can also be optimized.

  • Data-Driven Selection: Refer to the solvent properties in Table 1 to guide your selection.

• Optimize the pH of the Aqueous Phase: N-nitroso-atomoxetine's polarity can be influenced by pH. While nitrosamines are generally neutral, the parent compound, atomoxetine, is a secondary amine. Adjusting the pH can suppress the ionization of any residual basic compounds, potentially improving partitioning.

  • Protocol: Before extraction, adjust the pH of your aqueous sample to be slightly basic (e.g., pH 8-9) using a dilute, non-reactive base like ammonium hydroxide. This ensures that any related basic impurities are in their free base form and more likely to partition into the organic phase.

• Incorporate a "Salting-Out" Effect: Increasing the ionic strength of the aqueous phase can decrease the solubility of polar organic molecules, driving them into the organic solvent.[9]

  • Protocol: Saturate your aqueous sample with a salt like sodium chloride (NaCl) or sodium sulfate (Na₂SO₄) before adding the organic solvent.

• Address Emulsion Formation: Emulsions at the solvent interface can trap the analyte and lead to poor phase separation and low recovery.

  • Mitigation Strategies:

    • Use gentle, prolonged mixing (e.g., rocking or slow inversion) instead of vigorous shaking.

    • Centrifuge the sample to break the emulsion.

    • Add a small amount of a different organic solvent or a saturated salt solution.

Table 1: Properties of Common Solvents for Liquid-Liquid Extraction

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Water Solubility
n-Hexane	0.1	0.655	69	Insoluble
Toluene	2.4	0.867	111	Insoluble
Dichloromethane (DCM)	3.1	1.326	40	Slightly Soluble
Ethyl Acetate	4.4	0.902	77	Soluble (8 g/100mL)
Acetonitrile	5.8	0.786	82	Miscible

Q2: I'm transitioning to Solid-Phase Extraction (SPE) for better cleanup. How do I select the appropriate sorbent for N-nitroso-atomoxetine?

SPE is often superior to LLE for complex matrices as it can provide better cleanup and concentration of the analyte.[10] The choice of sorbent is the most critical decision in developing a robust SPE method.

Core Principles: The goal is to choose a sorbent that strongly retains N-nitroso-atomoxetine while allowing matrix components to be washed away. The retention mechanism is based on the interactions between the analyte, the sorbent, and the solvent.

Sorbent Selection Strategy:

Given the polar nature of N-nitroso-atomoxetine, traditional C18 (reversed-phase) sorbents may not provide sufficient retention. A more effective strategy often involves using polymeric or mixed-mode sorbents.

• Polymeric Reversed-Phase Sorbents (e.g., Strata-X): These offer a good balance of hydrophobic and hydrophilic characteristics and have a higher surface area and capacity than silica-based sorbents. They are generally a good starting point for polar analytes.

• Mixed-Mode Cation Exchange Sorbents (e.g., Strata-X-C): These sorbents combine reversed-phase and strong cation exchange mechanisms.[11] This dual retention mechanism can be highly effective for analytes that have a positive charge or are in a matrix with basic components. Studies have shown that mixed-mode cation exchange sorbents can be very effective for retaining a wide range of nitrosamines, including polar ones.[11][12]

• Hydrophilic Interaction Chromatography (HILIC) Sorbents: A novel approach for nitrosamine analysis involves using HILIC-based SPE. This technique is particularly useful for retaining highly polar analytes and can effectively separate them from less polar matrix components.[13][14]

Visual Guide for Sorbent Selection:

Sources

• 1. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 2. fda.gov [fda.gov]
• 3. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. N-Nitroso Atomoxetine | Manasa Life Sciences [manasalifesciences.com]
• 6. N-Nitroso Atomoxetine, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 7. fda.gov [fda.gov]
• 8. netpharmalab.es [netpharmalab.es]
• 9. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Analytical Methods for Regulatory Compliance

Prepared by: Gemini, Senior Application Scientist

Introduction

Welcome to the Technical Support Center for Analytical Method Refinement. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of analytical method development, validation, and lifecycle management within a regulatory framework.

The Critical Role of Robust Analytical Methods in Regulatory Submissions

In pharmaceutical development, the analytical methods you employ are the bedrock of your regulatory submission. They are the tools used to ensure the identity, strength, quality, purity, and potency of a drug product. A well-developed and robust analytical method provides the data that supports the safety and efficacy of your product. Conversely, a poorly refined method can lead to delays in approval, regulatory scrutiny, and even product recalls.

Navigating the Regulatory Landscape: FDA, EMA, and ICH Guidelines

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for analytical procedures. The International Council for Harmonisation (ICH) provides a unified standard for the European Union, Japan, and the United States. Key guidelines, including ICH Q2(R1) on method validation and ICH Q12 on the product lifecycle, are foundational to developing compliant analytical methods.[1][2][3] This guide will help you interpret and apply these standards to your daily laboratory challenges.

Proactive vs. Reactive Approaches to Method Refinement

A proactive approach to method refinement, often incorporating principles of Quality by Design (QbD), involves building quality, robustness, and flexibility into the method from the outset.[4][5][6] This is in contrast to a reactive approach, where issues are addressed only as they arise, often during validation or even post-approval. This guide emphasizes a proactive mindset, providing you with the tools to anticipate and mitigate potential problems.

Section 1: Troubleshooting Common Issues in Analytical Method Development & Validation

This section addresses specific, common challenges encountered during experimental work, particularly with High-Performance Liquid Chromatography (HPLC), a cornerstone of pharmaceutical analysis.

High-Performance Liquid Chromatography (HPLC)

Issue 1: Why are my chromatographic peaks tailing or fronting?

Peak asymmetry can significantly impact integration and quantification accuracy. Understanding the cause is the first step to resolving it.

• Potential Causes & Solutions for Peak Tailing:

  • Secondary Interactions: Basic compounds can interact with acidic residual silanol groups on the silica-based column packing.[7]

    • Solution: Ensure your mobile phase is adequately buffered (typically pH 3-7) to keep basic analytes in a single form.[7] Consider using a modern, end-capped column to minimize available silanol groups.[7]

  • Column Overload: Injecting too much sample mass can saturate the stationary phase.[7][8]

    • Solution: Reduce the injection volume or dilute the sample.[7][8]

  • Column Contamination/Wear: Accumulation of sample matrix components on the column frit or stationary phase can create active sites.[8]

    • Solution: Use a guard column and implement a regular column flushing and regeneration protocol.[9] If the column is old, it may need to be replaced.

• Potential Causes & Solutions for Peak Fronting:

  • Column Overload: This is the most common cause of peak fronting.[10] When all accessible sites on the stationary phase are occupied, excess analyte molecules travel with the mobile phase, eluting earlier.

    • Solution: Dilute your sample or reduce the injection volume.[10]

  • Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the peak to front.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase.

Issue 2: What is causing poor resolution between my peaks?

Poor resolution, or the co-elution of peaks, is a critical issue that can lead to inaccurate quantification and method failure.[11]

• Potential Causes & Solutions:

  • Suboptimal Mobile Phase Composition: The organic modifier ratio, pH, or buffer concentration may not be ideal for separating your analytes.[11]

    • Solution: Systematically adjust the mobile phase composition. For ionizable compounds, small changes in pH can dramatically alter selectivity. Ensure your buffer has sufficient capacity.

  • Column Degradation: Over time, columns lose efficiency, leading to broader peaks and reduced resolution.[12]

    • Solution: First, try cleaning the column according to the manufacturer's instructions. If resolution does not improve, replace the column. Using a column with a different stationary phase chemistry can also improve selectivity.[11]

  • Incorrect Flow Rate: A flow rate that is too high can decrease separation efficiency.[13][14]

    • Solution: Try reducing the flow rate. This often leads to better resolution, although it will increase the run time.[13]

Issue 3: Why is my baseline drifting or noisy?

An unstable baseline can make it difficult to accurately integrate small peaks and can indicate a variety of system issues.

• Potential Causes & Solutions for Baseline Drift:

  • Temperature Fluctuations: Changes in ambient temperature can affect the detector and column, causing the baseline to drift.[15][16]

    • Solution: Use a column oven to maintain a consistent temperature.[9] Ensure the HPLC system is not in direct sunlight or near drafts.

  • Mobile Phase Inhomogeneity: If the mobile phase is not properly mixed or is slowly changing in composition (e.g., evaporation of a volatile component), the baseline can drift.[17]

    • Solution: Ensure thorough mixing of mobile phase components. Keep mobile phase reservoirs covered to minimize evaporation.[18]

  • Column Equilibration: The column may not be fully equilibrated with the mobile phase.[15]

    • Solution: Increase the column equilibration time before starting your analytical run.[9]

• Potential Causes & Solutions for Baseline Noise:

  • Air Bubbles: Air bubbles in the pump or detector cell are a common cause of baseline noise.[9][17]

    • Solution: Degas the mobile phase thoroughly using an inline degasser, sonication, or helium sparging.[16][17] Purge the pump to remove any trapped air.

  • Contaminated Mobile Phase or Detector Cell: Impurities or microbial growth in the mobile phase, or a dirty detector flow cell, can cause noise.[9][17]

    • Solution: Prepare fresh mobile phase with high-purity, HPLC-grade solvents.[7][17] Flush the detector cell with a strong solvent like methanol or isopropanol.[17]

  • Failing Detector Lamp: An aging detector lamp can have reduced energy output, leading to increased noise.[9]

    • Solution: Check the lamp energy. Most modern HPLC systems have a diagnostic test for this. Replace the lamp if necessary.[19]

Issue 4: Why are my retention times inconsistent?

Stable retention times are crucial for reliable peak identification. Shifting retention times can indicate a problem with the system's physical or chemical stability.

• Potential Causes & Solutions:

  • Changes in Mobile Phase Composition: Even small errors in mobile phase preparation can lead to significant shifts in retention time.[20][21] The gradual evaporation of a volatile solvent from the mobile phase reservoir can also cause drift over a long sequence.[18]

    • Solution: Prepare mobile phases carefully and consistently. Using a gravimetric approach for preparation can be more accurate than volumetric.[21] Keep reservoirs capped.

  • Fluctuations in Flow Rate: Leaks in the system or problems with the pump's check valves can cause the flow rate to be inconsistent.[18][22]

    • Solution: Inspect the system for leaks, paying close attention to fittings.[22] If leaks are not apparent, the pump seals or check valves may need to be replaced.[9]

  • Changes in Column Temperature: Inconsistent column temperature will lead to retention time variability.[20][21]

    • Solution: Use a thermostatically controlled column compartment and ensure it is set to a stable temperature.[9][21]

Common HPLC Troubleshooting Summary
Symptom	Common Cause	First Action to Take
Peak Tailing	Secondary silanol interactions	Check and adjust mobile phase pH; use an end-capped column.
Peak Fronting	Mass overload	Dilute sample or reduce injection volume.[10]
Poor Resolution	Suboptimal mobile phase	Systematically adjust mobile phase composition (e.g., % organic, pH).[11]
Baseline Drift	Temperature fluctuations	Use a column oven; ensure stable ambient temperature.[15][16]
Baseline Noise	Air bubbles in the system	Degas mobile phase and purge the pump.[9][17]
Shifting Retention Times	Inconsistent mobile phase composition	Prepare fresh mobile phase, ensuring accurate measurements.[20][21]

Section 2: FAQs in Analytical Method Lifecycle Management

This section addresses broader, frequently asked questions related to the entire lifecycle of an analytical method, from development to post-approval changes.

Method Development & Optimization

Q1: What are the key starting points for developing a new stability-indicating method?

A stability-indicating method is designed to accurately measure the drug substance in the presence of its degradation products, impurities, and excipients. The development process must be systematic.

• Understand the Analyte: Begin by thoroughly understanding the physicochemical properties of your drug substance, including its pKa, solubility, and UV absorbance spectrum.

• Forced Degradation Studies: Perform forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) to generate potential degradation products. This is essential to ensure the method's specificity.

• Initial Screening: Screen different column chemistries (e.g., C18, C8, Phenyl-Hexyl) and mobile phase conditions (e.g., different organic solvents, pH range) to find the best starting point for separation.

Q2: How do I apply Quality by Design (QbD) principles to analytical method development?

Analytical Quality by Design (AQbD) is a systematic approach that begins with predefined objectives and emphasizes method understanding and control based on science and risk management.[4][5]

• Step 1: Define the Analytical Target Profile (ATP): This is the first and most critical step. The ATP defines the goal of the method, outlining the required performance characteristics such as accuracy, precision, and range needed to ensure product quality.[4][23]

• Step 2: Identify Critical Method Attributes (CMAs) and Critical Method Parameters (CMPs): Identify the method attributes (e.g., resolution, peak tailing) that are critical for meeting the ATP. Then, identify the method parameters (e.g., pH, temperature, flow rate) that can affect the CMAs.[6]

• Step 3: Perform a Risk Assessment: Use tools like a fishbone diagram or Failure Mode and Effects Analysis (FMEA) to link CMPs to CMAs and identify high-risk parameters.[6]

• Step 4: Use Design of Experiments (DoE): Use statistical DoE to systematically study the effects of the high-risk CMPs and their interactions on the CMAs. This allows you to understand the "method operable design region" (MODR), which is the multidimensional space of experimental conditions that consistently delivers the desired method performance.[24]

Method Validation

Q3: What are the most common deficiencies cited by regulatory agencies regarding method validation packages?

Regulatory agencies frequently cite issues related to incomplete or poorly executed method validation. Common deficiencies include:

• Inadequate Specificity/Selectivity: Failure to demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants, matrix components).

• Poorly Justified Acceptance Criteria: Acceptance criteria for validation parameters (e.g., accuracy, precision) are not scientifically justified or are too broad.

• Lack of Robustness Data: The validation package does not include data showing the method's performance when small, deliberate changes are made to method parameters.

Q4: How do I establish meaningful acceptance criteria for my validation parameters?

Acceptance criteria should be based on the intended purpose of the method, process capability, and regulatory requirements. They should be realistic, scientifically sound, and justified.

• Accuracy: The closeness of test results to the true value. Acceptance criteria are often expressed as the percent recovery of the analyte. For an assay, this might be 98.0% to 102.0%.

• Precision (Repeatability and Intermediate Precision): The degree of scatter between a series of measurements. It is usually expressed as the relative standard deviation (RSD). For an assay, an RSD of not more than 2.0% is common.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. The correlation coefficient (r²) should typically be ≥ 0.999.

These are general guidelines; the specific criteria must be appropriate for the type of method (e.g., impurity analysis vs. assay). The ICH Q2(R1) guideline provides a detailed framework for which validation characteristics are needed for different types of analytical procedures.[1][25][26][27]

Method Transfer

Q5: What are the different approaches to analytical method transfer, and how do I choose the right one?

Transferring a validated analytical method from one laboratory (the transferring unit) to another (the receiving unit) is a regulatory requirement to ensure the receiving lab is qualified to run the method.[28][29] The choice of approach depends on the complexity of the method and the experience of the receiving laboratory.

• Comparative Testing: This is the most common approach. Both labs test the same set of samples, and the results are compared against a pre-defined acceptance criterion.

• Co-validation between two laboratories: The receiving unit participates in the method validation process.

• Complete or Partial Revalidation: The receiving unit repeats some or all of the validation experiments.

• Transfer Waiver: A formal transfer may be waived if the new lab is already familiar with the procedure, for example, when transferring a standard pharmacopeial method.

Q6: What are the critical elements of a successful method transfer protocol?

A clear and comprehensive protocol is the key to a successful transfer.

• Objective and Scope: Clearly state the purpose of the transfer.

• Materials and Instruments: Specify all critical reagents, standards, and equipment. The instrumentation in the receiving lab should be equivalent to that in the transferring lab.

• Analytical Procedure: Include a detailed, step-by-step description of the method.

• Transfer Samples: Describe the samples to be used (e.g., batches of drug product, spiked samples).

• Acceptance Criteria: Pre-define the statistical methods and acceptance criteria for comparing the results from both laboratories.[28]

Post-Approval Method Changes

Q7: What changes to an analytical method require a post-approval submission to regulatory authorities?

Not all changes to an analytical method require regulatory submission. The ICH Q12 guideline introduces tools to provide more flexibility for post-approval changes.[2][30][31][32] Changes are typically categorized based on their potential risk to product quality.

• Major Changes (requiring prior approval): Changes that could have a significant impact on the identity, strength, quality, purity, or potency of the product. Examples include changing the fundamental principle of the method (e.g., HPLC to GC) or changing the acceptance criteria.

• Moderate Changes (requiring notification): Changes that have a moderate potential to impact product quality.

• Minor Changes (can be documented in an annual report): Changes with minimal potential to impact product quality.

Q8: How does the concept of "Established Conditions" from ICH Q12 impact post-approval method changes?

"Established Conditions" (ECs) are legally binding elements of a submission that are considered necessary to assure product quality.[31]

• Defining ECs: During development, a company can prospectively define which elements of its manufacturing process and control strategy (including analytical methods) are considered ECs.

• Flexibility for Non-ECs: Any element not designated as an EC can be changed without prior regulatory notification, as long as the change is managed under the company's Pharmaceutical Quality System (PQS).

• Predictability: This approach provides predictability and a clear understanding between the marketing authorization holder and regulatory authorities regarding which changes require submission, facilitating continual improvement.[31]

Section 3: Protocols and Workflows

Systematic Troubleshooting Workflow

When an unexpected result or system problem occurs, a logical, systematic approach is more effective than random adjustments. The following workflow provides a structured path for troubleshooting.

Caption: A systematic workflow for troubleshooting analytical instrument issues.

Protocol for Investigating an Out-of-Specification (OOS) Result

An OOS result is any test result that does not comply with the pre-determined acceptance criteria.[33][34][35] Investigating an OOS result must be thorough, timely, well-documented, and scientifically sound.[35] This protocol is based on FDA guidance.[33][36]

Phase I: Laboratory Investigation

The objective of the laboratory investigation is to determine if there is a clear and obvious error that caused the OOS result.[35] This phase must be completed before discarding the original sample preparations.[35]

• Analyst & Supervisor Discussion: The analyst who performed the test should immediately report the result to their supervisor. They should discuss the test procedure and look for any obvious errors.

• Examination of Data and Equipment:

  • Review the raw data, chromatograms, and calculations.

  • Examine the equipment used (e.g., HPLC, balance, pipettes) to ensure it was calibrated and functioning correctly.

  • Verify that the correct reagents, standards, and mobile phases were used and prepared correctly.

• Hypothesis Testing (If an assignable cause is not found): If no obvious error is found, re-testing a portion of the original sample may be performed to investigate potential instrument malfunction or sample handling issues.[35] This should not be used to "average out" an OOS result.[37]

Phase II: Full-Scale OOS Investigation

If the Phase I investigation does not identify a laboratory error, a full-scale investigation must be launched.[36][37]

• Production Process Review: A comprehensive review of the manufacturing process for the batch should be conducted to identify any potential deviations or issues that could have led to the OOS result.[36]

• Additional Laboratory Testing:

  • Resampling: If the investigation suggests the original sample may not have been representative, resampling may be necessary. A documented resampling plan is required.

  • Retesting: Retesting of the original sample or a resampled portion may be conducted. The number of retests should be specified in advance.

• Data Evaluation: All results, including the original OOS result and any retest results, must be evaluated. The investigation must determine the root cause of the OOS result.[36]

References

• Investigating Out-of-Specification (OOS) Test Results for Pharmaceutical Production - Level 2 revision. U.S. Food and Drug Administration. [Link]

• ICH Q12 Technical and regulatory considerations for pharmaceutical product lifecycle management. European Medicines Agency. [Link]

• HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex. [Link]

• Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. ALWSCI. [Link]

• FDA Updates Guidance on Investigating Out-of-Specification (OOS) Test Results for Pharmaceutical Production. ECA Academy. [Link]

• Analytical Quality by Design (AQbD). Veeprho. [Link]

• Pharmaceutical Product Lifecycle Management & ICH Q12 Guidance. USDM. [Link]

• How to Prevent and Solve Resolution Loss in HPLC Workflows. uHPLCs. [Link]

• FDA Updates Guidance For Investigating OOS Test Results for Pharma Production. ProPharma. [Link]

• FDA Guidance for Industry: Investigating Out-of-Specification (OOS) Test Results for Pharmaceutical Production. U.S. Food and Drug Administration. [Link]

• Managing Out-of-Specification (OOS) Results in Pharmaceutical Manufacturing. InstantGMP. [Link]

• Liquid Chromatography Problem Solving and Troubleshooting. Chromatography Online. [Link]

• Quality by Design: Approach to Analytical Method Validation. ETFLIN. [Link]

• Technical and regulatory considerations for pharmaceutical product lifecycle management q12. ICH. [Link]

• How to Troubleshoot HPLC Baseline Drift Issues. Patsnap. [Link]

• Applying QbD Principles to Analytical Development. Pharmaceutical Outsourcing. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH Q12: Technical and Regulatory Considerations for Pharmaceutical Product Lifecycle Management. ECA Academy. [Link]

• Q12 Technical and Regulatory Considerations for Pharmaceutical Product Lifecycle Management Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Why Your HPLC Baseline Drifts—And How to Stop It. Separation Science. [Link]

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• Why Does Retention Time Shift? | HPLC Tip. YouTube. [Link]

• Analytical Quality By Design Using Design Of Experiments. Drug Delivery Leader. [Link]

• Eliminating Baseline Problems. Agilent. [Link]

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• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Retention Time Shift or Variation Causes. YouTube. [Link]

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• A Beginner's Guide to Quality by Design (QbD) for HPLC Method Development. Technology Networks. [Link]

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• Transfer of Analytical Methods and Procedures: FDA Requirements and Strategies and Tools for Implementation. Compliance4all. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. YouTube. [Link]

• HPLC Troubleshooting Guide. SCION Instruments. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link] 39.[30]Troubleshooting HPLC- Tailing Peaks. Restek. [Link]

• Getting Analytical Method Validation, Verification & Transfer Right. ComplianceOnline. [Link]

• Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Mastelf. [Link]

• Analytical Method Transfer Best Practices. Contract Pharma. [Link]

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• Protocols for the Conduct of Method Transfer Studies for Type C Medicated Feed Assay Methods. U.S. Food and Drug Administration. [Link]

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Technical Support Center: Mitigating the Risk of N-nitroso-atomoxetine in Pharmaceutical Production

Welcome to the technical support center for managing N-nitroso-atomoxetine impurities in pharmaceutical production. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance. Nitrosamine impurities, including N-nitroso-atomoxetine, are classified as probable human carcinogens and have become a major focus of regulatory scrutiny worldwide.[1] This guide offers a structured approach to understanding, detecting, and mitigating the risks associated with this specific nitrosamine drug substance-related impurity (NDSRI).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-atomoxetine and how is it formed?

N-nitroso-atomoxetine is a nitrosamine impurity of Atomoxetine, a medication used to treat Attention-Deficit/Hyperactivity Disorder (ADHD).[2][3] It is formed when the secondary amine group within the atomoxetine molecule reacts with a nitrosating agent.[2][4] This reaction can occur during the synthesis of the active pharmaceutical ingredient (API), the manufacturing of the final drug product, or even during storage.[2][4]

Key factors that contribute to its formation include:

• Presence of Nitrosating Agents: These can originate from various sources, including residual nitrites in raw materials, excipients, water, or even from atmospheric nitrogen oxides (NOx).[5][6][7]

• Process Conditions: Acidic conditions, elevated temperatures, and the presence of moisture can accelerate the nitrosation reaction.[4]

• Vulnerable Amine Moiety: Atomoxetine contains a secondary amine, which is susceptible to nitrosation.[2][8]

Q2: Why is N-nitroso-atomoxetine a concern?

N-nitroso-atomoxetine is a genotoxic and potentially carcinogenic impurity.[2] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamines to minimize the potential cancer risk to patients from long-term exposure.[1][9] The presence of N-nitroso-atomoxetine above these limits can lead to product recalls, disrupting patient access to medication and causing significant financial and operational challenges for pharmaceutical manufacturers.[1][10]

Q3: What are the current regulatory expectations for controlling N-nitroso-atomoxetine?

Regulatory bodies mandate a risk-based approach to control nitrosamine impurities.[9][11] This involves a three-step process:

• Risk Assessment: Manufacturers must conduct a thorough risk assessment to evaluate the potential for N-nitroso-atomoxetine formation in their products.[12][13]

• Confirmatory Testing: If a risk is identified, confirmatory testing using sensitive and validated analytical methods is required.[9][12]

• Mitigation and Control: If N-nitroso-atomoxetine is detected, a control strategy must be implemented to reduce its levels to below the acceptable intake limit.[1][12]

The FDA provides guidance on recommended AI limits for various nitrosamines, including some NDSRIs.[14] For N-nitroso-atomoxetine, an acceptable intake of 100 ng/day has been established based on the Carcinogenic Potency Categorization Approach (CPCA).[6][10]

Troubleshooting Guides

Issue 1: High Levels of N-nitroso-atomoxetine Detected in the Final Drug Product

This is a critical issue requiring immediate investigation. The following troubleshooting workflow can help identify the root cause and implement corrective actions.

Workflow for Investigating High N-nitroso-atomoxetine Levels

Caption: Troubleshooting workflow for high N-nitroso-atomoxetine levels.

Step-by-Step Troubleshooting Protocol:

• Analyze Retained API Batches:

  • Rationale: To determine if the impurity is originating from the active pharmaceutical ingredient.

  • Action: Use a validated, highly sensitive analytical method (e.g., LC-MS/MS) to test retained samples of the API lots used in the affected drug product batches.

• Test Excipients for Nitrite Content:

  • Rationale: Nitrites in excipients are a known precursor for nitrosamine formation.[6]

  • Action: Screen all excipients, particularly those with a higher risk of nitrite contamination (e.g., those processed with water), for nitrite levels.

• Review Manufacturing Process Records:

  • Rationale: To identify any process parameters that could have deviated and favored nitrosation.

  • Action: Scrutinize batch records for any anomalies in temperature, pH, mixing times, or hold times. Pay close attention to steps where the API is in contact with potential nitrosating agents under acidic conditions.

• Initiate Accelerated Stability Studies:

  • Rationale: N-nitroso-atomoxetine can form over time during the product's shelf life.[7]

  • Action: Place the affected batch and a newly manufactured batch on accelerated stability testing (e.g., 40°C/75% RH) and monitor for the formation of N-nitroso-atomoxetine at regular intervals.

Issue 2: Difficulty in Developing a Sensitive and Reliable Analytical Method

The trace-level detection required for N-nitroso-atomoxetine presents analytical challenges, especially in separating it from the high-concentration API.[5][15]

Recommended Analytical Approach: LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the quantification of N-nitroso-atomoxetine due to its high sensitivity and selectivity.[2][10]

Key Method Development Parameters:

Parameter	Recommended Starting Conditions	Rationale
Column	C8 or C18, e.g., Kromasil 100-5C8 (250 mm x 4.6 mm, 5µm)[10]	Provides good retention and separation of atomoxetine and its nitrosamine impurity.
Mobile Phase A	0.1% Formic acid in water[10]	Acidifies the mobile phase to promote good peak shape for the analytes.
Mobile Phase B	Acetonitrile or Methanol[6][10]	Organic modifier for gradient elution.
Detection Mode	Positive Electrospray Ionization (ESI+) with Multiple Reaction Monitoring (MRM)[10]	ESI+ is effective for ionizing atomoxetine and its nitrosamine. MRM provides high selectivity and sensitivity.
MRM Transitions	Precursor Ion (m/z) -> Product Ion (m/z) for N-nitroso-atomoxetine: 302 > 177[6]	Specific transitions for unambiguous identification and quantification.

Troubleshooting Common Analytical Issues:

• Poor Peak Shape: Ensure the mobile phase is sufficiently acidic. Consider a different column chemistry if tailing persists.

• Low Sensitivity: Optimize ESI source parameters (e.g., capillary voltage, gas flow). Ensure the MRM transitions are correctly selected and optimized.

• Matrix Effects: Implement a divert valve to direct the high-concentration API peak to waste, preventing it from entering and contaminating the mass spectrometer.[10]

Issue 3: Implementing an Effective Mitigation Strategy

Once the root cause of N-nitroso-atomoxetine formation is identified, a robust mitigation strategy is necessary. A multi-pronged approach is often the most effective.[6]

Comprehensive Mitigation Strategy

Caption: A multi-faceted approach to mitigating N-nitroso-atomoxetine.

Detailed Mitigation Actions:

• API and Raw Material Control:

  • Work with API suppliers to understand and control the synthetic process to minimize the use of reagents that could be sources of nitrosating agents.

  • Establish specifications for and test incoming raw materials and excipients for nitrite content.[16]

• Process Optimization:

  • Atmospheric Control: Manufacturing in a low nitrogen oxide (NOx) environment, for example by using NOx removal filters, has been shown to significantly reduce nitrosamine formation.[6][16]

  • Parameter Control: Maintain tight control over pH and temperature during manufacturing to avoid conditions that favor nitrosation.

• Formulation and Packaging Strategies:

  • Inhibition with Antioxidants: The addition of antioxidants, such as ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E), to the drug product formulation can inhibit the formation of nitrosamines by scavenging nitrosating agents.[17][18]

  • Active Packaging: Utilize novel packaging technologies that incorporate scavengers to adsorb nitrosating agents from the package headspace.[17]

By implementing these comprehensive strategies, pharmaceutical manufacturers can effectively mitigate the risk of N-nitroso-atomoxetine contamination, ensuring product quality and patient safety.

References

• Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). U.S. Food and Drug Administration (FDA). Retrieved January 8, 2026, from [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026, January 1). World Health Organization (WHO). Retrieved January 8, 2026, from [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24). Hyman, Phelps & McNamara, P.C.. Retrieved January 8, 2026, from [Link]

• FDA revises final guidance on nitrosamine impurities. (2024, September 4). Regulatory Affairs Professionals Society (RAPS). Retrieved January 8, 2026, from [Link]

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (n.d.). ECA Academy. Retrieved January 8, 2026, from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health. Retrieved January 8, 2026, from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025, February 3). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc - SEEJPH. South Eastern European Journal of Public Health. Retrieved January 8, 2026, from [Link]

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. (2025, August 22). ACS Publications - Organic Process Research & Development. Retrieved January 8, 2026, from [Link]

• N-Nitroso Atomoxetine. (n.d.). Manasa Life Sciences. Retrieved January 8, 2026, from [Link]

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. (2025, August 24). N-nitrosamines Chemistry. Retrieved January 8, 2026, from [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). (2025, March 6). R Discovery. Retrieved January 8, 2026, from [Link]

• Kumar, D., & Gairola, D. (2025, November 2). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. American International Journal of Research in Formal, Applied & Natural Sciences. Retrieved January 8, 2026, from [Link]

• Formation of N -Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. (2023, July). ResearchGate. Retrieved January 8, 2026, from [Link]

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. (2025, November). American International Journal of Research in Formal, Applied & Natural Sciences. Retrieved January 8, 2026, from [Link]

• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. (2025, November 10). ResearchGate. Retrieved January 8, 2026, from [Link]

• Estimation of acceptable daily intake values based on modeling and in vivo mutagenicity of NDSRIs of fluoxetine, duloxetine and atomoxetine. (2024, July 4). PubMed. Retrieved January 8, 2026, from [Link]

• Nitrosating Agent Mitigation Strategy. (2024, August 29). Contract Pharma. Retrieved January 8, 2026, from [Link]

• Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products. (2021, November 18). Regulations.gov. Retrieved January 8, 2026, from [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (NDSRI) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). (2025, August 6). ResearchGate. Retrieved January 8, 2026, from [Link]

• N-nitroso-atomoxetine. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

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• 16. Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
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challenges in the analysis of polar nitrosamines like N-nitroso-atomoxetine

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the analysis of polar nitrosamine impurities. This guide provides in-depth, field-proven insights into the common challenges encountered, with a specific focus on N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI). Our goal is to equip you with the expertise to troubleshoot and validate robust analytical methods, ensuring data integrity and regulatory compliance.

Part 1: Frequently Asked Questions (FAQs) on Polar Nitrosamine Analysis

This section addresses common high-level questions regarding the analysis of polar nitrosamines.

Q1: Why are polar nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitroso-atomoxetine particularly challenging to analyze using reversed-phase liquid chromatography (LC)?

A1: The primary challenge stems from their high polarity.[1][2] Traditional reversed-phase LC columns (e.g., standard C18) are hydrophobic and provide limited retention for highly polar compounds. This results in several analytical issues:

• Poor Retention: The analyte may elute at or near the void volume of the column, co-eluting with matrix components and salts.[2]

• Poor Peak Shape: Insufficient interaction with the stationary phase can lead to broad, asymmetric, or split peaks, which complicates integration and reduces quantification accuracy.[3]

• Matrix Effects: Co-elution with matrix components can cause significant ion suppression or enhancement in the mass spectrometer source, leading to inaccurate quantification.[1][4][5]

To overcome these issues, specialized stationary phases such as those with polar end-capping (e.g., Polar C18), embedded polar groups, or alternative chemistries like pentafluorophenyl (PFP) are often required to improve retention and selectivity.[6][7][8]

Q2: What are the primary sources of nitrosamine impurities in pharmaceutical products?

A2: Nitrosamine impurities, including NDSRIs like N-nitroso-atomoxetine, can arise from various sources throughout the manufacturing process and shelf-life of a drug product.[9][10] Key sources include:

• API Synthesis: The presence of secondary or tertiary amines (as starting materials, intermediates, or impurities) and nitrosating agents (e.g., nitrites, nitrous acid) under acidic conditions can lead to their formation.[9][11]

• Raw Materials and Excipients: Trace amounts of nitrites can be present in excipients and other raw materials, which can react with the drug substance over time.[10]

• Manufacturing Process: Certain solvents, reagents, and catalysts can be contaminated with nitrosamines or their precursors.[12] Even nitrogen oxides (NOx) from the air can contribute to nitrosation.[10]

• Degradation: The drug substance itself can degrade over its shelf life, or interact with packaging materials, to form nitrosamines.[9]

Regulatory agencies like the FDA and EMA require manufacturers to perform comprehensive risk assessments to identify and mitigate these potential sources.[11][13][14]

Q3: What are the main differences in analytical strategy between volatile nitrosamines (e.g., NDMA) and non-volatile NDSRIs (e.g., N-nitroso-atomoxetine)?

A3: The analytical strategy is dictated by the physicochemical properties of the nitrosamine.

• Volatile Nitrosamines: For small, volatile nitrosamines like NDMA and NDEA, Gas Chromatography (GC) coupled with mass spectrometry (MS) is a common and highly effective technique.[15][16][17] Headspace sampling is often used to introduce the volatile analytes into the GC system, which provides excellent matrix cleanup and sensitivity.[15][16]

• Non-Volatile NDSRIs: Larger, more polar, and non-volatile NDSRIs like N-nitroso-atomoxetine are not amenable to GC analysis due to their thermal instability and low volatility. The required technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[9] LC-MS/MS offers the necessary selectivity and sensitivity to detect these compounds at the required trace levels.[2][18]

In some cases, derivatization can be used to make non-volatile nitrosamines suitable for GC-MS analysis, but this adds complexity to the sample preparation workflow.[19][20]

Q4: What ionization technique is preferred for LC-MS/MS analysis of nitrosamines?

A4: The choice of ionization technique is critical for achieving the required sensitivity and minimizing matrix effects.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is often the preferred approach for many nitrosamines because it is generally less susceptible to matrix-based ionization effects compared to ESI.[1][21] This makes it a more robust choice for complex pharmaceutical samples.

• Electrospray Ionization (ESI): ESI is also widely used and can provide excellent sensitivity, particularly for polar molecules that are already ionized in solution.[9][22] However, it is more prone to ion suppression from co-eluting matrix components, which can compromise accuracy.[4][5]

The optimal choice depends on the specific analyte and matrix. Method development should ideally evaluate both techniques to determine which provides the most robust and sensitive response for the compound of interest.

Part 2: Troubleshooting Guide: N-nitroso-atomoxetine Analysis

This guide provides solutions to specific problems encountered during the LC-MS/MS analysis of N-nitroso-atomoxetine.

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to diagnosing issues in your analytical method.

Caption: A systematic workflow for troubleshooting nitrosamine analysis.

Scenario 1: Poor or No Chromatographic Retention

Problem: My N-nitroso-atomoxetine peak is eluting very early, close to the solvent front, and has a poor, broad shape.

Cause & Solution: This is a classic sign of insufficient retention for a polar analyte on a standard reversed-phase column. N-nitroso-atomoxetine is a relatively polar molecule, and its retention can be challenging.

Troubleshooting Steps:

• Verify Column Choice: A standard C18 column is likely unsuitable. You need a stationary phase designed for polar analytes.

  • Recommendation: Switch to a column with enhanced polar selectivity. Excellent results have been reported with C8 columns, biphenyl phases, or other polar-modified reversed-phase columns.[10][22] These phases provide alternative retention mechanisms beyond simple hydrophobicity.

• Adjust Mobile Phase:

  • Increase Aqueous Content: Start your gradient with a very high percentage of the aqueous phase (e.g., 95-98%) and hold for 1-2 minutes to promote retention.

  • Check pH: The mobile phase pH can influence the ionization state of your analyte. N-nitroso-atomoxetine has a secondary amine precursor structure. Using a mobile phase with a low concentration of a weak acid like formic acid (e.g., 0.1%) is common and generally effective for positive ion mode detection.[22]

• Consider Injection Solvent: Injecting the sample in a solvent with high organic content (e.g., pure methanol or acetonitrile) can cause peak distortion and breakthrough for early-eluting peaks.[3]

  • Solution: If possible, ensure your final sample diluent matches the initial mobile phase conditions as closely as possible. If a strong solvent is required for extraction, consider an evaporation and reconstitution step into a weaker, mobile-phase-compatible solvent.[1]

Scenario 2: Low or Inconsistent Recovery

Problem: My recovery experiments show low and highly variable results for N-nitroso-atomoxetine.

Cause & Solution: This often points to issues in the sample preparation stage, such as inefficient extraction, analyte degradation, or matrix effects.[4]

Troubleshooting Steps:

• Evaluate Extraction Efficiency: The goal is to efficiently extract the trace-level nitrosamine from a large amount of the drug substance and excipients.

  • Solvent Choice: Methanol and acetonitrile are commonly used.[22] Perform experiments with different solvents to find the one that provides the best recovery for your specific sample matrix.

  • Physical Extraction: Ensure adequate vortexing/sonication to fully dissolve the sample and liberate the analyte. Centrifugation is often required to pelletize insoluble excipients before taking the supernatant for analysis.[10]

• Assess Analyte Stability: Nitrosamines can be unstable under certain conditions, such as exposure to UV light.[23]

  • Recommendation: Prepare samples in amber vials and minimize their exposure to direct light.[23] Conduct solution stability studies by re-analyzing prepared samples over time (e.g., 10-24 hours) to ensure the analyte is not degrading in the autosampler.[22]

• Mitigate Matrix Effects: Even with good extraction, co-extracted matrix components can suppress the analyte signal in the MS source.[5]

  • Dilution: A simple "dilute-and-shoot" approach can be effective. Diluting the sample further can reduce the concentration of matrix components, thereby lessening ion suppression. However, this may compromise the limit of quantification (LOQ).

  • Cleanup: For very complex matrices, a Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) step may be necessary to clean up the sample and concentrate the analyte.[4]

  • Internal Standard: The use of a stable isotope-labeled (SIL) internal standard for N-nitroso-atomoxetine is the most reliable way to compensate for recovery losses and matrix effects. If a SIL standard is not available, a structurally similar compound can be used, but this must be carefully validated.

Scenario 3: Insufficient Sensitivity (Cannot Reach Required LOQ)

Problem: I am unable to achieve the low limit of quantification (LOQ) required by regulatory guidelines (e.g., below 1 ppm).[22]

Cause & Solution: This is a common challenge and requires optimization of both the chromatography and the mass spectrometer settings. The acceptable intake (AI) for N-nitroso-atomoxetine has been established at 100 ng/day.[10][22]

Troubleshooting Steps:

• Optimize MS Parameters:

  • MRM Transitions: Ensure you are using the most intense and specific Multiple Reaction Monitoring (MRM) transitions. Infuse a standard solution of N-nitroso-atomoxetine directly into the mass spectrometer to optimize the precursor ion, product ions, and collision energies. Multiple transitions should be monitored for confident identification.[22] For N-nitroso-atomoxetine (m/z 285.15 [M+H]+), common transitions include 285.15 > 177.05 (quantifier) and 285.15 > 117.10 (qualifier).[22]

  • Source Conditions: Systematically optimize source-dependent parameters like gas flows (nebulizer, drying gas), temperatures, and capillary voltage to maximize the signal for your specific analyte and flow rate.

• Improve Chromatographic Peak Shape: A sharp, narrow peak will have a much better signal-to-noise ratio than a broad peak. All the steps in Scenario 1 (column choice, mobile phase) are critical for improving sensitivity.

• Increase Injection Volume: Increasing the amount of sample loaded onto the column can increase the signal. However, this can also lead to peak shape distortion and column overload, especially if the sample diluent is strong. This must be balanced carefully. A larger injection volume (e.g., 90 µL) has been successfully used.[22]

• Use a Diverter Valve: To protect the MS detector from being saturated by the high concentration of the atomoxetine API, program a diverter valve to send the flow to waste during the elution of the main peak and direct it to the source only during the elution window of the N-nitroso-atomoxetine impurity.[22]

Part 3: Protocols and Data

Experimental Workflow: N-nitroso-atomoxetine Analysis

The diagram below outlines a typical workflow for the analysis of N-nitroso-atomoxetine in a drug substance.

Caption: Sample preparation workflow for N-nitroso-atomoxetine analysis.

Representative Step-by-Step LC-MS/MS Protocol

This protocol is a representative method synthesized from published literature and must be fully validated in your laboratory for its intended use.[10][22]

1. Sample Preparation:

• Accurately weigh approximately 56.5 mg of Atomoxetine HCl drug substance into a 1.0 mL volumetric flask.

• Add the extraction solvent (e.g., a diluent of 1 mL formic acid in 1000 mL water and Acetonitrile) to the flask.

• Vortex and/or sonicate for 15 minutes to ensure complete dissolution.

• Centrifuge the solution at 4000 rpm for 10 minutes to pellet any undissolved material.

• Transfer the clear supernatant into an amber HPLC vial for analysis.

2. LC-MS/MS Method Parameters:

The following table summarizes a typical set of parameters for the analysis.

Parameter	Recommended Setting
LC System	UFLC / UHPLC System
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm) or equivalent polar-modified column.[22]
Mobile Phase A	0.1% Formic Acid in Water.[22]
Mobile Phase B	Acetonitrile.[22]
Gradient	Example: 60% B (0-5 min), ramp to 85% B (10 min), hold (15 min), return to 60% B (16 min), equilibrate (23 min).[22] Must be optimized for specific column and system.
Flow Rate	0.8 mL/min.[22]
Column Temp.	40 °C.[22]
Injection Volume	90 µL.[22]
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode.[22]
MRM Transitions	Precursor (m/z): 285.15Product 1 (Quantifier): 177.05Product 2 (Qualifier): 117.10.[22]
Source Temp.	~300 °C (Heat Block).[22]
Desolvation Temp.	~250 °C.[22]

3. System Suitability and Validation:

• Specificity: Analyze a blank (diluent) and an un-spiked sample solution to ensure no interfering peaks are present at the retention time of N-nitroso-atomoxetine.

• Linearity: Prepare a calibration curve from a certified reference standard, typically ranging from the LOQ to ~150% of the specification limit (e.g., 0.02 ppm to 0.27 ppm).[22] A correlation coefficient (r²) of >0.99 is expected.

• Accuracy/Recovery: Spike the drug substance matrix with the analyte at three concentration levels (e.g., LOQ, 100%, 150%) in triplicate. Recovery should typically be within 70-130%.[22][23]

• Precision: Perform multiple preparations (n=6) of a spiked sample at a single concentration to assess repeatability. The relative standard deviation (%RSD) should be <20%.[22]

• LOQ/LOD: Determine the limit of detection (LOD) and limit of quantification (LOQ) by injecting progressively lower concentrations of the standard. The LOQ is typically defined as the concentration giving a signal-to-noise ratio of ~10.[3]

By following these structured troubleshooting guides and protocols, you can effectively address the challenges inherent in the analysis of polar nitrosamines and develop robust, reliable methods for ensuring pharmaceutical product safety and quality.

References

• Agilent Technologies. (n.d.). Improved LC/MS Performance to Determine Polar Nitrosamines Using the Agilent 1260 Infinity II Hybrid Multisampler. Agilent.
• BenchChem. (2025). Application Notes and Protocols for N-Nitrosamine Analysis by GC-MS: A Guide to Derivatization Methods. BenchChem.
• Egyptian Drug Authority. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. EDA.
• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.
• FAO AGRIS. (n.d.). Derivatization Method for Determination of Nitrosamines by GC-MS. FAO.
• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• Technology Networks. (n.d.). Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. Analytical Chemistry.
• FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration.
• Adabala, J. S., et al. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.
• ECA Academy. (2024). FDA: Updated Guidance for Nitrosamines. gmp-compliance.org.
• RAPS. (2024). FDA revises final guidance on nitrosamine impurities. RAPS.
• SEEJPH. (2025). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). SEEJPH.
• Phenomenex. (2022). LC-MRM-MS Detection of Nitrosamines. Phenomenex.
• LCGC International. (2025). LCMS/MS Method Considerations for Nitrosamine Analysis in APIs. LCGC International.
• Vadariya, S., et al. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). SEEJPH.
• ACS Publications. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development.
• Waters Corporation. (n.d.). Use of a Proprietary Polar Column Chemistry for the Separation of Nitrosamines in Sartan and Ranitidine Drug Substances. Waters.
• GL Sciences Inc. (n.d.). Analysis of nitrosamines by LC-MS/MS and HPLC, using InertSustain AQ-C18 -comparison with PFP column-. GL Sciences.
• Shimadzu Corporation. (n.d.). Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. Shimadzu.
• Kumar, D., & Gairola, D. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. ResearchGate.
• Agilent Technologies. (2021). Nitrosamines Analysis in Pharmaceuticals. Agilent.
• Kumar, D., & Gairola, D. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. AIJFR.
• Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher.
• The Analytical Scientist. (2025). Trends and Challenges in Nitrosamine Testing: Part Two. The Analytical Scientist.
• LCGC International. (2025). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International.
• Thermo Fisher Scientific. (n.d.). High Sensitivity Analysis of Nitrosamines Using GC-MS/MS. Thermo Fisher.

Sources

• 1. sciex.jp [sciex.jp]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. LC-MRM-MS Detection of Nitrosamines | Phenomenex [phenomenex.com]
• 7. glsciences.com [glsciences.com]
• 8. agilent.com [agilent.com]
• 9. seejph.com [seejph.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 12. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 13. edaegypt.gov.eg [edaegypt.gov.eg]
• 14. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 15. researchgate.net [researchgate.net]
• 16. Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS - AIJFR [aijfr.com]
• 17. gcms.labrulez.com [gcms.labrulez.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Derivatization Method for Determination of Nitrosamines by GC-MS [agris.fao.org]
• 21. shimadzu.com [shimadzu.com]
• 22. seejph.com [seejph.com]
• 23. documents.thermofisher.com [documents.thermofisher.com]

improving the limit of detection for N-nitroso-atomoxetine

A Senior Application Scientist's Guide to Improving Limits of Detection for Nitrosamine Drug Substance-Related Impurities (NDSRIs)

Welcome to the technical support center for the analysis of N-nitroso-atomoxetine. This resource is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of detecting and quantifying this Nitrosamine Drug Substance-Related Impurity (NDSRI) at trace levels.

The presence of nitrosamines, classified as probable human carcinogens, in pharmaceutical products is a significant safety concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] Consequently, robust and highly sensitive analytical methods are required to ensure that impurities like N-nitroso-atomoxetine are controlled at or below stringent acceptable intake (AI) limits, often in the nanogram-per-day range.[1][4]

This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you overcome the common hurdles in achieving the ultra-low detection limits required for N-nitroso-atomoxetine analysis.

Troubleshooting Guide: Enhancing Assay Sensitivity

This section is structured in a question-and-answer format to directly address the specific issues you may encounter during method development and validation.

Part 1: Sample Preparation & Extraction

Poor sample preparation is one of the most common sources of low sensitivity and method variability in trace-level nitrosamine analysis.[5] The primary goals are to efficiently extract N-nitroso-atomoxetine from the sample matrix, concentrate it, and remove interfering components without causing analyte loss or artificial formation.[5][6]

Question: My signal-to-noise ratio is poor, and I suspect low recovery of N-nitroso-atomoxetine from the drug product matrix. How can I improve my extraction efficiency?

Answer: Low recovery is a frequent challenge, often stemming from inefficient extraction or analyte loss. Here’s a systematic approach to troubleshoot and enhance your extraction protocol:

• Optimize the Extraction Solvent: The choice of solvent is critical. While N-nitroso-atomoxetine is soluble in organic solvents, its extraction from a complex drug product matrix requires careful selection.

  • Initial Choice: Start with acetonitrile or methanol, as they are effective for a broad range of nitrosamines and are compatible with LC-MS/MS analysis.[7]

  • Troubleshooting: If recovery is low, consider a solvent system with a different polarity. A mixture like acetonitrile:water (e.g., 9:1 v/v) can improve the wetting of the sample and penetration into the matrix.[7] For highly complex matrices, dichloromethane (DCM) can be used in a liquid-liquid extraction (LLE) protocol, but ensure complete solvent exchange before LC injection.[6]

• Enhance Physical Extraction: Ensure the analyte is fully released from the sample matrix.

  • Vortexing vs. Sonication: Vigorous vortexing is generally preferred over sonication. While sonication can enhance extraction, the heat it generates can potentially lead to the artificial formation of nitrosamines, creating false positive results.[5] If you must use sonication, use an ice bath to control the temperature.

  • Mechanical Homogenization: For solid dosage forms, ensure the tablets or capsules are thoroughly crushed or homogenized before extraction to maximize the surface area exposed to the solvent.

• Implement Solid-Phase Extraction (SPE) for Cleanup and Concentration: SPE is a powerful technique for isolating N-nitroso-atomoxetine from excipients and the high-concentration atomoxetine API, which can cause significant ion suppression.[6]

  • Sorbent Selection: A combination of sorbents may be necessary. For N-nitroso-atomoxetine, which has both hydrophobic and polar characteristics, a mixed-mode cation-exchange sorbent or a polymeric sorbent can be effective.

  • Protocol: A typical SPE workflow involves conditioning the cartridge, loading the sample extract, washing away interferences, and finally eluting the N-nitroso-atomoxetine with a small volume of a strong organic solvent. This not only cleans the sample but also concentrates the analyte.

Experimental Protocol: Solid-Phase Extraction (SPE) for N-nitroso-atomoxetine

Step	Procedure	Rationale & Key Considerations
1. Sample Preparation	Accurately weigh and crush the drug product. Extract with an optimized solvent (e.g., 10 mL of Acetonitrile/Water 90:10 v/v) by vortexing for 5-10 minutes. Centrifuge at >4000 rpm for 10 minutes.	Ensures complete dissolution of the analyte from the matrix. Centrifugation removes insoluble excipients that could clog the SPE cartridge.
2. Cartridge Conditioning	Condition a mixed-mode cation-exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of water through it.	Prepares the sorbent for sample loading, ensuring consistent and reproducible interactions.
3. Sample Loading	Load 5 mL of the supernatant from Step 1 onto the conditioned SPE cartridge.	Load at a slow, controlled flow rate (~1 mL/min) to ensure efficient binding of the analyte to the sorbent.
4. Washing	Wash the cartridge with 2 mL of 5% methanol in water to remove hydrophilic interferences. Follow with a wash of 2 mL of hexane to remove non-polar interferences.	The wash steps are critical for removing matrix components that can cause ion suppression or background noise in the MS.
5. Elution	Elute the N-nitroso-atomoxetine with 2 mL of 5% ammonium hydroxide in methanol into a clean collection tube.	The basic methanol disrupts the interaction between the analyte and the sorbent, allowing for its selective elution.
6. Evaporation & Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C. Reconstitute the residue in 200 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).	This step concentrates the sample significantly, directly improving the limit of detection. Reconstituting in the initial mobile phase ensures good peak shape.

Question: I am seeing significant matrix effects, such as ion suppression, which is impacting my limit of quantitation (LOQ). What is the cause and how can I mitigate this?

Answer: Ion suppression is a common challenge in LC-MS/MS analysis, especially when trying to detect a trace-level impurity in the presence of a high-concentration API like atomoxetine.[8] It occurs when co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer's source, leading to a reduced signal.

Mitigation Strategies:

• Improve Chromatographic Separation: The most effective way to combat ion suppression is to ensure the N-nitroso-atomoxetine is chromatographically separated from the atomoxetine API and other matrix components.

  • Divert Valve: Use a divert valve on your LC system.[8] Program the valve to send the initial part of the run (containing salts and polar interferences) and the large API peak to waste, while only allowing the narrow time window containing the N-nitroso-atomoxetine peak to enter the mass spectrometer. This is a highly effective technique to prevent source contamination and minimize suppression.

  Divert valve workflow to protect the MS.

• Dilution: A simple yet effective approach is to dilute the sample extract. This reduces the concentration of all components, including interfering ones. However, this will also dilute your analyte, so this method is only viable if your assay has sufficient sensitivity to begin with.

• Use a More Efficient Ionization Source: If available, consider using an Atmospheric Pressure Chemical Ionization (APCI) source instead of Electrospray Ionization (ESI). APCI is generally less susceptible to matrix effects than ESI, although it may provide a different level of sensitivity for your specific analyte.[9]

Part 2: Liquid Chromatography (LC)

Question: I'm struggling to get good chromatographic retention and peak shape for N-nitroso-atomoxetine. What column and mobile phase conditions are recommended?

Answer: Achieving good chromatography for polar nitrosamines can be challenging on traditional C18 columns.[8][10] Poor retention leads to elution near the solvent front, where ion suppression is often most severe.

Recommendations for LC Method Optimization:

• Column Chemistry:

  • Biphenyl Phase: Consider using a column with a biphenyl stationary phase.[8][10] This phase offers alternative selectivity and can provide better retention for small, polar nitrosamines compared to standard C18 columns due to π-π interactions.

  • C8 Phase: Some methods have shown success with a C8 column, which is less hydrophobic than a C18 and can provide balanced retention for moderately polar compounds like N-nitroso-atomoxetine.[7]

• Mobile Phase Composition:

  • Acid Modifier: Use a mobile phase containing 0.1% formic acid in both the aqueous (A) and organic (B) phases.[7] The acid helps to protonate the molecule, leading to better peak shape and ionization efficiency in positive ESI mode.

  • Organic Phase: Acetonitrile is a common and effective choice for the organic phase.[7] Some methods also incorporate methanol.[11]

  • Gradient Elution: A gradient elution is essential to separate the polar N-nitroso-atomoxetine from the more retained atomoxetine API. A shallow, slow gradient around the elution time of the analyte will provide the best resolution from any near-eluting interferences.

Example LC Gradient for N-nitroso-atomoxetine Analysis

Time (min)	Flow Rate (mL/min)	%A (0.1% Formic Acid in Water)	%B (0.1% Formic Acid in Acetonitrile)	Curve
0.0	0.4	95	5	Initial
2.0	0.4	95	5	6
12.0	0.4	40	60	6
15.0	0.4	10	90	6
18.0	0.4	10	90	6
18.1	0.4	95	5	6
23.0	0.4	95	5	6

This is a starting point and should be optimized based on your specific column and instrumentation.

Part 3: Mass Spectrometry (MS)

Question: How can I optimize my MS/MS parameters to maximize the signal for N-nitroso-atomoxetine and achieve the lowest possible detection limit?

Answer: Proper optimization of the mass spectrometer is crucial for achieving sub-ppb detection limits.[12] The goal is to maximize the efficiency of ionization, fragmentation, and detection.

Key MS Optimization Steps:

• Ionization Source: Use a heated Electrospray Ionization (ESI) source operating in positive ion mode.[11] Directly infuse a standard solution of N-nitroso-atomoxetine to optimize source parameters like capillary voltage, source temperature, and gas flows (nebulizer and drying gas) to achieve the most stable and intense signal for the precursor ion.[13]

• Multiple Reaction Monitoring (MRM): MRM is the key to the high selectivity and sensitivity of tandem mass spectrometry.

  • Precursor Ion Selection: The precursor ion will be the protonated molecule, [M+H]⁺. For N-nitroso-atomoxetine (C₁₇H₂₀N₂O₂), this corresponds to an m/z of approximately 297.2.

  • Fragment Ion Selection: Infuse the standard and perform a product ion scan to identify the most intense and stable fragment ions. Select at least two characteristic fragments for your MRM transitions. One transition will be used for quantification (the most intense) and the other for confirmation.

  • Collision Energy (CE) Optimization: For each MRM transition, perform a collision energy optimization experiment. This involves ramping the CE voltage and monitoring the intensity of the product ion to find the value that yields the maximum signal. This is a critical step for sensitivity.[10]

Table of Optimized MS Parameters (Example)

Parameter	Recommended Setting	Impact on Sensitivity
Ionization Mode	ESI Positive	Essential for protonating the analyte.
Capillary Voltage	3.5 - 4.0 kV	Optimizes the electrospray process for efficient ion formation.[12]
Source Temperature	300 - 350 °C	Aids in desolvation of the droplets, releasing more ions.[12]
Drying Gas Flow	10 - 12 L/min	Facilitates efficient solvent evaporation.
Nebulizer Pressure	40 - 50 psi	Controls the droplet size in the spray.
MRM Transition (Quant)	e.g., 297.2 -> 148.1	Select the most intense and specific fragment for quantification.
MRM Transition (Qual)	e.g., 297.2 -> 119.1	A second fragment confirms the identity of the analyte.
Collision Energy	Analyte-specific (e.g., 15-25 eV)	Must be empirically optimized for each transition to maximize fragment intensity.
Dwell Time	50 - 100 ms	Balances the number of data points across the peak with sensitivity.

graph TD {
subgraph "Troubleshooting Workflow"
A[Low Sensitivity / High LOD] --> B{Is Recovery Adequate?};
B -- No --> C[Optimize Sample Prep];
C --> C1[Check Extraction Solvent];
C --> C2[Improve Physical Extraction];
C --> C3[Implement SPE/LLE];
C3 --> B;
    B -- Yes --> D{Is Chromatography Optimal?};
    D -- No --> E[Optimize LC Method];
    E --> E1[Check Column Chemistry (e.g., Biphenyl)];
    E --> E2[Adjust Mobile Phase/Gradient];
    E --> E3[Implement Divert Valve];
    E3 --> D;

    D -- Yes --> F{Is MS Response Maximized?};
    F -- No --> G[Optimize MS Parameters];
    G --> G1[Tune Ion Source];
    G --> G2[Optimize MRM Transitions];
    G --> G3[Optimize Collision Energy];
    G3 --> F;

    F -- Yes --> H[Check for Contamination/Artifacts];
    H --> I[Review Blanks & Controls];
    I --> J[Method Optimized];
end

style A fill:#EA4335,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF
style J fill:#34A853,stroke:#333,stroke-width:2px,fontcolor:#FFFFFF
style B fill:#FBBC05,stroke:#333,stroke-width:2px
style D fill:#FBBC05,stroke:#333,stroke-width:2px
style F fill:#FBBC05,stroke:#333,stroke-width:2px
style H fill:#FBBC05,stroke:#333,stroke-width:2px
}

Decision tree for troubleshooting low sensitivity.

Frequently Asked Questions (FAQs)

Q1: What are the typical regulatory expectations for the limit of detection (LOD) and limit of quantitation (LOQ) for N-nitroso-atomoxetine?

A1: Regulatory bodies like the FDA and EMA follow the principles outlined in the ICH M7(R2) guideline for mutagenic impurities, which includes nitrosamines as a "cohort of concern".[14][15][16] The goal is to control the impurity at or below its acceptable intake (AI) limit, which is often set at levels like 26.5 ng/day when compound-specific data is unavailable.[1] Your analytical method's LOQ must be sensitive enough to reliably quantify the nitrosamine at a level that corresponds to this AI limit in the maximum daily dose of the drug product. For N-nitroso-atomoxetine, published methods have demonstrated LOQs in the range of 0.1 to 0.2 ppb (ng/mL) in solution, which translates to very low ppm levels with respect to the API.[11]

Q2: Why is LC-MS/MS the preferred analytical technique for N-nitroso-atomoxetine?

A2: LC-MS/MS (Liquid Chromatography with Tandem Mass Spectrometry) is the gold standard for nitrosamine analysis for several reasons.[17][18] Its high sensitivity is essential for detecting impurities at the required trace levels (ppb or ppt).[19] The selectivity of tandem MS, particularly using Multiple Reaction Monitoring (MRM), allows for the unambiguous detection of the target analyte even in complex pharmaceutical matrices, minimizing the risk of false positives. While GC-MS can be used for volatile nitrosamines, LC-MS/MS is better suited for less volatile and thermally sensitive NDSRIs like N-nitroso-atomoxetine.[20][21]

Q3: Can N-nitroso-atomoxetine form artificially during the analytical process? How can I prevent this?

A3: Yes, artifactual formation is a significant risk. N-nitroso-atomoxetine can form if there are residual nitrosating agents (like nitrites) in the sample or solvents and a source of the atomoxetine precursor under favorable conditions (e.g., acidic pH, heat).[5][22] To prevent this:

• Control Temperature: Avoid excessive heat during sample preparation, especially during solvent evaporation steps.[5]

• Use High-Purity Reagents: Use high-purity, LC-MS grade solvents and reagents to minimize potential nitrite contamination.

• pH Control: While acidic conditions are needed for good chromatography, be aware that they can also promote nitrosation. Analyze samples as quickly as possible after preparation.

• Run Controls: Analyze a "spiked" control sample where you add atomoxetine to a blank matrix without the nitrosamine. If a peak for N-nitroso-atomoxetine appears, it indicates artifactual formation is occurring in your workflow.

Q4: What are the main sources of N-nitroso-atomoxetine in the drug product?

A4: N-nitroso-atomoxetine can be generated during the manufacturing process of the atomoxetine API or the final drug product.[22] Potential sources include the presence of residual nitrites in raw materials, excipients, or water, which can react with the secondary amine structure of atomoxetine, particularly under acidic conditions.[22] Degradation during storage can also be a source. A thorough risk assessment of the entire manufacturing process is required by regulatory agencies to identify and mitigate these potential sources.[23][24]

References

• Adabala, J. S., et al. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.

• BenchChem. (2025). Application Notes and Protocols for N-Nitrosamine Analysis Sample Preparation. BenchChem.

• Zamann Pharma Support. (2024). ICH M7 for Nitrosamines: Steps for a Lifecycle Management. Zamann Pharma Support GmbH.

• European Pharmaceutical Review. (2023). EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.

• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.

• Ardena. (n.d.). Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena.

• ResolveMass Laboratories Inc. (2025). The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. ResolveMass Laboratories Inc.

• Zamann Pharma Support. (n.d.). EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.

• FDA. (2024). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.

• ICH. (2024). ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources. International Council for Harmonisation.

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.

• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.

• FDA. (2024). Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. U.S. Food and Drug Administration.

• YouTube. (2025). EMA Issues Guidance to Avoid Nitrosamine Impurities. YouTube.

• Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.

• Federal Register. (2024). Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. Federal Register.

• Pharmaceutical Technology. (2023). Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing. Pharmaceutical Technology.

• European Medicines Agency. (2025). Nitrosamine impurities. European Medicines Agency.

• SEEJPH. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health.

• ACS Publications. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. Organic Process Research & Development.

• SEEJPH. (n.d.). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. South Eastern European Journal of Public Health.

• ResearchGate. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate.

• Separation Science. (2024). How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals. Separation Science.

• AIJFR. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. American International Journal of Food Research.

• LinkedIn. (2024). Winning Strategies to Develop an Analytical Method for Nitrosamines. LinkedIn.

• R Discovery. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi).. R Discovery.

• BenchChem. (n.d.). addressing reproducibility challenges in nitrosamine detection. BenchChem.

• ResolveMass Laboratories Inc. (2025). Ultra-Low Limit of Quantitation (LOQ) in Nitrosamine Testing. ResolveMass Laboratories Inc.

• MZ-Analysentechnik. (n.d.). Waters Sensitive HR Mass Spectrometry Method for Quantitation of N-Nitrosamines. MZ-Analysentechnik.

• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. National Center for Biotechnology Information.

• Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.

• Pharmaceutical Technology. (2025). Mastering Nitrosamines analysis: From Method Development To Analysis. Pharmaceutical Technology.

• Separation Science. (2025). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science.

• Sigma-Aldrich. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.

• AIJFR. (n.d.). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. American International Journal of Food Research.

• Veeprho. (2024). 6 Steps to reduce nitrosamines impurities in Pharma industry. Veeprho.

• BenchChem. (n.d.). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. BenchChem.

• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies.

• ResolveMass Laboratories Inc. (2025). Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS,). ResolveMass Laboratories Inc.

• The Medicine Maker. (2025). Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method. The Medicine Maker.

• LCGC International. (2023). Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. LCGC International.

• LinkedIn. (2024). LC-MS: Practical method for analyzing NDSRIs with single quadrupole. LinkedIn.

• Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Waters Corporation.

• ResearchGate. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. ResearchGate.

• LCGC International. (2025). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International.

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Technical Support Center: Method Robustness Testing for N-nitroso-atomoxetine Analysis

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for the analysis of N-nitroso-atomoxetine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for developing and troubleshooting robust analytical methods for this critical Nitrosamine Drug Substance-Related Impurity (NDSRI).

N-nitroso-atomoxetine is an NDSRI, meaning it shares a structural similarity with the Active Pharmaceutical Ingredient (API), atomoxetine.[1] The potential carcinogenicity of nitrosamine impurities has led to stringent regulatory scrutiny from bodies like the U.S. FDA, requiring their detection and control at trace levels.[2][3][4][5][6] An analytical method's robustness—its ability to remain unaffected by small, deliberate variations in its parameters—is therefore not just a matter of good science, but a critical component of ensuring patient safety and regulatory compliance.[7][8][9] This guide provides a series of frequently asked questions and detailed troubleshooting workflows to ensure your analytical method is reliable, accurate, and fit for its intended purpose.

Part 1: Frequently Asked Questions (FAQs) on Robustness Testing

This section addresses common high-level questions regarding the principles and design of robustness studies for N-nitroso-atomoxetine.

Q1: What is method robustness, and why is it paramount for N-nitroso-atomoxetine analysis?

A: Method robustness is a measure of an analytical procedure's capacity to remain reliable and unaffected by minor but intentional variations in method parameters.[7][8] According to the International Council for Harmonisation (ICH) Q2(R1) guideline, it provides an indication of the method's reliability during normal usage.[9][10]

For N-nitroso-atomoxetine, this is critical for two primary reasons:

• Low Acceptable Intake (AI) Limits: Nitrosamines are potent mutagens, and regulatory agencies have set very low daily exposure limits (e.g., in the nanogram range).[2][11] The analytical method must be sensitive and consistently perform near its limit of quantitation (LOQ), where even small variations can significantly impact the accuracy of results.

• Method Transfer: The method will likely be transferred between different labs, instruments, and analysts over its lifecycle. A robust method ensures that results remain consistent and reliable, which is essential for quality control (QC) environments.

Q2: Which parameters are most important to evaluate in a robustness study for an LC-MS/MS method analyzing N-nitroso-atomoxetine?

A: For a typical reversed-phase LC-MS/MS method, the robustness study should focus on parameters that are most likely to vary during routine use. The selection of these parameters should be based on method development experience. Key parameters include:

• Chromatographic Parameters:

  • Mobile Phase pH (e.g., ± 0.2 units)

  • Mobile Phase Organic Composition (e.g., ± 2% absolute)

  • Column Temperature (e.g., ± 5 °C)

  • Flow Rate (e.g., ± 10% of the nominal rate)

• Source/Instrumental Parameters: While less common in formal robustness studies, understanding the method's sensitivity to minor variations in MS source parameters (e.g., gas flow, temperature) is beneficial.

• Method Consumables:

  • Different batches or lots of the HPLC column.

  • Different suppliers of solvents or reagents.

Q3: What are typical acceptance criteria for a robustness study?

A: Acceptance criteria are not fixed and should be defined by the laboratory based on the method's intended purpose. However, they typically focus on two areas:

• System Suitability Testing (SST): The SST criteria established during method validation (e.g., resolution between N-nitroso-atomoxetine and atomoxetine, peak asymmetry, and signal-to-noise ratio) must be met under all robustness variations.

• Result Consistency: The quantitative results for a standard or a spiked sample should not deviate significantly from the nominal value. A common acceptance criterion is that the Relative Standard Deviation (%RSD) of the results obtained across all tested variations should be within an established limit, often comparable to the method's intermediate precision.

Q4: How does N-nitroso-atomoxetine's structural similarity to the API affect the analytical method?

A: As an NDSRI, N-nitroso-atomoxetine is formed from the atomoxetine molecule itself and is therefore structurally very similar.[12] This presents a significant analytical challenge: achieving chromatographic separation between the trace-level impurity and the high-concentration API peak.[6][12][13] The API can cause signal suppression in the mass spectrometer, column overload, and co-elution, making accurate quantification of the nitrosamine difficult. A key goal of method development and robustness testing is to ensure that this critical separation is maintained despite minor procedural variations.

Part 2: Troubleshooting Guide for N-nitroso-atomoxetine Analysis

This section provides solutions to specific experimental problems in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My N-nitroso-atomoxetine peak is exhibiting significant tailing, compromising integration and accuracy. What are the likely causes and solutions?

A: Peak tailing is a common issue, often related to undesirable secondary interactions on the column or issues with the sample/mobile phase environment.

• Cause 1: Secondary Silanol Interactions

  • Why it happens: Most reversed-phase columns are silica-based. Even with end-capping, residual free silanol groups (-Si-OH) on the silica surface can interact with basic functional groups on the N-nitroso-atomoxetine molecule, causing peak tailing.[14]

  • Troubleshooting Steps:

    • Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., using 0.1% formic acid) can protonate the silanol groups, reducing their interaction with the analyte. Ensure the analyte is stable at the new pH.

    • Use a Different Column: Consider a column with superior end-capping or a different base material. A C8 column may offer different selectivity compared to a C18.[15]

    • Mobile Phase Additive: A small amount of a competing base in the mobile phase can sometimes occupy the active silanol sites.

• Cause 2: Column Contamination or Void Formation

  • Why it happens: Accumulation of matrix components from the sample can create active sites on the column. A physical void at the column inlet can also disrupt the sample band, leading to distorted peak shapes.[14][16]

  • Troubleshooting Steps:

    • Implement a Column Wash Protocol: Disconnect the column and flush it with a series of strong solvents. A typical sequence for a reversed-phase column is to wash with water (to remove buffers), followed by isopropanol, and then hexane or methylene chloride (if compatible with the phase), before re-equilibrating with isopropanol and your mobile phase.[14]

    • Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to adsorb contaminants and protect the primary column.

    • Check for Voids: If the column has been subjected to pressure shocks, a void may have formed. Reverse the column and flush at a low flow rate. If performance does not improve, the column may need to be replaced.[16]

• Cause 3: Injection Solvent Mismatch

  • Why it happens: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, the sample band will not focus correctly at the head of the column, leading to peak distortion.[17][18]

  • Solution: Whenever feasible, dissolve and inject your samples in the initial mobile phase composition. If a stronger solvent is required for solubility, inject the smallest possible volume.

Issue 2: Poor Resolution Between N-nitroso-atomoxetine and Atomoxetine API

Q: I am struggling to achieve baseline separation between the massive API peak and the tiny N-nitroso-atomoxetine peak. What can I do to improve resolution?

A: This is the central chromatographic challenge for this analysis. Achieving resolution is key to avoiding ion suppression and ensuring accurate quantification.

• Cause 1: Sub-optimal Mobile Phase Composition

  • Why it happens: The ratio of organic solvent to aqueous buffer directly controls retention and selectivity. A slight adjustment can dramatically impact the separation of two structurally similar compounds.

  • Troubleshooting Steps:

    • Optimize the Gradient: If using a gradient method, slow down the gradient slope (% organic change per minute) around the elution time of the two compounds. This provides more time for separation to occur.

    • Try a Different Organic Modifier: Acetonitrile and methanol have different selectivities. If you are using one, try developing the method with the other. A mobile phase containing a mix of both might also provide unique selectivity.

    • Adjust pH: Modifying the mobile phase pH can alter the ionization state of the analytes and the column surface, which can significantly influence retention and selectivity.

• Cause 2: Inappropriate Column Chemistry

  • Why it happens: Standard C18 columns may not provide sufficient selectivity. Different stationary phases interact with analytes in unique ways.

  • Solution: Experiment with different column chemistries. Phenyl-hexyl or pentafluorophenyl (PFP) columns can offer alternative separation mechanisms (e.g., pi-pi interactions) that may be highly effective for separating structurally related aromatic compounds like atomoxetine and its N-nitroso derivative.[19] Some published methods have found success with C8 columns.[15]

• Cause 3: Mass Spectrometer Overload from the API

  • Why it happens: Even with good chromatographic separation, the sheer amount of API entering the MS source can cause signal suppression for the co-eluting or closely eluting impurity.

  • Solution: Use a diverter valve. This allows you to program the LC system to send the eluent to waste during the elution of the API peak and direct the flow back to the MS source just before the N-nitroso-atomoxetine peak elutes.[6][15] This is a highly effective strategy to protect the MS and improve sensitivity.

Issue 3: Low Sensitivity / Failure to Meet Required LOQ

Q: My method is not sensitive enough to reliably quantify N-nitroso-atomoxetine at the required reporting limit. How can I enhance the signal?

A: Reaching the low parts-per-billion (ppb) or even lower levels required for nitrosamine analysis often necessitates careful optimization of both the LC and MS parameters.[13]

• Cause 1: Sub-optimal Mass Spectrometry Parameters

  • Why it happens: The efficiency of ion generation, transmission, and fragmentation is crucial for sensitivity. Default parameters are rarely optimal.

  • Troubleshooting Steps:

    • Optimize MRM Transitions: Infuse a standard solution of N-nitroso-atomoxetine directly into the mass spectrometer to find the most abundant and stable precursor ion. Then, optimize the collision energy (CE) to produce the most intense and specific product ions for Multiple Reaction Monitoring (MRM).[17]

    • Tune Source Parameters: Systematically optimize source-dependent parameters like nebulizer gas pressure, drying gas flow and temperature, and capillary voltage to maximize the signal for your specific analyte and flow rate.

• Cause 2: Matrix Effects (Ion Suppression)

  • Why it happens: Co-eluting compounds from the sample matrix (e.g., excipients from a drug product) can interfere with the ionization process in the MS source, suppressing the signal of the target analyte.[19]

  • Troubleshooting Steps:

    • Improve Sample Preparation: Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering matrix components before injection.[20]

    • Use an Internal Standard: The most effective way to compensate for matrix effects and other variations is to use a stable isotopically labeled (SIL) internal standard (e.g., N-nitroso-atomoxetine-d4). The SIL standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate ratiometric quantification.

    • Dilute the Sample: If sensitivity allows, simply diluting the sample can reduce the concentration of interfering components and mitigate suppression.

Part 3: Protocols, Data, and Visualizations

Experimental Protocols & Data

Table 1: Key Robustness Parameters and Typical Variation Ranges for LC-MS/MS Analysis

Parameter	Nominal Value	Variation 1 (-)	Variation 2 (+)	Typical Acceptance Criteria
Mobile Phase pH	3.0 (0.1% Formic Acid)	2.8	3.2	SST parameters met; Analyte stability confirmed.
Column Temperature	40 °C	35 °C	45 °C	Resolution > 2.0; Retention Time %RSD < 5%.
Flow Rate	0.4 mL/min	0.36 mL/min	0.44 mL/min	Peak Asymmetry between 0.8 and 1.5.
% Organic (Initial)	30% Acetonitrile	28% Acetonitrile	32% Acetonitrile	%RSD of quantified amount < 15% across all runs.
Column Lot	Lot A	Lot B	Lot C	SST parameters met on all column lots.

Protocol 1: Step-by-Step Robustness Experimental Design

• Identify Critical Parameters: Based on method development data, select 4-6 method parameters that are most likely to influence the results (see Table 1).

• Define Variation Ranges: Establish realistic variation ranges for each parameter that reflect potential deviations in a routine QC environment.

• Prepare Test Samples: Use a system suitability solution and a spiked sample at a concentration near the limit of quantitation (LOQ).

• Execute the Experimental Plan:

  • Analyze the test samples using the nominal (un-varied) method conditions.

  • Change one parameter at a time to its lower and upper limits, re-equilibrate the system, and analyze the test samples.

  • For example, run the analysis at 35 °C, then at 45 °C, while keeping all other parameters at their nominal values. Repeat for all selected parameters.

• Analyze the Data:

  • Verify that all system suitability criteria are met for every run.

  • Calculate the mean, standard deviation, and %RSD for the quantified results across all experimental conditions.

  • Compare the results against the pre-defined acceptance criteria. If the criteria are met, the method is considered robust.

Visualizations

Diagram 1: Robustness Testing Workflow

Caption: Decision tree for resolving API and NDSRI peaks.

References

• FDA. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• FDA. (2024). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• LCGC International. (2025). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International. [Link]

• Adabala, J. S., et al. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. [Link]

• Lachman Consultants. (2024). Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. Lachman Consultant Services, Inc. [Link]

• Federal Register. (2024). Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. Federal Register. [Link]

• Pharmaceutical Technology. (2023). Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing. Pharmaceutical Technology. [Link]

• ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Separation Science. (2025). Overcoming the Challenges of Nitrosamine Analysis Using LC–MS/MS. Separation Science. [Link]

• SEEJPH. (2025). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health. [Link]

• SEEJPH. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health. [Link]

• Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. [Link]

• R Discovery. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery. [Link]

• EMA. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• FDA. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• ResearchGate. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

• LCGC International. (2023). Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. LCGC International. [Link]

• Agilent. (2025). Emerging Trends in Nitrosamine Analysis for Pharma. Agilent Technologies. [Link]

• Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Waters Corporation. [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. ResolveMass Laboratories Inc. [Link]

• Health Canada. (2024). Guidance on nitrosamine impurities in medications. Canada.ca. [Link]

• EDREX. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. EDREx. [Link]

• PMDA. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Pharmaceuticals and Medical Devices Agency. [Link]

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. [Link]

• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Phenomenex. [Link]

• ResearchGate. (2025). (PDF) Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ResearchGate. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. [Link]

• Waters Corporation. (n.d.). Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Waters Corporation. [Link]

• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent Technologies. [Link]

• NIH. (n.d.). Spectrophotometric Quantification of Atomoxetine Hydrochloride Based on Nucleophilic Substitution Reaction with 1,2-Naphthoquinone-4-Sulfonic Acid Sodium Salt (NQS). National Institutes of Health. [Link]

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resolving co-eluting peaks in N-nitroso-atomoxetine analysis

Welcome to the technical support center for the analysis of N-nitroso-atomoxetine. This resource is designed for researchers, analytical scientists, and drug development professionals. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the sensitive and critical process of quantifying this nitrosamine drug substance-related impurity (NDSRI).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-atomoxetine and why is its analysis critical?

N-nitroso-atomoxetine is a nitrosamine impurity that can form during the manufacturing process or storage of Atomoxetine, a medication used to treat attention-deficit/hyperactivity disorder (ADHD).[1][2] Nitrosamines as a class are considered probable human carcinogens based on animal studies.[3][4] Therefore, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require pharmaceutical manufacturers to rigorously assess and control the presence of these impurities in their products to ensure patient safety.[5][6][7][8][9] The acceptable intake (AI) limit for N-nitroso-atomoxetine, based on the Carcinogenic Potency Categorization Approach (CPCA), has been established at 100 ng/day.[1]

Q2: What are the primary analytical challenges in measuring N-nitroso-atomoxetine?

The main challenges stem from the need to detect this impurity at trace levels (parts per million or even parts per billion) in the presence of a much higher concentration of the active pharmaceutical ingredient (API), atomoxetine.[1] Because N-nitroso-atomoxetine is an NDSRI, it shares significant structural similarity with the parent drug.[10] This similarity makes chromatographic separation difficult, often leading to a phenomenon known as co-elution, where the peaks for both compounds overlap.[1] Achieving the required sensitivity and selectivity is paramount and typically necessitates the use of highly sophisticated instrumentation like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[11][12]

Q3: What analytical techniques are most suitable for this analysis?

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying nitrosamine impurities due to its exceptional sensitivity and selectivity.[12][13] Techniques like High-Resolution Mass Spectrometry (HRMS) offer even greater selectivity, which can be crucial for differentiating impurities from matrix interferences.[14][15] While gas chromatography (GC)-based methods are used for volatile nitrosamines, they are not suitable for non-volatile NDSRIs like N-nitroso-atomoxetine.[16]

Troubleshooting Guide: Resolving Co-eluting Peaks

One of the most frequent and critical issues encountered is the co-elution of N-nitroso-atomoxetine with the main atomoxetine API peak. Proper chromatographic separation is essential for accurate quantification and regulatory compliance.[12]

Q: My N-nitroso-atomoxetine peak is merging with the atomoxetine API peak. What steps can I take to achieve baseline resolution?

Resolving co-eluting peaks requires a systematic approach to optimizing your chromatographic method. The goal is to alter the "selectivity" of your system—its ability to distinguish between the two structurally similar analytes.

Below is a logical workflow to troubleshoot and resolve this issue.

Workflow for Resolving Co-elution

Caption: A systematic workflow for troubleshooting co-eluting peaks.

Step-by-Step Method Development Guide

Step 1: Modify the Gradient Program

• The Problem: A steep gradient rushes compounds through the column, giving them insufficient time to interact with the stationary phase.

• The Causality: By making the gradient shallower (i.e., increasing the elution time over which the organic solvent concentration changes), you increase the opportunity for differential partitioning between your analytes and the stationary phase. This often enhances the separation between closely related compounds.

• Protocol:

  • Identify the approximate percentage of organic solvent where the co-eluted peaks elute.

  • Modify your gradient to be less steep around this point. For example, if elution occurs around 70% Acetonitrile, change a segment from 5 min @ 70% to 10 min ramp from 65% to 75%.

  • A recent study successfully separated N-nitroso-atomoxetine using a gradient program that included a slow ramp from 60% to 85% organic phase over 10 minutes.[1]

Step 2: Change the Organic Modifier

• The Problem: The choice of organic solvent (typically acetonitrile or methanol) influences selectivity.

• The Causality: Acetonitrile and methanol have different properties (viscosity, polarity, and proton-donating/accepting capabilities) that alter how they compete with analytes for sites on the stationary phase. Switching from one to the other can change the elution order or improve the spacing between peaks. Methanol, for instance, is a protic solvent and can engage in hydrogen bonding interactions that acetonitrile cannot.

• Protocol:

  • If your current method uses acetonitrile, formulate an identical mobile phase A and substitute methanol for mobile phase B.

  • Run your sample using the same gradient program. Observe any changes in retention time and selectivity.

  • Some methods have found success using a combination of solvents, such as Acetonitrile, HPLC water, and Methanol (75:20:5 v/v/v), to achieve separation.

Step 3: Select an Alternative Stationary Phase

• The Problem: A standard C18 (octadecylsilane) column, the workhorse of reversed-phase chromatography, may not provide sufficient selectivity for the polar N-nitroso-atomoxetine and its parent API.[1]

• The Causality: Separation on a C18 column is dominated by hydrophobic interactions. If two molecules have very similar hydrophobicity, a C18 may not resolve them. Alternative stationary phases introduce different separation mechanisms.

  • Phenyl-Hexyl/Biphenyl: These phases provide π-π interactions with aromatic rings in the analytes, offering a completely different selectivity mechanism.[4]

  • C8 (Octylsilane): A shorter alkyl chain than C18, which can sometimes provide better peak shape and different selectivity for polar compounds. One validated method for N-nitroso-atomoxetine successfully used a Kromasil 100-5 C8 column.[1][17]

  • Polar-Embedded/Polar-Endcapped: These columns have polar groups embedded within the alkyl chains, which helps in retaining polar compounds and can offer unique selectivity.

Alternative Stationary Phase Interactions

Caption: How different column chemistries offer alternative separation mechanisms.

Optimized Protocol Example

The following table outlines a hypothetical starting method that exhibits co-elution and an optimized method that achieves resolution, based on principles discussed and published literature.[1][18][19]

Parameter	Method A (Initial - Poor Resolution)	Method B (Optimized - Good Resolution)	Rationale for Change
Column	Standard C18, 150 x 4.6 mm, 5 µm	Kromasil 100-5 C8, 250 x 4.6 mm, 5 µm	C8 provides alternative selectivity for polar analytes.[1]
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	No change. Acidic modifier ensures consistent analyte ionization.
Mobile Phase B	Acetonitrile	Acetonitrile	No change needed if column chemistry provides enough selectivity.
Flow Rate	1.0 mL/min	0.8 mL/min	Lower flow rate can increase column efficiency and improve resolution.
Column Temp.	30 °C	40 °C	Increased temperature reduces mobile phase viscosity and can improve peak shape.[1]
Gradient	5 min ramp from 50% to 90% B	10 min ramp from 60% to 85% B	A shallower gradient provides more time for separation to occur.[1]
Injection Vol.	10 µL	10 µL	No change.
MS Detector	Tandem Quadrupole (ESI+)	Tandem Quadrupole (ESI+) with Divert Valve	A divert valve is programmed to send the high-concentration API peak to waste, preventing source contamination and improving uptime.[1][12]
Result	Resolution = 0.9	Resolution = 2.2	The combination of changes in stationary phase and gradient successfully resolved the critical pair.

Final Considerations: The Role of the Mass Spectrometer

While chromatographic separation is the primary goal, the mass spectrometer provides an essential safety net.

• Multiple Reaction Monitoring (MRM): Using a tandem quadrupole MS, you can select specific precursor-to-product ion transitions for both atomoxetine and N-nitroso-atomoxetine.[1] This ensures that even if there is minor peak overlap, you are only quantifying the signal specific to your compound of interest.

• High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between compounds with very similar masses. This provides an additional layer of confirmation and can help identify unknown co-eluting impurities.[14]

By systematically applying these chromatographic principles, you can develop a robust and reliable method to resolve N-nitroso-atomoxetine from its parent API, ensuring your analysis is accurate, sensitive, and meets stringent regulatory expectations.[20][21][22]

References

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Control of Nitrosamine Impurities in Human Drugs - FDA. U.S. Food and Drug Administration. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [Link]

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

• EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Goodwin Procter LLP. [Link]

• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. [Link]

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration. [Link]

• EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link]

• Nitrosamine impurities. European Medicines Agency. [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health. [Link]

• Nitrosamine impurities. Heads of Medicines Agencies. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. NIH National Library of Medicine. [Link]

• Nitrosamines in Pharma. Ellutia. [Link]

• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health. [Link]

• Chromatographic Methods for Comprehensive Nitrosamine Impurity Analysis By LC-MS/MS. ResearchGate. [Link]

• Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method. Technology Networks. [Link]

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. ACS Publications. [Link]

• Development and optimization of an LC-MS method for the separation of nitrosamine impurities. The Journal of Critical Care Medicine. [Link]

• Nitrosamines Analysis with LC-MS/MS. Waters Corporation. [Link]

• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. N-nitrosamines Chemistry. [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [Link]

• Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Chromatography Online. [Link]

• A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples. NIH National Library of Medicine. [Link]

• Atomoxetine: A Review On Analytical Method Development And Validation For Quantification Of Bulk And Pharmaceutical Dosage Form By High Performance Liquid Chromatography. medRxiv. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for N-Nitroso-Atomoxetine

This guide provides a comprehensive overview and comparison of analytical methodologies for the validation of methods to detect and quantify N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI) of atomoxetine. This document is intended for researchers, scientists, and drug development professionals engaged in ensuring the safety and quality of pharmaceutical products.

The emergence of nitrosamine impurities as a "cohort of concern" has prompted stringent regulatory scrutiny from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] These impurities are classified as probable human carcinogens, necessitating their control at trace levels in active pharmaceutical ingredients (APIs) and finished drug products.[3] N-nitroso-atomoxetine, an NDSRI, can form during the manufacturing process or storage of atomoxetine, an API used for treating attention-deficit hyperactivity disorder (ADHD).[4][5] Consequently, the development and validation of highly sensitive and specific analytical methods are not just a scientific necessity but a regulatory mandate to ensure patient safety.[6][7]

This guide will compare the primary analytical techniques suitable for this purpose, provide a detailed protocol for a validated state-of-the-art method, and present the validation data in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9]

A Comparative Analysis of Analytical Methodologies

The detection of trace-level nitrosamines requires highly sensitive and selective analytical techniques.[10] For N-nitroso-atomoxetine, the two most viable platforms are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is generally the preferred method for NDSRIs like N-nitroso-atomoxetine.

• Expertise & Experience: N-nitroso-atomoxetine is a relatively large and non-volatile molecule, making it ideally suited for LC separation. The LC-MS/MS interface, typically Electrospray Ionization (ESI), can efficiently ionize the molecule for detection. A significant advantage is the ability to analyze the sample with minimal preparation, often just a "dilute-and-shoot" approach, which reduces the risk of analyte degradation or loss. Published methods demonstrate that ESI in positive mode is highly effective for protonating N-nitroso-atomoxetine, forming the [M+H]+ ion for sensitive detection.[11]

• Trustworthiness: The use of Multiple Reaction Monitoring (MRM) in tandem mass spectrometry provides exceptional specificity and sensitivity.[5][11] By monitoring a specific precursor ion and its characteristic product ions, interference from the API matrix is virtually eliminated, which is critical when quantifying impurities at parts-per-million (ppm) or even parts-per-billion (ppb) levels relative to the drug substance.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is a powerful technique for volatile and thermally stable nitrosamines like N-nitrosodimethylamine (NDMA).[12][13]

• Expertise & Experience: For an NDSRI such as N-nitroso-atomoxetine, GC-MS/MS is less suitable. The high temperatures of the GC inlet could cause thermal degradation of the molecule before it even reaches the analytical column. While derivatization could potentially make it more amenable to GC analysis, this adds complexity, time, and potential for analytical error to the workflow.

• Trustworthiness: While headspace GC-MS/MS offers excellent sensitivity for small, volatile nitrosamines, it is not an appropriate sampling technique for large, non-volatile NDSRIs.[13] Direct injection would be required, which carries the risk of thermal degradation as mentioned.

The following diagram illustrates the decision-making logic for selecting the appropriate analytical technique.

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A Senior Application Scientist's Guide to Inter-Laboratory Comparison of N-Nitroso-Atomoxetine Analytical Methods

Introduction: The Imperative for Precise N-Nitroso-Atomoxetine Quantification

Atomoxetine is a selective norepinephrine reuptake inhibitor widely prescribed for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD). In recent years, the pharmaceutical industry has faced a significant challenge with the emergence of nitrosamine impurities in various drug products. These compounds are classified as probable human carcinogens, prompting stringent regulatory oversight.[1] N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), is formed by the nitrosation of the secondary amine in the atomoxetine molecule. Its presence, even at trace levels, is a critical safety concern.

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities.[2][3][4][5] For N-nitroso-atomoxetine, the recommended acceptable intake (AI) limit is set at 100 ng/day.[6][7][8] Achieving this level of control requires highly sensitive, selective, and robustly validated analytical methodologies.

This guide provides an in-depth comparison of the predominant analytical techniques for the quantification of N-nitroso-atomoxetine. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the scientific rationale behind methodological choices. This document is intended for researchers, analytical scientists, and drug development professionals to facilitate robust method development, validation, and seamless inter-laboratory transfer, ultimately ensuring the safety and quality of atomoxetine-containing medicines.

Chapter 1: Foundational Principles of NDSRI Analysis

The analysis of NDSRIs like N-nitroso-atomoxetine presents a distinct set of challenges. The structural similarity to the active pharmaceutical ingredient (API) can complicate chromatographic separation, while the need for trace-level detection (in the parts-per-million or parts-per-billion range) demands exceptional sensitivity.[9] The primary analytical tools capable of meeting these demands are chromatographic systems coupled with mass spectrometry, which offer unparalleled sensitivity and selectivity.[1][10]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most versatile and widely reported technique for NDSRIs.[1] It is particularly well-suited for non-volatile or thermally labile compounds like N-nitroso-atomoxetine, which might degrade under the high-temperature conditions of gas chromatography.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is the gold standard for volatile nitrosamines, such as N-nitrosodimethylamine (NDMA).[1] While less common for larger NDSRIs, it is a crucial complementary method for a comprehensive risk assessment of a drug product, as volatile nitrosamines can arise from contaminated solvents or excipients.

Crucially, any method employed must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[11] Method validation is the scientific proof that an analytical procedure is suitable for its intended purpose, ensuring that the generated data is accurate, reliable, and reproducible across different laboratories—a cornerstone of regulatory compliance and patient safety.[11][12]

Chapter 2: Comparative Analysis of Leading Methodologies

The selection of an analytical method is a critical decision driven by the specific physicochemical properties of the analyte and the required sensitivity. Here, we compare the performance of LC-MS/MS and GC-MS/MS based on published experimental data.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Causality of Method Choice: LC-MS/MS is the preferred technique for N-nitroso-atomoxetine due to the molecule's relatively high molecular weight and polarity, making it ideally suited for reversed-phase liquid chromatography. The use of tandem mass spectrometry (MS/MS) provides exquisite selectivity through Multiple Reaction Monitoring (MRM), where a specific precursor ion is isolated and fragmented to produce a unique product ion. This process effectively filters out noise from the sample matrix, allowing for confident quantification at or below the regulatory AI limit.

Caption: A typical experimental workflow for LC-MS/MS analysis.

Table 1: Inter-Laboratory Comparison of LC-MS/MS Method Performance for N-Nitroso-Atomoxetine

Parameter	Method 1 (Vadariya et al., 2025)[13][14]	Method 2 (Adabala et al., 2025)	Method 3 (Fukuda et al., 2025)[6]
Instrumentation	UFLC-MS/MS	LC-MS/MS	LC-MS
Column	Kromasil 100-5C8 (250 x 4.6 mm, 5µ)	Reversed-phase (details not specified)	Biphenylated silica gel (15 cm x 3.0 mm, 2.6 µm)
Mobile Phase	A: 1mL formic acid in waterB: Acetonitrile (Gradient)	Acetonitrile:Water:Methanol (75:20:5 v/v/v) with 0.1% formic acid	Aqueous ammonium acetate/methanol mixture
Ionization Mode	ESI Positive	ESI Positive	ESI Positive
MRM Transition	285.15 > 177.05 (Quantifier)	Not Specified	302 > 177 (Precursor > Product)
LOD	0.006 ppm	0.1 ppb (~0.0001 ppm)	Not Specified
LOQ	0.02 ppm	0.2 ppb (~0.0002 ppm)	Not Specified
Linearity Range	0.02 ppm – 0.27 ppm (R² > 0.99)	R² = 0.9995	Not Specified
Accuracy (% Recovery)	70% to 130%	104.3% to 109.2%	Not Specified

Expert Analysis: The data clearly demonstrates that LC-MS/MS methods achieve the exceptional sensitivity required for N-nitroso-atomoxetine analysis, with reported LOQs as low as 0.2 ppb. The choice of column chemistry is critical. A C8 column (Method 1) provides robust hydrophobic retention, while a biphenyl column (Method 3) can offer alternative selectivity through π-π interactions, which can be advantageous for separating structurally similar compounds. The use of formic acid or ammonium acetate in the mobile phase is a deliberate choice to promote efficient protonation of the analyte in the Electrospray Ionization (ESI) source, enhancing the signal for positive ion mode detection.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

Causality of Method Choice: While not the primary choice for N-nitroso-atomoxetine itself, a comprehensive risk assessment must consider the potential presence of more volatile nitrosamines (e.g., NDMA, NDEA) that can contaminate raw materials or be formed in side reactions.[15][16] For these analytes, Headspace GC-MS/MS is the superior technique. Headspace sampling introduces only volatile compounds from the sample into the GC system, which dramatically reduces matrix contamination and protects the instrument, a key consideration for routine quality control laboratories.

Caption: A typical workflow for Headspace GC-MS/MS analysis.

Table 2: GC-MS/MS Method Performance for Volatile Nitrosamines in Atomoxetine HCl[15][16][17]

Parameter	Method by Kumar and Gairola, 2025
Analytes	N-nitrosodimethylamine (NDMA) & N-nitrosodiethylamine (NDEA)
Instrumentation	Headspace GC-MS/MS
MRM Transitions	NDMA: 74.1 → 44.2NDEA: 102.2 → 85.1
LOD	0.01 ppm (for both analytes)
LOQ	0.03 ppm (for both analytes)
Accuracy (% Recovery)	NDMA: 99%NDEA: 105%
Precision (%RSD)	NDMA: 4.2%NDEA: 5.7%

Expert Analysis: This validated GC-MS/MS method demonstrates excellent performance for detecting volatile nitrosamines in the atomoxetine drug substance.[15][16] The low LOQ of 0.03 ppm is well below the typical limits required by regulatory agencies for these specific impurities. This highlights the necessity of employing multiple, orthogonal analytical techniques to build a complete impurity profile for a given drug product.

Chapter 3: Detailed Experimental Protocols

The trustworthiness of an analytical method is built upon a detailed, reproducible protocol. The following sections provide step-by-step methodologies derived from published, validated research.

Protocol 3.1: UFLC-MS/MS Method for N-Nitroso-Atomoxetine

(Adapted from Vadariya et al., 2025)[13][14][18]

• Reagents and Materials:

  • N-Nitroso-atomoxetine reference standard

  • Atomoxetine HCl raw material or finished product

  • Formic acid (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5µ)

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-atomoxetine in a suitable solvent (e.g., Acetonitrile).

  • Perform serial dilutions to create calibration standards ranging from 0.02 ppm to 0.27 ppm.

• Sample Preparation:

  • Accurately weigh the powdered drug product or drug substance.

  • Add a suitable extraction solvent (e.g., a mixture of water and acetonitrile).

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge the solution to precipitate any excipients.

  • Transfer the supernatant to an HPLC vial for analysis.

• Instrumental Conditions:

  • LC System:

    • Flow Rate: 0.8 mL/min

    • Column Temperature: 40 °C

    • Autosampler Temperature: 15 °C

    • Injection Volume: 90 µL

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: Acetonitrile

    • Gradient Program: (Time/%B): 0.00/60, 5.00/60, 10.00/85, 15.00/85, 16.00/60, 23.00/60.

  • MS/MS System:

    • Ionization Mode: ESI Positive

    • MRM Transitions:

      • Quantifier: 285.15 > 177.05

      • Qualifiers: 285.15 > 117.10, 285.15 > 73.00

    • Note: Instrument-specific parameters like capillary voltage and collision energy must be optimized.

• Data Analysis:

  • Quantify N-nitroso-atomoxetine in samples by comparing its peak area to the calibration curve generated from the reference standards.

Protocol 3.2: Headspace GC-MS/MS for Volatile Nitrosamines in Atomoxetine HCl

(Adapted from Kumar and Gairola, 2025)[15][16][17]

• Reagents and Materials:

  • NDMA and NDEA reference standards

  • Atomoxetine HCl

  • Suitable solvent (e.g., Dimethyl sulfoxide - DMSO)

  • Headspace vials (20 mL)

• Standard and Sample Preparation:

  • Prepare stock solutions of NDMA and NDEA.

  • Accurately weigh Atomoxetine HCl sample into a headspace vial.

  • Dissolve the sample in the chosen solvent. For creating spiked standards for accuracy/recovery, add known amounts of the NDMA/NDEA stock solutions.

  • Seal the vial immediately.

• Instrumental Conditions:

  • Headspace Autosampler:

    • Incubation Temperature: e.g., 80-100 °C (must be optimized)

    • Incubation Time: e.g., 15-30 minutes (must be optimized)

  • GC System:

    • Note: A specific column (e.g., DB-624) and temperature program must be used. The original source should be consulted for exact parameters.

  • MS/MS System:

    • Ionization Mode: Electron Ionization (EI)

    • MRM Transitions:

      • NDMA: 74.1 → 44.2

      • NDEA: 102.2 → 85.1

• Data Analysis:

  • Quantify NDMA and NDEA using an external standard calibration.

Chapter 4: Ensuring Consistency Through Inter-Laboratory Validation

The successful transfer of an analytical method from a development lab to a quality control lab is paramount for consistent product quality monitoring. This process, often called cross-validation, ensures that the method performs reliably irrespective of the laboratory, equipment, or analyst.[1]

Caption: Key stages of a formal analytical method transfer process.

Key Causality in Method Transfer:

• Intermediate Precision: This is the most critical parameter. By having different analysts on different days using different equipment, a laboratory can establish the expected variability of the method under normal operating conditions.[1] This data provides a realistic performance benchmark for the receiving laboratory.

• Robustness: Before transfer, the originating lab must understand the method's "weak points." This is achieved through robustness testing, where critical parameters like mobile phase pH, column temperature, or flow rate are intentionally varied slightly.[1] Knowing which parameters most affect the results allows for tighter controls to be specified in the transfer protocol, preventing unexpected failures at the receiving site. For example, if a ±2% change in the organic mobile phase composition significantly shifts the retention time, this parameter must be highlighted as critical for precise preparation.

Conclusion

The control of N-nitroso-atomoxetine is a non-negotiable aspect of ensuring the safety of atomoxetine drug products. This guide demonstrates that highly sensitive and specific methods are available for this task.

• Primary Recommendation: For the direct quantification of N-nitroso-atomoxetine, LC-MS/MS is the unequivocally superior and recommended technique due to its suitability for non-volatile NDSRIs and its proven sub-ppm detection limits.

• Complementary Analysis: Headspace GC-MS/MS is an essential orthogonal method for assessing the risk of volatile nitrosamine impurities that may also be present in the drug product.

An effective inter-laboratory comparison and method transfer hinges on a deep understanding of the analytical science, detailed and transparent protocols, and a robust validation package. By adopting these principles, pharmaceutical manufacturers can ensure consistent and reliable monitoring of N-nitroso-atomoxetine, upholding the highest standards of quality and patient safety in compliance with global regulatory expectations.[4][11]

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• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS - AIJFR. (2025, November 2).
• N-Nitroso Atomoxetine EP Impurity H - Veeprho. (n.d.).
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• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). - SEEJPH. (2025, March 6).
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). - R Discovery. (2025, March 6).
• Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS - ResearchGate. (2025, November 10).
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• Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety - Research Journal of Pharmacy and Technology. (n.d.).
• EMA Q&A Appendix 1 is updated Sept 4, 2024 - Nitrosamines Exchange. (2024, September 4).
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• Optimized MSMS parameters for all the six nitrosamine impurities in positive ion mode. (n.d.).
• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. (2023, February 24).
• A liquid chromatography/tandem mass spectrometry assay for the analysis of atomoxetine in human plasma and in vitro cellular samples - NIH. (n.d.).
• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the. (2025, July 25).
• Control of Nitrosamine Impurities in Human Drugs - FDA. (n.d.).
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• Atomoxetine and Impurities - BOC Sciences. (n.d.).
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A Comparative Guide to LC-MS/MS and GC-MS for the Analysis of N-nitroso-atomoxetine

Introduction: The Critical Need for Sensitive N-nitroso-atomoxetine Analysis

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for both drug manufacturers and regulatory authorities due to their potential carcinogenic effects.[1][2] N-nitroso-atomoxetine, a nitrosamine impurity associated with the attention-deficit/hyperactivity disorder (ADHD) medication atomoxetine, is subject to stringent regulatory limits to ensure patient safety.[3][4] The acceptable intake of N-nitroso-atomoxetine is as low as 100 ng/day, necessitating highly sensitive and selective analytical methods for its detection and quantification at trace levels.[3][4]

This guide provides an in-depth technical comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the analysis of N-nitroso-atomoxetine in pharmaceutical matrices. We will delve into the fundamental principles of each technique, present supporting experimental data, and offer expert insights to guide researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs.

The Analytical Challenge: N-nitroso-atomoxetine

N-nitroso-atomoxetine is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis, formulation, or storage of atomoxetine.[5] Its structure, being similar to the active pharmaceutical ingredient (API), presents a unique analytical challenge, requiring methods that can differentiate and accurately quantify the impurity at very low concentrations, often in the parts-per-billion (ppb) range.

Head-to-Head Comparison: LC-MS/MS vs. GC-MS

Both LC-MS/MS and GC-MS are robust analytical techniques widely employed for trace-level analysis. However, their applicability to N-nitroso-atomoxetine is dictated by the physicochemical properties of the analyte and the specific requirements of the analysis.

Feature	LC-MS/MS	GC-MS/MS
Principle	Separation based on analyte partitioning between a liquid mobile phase and a solid stationary phase, followed by ionization and mass analysis.	Separation based on analyte volatility and partitioning between a gaseous mobile phase and a stationary phase, followed by ionization and mass analysis.
Applicability to N-nitroso-atomoxetine	Highly suitable due to the non-volatile and thermally labile nature of many NDSRIs. Considered the gold standard for nitrosamine analysis.[6][7]	Potentially suitable, but may require derivatization for non-volatile nitrosamines. Excellent for volatile nitrosamines like NDMA and NDEA.[6][8]
Sensitivity	Excellent, with Limits of Detection (LOD) and Quantification (LOQ) in the low ppb to ppt range.[6]	Very good, with LOD and LOQ typically in the low ppb range.[2][9]
Selectivity	High, especially with Multiple Reaction Monitoring (MRM) mode.	High, with MRM mode effectively reducing matrix interference.
Sample Preparation	Generally simpler, often involving a "dilute-and-shoot" approach.	May require more extensive sample preparation, including derivatization to increase volatility. Headspace analysis is common for volatile nitrosamines.[8]
Ionization Source	Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are common. ESI is well-suited for polar and large molecules.[7]	Electron Ionization (EI) is standard, providing reproducible fragmentation patterns.
Matrix Effects	Can be more susceptible to ion suppression or enhancement from the sample matrix.	Generally less prone to matrix effects compared to ESI-LC-MS/MS.
Run Time	Typically in the range of 5-30 minutes.	Can offer shorter run times, often under 10 minutes for volatile compounds.[8]

Expert Insights: Choosing the Right Tool for the Job

For the specific analysis of N-nitroso-atomoxetine, LC-MS/MS is the demonstrably superior and more widely adopted technique. The primary reason lies in the nature of N-nitroso-atomoxetine as a relatively large and potentially thermally labile molecule.

• Causality Behind the Choice: GC-MS relies on the thermal vaporization of the analyte. For larger, less volatile molecules like N-nitroso-atomoxetine, the high temperatures of the GC inlet can lead to degradation, resulting in inaccurate quantification. LC-MS/MS, operating at or near ambient temperatures, circumvents this issue entirely. Furthermore, the polarity of N-nitroso-atomoxetine makes it highly amenable to reversed-phase liquid chromatography and electrospray ionization.

While GC-MS/MS is a powerful tool for volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA)[2][10], its application to NDSRIs like N-nitroso-atomoxetine is less direct and may require derivatization to improve volatility and thermal stability, adding complexity to the workflow.

Experimental Protocols

LC-MS/MS Protocol for N-nitroso-atomoxetine Analysis

This protocol is a synthesis of best practices and published methodologies for the sensitive quantification of N-nitroso-atomoxetine.[4]

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the homogenized atomoxetine drug product sample into a centrifuge tube.
• Add a suitable extraction solvent (e.g., a mixture of acetonitrile and water).
• Vortex thoroughly to ensure complete dissolution and extraction of the analyte.
• Centrifuge to pelletize any undissolved excipients.
• Dilute the supernatant to a final concentration appropriate for the calibration range of the instrument.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended for good separation.
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient Elution: A gradient program should be optimized to ensure separation of N-nitroso-atomoxetine from the atomoxetine API and other potential impurities.
• Flow Rate: Typically 0.3-0.5 mL/min.
• Column Temperature: Maintained at a constant temperature, for example, 40°C.
• Injection Volume: 5-10 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-atomoxetine should be optimized for maximum sensitivity and selectivity. For example, a potential transition could be m/z 285.15 > 177.05.[4]
• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve the best signal-to-noise ratio.

4. Data Analysis:

• Quantify N-nitroso-atomoxetine using a calibration curve prepared with certified reference standards.
• The method should be validated according to ICH guidelines, assessing specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).[4]

Conceptual GC-MS/MS Protocol for N-nitroso-atomoxetine Analysis (Hypothetical)

While not the preferred method, a hypothetical GC-MS/MS protocol would likely involve the following considerations.

1. Sample Preparation with Derivatization:

• Perform a liquid-liquid or solid-phase extraction to isolate N-nitroso-atomoxetine from the sample matrix.
• Evaporate the solvent and reconstitute in a suitable solvent for derivatization.
• React the analyte with a silylating agent (e.g., BSTFA) to increase its volatility and thermal stability.
• The derivatized sample is then injected into the GC-MS/MS system.

2. GC Conditions:

• Column: A low-bleed, mid-polarity capillary column would likely be suitable.
• Carrier Gas: Helium at a constant flow rate.
• Inlet Temperature: Optimized to ensure efficient vaporization without causing thermal degradation of the derivatized analyte.
• Oven Temperature Program: A temperature ramp would be used to separate the derivatized N-nitroso-atomoxetine from other components.

3. MS Conditions:

• Ionization Source: Electron Ionization (EI).
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: Specific transitions for the derivatized N-nitroso-atomoxetine would need to be determined and optimized.

Visualization of Analytical Workflows

Caption: Conceptual GC-MS/MS workflow for N-nitroso-atomoxetine analysis.

Regulatory Landscape and Compliance

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine impurities in human drugs. [1][11][12][13]These guidelines mandate a risk-based approach to identify and mitigate the risks of nitrosamine formation. The analytical methods employed for confirmatory testing must be sufficiently sensitive and validated to meet the established acceptable intake limits. [13]LC-MS/MS methods, with their low detection limits, are well-suited to meet these regulatory expectations. [14]

Conclusion and Recommendations

For the routine and robust analysis of N-nitroso-atomoxetine in pharmaceutical products, LC-MS/MS stands out as the superior analytical technique. Its high sensitivity, selectivity, and applicability to non-volatile and thermally labile compounds make it the gold standard for nitrosamine analysis. The simpler sample preparation and direct analysis capabilities of LC-MS/MS offer a more efficient and reliable workflow compared to the potential complexities of GC-MS/MS, which may require derivatization for this specific analyte.

While GC-MS/MS remains a valuable tool for the analysis of volatile nitrosamines, for NDSRIs like N-nitroso-atomoxetine, the evidence and established methodologies strongly favor the use of LC-MS/MS to ensure regulatory compliance and, most importantly, patient safety.

References

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025-04-29).
• Adabala, J. S., K., H., Angirekula, N., & Mukthinuthalapati, M. A. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.
• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. (n.d.).
• Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. (2025-08-22).
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026-01-01).
• Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. (2025-02-03). South Eastern European Journal of Public Health.
• Ultra-Sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride Using Headspace GC-MS/MS. (n.d.).
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A Comparative Guide to the Cross-Validation of Analytical Methods for N-Nitroso-Atomoxetine in Diverse Matrices

The discovery of N-nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding highly sensitive and specific analytical methods to ensure patient safety. N-nitroso-atomoxetine, a potential nitrosamine drug substance-related impurity (NDSRI) of atomoxetine, is of particular concern due to the carcinogenic potential of the N-nitrosamine class of compounds.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines for the control of these impurities, necessitating robust analytical testing.[3][4][5][6] This guide provides an in-depth comparison of methodologies for the determination of N-nitroso-atomoxetine, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS), and discusses the applicability of gas chromatography-mass spectrometry (GC-MS) as a complementary technique.

The Analytical Challenge: Detecting Trace-Level NDSRIs

N-nitroso-atomoxetine is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient (API), atomoxetine.[5] The analytical challenge lies in detecting and quantifying this impurity at trace levels (parts per billion, ppb) within complex matrices such as the API, finished drug products (e.g., oral solutions, capsules), and potentially in raw materials.[7][8] The chosen analytical method must be highly selective to differentiate the nitrosamine from the much more abundant API and other excipients, and sensitive enough to meet the low acceptable intake (AI) limits set by regulatory agencies.[3]

Primary Analytical Approach: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the analysis of non-volatile and thermally labile nitrosamines like N-nitroso-atomoxetine.[8] Its high sensitivity and specificity make it well-suited for trace-level quantification in complex pharmaceutical matrices.

Experimental Workflow for N-Nitroso-Atomoxetine Analysis

The general workflow for the analysis of N-nitroso-atomoxetine by LC-MS/MS is depicted in the following diagram:

Caption: General workflow for N-nitroso-atomoxetine analysis.

Detailed LC-MS/MS Protocol for N-Nitroso-Atomoxetine in Atomoxetine Oral Solution

This protocol is based on a validated method for the determination of N-nitroso-atomoxetine in an oral solution formulation.[9]

1. Sample Preparation:

• Accurately weigh a portion of the atomoxetine oral solution.

• Dilute the sample with a suitable solvent, such as a mixture of acetonitrile and water, to achieve a target concentration of the API.

• If an isotopically labeled internal standard (e.g., N-nitroso-atomoxetine-d3) is used, it should be added at this stage to compensate for matrix effects and variability in the MS signal.

• Vortex the sample to ensure homogeneity.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS/MS system.

2. Liquid Chromatography Conditions:

• Column: A reversed-phase C18 or similar column is typically used for the separation. For example, a Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm) has been shown to be effective.[8]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile) is commonly employed to achieve good separation of N-nitroso-atomoxetine from the parent drug and other components.[8]

• Flow Rate: A typical flow rate is around 0.5-1.0 mL/min.[8]

• Column Temperature: Maintaining a constant column temperature (e.g., 40°C) is crucial for reproducible retention times.[8]

• Injection Volume: A small injection volume (e.g., 10-20 µL) is used.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray ionization (ESI) in the positive ion mode is generally used for N-nitroso-atomoxetine as it provides good ionization efficiency for this compound.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard. For N-nitroso-atomoxetine, a common transition is m/z 285.15 → 177.05.[8]

• Source Parameters: Parameters such as desolvation gas flow, cone voltage, and collision energy are optimized to achieve the maximum signal intensity for the MRM transitions.

Performance Characteristics of a Validated LC-MS/MS Method

The following table summarizes the performance of a validated LC-MS/MS method for N-nitroso-atomoxetine in an oral solution.

Parameter	Performance
Linearity (R²)	>0.999
Limit of Detection (LOD)	0.1 ppb
Limit of Quantification (LOQ)	0.2 ppb
Accuracy (% Recovery)	104.3% to 109.2%
Precision (%RSD)	< 2.6%

Another study on atomoxetine hydrochloride API reported an LOD of 0.006 ppm and an LOQ of 0.02 ppm.[8]

Alternative Analytical Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS/MS is the predominant technique for N-nitroso-atomoxetine, GC-MS is a powerful tool for the analysis of volatile and thermally stable nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[2][10] Although less commonly applied to larger, less volatile NDSRIs like N-nitroso-atomoxetine, a comparative discussion is warranted.

Applicability of GC-MS for N-Nitroso-Atomoxetine

Direct GC-MS analysis of N-nitroso-atomoxetine is challenging due to its relatively high molecular weight and lower volatility compared to small-molecule nitrosamines. Thermal degradation in the GC inlet is a significant concern. However, with appropriate derivatization to increase volatility and thermal stability, GC-MS could potentially be used.

A validated headspace GC-MS/MS method has been developed for the detection of NDMA and NDEA in atomoxetine hydrochloride.[2][10] This demonstrates the utility of GC-MS for nitrosamine analysis within the same drug product matrix, even if not for the specific NDSRI.

Comparison of LC-MS/MS and GC-MS for N-Nitroso-Atomoxetine Analysis

Feature	LC-MS/MS	GC-MS
Applicability to N-Nitroso-Atomoxetine	High - suitable for non-volatile and thermally labile compounds.	Low - potential for thermal degradation; may require derivatization.
Sample Preparation	Relatively straightforward dissolution and filtration.	May require more complex extraction and derivatization steps. Headspace sampling is suitable for volatile nitrosamines.
Sensitivity	Excellent, with detection limits in the low ppb range.[8]	Can achieve very low detection limits for volatile nitrosamines (e.g., 0.01 ppm for NDMA).[2][10]
Selectivity	High, especially with tandem MS (MS/MS) using MRM.	High, particularly with MS/MS, but may be susceptible to matrix interference.
Matrix Effects	Prone to ion suppression or enhancement, often mitigated with an internal standard.	Less prone to ion suppression but can be affected by non-volatile matrix components in the inlet.

Conclusion and Recommendations

For the routine quality control and confirmatory testing of N-nitroso-atomoxetine in various matrices, a validated LC-MS/MS method is the most appropriate and reliable choice.[8][9] Its ability to handle non-volatile and thermally sensitive compounds, coupled with its exceptional sensitivity and selectivity, aligns perfectly with the regulatory requirements for controlling NDSRIs at trace levels.

While GC-MS is a valuable technique for the analysis of volatile nitrosamines and has been successfully applied to the atomoxetine drug matrix for impurities like NDMA and NDEA, its direct application to N-nitroso-atomoxetine is not straightforward and would require significant method development, particularly in the area of sample preparation and derivatization.

Therefore, for laboratories tasked with the analysis of N-nitroso-atomoxetine, the focus should be on the development, validation, and implementation of robust LC-MS/MS methodologies. The use of isotopically labeled internal standards is highly recommended to ensure the accuracy and reliability of the results. As the regulatory landscape for nitrosamine impurities continues to evolve, staying abreast of the latest analytical techniques and validation requirements is paramount for ensuring the safety and quality of pharmaceutical products.

References

• European Medicines Agency.
• ACS Publications.
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• FDA. Control of Nitrosamine Impurities in Human Drugs. Accessed January 8, 2026.
• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Accessed January 8, 2026.
• Research Journal of Pharmacy and Technology. Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Accessed January 8, 2026.
• SEEJPH. Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. Accessed January 8, 2026.
• ResearchGate. Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. Accessed January 8, 2026.
• European Medicines Agency. Nitrosamine impurities. Accessed January 8, 2026.
• ResearchGate. Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Accessed January 8, 2026.
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A Senior Application Scientist's Guide to Inter-Laboratory Method Transfer for N-Nitroso-Atomoxetine Analysis

Introduction: The NDSRI Challenge and the Imperative for Flawless Method Transfer

The landscape of pharmaceutical quality control has been reshaped by the persistent challenge of nitrosamine impurities. A particularly complex subgroup, Nitrosamine Drug Substance-Related Impurities (NDSRIs), has emerged as a major concern for regulatory bodies and manufacturers alike.[1][2] These impurities, formed when a secondary or tertiary amine function within the drug molecule itself is nitrosated, are unique to each Active Pharmaceutical Ingredient (API).[2] N-nitroso-atomoxetine, an NDSRI of the ADHD medication atomoxetine, is one such impurity that demands rigorous control due to the potential carcinogenic risk associated with the nitrosamine class.[3][4][5]

Controlling these impurities to trace levels, often in the parts-per-million (ppm) or parts-per-billion (ppb) range, necessitates highly sensitive and specific analytical methods.[6] The most robust of these is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). However, developing and validating such a method is only half the battle. In the globalized pharmaceutical ecosystem, it is routine for methods to be transferred—from an R&D lab to a QC department, or from a sponsor company to a Contract Research Organization (CRO).

This guide provides an in-depth, experience-driven framework for the successful transfer of an LC-MS/MS method for the analysis of N-nitroso-atomoxetine. A poorly executed transfer can lead to out-of-specification (OOS) results, project delays, and regulatory scrutiny.[7] Conversely, a well-planned transfer, grounded in scientific principles and regulatory expectations, ensures data integrity and consistency across sites, safeguarding product quality and patient safety.[7][8] We will dissect the critical choices in analytical strategy, provide a detailed transfer protocol, and present a clear comparison of expected performance, adhering to the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[9][10][11]

Part 1: Selecting the Right Analytical Tool

While several techniques can detect nitrosamines, the choice for an NDSRI like N-nitroso-atomoxetine at trace levels is critical. The required sensitivity often pushes the limits of detection, making the selection of the analytical method the foundational decision.[6][12]

Feature	LC-MS/MS (Recommended)	GC-MS/MS	HPLC-UV
Principle	Separates compounds by liquid chromatography, followed by mass analysis of the parent ion and its specific fragments.	Separates volatile compounds by gas chromatography, followed by mass analysis.	Separates compounds by liquid chromatography, followed by detection via UV light absorption.
Applicability	Ideal for non-volatile, polar compounds like N-nitroso-atomoxetine.[12][13]	Suitable for volatile nitrosamines (e.g., NDMA, NDEA).[14][15] N-nitroso-atomoxetine is generally non-volatile, making this less suitable without derivatization.	Can be used for some nitrosamines but often lacks the required sensitivity and selectivity for trace-level NDSRIs.[16]
Sensitivity	Excellent (low ppb to ppt levels).[17] Recent methods for N-nitroso-atomoxetine achieve LOQs of ~0.02 ppm.[4][5]	Very good for volatile analytes (ppb levels).[14][18]	Moderate (ppm to high ppb levels).[16][19] Generally insufficient for NDSRI control limits.
Selectivity	Extremely high due to Multiple Reaction Monitoring (MRM), which isolates a specific parent-to-fragment ion transition.[20] This minimizes matrix interference.[12]	High, especially with MS/MS, but can be prone to matrix interference for complex samples.[21]	Low. Co-eluting impurities can easily interfere with the analyte peak, leading to false positives.[12]
Causality	The combination of chromatographic separation with the specificity of mass fragmentation (MRM) makes LC-MS/MS the authoritative choice for unambiguously identifying and quantifying trace NDSRIs in complex pharmaceutical matrices.[12][20]	The requirement for analyte volatility is a significant limitation for larger, more complex molecules like NDSRIs.	The non-specific nature of UV detection cannot reliably distinguish the target analyte from other structurally similar compounds or matrix components at the required low levels.

Part 2: The Anatomy of a Validated LC-MS/MS Method

Before a method can be transferred, it must be robust and fully validated at the originating site according to ICH Q2(R1) guidelines.[9][22] The following protocol is a composite based on published, validated methods for N-nitroso-atomoxetine.[3][4][20]

Experimental Protocol: LC-MS/MS Analysis of N-Nitroso-Atomoxetine

1. Objective: To accurately quantify N-nitroso-atomoxetine in Atomoxetine HCl drug substance.

2. Materials & Reagents:

• N-nitroso-atomoxetine Reference Standard

• Atomoxetine HCl Drug Substance

• Formic Acid (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Methanol (LC-MS Grade)

3. Chromatographic & Mass Spectrometric Conditions:

Parameter	Condition	Rationale / Expertise
Instrument	UPLC/HPLC system coupled to a triple quadrupole mass spectrometer (e.g., Sciex, Agilent, Waters).	Triple quadrupole instruments are the industry standard for quantitative analysis due to their sensitivity and specificity in MRM mode.[15]
Column	Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm) or equivalent reversed-phase column.[4][5]	A C8 or C18 column provides the necessary hydrophobic interaction to retain and separate N-nitroso-atomoxetine from the more polar API and other impurities.
Mobile Phase A	0.1% Formic Acid in Water.[4]	Formic acid aids in the protonation of the analyte, which is essential for positive mode electrospray ionization (ESI+), leading to a better signal.
Mobile Phase B	Acetonitrile.[4][5]	Acetonitrile is a common organic modifier in reversed-phase chromatography that provides good peak shape and elution strength.
Flow Rate	0.8 mL/min.[4][5]	This flow rate is optimal for standard 4.6 mm ID columns, providing a balance between analysis time and separation efficiency.
Gradient Program	Example: 0-5 min (60% B), 5-10 min (60-85% B), 10-15 min (85% B), 15-16 min (85-60% B), 16-23 min (60% B).[4]	A gradient elution is necessary to effectively separate the analyte from the API matrix and ensure a clean baseline before the analyte elutes, then wash the column of late-eluting components.
Column Temp.	40 °C.[4]	Elevated temperature reduces mobile phase viscosity, improving efficiency and ensuring reproducible retention times.
Injection Vol.	10-90 µL.[4]	A larger injection volume may be required to achieve the necessary low limit of quantification (LOQ).
Ionization Mode	Electrospray Ionization, Positive (ESI+).[4]	N-nitroso-atomoxetine contains basic nitrogen atoms that are readily protonated in the acidic mobile phase, making ESI+ the ideal ionization technique.
MRM Transitions	Quantifier: 285.15 > 177.05; Qualifiers: 285.15 > 117.10, 285.15 > 73.00.[4]	The quantifier transition is the most intense and reproducible fragment, used for concentration measurement. Qualifier ions confirm the identity of the analyte, adding a layer of certainty and fulfilling regulatory expectations for specificity.

4. Standard & Sample Preparation:

• Stock Solution: Accurately weigh and dissolve the N-nitroso-atomoxetine reference standard in methanol to prepare a stock solution (e.g., 100 µg/mL).

• Calibration Standards: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 80:20 water/methanol) to prepare calibration standards covering the expected range (e.g., 0.02 ppm to 0.27 ppm).[4][5]

• Sample Preparation: Accurately weigh the Atomoxetine HCl drug substance and dissolve in the diluent to achieve a target concentration (e.g., 1 mg/mL). The solution should be vortexed and/or sonicated to ensure complete dissolution.

Part 3: The Method Transfer Workflow: A Step-by-Step Guide

The transfer process is a formal, documented qualification of the receiving laboratory.[7] The most common and robust approach is Comparative Testing , where both the transferring unit (TU) and the receiving unit (RU) analyze the same set of characterized samples.[7][23]

Caption: Workflow for a comparative analytical method transfer process.

Method Transfer Protocol

1. Pre-Transfer Activities:

• Gap Analysis: The TU provides the full validated method to the RU. The RU performs a gap analysis to identify differences in instrumentation, software, or reagents.[24] Minor differences, such as different models of UPLC systems, are often manageable, but must be documented.

• Familiarization: Analysts at the RU perform preliminary runs with standards to familiarize themselves with the method's performance on their equipment.[24]

• Protocol Development: A formal transfer protocol is jointly drafted, detailing the objective, scope, responsibilities, materials, experimental design, and, most importantly, the acceptance criteria.[7][25]

2. Experimental Design (Comparative Testing):

• The TU prepares and characterizes at least three representative batches of the Atomoxetine HCl drug substance.

• One batch should be spiked with N-nitroso-atomoxetine at a known concentration (e.g., the quantitation limit, LOQ).

• The samples are divided and shipped to the RU under appropriate storage conditions.

• Both the TU and RU will analyze the same set of samples in parallel (or as close in time as stability allows).

3. Key Parameters & Acceptance Criteria: The acceptance criteria should be based on the pre-existing validation data for the method and aligned with ICH guidelines.[24][26]

Parameter	Experimental Approach	Acceptance Criteria (Example)	Rationale / Trustworthiness
Specificity	Analyze a blank (diluent) and an unspiked sample.	No interfering peaks at the retention time of N-nitroso-atomoxetine in either lab.	Confirms that the method is selective on the RU's equipment and that no false positives are generated.[19]
Limit of Quantitation (LOQ)	Analyze the spiked sample (at LOQ) six times.	Both labs must detect the peak. Recovery at RU should be 70-130%. Precision (%RSD) at RU should be ≤ 25%.	Verifies the RU can achieve the required sensitivity, which is the most critical parameter for impurity methods.[27]
Accuracy	Compare the recovery of the spiked sample between labs.	The mean recovery result from the RU should not differ from the TU's result by more than ±15%.	Ensures that the RU can obtain results that are true to the actual value, preventing systematic bias.[27]
Precision (Intermediate)	Analyze one unspiked batch six times at the RU. Compare the mean and variability to the TU's results for the same batch.	The %RSD for the RU's replicate injections should be ≤ 15%. The mean result should not differ from the TU's result by more than ±15%.	Demonstrates the method's reproducibility under normal variations at the RU (e.g., different analyst, different day).[27]

Part 4: Interpreting the Data - A Comparative Guide

Upon completion of the analyses, the results are compiled and statistically compared against the pre-defined acceptance criteria.

Table of Comparative Results (Hypothetical Data)

Parameter	Transferring Unit (TU) Results	Receiving Unit (RU) Results	Acceptance Criteria	Pass/Fail
Specificity	No interference observed	No interference observed	No interference	Pass
LOQ Verification (0.05 ppm spike)	Pass
Mean Recovery	98.5%	103.2%	70-130%	Pass
Precision (%RSD)	8.2%	9.5%	≤ 25%	Pass
Accuracy Comparison	Mean Recovery: 98.5%	Mean Recovery: 103.2%	RU mean ±15% of TU mean	Pass
Precision Comparison (Batch ABC)	Pass
Mean Result (ppm)	0.08 ppm	0.085 ppm	RU mean ±15% of TU mean	Pass
Precision (%RSD)	4.5%	5.1%	≤ 15%	Pass

4. Post-Transfer Activities:

• Final Report: A final transfer report is generated, summarizing all data, documenting any deviations, and providing a concluding statement on whether the transfer was successful.[24]

• Implementation: Once the transfer is deemed successful, the RU is formally qualified to use the method for routine sample analysis.

Conclusion

The transfer of an analytical method for a critical impurity like N-nitroso-atomoxetine is a meticulous process that underpins the integrity of a pharmaceutical quality system. It is not merely a procedural hand-off but a scientific validation that the method is portable and will produce reliable data irrespective of the laboratory. By grounding the process in a deep understanding of the analytical chemistry, adhering to regulatory frameworks like USP <1224> and ICH Q2(R1), and fostering clear communication between the transferring and receiving units, organizations can ensure seamless, compliant transfers. This structured, data-driven approach transforms the transfer from a potential pitfall into a robust demonstration of analytical excellence, ultimately ensuring the quality and safety of the final drug product.

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• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
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• Vadariya, S., et al. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. SEEJPH.
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A Comparative Guide to the Accurate and Precise Quantification of N-nitroso-atomoxetine

Introduction: The Imperative for Precise N-nitroso-atomoxetine Analysis

Atomoxetine, a selective norepinephrine reuptake inhibitor, is a critical therapeutic agent for Attention-Deficit/Hyperactivity Disorder (ADHD). However, the discovery of N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), has introduced a significant analytical challenge for the pharmaceutical industry.[1] Nitrosamines are classified as probable human carcinogens, prompting stringent regulatory scrutiny to ensure patient safety.[2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamine impurities in drug products.[4][5][6][7][8] For N-nitroso-atomoxetine, the AI limit has been set at 100 ng/day.[8][9]

This guide provides a comprehensive comparison of analytical methodologies for the quantification of N-nitroso-atomoxetine, with a focus on accuracy and precision. We will delve into the technical nuances of various techniques, offering field-proven insights to aid researchers, scientists, and drug development professionals in selecting and implementing the most appropriate methods for their specific needs. Adherence to rigorous analytical validation, as outlined in guidelines such as ICH Q2(R1), is paramount to ensure the reliability of these critical measurements.[10][11]

Analytical Methodologies: A Head-to-Head Comparison

The quantification of N-nitroso-atomoxetine at trace levels necessitates highly sensitive and selective analytical techniques. The most prominent methods employed are Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-tandem Mass Spectrometry (GC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS/MS has emerged as the preferred method for the trace-level quantification of nitrosamine impurities due to its exceptional sensitivity and selectivity.

Principle: This technique separates N-nitroso-atomoxetine from the drug substance and other impurities using liquid chromatography, followed by highly specific detection using a tandem mass spectrometer. The mass spectrometer is typically operated in the Multiple Reaction Monitoring (MRM) mode, which provides two stages of mass filtering for unambiguous identification and quantification.

Experimental Insights: A recently developed and validated LC-MS/MS method for N-nitroso-atomoxetine in atomoxetine oral solution demonstrated excellent performance.[12] The chromatographic separation was achieved on a reversed-phase column with a mobile phase consisting of acetonitrile, water, and methanol with 0.1% formic acid. Detection was carried out using positive electrospray ionization (ESI) in MRM mode.

Diagram: General Workflow for LC-MS/MS Analysis of N-nitroso-atomoxetine

Caption: General workflow for N-nitroso-atomoxetine analysis by LC-MS/MS.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): A High-Sensitivity Alternative

While LC-MS/MS is more commonly reported for N-nitroso-atomoxetine, GC-MS/MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines. A headspace GC-MS/MS method has been developed and validated for the detection of other nitrosamine impurities, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), in atomoxetine hydrochloride.[13][14][15]

Principle: This method involves headspace sampling, where volatile impurities in the sample are partitioned into the gas phase above the sample and then injected into the GC-MS/MS system. The separation is achieved based on the analytes' boiling points and interactions with the GC column's stationary phase, followed by sensitive and selective detection by tandem mass spectrometry.

Experimental Insights: The validated headspace GC-MS/MS method for NDMA and NDEA in atomoxetine hydrochloride demonstrated high sensitivity and selectivity using MRM transitions.[13][15] This approach minimizes matrix effects and provides very low detection limits.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A Screening Tool

HPLC-UV is a more accessible technique compared to mass spectrometry and can be used for the quantification of nitrosamines, although with significantly lower sensitivity.

Principle: The separation of nitrosamines is achieved using an HPLC system, and detection is based on the absorption of UV light by the nitrosamine molecules at a specific wavelength.

Performance Data Summary: Accuracy and Precision

The following table summarizes the reported performance characteristics of the different analytical methods for N-nitroso-atomoxetine and other relevant nitrosamines.

Analytical Technique	Analyte	LOQ	Linearity (R²)	Accuracy (% Recovery)	Precision (%RSD)	Reference
LC-MS/MS	N-nitroso-atomoxetine	0.2 ppb (0.02 ppm)	0.9995	104.3% - 109.2%	< 2.6%	[12][18]
GC-MS/MS	NDMA in Atomoxetine HCl	0.03 ppm	Not Reported	99%	4.2%	[13][15]
GC-MS/MS	NDEA in Atomoxetine HCl	0.03 ppm	Not Reported	105%	5.7%	[13][15]
HPLC-UV	General Nitrosamines	10-20 ng/mL	≥0.999	Not Reported	Not Reported

Detailed Experimental Protocol: LC-MS/MS Quantification of N-nitroso-atomoxetine

This protocol is based on a validated method for the determination of N-nitroso-atomoxetine in atomoxetine oral solution.[12]

1. Materials and Reagents:

• N-nitroso-atomoxetine reference standard

• Atomoxetine sample

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the N-nitroso-atomoxetine reference standard in a suitable solvent (e.g., methanol) to obtain a known concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve covering the desired concentration range (e.g., 0.02 ppm to 0.27 ppm).[18]

• Sample Preparation: Accurately weigh the atomoxetine sample and dissolve it in a suitable diluent to achieve a target concentration.

3. LC-MS/MS Instrumental Conditions:

• LC System: UFLC or equivalent

• Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm) or equivalent reversed-phase column[18]

• Mobile Phase A: 0.1% Formic acid in water[18]

• Mobile Phase B: Acetonitrile[18]

• Gradient Elution: A suitable gradient program to separate N-nitroso-atomoxetine from the atomoxetine peak and other potential interferences.

• Flow Rate: 0.8 mL/min[18]

• Column Temperature: 40 °C[18]

• Injection Volume: 90 µL[18]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for N-nitroso-atomoxetine (e.g., m/z 285.15 > 177.05 as the quantifier).[18]

4. Data Analysis:

• Integrate the peak area of the N-nitroso-atomoxetine MRM transition.

• Construct a calibration curve by plotting the peak area of the standards against their concentrations.

• Determine the concentration of N-nitroso-atomoxetine in the sample by interpolating its peak area from the calibration curve.

Diagram: Decision Tree for Method Selection

Caption: Decision tree for selecting an analytical method.

Conclusion: Ensuring Product Quality and Patient Safety

The accurate and precise quantification of N-nitroso-atomoxetine is a non-negotiable aspect of ensuring the quality and safety of atomoxetine-containing pharmaceuticals. This guide has highlighted that LC-MS/MS stands as the most robust and sensitive method for this purpose, capable of meeting the stringent regulatory requirements.[12][18] While GC-MS/MS offers a viable alternative for volatile nitrosamines, and HPLC-UV can serve as a preliminary screening tool, the data unequivocally supports the superiority of LC-MS/MS for trace-level NDSRI analysis.

The choice of analytical method should be guided by the specific requirements of the analysis, including the required sensitivity, the available instrumentation, and the stage of drug development. Regardless of the method chosen, rigorous validation in accordance with ICH guidelines is essential to guarantee the trustworthiness of the results and, ultimately, to protect public health.[10][11]

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• Waters Corporation. Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Accessed January 8, 2026. [Link]

• U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. September 5, 2024. [Link]

• MicroSolv Technology Corporation. Nitrosamine Impurity Assay with HPLC – Extended AppNote. Accessed January 8, 2026. [Link]

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Navigating the Nanogram Frontier: A Comparative Guide to the Linearity and Range of N-nitroso-atomoxetine Analytical Methods

Introduction: The Imperative for Precise N-nitroso-atomoxetine Quantification

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) as a significant safety concern has placed unprecedented demands on pharmaceutical quality control. N-nitroso-atomoxetine, a potential impurity in the ADHD medication atomoxetine, is subject to stringent regulatory scrutiny due to its classification as a probable human carcinogen.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established an acceptable intake (AI) limit of 100 ng/day for this impurity.[2][3] Achieving compliance necessitates analytical methods that are not only sensitive but also rigorously validated to be accurate and reliable at trace levels.

Central to this validation are the concepts of linearity and range . As defined by the International Council for Harmonisation (ICH) Q2(R1) guideline, linearity demonstrates that test results are directly proportional to the analyte's concentration, while the range is the interval where this proportionality, along with suitable precision and accuracy, is maintained.[4][5] This guide provides a comparative analysis of published analytical methods for N-nitroso-atomoxetine, focusing on these critical performance characteristics to aid researchers and drug development professionals in selecting and implementing the most appropriate analytical strategies.

The Analytical Challenge: Why LC-MS/MS Dominates

The primary challenge in N-nitroso-atomoxetine analysis is the need to detect and reliably quantify it at parts-per-million (ppm) or even parts-per-billion (ppb) levels within a complex drug matrix. This necessitates a technique with exceptional sensitivity and selectivity. Consequently, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) has become the industry's gold standard.[6]

The causality for this choice is clear:

• Selectivity: Tandem mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, allows for the highly specific detection of N-nitroso-atomoxetine by monitoring a unique precursor-to-product ion transition (e.g., m/z 285.15 > 177.05).[6] This minimizes interference from the active pharmaceutical ingredient (API) and other matrix components, a critical factor for ensuring data integrity at low concentrations.

• Sensitivity: LC-MS/MS systems can achieve exceptionally low Limits of Detection (LOD) and Quantification (LOQ), often in the sub-ppb range, which is essential for methods to be effective well below the regulatory AI limit.[7]

While other techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are used for some volatile nitrosamines, LC-MS/MS is better suited for the analysis of non-volatile NDSRIs like N-nitroso-atomoxetine.[8]

Comparative Analysis of Linearity & Range

The following table summarizes the performance of validated LC-MS/MS methods for N-nitroso-atomoxetine, providing a clear comparison of their linearity and operational range.

Method Reference	Analytical Technique	Linearity Range	Correlation Coefficient (r²)	Limit of Quantification (LOQ)
Adabala, J. S., et al. (2025)	LC-MS/MS	Not explicitly stated, but linearity demonstrated.	0.9995	0.2 ppb
Vadariya, S., et al. (2025)[6][7]	UFLC-MS/MS	0.02 ppm – 0.27 ppm	>0.99	0.02 ppm (equivalent to 1 ppb)

Field Insights: Both methods demonstrate excellent linearity, as indicated by correlation coefficients exceeding the typical acceptance criterion of ≥0.99. The method by Adabala et al. reports a remarkably low LOQ of 0.2 ppb, showcasing extreme sensitivity. The work by Vadariya et al. provides a well-defined range from 0.02 ppm to 0.27 ppm, which is highly suitable for routine quality control, as it brackets the typical reporting thresholds required by regulatory guidance.[6][7] The choice between these methods may depend on the specific sensitivity requirements of the drug product and its manufacturing process.

Experimental Workflow & Protocol Validation

To ensure trustworthiness, every protocol must be a self-validating system. Below is a representative step-by-step methodology for the determination of N-nitroso-atomoxetine, synthesized from published, validated methods.[6] This protocol is designed to be robust and compliant with ICH guidelines.[4]

Diagram of the Analytical Workflow

Caption: High-level workflow for N-nitroso-atomoxetine quantification.

Step-by-Step Experimental Protocol

• Standard Preparation:

  • Prepare a stock solution of N-nitroso-atomoxetine reference standard (e.g., 100 µg/mL) in methanol.

  • Perform serial dilutions to create a minimum of five calibration standards spanning the desired range (e.g., 0.02 ppm to 0.30 ppm). The ICH Q2(R1) guideline recommends a minimum of 5 concentrations for establishing linearity.[5]

• Sample Preparation:

  • Accurately weigh the atomoxetine drug substance or crushed tablets.

  • Dissolve in a suitable diluent (e.g., a mixture of water and acetonitrile or methanol) to achieve a final sample concentration appropriate for the method's sensitivity.

  • Vortex and/or sonicate to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter to remove particulates before injection.

• Chromatographic Conditions (Example):

  • System: UPLC/HPLC coupled to a tandem mass spectrometer.

  • Column: A reversed-phase column such as a Kromasil 100-5C8 or Waters XTerra MS C18 is effective.[6][9]

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). The formic acid aids in the protonation of the analyte for positive ion mode detection.

  • Flow Rate: Typically 0.5 - 0.8 mL/min.

• Mass Spectrometry Conditions (Example):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition: Monitor the transition for N-nitroso-atomoxetine, m/z 285.15 → 177.05, for quantification.[6] Additional transitions can be used for confirmation.

• Validation of Linearity and Range:

  • Inject the calibration standards in triplicate.

  • Plot the peak area response against the known concentration of each standard.

  • Perform a linear regression analysis to obtain the calibration curve equation (y = mx + b) and the correlation coefficient (r²).

  • The range is established as the concentration interval over which the method demonstrates acceptable linearity (r² ≥ 0.99), accuracy, and precision.[4]

Visualizing Linearity and Range

The relationship between analyte concentration and instrument response is fundamental to quantification.

Caption: A calibration curve illustrating linearity and the analytical range.

Conclusion

The robust control of N-nitroso-atomoxetine requires highly sensitive and meticulously validated analytical methods. Current best practices are centered on LC-MS/MS, which provides the necessary specificity and low detection limits. Published methods demonstrate excellent linearity (r² > 0.99) across ranges suitable for ensuring compliance with the stringent 100 ng/day acceptable intake limit. By implementing a well-designed, validated workflow, pharmaceutical scientists can confidently monitor and control this critical impurity, safeguarding patient safety and ensuring product quality.

References

• Adabala, J. S., Hemalatha, K., Angirekula, N., & Mukthinuthalapati, M. A. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health (SEEJPH). [Link]

• International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• FirstWord Pharma. (2023, December 1). Updated Information | Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). [Link]

• ResearchGate. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. [Link]

• ACS Publications. (2025). Three-Pronged Approach (Active Pharmaceutical Ingredients, Excipients, and NOx-Free Air) Successfully Suppressed the Formation of Nitroso-atomoxetine to 0.097 ppm. [Link]

• Nitrosamines Exchange. (2024, September 4). EMA Q&A Appendix 1 is updated Sept 4, 2024. [Link]

• South Eastern European Journal of Public Health (SEEJPH). (2025). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). [Link]

• European Medicines Agency (EMA). (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• R Discovery. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. [Link]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• U.S. Food and Drug Administration (FDA). (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ResearchGate. (2025). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. [Link]

• Shimadzu. (2023). LC-MS/MS method for the determination of N-nitroso-fluoxetine in fluoxetine tablets. [Link]

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Navigating the Analytical Maze: A Comparative Guide to the Specificity and Selectivity of N-nitroso-atomoxetine Detection

For Immediate Release

The emergence of N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), in atomoxetine-based pharmaceuticals has presented a significant analytical challenge for the pharmaceutical industry.[1][2][3] As a class of compounds flagged as probable human carcinogens, the accurate, specific, and selective detection of nitrosamines at trace levels is not merely a technical hurdle but a critical patient safety imperative.[4][5][6] This guide, developed for researchers, scientists, and drug development professionals, provides an in-depth comparison of analytical methodologies, offering insights into achieving the requisite specificity and selectivity for N-nitroso-atomoxetine detection, thereby ensuring regulatory compliance and product quality.[7][8][9]

The Imperative for Specific and Selective Detection

N-nitroso-atomoxetine is formed from the nitrosation of the secondary amine in the atomoxetine molecule.[1][3] Its chemical structure, closely related to the active pharmaceutical ingredient (API), presents a significant challenge for analytical methods. The primary goal is to unequivocally distinguish and quantify N-nitroso-atomoxetine in the presence of the API, its degradation products, and other potential impurities.[] Failure to achieve adequate specificity can lead to false-positive or false-negative results, with profound implications for patient safety and regulatory standing.

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for nitrosamine impurities, often in the nanogram-per-day range.[1][5][11][12] Meeting these low limits necessitates analytical techniques with exceptional sensitivity and, crucially, the ability to selectively detect the target analyte without interference.[13][14]

Comparative Analysis of Detection Methodologies

The choice of analytical technique is paramount in achieving reliable N-nitroso-atomoxetine quantification. While various methods exist for nitrosamine analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for its superior sensitivity and selectivity.[4][15][16]

Analytical Technique	Principle	Selectivity	Specificity	Typical LOQ	Advantages	Limitations
LC-MS/MS	Chromatographic separation followed by mass analysis of precursor and product ions.	Very High	Very High	0.02 - 0.2 ppb[17][18]	High sensitivity and specificity, suitable for a wide range of nitrosamines.[16]	Potential for matrix effects, requires sophisticated instrumentation.[19][20]
GC-MS/MS	Gas chromatographic separation followed by mass analysis.	High	High	~0.03 ppm[21]	Excellent for volatile nitrosamines.[22][23]	Not ideal for non-volatile or thermally labile compounds like some NDSRIs.
HPLC-UV	Chromatographic separation with detection based on UV absorbance.	Moderate	Moderate	Higher than MS methods	Widely available, robust.	Lacks the sensitivity and specificity of mass spectrometric methods.[24]

Table 1: Comparison of Analytical Techniques for N-nitroso-atomoxetine Detection

The Power of LC-MS/MS in Detail

The exceptional specificity of LC-MS/MS is derived from its ability to employ Multiple Reaction Monitoring (MRM).[16][17] In this mode, a specific precursor ion of N-nitroso-atomoxetine is selected in the first quadrupole, fragmented in the collision cell, and then a specific product ion is monitored in the third quadrupole. This dual-filtering process significantly reduces background noise and minimizes the risk of interference from other compounds in the sample matrix.

For N-nitroso-atomoxetine, with a protonated molecular ion [M+H]+ at m/z 285.15, specific MRM transitions can be established to ensure unambiguous identification and quantification.[17] For instance, monitoring transitions like 285.15 > 177.05 can provide a high degree of confidence in the detected signal.[17]

Experimental Workflow for Ensuring Specificity

A robust analytical workflow is crucial for achieving reliable and reproducible results. The following diagram illustrates a recommended workflow for the specific and selective detection of N-nitroso-atomoxetine.

Caption: Recommended analytical workflow for N-nitroso-atomoxetine detection.

The inclusion of an isotopically labeled internal standard is a critical step in this workflow. This standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction and enhancing the trustworthiness of the quantitative results.[4]

Addressing the Specificity Challenge: Potential Interferences

The primary challenge to specificity in N-nitroso-atomoxetine analysis is the presence of the atomoxetine API and its other structurally similar impurities. The following diagram highlights the structural similarities that necessitate high-resolution analytical techniques.

Caption: Structural comparison of Atomoxetine and related compounds.

The subtle difference of the nitroso group addition to the secondary amine in N-nitroso-atomoxetine necessitates a chromatographic method capable of baseline separation from the parent drug and other impurities, coupled with the highly selective detection offered by MS/MS.

Detailed Experimental Protocol: A Validated LC-MS/MS Method

The following protocol outlines a highly sensitive and selective LC-MS/MS method for the determination of N-nitroso-atomoxetine, based on published methodologies.[17]

1. Sample Preparation:

• Accurately weigh and dissolve the atomoxetine drug substance or product in a suitable solvent (e.g., methanol/water mixture).

• Spike the sample with a known concentration of an isotopically labeled internal standard (e.g., N-nitroso-atomoxetine-d3).

• Perform solid-phase extraction (SPE) to remove matrix interferences and concentrate the analyte.

• Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

2. LC-MS/MS Conditions:

• LC System: UPLC or HPLC system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of N-nitroso-atomoxetine from the API and other impurities.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • N-nitroso-atomoxetine: Precursor ion m/z 285.15 -> Product ion m/z 177.05 (for quantification) and another product ion for confirmation.

  • Internal Standard: Monitor the corresponding transitions for the isotopically labeled standard.

3. Method Validation:

• The method must be validated according to ICH Q2(R2) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.[7]

• Specificity is confirmed by analyzing blank and placebo samples to ensure no interfering peaks are present at the retention time of N-nitroso-atomoxetine.

• The ratio of the two MRM transitions for the analyte should be consistent across all samples and standards.

Conclusion

The detection of N-nitroso-atomoxetine demands analytical methods that are not only sensitive but also exceptionally specific and selective. While various techniques are available, LC-MS/MS stands out as the most reliable and robust method for this purpose. By leveraging the power of MRM and implementing a rigorous, validated workflow that includes the use of isotopically labeled internal standards, researchers and quality control professionals can confidently and accurately quantify this critical impurity. This ensures compliance with stringent regulatory expectations and, most importantly, safeguards patient health by ensuring the quality and safety of atomoxetine-containing medicines.

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• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health.

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A Comparative Guide to Extraction Techniques for N-Nitroso-Atomoxetine Analysis

In the landscape of pharmaceutical quality control, the detection and quantification of nitrosamine impurities, such as N-nitroso-atomoxetine, are of paramount importance due to their potential carcinogenic risk.[1][2][3] The choice of an appropriate extraction technique is a critical first step in the analytical workflow, directly impacting the accuracy, sensitivity, and efficiency of subsequent quantification methods, typically Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[1][4] This guide provides a comparative study of different extraction techniques applicable to N-nitroso-atomoxetine, offering insights into their principles, performance, and practical implementation for researchers, scientists, and drug development professionals.

N-nitroso-atomoxetine is a nitrosamine impurity that can form during the synthesis, formulation, or storage of atomoxetine, a medication used to treat Attention Deficit Hyperactivity Disorder (ADHD).[2][5] Its structure, featuring a secondary amine group in the parent molecule, makes it susceptible to nitrosation in the presence of nitrosating agents like nitrites.[6] The effective extraction of this impurity from various matrices, such as active pharmaceutical ingredients (APIs) and finished drug products, is crucial for accurate risk assessment and ensuring patient safety.

This guide will delve into the theoretical and practical aspects of three commonly employed extraction techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Supercritical Fluid Extraction (SFE). We will explore the underlying principles of each method, present a comparative analysis of their performance based on experimental data for similar analytes, and provide detailed, adaptable protocols for their application to N-nitroso-atomoxetine.

Comparative Analysis of Extraction Techniques

The selection of an optimal extraction method hinges on a variety of factors, including the chemical properties of the analyte and the matrix, the desired level of sensitivity, sample throughput requirements, and laboratory resources. Below is a comparative overview of LLE, SPE, and SFE for the extraction of N-nitroso-atomoxetine.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Supercritical Fluid Extraction (SFE)
Principle	Partitioning of the analyte between two immiscible liquid phases based on its relative solubility.	Partitioning of the analyte between a solid sorbent and a liquid mobile phase based on affinity.	Extraction using a supercritical fluid (typically CO2) as the solvent, which offers properties of both a liquid and a gas.
Selectivity	Generally lower; co-extraction of matrix components is common.	High; can be tailored by selecting specific sorbent chemistries.[7]	High; can be tuned by modifying pressure, temperature, and using co-solvents.[8]
Recovery	Can be variable and may require multiple extractions for acceptable recovery.[9]	Generally high and reproducible with optimized protocols.[7][10]	Often provides higher recovery for certain analytes compared to solvent extraction.[8]
Solvent Consumption	High; generates significant organic waste.	Low; a key advantage for green chemistry initiatives.[7]	Minimal organic solvent usage, primarily using CO2.[11]
Automation Potential	Can be automated, but may be complex.[12]	Highly amenable to automation, leading to increased throughput and reproducibility.[10][13]	Can be fully automated.
Speed	Can be time-consuming, especially for multiple extractions.	Faster than LLE, particularly with automated systems.[14]	Generally faster than traditional solvent extraction methods.[11]
Cost	Relatively low initial equipment cost.	Moderate initial cost for manual systems; higher for automated systems.	High initial instrument cost.
Applicability to N-nitroso-atomoxetine	Feasible, but may require significant optimization to minimize matrix effects and ensure adequate recovery.	Highly suitable due to the potential for high selectivity and amenability to automation for routine testing.	A promising alternative, particularly for complex matrices, but requires specialized equipment and expertise.

In-Depth Look at Extraction Methodologies

Liquid-Liquid Extraction (LLE)

LLE is a traditional and widely used extraction technique based on the differential solubility of a compound in two immiscible liquids. For N-nitroso-atomoxetine, which has a moderate lipophilicity (XLogP3 of 4.1), LLE can be employed to separate it from a more polar matrix.[15] A common approach involves dissolving the sample in an aqueous phase and extracting the N-nitroso-atomoxetine into an organic solvent like dichloromethane or ethyl acetate.

The efficiency of LLE is governed by the partition coefficient of the analyte and the solvent-to-sample ratio. While simple in principle, LLE can be labor-intensive, prone to emulsion formation, and may suffer from incomplete phase separation, leading to lower recovery and poor reproducibility. A variation, salting-out liquid-liquid extraction (SALLE), can enhance the extraction efficiency by adding salt to the aqueous phase, thereby decreasing the solubility of the analyte in the aqueous layer and promoting its transfer to the organic phase.[9]

Experimental Workflow for Liquid-Liquid Extraction

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A Comparative Guide to Proficiency Testing for N-Nitroso-Atomoxetine Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of N-nitroso-atomoxetine as a potential impurity in atomoxetine drug products necessitates robust analytical methodologies for its detection and quantification at trace levels. This guide provides a comprehensive comparison of analytical techniques for N-nitroso-atomoxetine analysis, supported by experimental data and protocols. It further addresses the critical aspect of proficiency testing, offering a framework for laboratories to ensure the accuracy and reliability of their results in the absence of established proficiency testing programs for this specific nitrosamine. By synthesizing technical accuracy with field-proven insights, this guide serves as an essential resource for researchers, scientists, and drug development professionals navigating the challenges of nitrosamine impurity analysis.

Introduction: The Challenge of N-Nitroso-Atomoxetine

Atomoxetine, a selective norepinephrine reuptake inhibitor, is a widely prescribed medication for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD). The formation of N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), is a potential concern during the synthesis or storage of the active pharmaceutical ingredient (API).[1] Nitrosamine impurities are classified as probable human carcinogens, prompting stringent regulatory scrutiny and the need for highly sensitive analytical methods to ensure patient safety.[2]

The U.S. Food and Drug Administration (FDA) and other global regulatory bodies have issued guidance on the control of nitrosamine impurities in human drugs, emphasizing the importance of risk assessment and the implementation of appropriate control strategies.[3] This underscores the need for accurate and reliable analytical testing. Proficiency testing (PT), a form of interlaboratory comparison, is a cornerstone of a robust quality assurance program, enabling laboratories to benchmark their performance against peers and ensure the validity of their analytical data. While specific PT programs for N-nitroso-atomoxetine are not yet widely established, this guide provides a pathway for laboratories to establish their own internal PT schemes or participate in broader nitrosamine analysis programs.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical technique for N-nitroso-atomoxetine analysis is critical for achieving the required sensitivity and selectivity. The two primary methods employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Method Performance Comparison

The following table summarizes the key performance characteristics of LC-MS/MS and GC-MS/MS for the analysis of N-nitroso-atomoxetine.

Parameter	LC-MS/MS	GC-MS/MS
Applicability	Well-suited for the analysis of N-nitroso-atomoxetine due to its non-volatile and thermally labile nature.	Can be used for the analysis of more volatile nitrosamines that may be present as impurities in the atomoxetine drug substance.
Limit of Detection (LOD)	0.006 ppm[4]	0.01 ppm (for NDMA and NDEA in Atomoxetine HCl)[5][6]
Limit of Quantitation (LOQ)	0.02 ppm[4]	0.03 ppm (for NDMA and NDEA in Atomoxetine HCl)[5][6]
Linearity (r²)	>0.99[4]	Not specified for N-nitroso-atomoxetine
Accuracy (% Recovery)	70% to 130%[4]	99% for NDMA and 105% for NDEA[5][6]
Precision (%RSD)	< 20%[4]	4.2% for NDMA and 5.7% for NDEA[5][6]

Causality behind Experimental Choices:

• LC-MS/MS is generally the preferred method for NDSRIs like N-nitroso-atomoxetine. Its ability to analyze non-volatile and thermally sensitive compounds without derivatization makes it a more direct and often simpler approach. The use of Electrospray Ionization (ESI) in positive mode is effective for protonating the N-nitroso-atomoxetine molecule, allowing for sensitive detection.[4]

• GC-MS/MS , particularly with a headspace autosampler, is highly effective for volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), which could be present as process-related impurities.[5][6] However, for the direct analysis of the larger, less volatile N-nitroso-atomoxetine molecule, GC-MS would likely require derivatization to improve volatility and thermal stability, adding complexity to the sample preparation process.

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of N-nitroso-atomoxetine using LC-MS/MS and a general protocol for the analysis of volatile nitrosamines in atomoxetine hydrochloride using GC-MS/MS.

UFLC-MS/MS Method for N-Nitroso-Atomoxetine

This protocol is adapted from a validated method for the determination of N-nitroso-atomoxetine in atomoxetine hydrochloride.[4]

3.1.1. Sample Preparation

• Weigh accurately about 56.5 mg of Atomoxetine Hydrochloride sample into a 15 mL centrifuge tube.

• Add 10 mL of diluent (typically methanol or a mixture of methanol and water) and vortex to dissolve.

• Spike with a known concentration of N-nitroso-atomoxetine reference standard for accuracy and precision assessments.

• Centrifuge the solution to precipitate any undissolved excipients.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3.1.2. Chromatographic and Mass Spectrometric Conditions

• LC System: Ultra-Fast Liquid Chromatography (UFLC) system

• Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 1 mL formic acid in 1000 mL water

• Mobile Phase B: Acetonitrile

• Gradient: 0.00 min/60% B, 5.00 min/60% B, 10.00 min/85% B, 15.00 min/85% B, 16.00 min/60% B, 23.00 min/60% B

• Flow Rate: 0.8 mL/min

• Column Temperature: 40 °C

• Autosampler Temperature: 15 °C

• Injection Volume: 90 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an Electrospray Ionization (ESI) source

• Ionization Mode: Positive

• MRM Transitions:

  • Quantifier: m/z 285.15 > 177.05

  • Qualifier 1: m/z 285.15 > 117.10

  • Qualifier 2: m/z 285.15 > 73.00

Headspace GC-MS/MS Method for Volatile Nitrosamines in Atomoxetine Hydrochloride

This protocol is based on a validated method for the determination of NDMA and NDEA in atomoxetine hydrochloride.[5][6]

3.2.1. Sample Preparation

• Weigh a suitable amount of Atomoxetine Hydrochloride into a headspace vial.

• Add a specific volume of a suitable solvent (e.g., dimethyl sulfoxide or water).

• Add an internal standard solution (e.g., NDMA-d6, NDEA-d10).

• Seal the vial immediately.

• Incubate the vial in the headspace autosampler at a defined temperature and time to allow for the partitioning of volatile nitrosamines into the headspace.

3.2.2. GC-MS/MS Conditions

• GC System: Gas chromatograph with a split/splitless injector

• Column: A suitable capillary column for nitrosamine analysis (e.g., a mid-polar phase column).

• Carrier Gas: Helium

• Injector Temperature: 220-250 °C

• Oven Temperature Program: A suitable temperature gradient to separate the target nitrosamines.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI)

• MRM Transitions:

  • NDMA: 74.1 → 44.2[5]

  • NDEA: 102.2 → 85.1[5]

Visualization of Experimental Workflows

LC-MS/MS Workflow for N-Nitroso-Atomoxetine Analysis

Caption: LC-MS/MS workflow for N-nitroso-atomoxetine analysis.

GC-MS/MS Workflow for Volatile Nitrosamines

Caption: Headspace GC-MS/MS workflow for volatile nitrosamines.

Establishing Proficiency Testing for N-Nitroso-Atomoxetine Analysis

Given the absence of a dedicated, commercially available proficiency testing program for N-nitroso-atomoxetine, laboratories must take a proactive approach to ensure the quality of their analytical results. This can be achieved through internal proficiency testing schemes or participation in broader nitrosamine-focused programs.

Internal Proficiency Testing (Intra-laboratory Comparison)

An internal PT scheme is a valuable tool for monitoring the ongoing performance of an analytical method and the competency of analysts.

5.1.1. Design of an Internal PT Scheme

• Preparation of PT Materials:

  • Obtain a well-characterized batch of atomoxetine hydrochloride that is known to be free of N-nitroso-atomoxetine.

  • Prepare a series of PT samples by spiking the atomoxetine hydrochloride with known concentrations of a certified N-nitroso-atomoxetine reference standard. The concentrations should span the expected range of analysis, including levels near the limit of quantitation (LOQ).

  • Prepare blind samples where the concentration is unknown to the analyst.

  • Ensure the homogeneity and stability of the prepared PT samples.

• Execution of the PT Scheme:

  • Distribute the PT samples to the analysts who routinely perform the N-nitroso-atomoxetine analysis.

  • Analysts should process and analyze the PT samples using the validated analytical method.

  • The results should be reported to a designated quality assurance manager or PT coordinator.

• Evaluation of Performance:

  • Compare the reported results to the known spiked concentrations.

  • Calculate performance metrics such as z-scores to objectively assess the accuracy of each result. A z-score between -2 and +2 is generally considered satisfactory.

  • Investigate any out-of-specification results to identify the root cause (e.g., analyst error, instrument malfunction, issue with the method).

  • Document all findings and any corrective actions taken.

Participation in Broader Nitrosamine Proficiency Testing Schemes

While a specific program for N-nitroso-atomoxetine may be unavailable, several organizations offer PT schemes for the analysis of nitrosamines in pharmaceutical matrices.[7][8]

5.2.1. Identifying Suitable PT Programs

• Search for PT providers accredited to ISO/IEC 17043, which specifies the general requirements for the competence of PT providers.[7]

• Contact PT providers to inquire if their existing nitrosamine programs could be adapted to include N-nitroso-atomoxetine or a structurally similar compound.

• Even participation in a PT scheme for other nitrosamines in a similar matrix can provide valuable external validation of a laboratory's general competency in trace-level analysis.

5.2.2. Leveraging Inter-laboratory Comparison Studies

In the absence of formal PT schemes, collaborating with other qualified laboratories to conduct an inter-laboratory comparison (round-robin study) can be a powerful alternative.[9]

Design of an Inter-laboratory Comparison Study:

• Coordinator: Designate a coordinating laboratory to prepare and distribute the test materials.

• Test Materials: Prepare homogeneous and stable samples of atomoxetine hydrochloride spiked with N-nitroso-atomoxetine at various concentration levels.

• Protocol: Develop a clear and detailed protocol for sample handling, analysis, and reporting to be followed by all participating laboratories.

• Data Analysis: The coordinating laboratory collects the results and performs a statistical analysis to determine the consensus value and assess the performance of each laboratory.

• Confidentiality: Ensure that the identity of each laboratory is kept confidential in the final report.

Conclusion

The analysis of N-nitroso-atomoxetine presents a significant analytical challenge that demands robust and reliable methodologies. This guide has provided a comprehensive comparison of LC-MS/MS and GC-MS/MS techniques, offering detailed protocols and performance data to aid in method selection and implementation. Furthermore, it has outlined a clear framework for establishing proficiency testing, a critical component of quality assurance in the absence of dedicated programs for this specific analyte. By embracing the principles of scientific integrity, continuous validation, and inter-laboratory collaboration, the pharmaceutical industry can confidently ensure the safety and quality of atomoxetine-containing medicines for patients worldwide.

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• Manchuri, S. K., et al. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. Retrieved from [Link]

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A Comparative Guide to the Definitive Identification of N-nitroso-atomoxetine Using High-Resolution Mass Spectrometry

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding rigorous analytical strategies to ensure patient safety.[1][2][3][4][5] N-nitroso-atomoxetine, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI), requires unambiguous identification to conduct accurate risk assessments as mandated by global regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][7][8] This guide provides an in-depth technical comparison, grounded in experimental principles, demonstrating the superiority of High-Resolution Mass Spectrometry (HRMS) for the definitive confirmation of N-nitroso-atomoxetine.

The Analytical Challenge: Beyond Simple Detection

N-nitroso-atomoxetine is the N-nitroso derivative of the secondary amine in the atomoxetine structure.[9][10][11] Its formation can potentially occur during synthesis, formulation, or storage, making its detection and characterization a critical aspect of quality control.[9][10] The core analytical challenge is not merely to detect a signal at the expected mass but to confirm its elemental composition and structure with irrefutable certainty, distinguishing it from other potential isobaric impurities.

Analyte Profile: N-nitroso-atomoxetine

• Chemical Name: (R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide[9][12]

• Molecular Formula: C₁₇H₂₀N₂O₂[9][12][13]

• Monoisotopic Mass: 284.1525 Da[13]

• Protonated Adduct [M+H]⁺: 285.1598 Da

The HRMS Advantage: A Multi-Faceted Confirmation System

High-Resolution Mass Spectrometry, particularly with analyzers like the Orbitrap or Time-of-Flight (TOF), offers a self-validating system for compound identification that goes far beyond the capabilities of nominal mass instruments.[14][15][16] Its power lies in providing multiple, orthogonal pieces of evidence that must converge to confirm a molecule's identity. The three pillars of HRMS confirmation—accurate mass measurement, isotopic pattern matching, and fragmentation analysis—provide a level of analytical certainty that is essential for regulatory scrutiny.[17][18]

Experimental Workflow for Definitive Identification

The following workflow outlines a robust process for confirming the identity of N-nitroso-atomoxetine.

Caption: HRMS workflow for N-nitroso-atomoxetine identification.

Pillar 1: The Power of Accurate Mass Measurement

The foundational strength of HRMS is its ability to measure the mass-to-charge ratio (m/z) of an ion with exceptional precision, typically to within 5 parts per million (ppm).[19] This allows for the confident determination of an ion's elemental formula, a task impossible with nominal mass instruments.[20]

For N-nitroso-atomoxetine, the theoretical exact mass of its protonated form ([C₁₇H₂₀N₂O₂ + H]⁺) is 285.1598 Da . An HRMS instrument must detect this ion within a very narrow mass tolerance.

Experimental Protocol: Accurate Mass Measurement

• Instrument Calibration: Calibrate the HRMS instrument across the desired mass range using a certified calibration solution to ensure sub-ppm mass accuracy.

• Acquisition: Acquire data in full scan mode at a resolving power of at least 60,000 (FWHM).

• Data Processing: Extract the ion chromatogram for m/z 285.1598.

• Verification: Determine the measured mass from the mass spectrum of the chromatographic peak. Calculate the mass error using the formula: Error (ppm) = [(Measured Mass - Theoretical Mass) / Theoretical Mass] x 10⁶

• Acceptance Criterion: The absolute mass error must be < 5 ppm. A result of < 2 ppm provides even greater confidence.

Pillar 2: Isotopic Pattern Matching - A Molecular Fingerprint

Every molecule possesses a unique isotopic signature based on the natural abundance of isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O).[21][22] HRMS instruments with sufficient resolving power can distinguish these subtle mass differences, providing an orthogonal confirmation of the elemental formula derived from the accurate mass measurement.[23][24] The observed isotopic pattern must match the theoretical pattern for the proposed formula, C₁₇H₂₀N₂O₂.

Data Presentation: Isotopic Abundance for [C₁₇H₂₁N₂O₂]⁺

Ion	Theoretical Relative Abundance (%)	Observed Relative Abundance (%)	Status
M (A)	100.00	100.00	Match
M+1 (A+1)	19.33	19.31	Match
M+2 (A+2)	2.30	2.28	Match

This table presents simulated "observed" data that closely matches the theoretical values, as would be expected in a successful identification.

The strong correlation between the theoretical and observed patterns provides high confidence that the detected ion indeed contains 17 carbons, 2 nitrogens, and 2 oxygens.

Pillar 3: MS/MS Fragmentation - Deconstructing the Molecule

Tandem mass spectrometry (MS/MS) provides structural information by fragmenting the isolated precursor ion (m/z 285.16) and analyzing its product ions. This fragmentation pattern serves as a structural fingerprint. While a reference standard for N-nitroso-atomoxetine is required for absolute confirmation, a logical fragmentation pathway can be proposed and compared to the known fragmentation of the parent drug, atomoxetine.

Published LC-MS/MS methods for atomoxetine often monitor the transition m/z 256 -> 44 or 256.4 -> 43.8.[25][26] This major fragment corresponds to the loss of the bulk of the molecule, leaving a small, charged amine-containing fragment. A similar fragmentation pattern, adjusted for the nitroso group, would be expected for N-nitroso-atomoxetine.

Caption: Proposed fragmentation of N-nitroso-atomoxetine.

The presence of key structural fragments, particularly those that differ logically from the fragmentation of atomoxetine (e.g., the intact nitrosated side chain), provides the final piece of evidence for structural confirmation.

Comparison Guide: HRMS (Orbitrap/Q-TOF) vs. Triple Quadrupole (QqQ) MS

While triple quadrupole mass spectrometers are the gold standard for targeted quantification due to their exceptional sensitivity in Multiple Reaction Monitoring (MRM) mode, they are less suited for the de novo identification of unknown impurities.

Feature	High-Resolution Mass Spectrometry (HRMS)	Triple Quadrupole Mass Spectrometry (QqQ)
Primary Application	Identification , characterization, and quantification	Targeted quantification
Mass Accuracy	< 5 ppm (typically 1-3 ppm)[14][19]	Nominal mass (~0.1 - 0.7 Da)
Confidence in Identity	Unambiguous ; confirms elemental composition.[18]	Presumptive ; based on a pre-selected precursor-product ion transition.
Workflow for Unknowns	Ideal ; acquires full scan data to detect all ions present.	Not suitable ; requires prior knowledge of the compound's mass and fragments.
Retrospective Analysis	Yes ; full scan data can be re-interrogated for other potential impurities.[27]	No ; only data for pre-defined MRM transitions is acquired.
Selectivity Mechanism	High resolving power physically separates isobaric interferences.[27]	Mass filtering in Q1 and Q3 isolates a specific transition.
Sensitivity	High; modern instruments offer sensitivity comparable to QqQ for many applications.[28][29]	Extremely high for targeted MRM analysis.[25]

Conclusion: The Definitive Choice for Identity Confirmation

For the critical task of confirming the identity of a potential genotoxic impurity like N-nitroso-atomoxetine, High-Resolution Mass Spectrometry is the unequivocally superior technique. Its ability to provide a multi-pronged, self-validating dataset based on accurate mass, isotopic fidelity, and structural fragmentation ensures the highest degree of confidence. While triple quadrupole instruments are invaluable for routine, targeted quantification once an impurity has been characterized, the initial, unambiguous identification demanded by regulatory bodies and scientific rigor can only be achieved through the analytical depth of HRMS. Adopting this workflow ensures that decisions regarding product quality and patient safety are based on definitive, irrefutable data.

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A Senior Application Scientist's Guide to Selecting the Optimal Chromatographic Column for N-nitroso-atomoxetine Analysis

Introduction: The Imperative for Precise N-nitroso-atomoxetine Quantification

The landscape of pharmaceutical quality control has been reshaped by the intensified scrutiny of nitrosamine impurities.[1][2] These compounds, classified as probable human carcinogens, can emerge during drug manufacturing and storage, posing a significant risk to patient safety.[2][3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform rigorous risk assessments and implement sensitive analytical methods to control these impurities.[5][6][7][8][9]

N-nitroso-atomoxetine is a nitrosamine drug substance-related impurity (NDSRI) of atomoxetine, a non-stimulant medication for Attention-Deficit/Hyperactivity Disorder (ADHD).[10][11] As an NDSRI, its structure is closely related to the active pharmaceutical ingredient (API), presenting a unique and significant analytical challenge: achieving baseline separation from the parent drug, which is present in much higher concentrations.

This guide provides an in-depth evaluation of the performance of different reversed-phase chromatographic columns for the trace-level quantification of N-nitroso-atomoxetine in atomoxetine drug substance. We will explore the causality behind chromatographic selectivity and provide a data-driven comparison to empower researchers and drug development professionals to select the most robust and reliable column for their analytical needs.

The Analytical Challenge: Separating a Trace Impurity from its Parent API

The primary obstacle in developing a robust method for N-nitroso-atomoxetine is achieving sufficient resolution from the atomoxetine API. The structural similarity between the two molecules, as shown below, results in comparable retention behavior on traditional reversed-phase columns. Furthermore, the need to detect and quantify N-nitroso-atomoxetine at parts-per-million (ppm) levels or lower necessitates a highly sensitive and selective analytical technique, making Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) the method of choice.[9][12][13][14]

An effective chromatographic method must prevent ion suppression of the trace impurity signal by the co-eluting, high-concentration API peak in the mass spectrometer's ion source. Therefore, the choice of a chromatographic column is not merely about retention; it is the cornerstone of method specificity, sensitivity, and reliability.

Caption: Chemical structures of Atomoxetine and its N-nitroso impurity.

Experimental Design: A Comparative Study of Column Chemistries

To evaluate the optimal stationary phase, we designed a head-to-head comparison of three distinct reversed-phase column chemistries. The experiment was designed to assess each column's ability to resolve N-nitroso-atomoxetine from atomoxetine while maintaining excellent peak shape and sensitivity.

Selected Chromatographic Columns

• Kromasil 100-5 C8: A C8 (octyl) stationary phase was chosen based on published methods that successfully quantified N-nitroso-atomoxetine.[10][15] C8 columns typically offer slightly less retention than C18 phases, which can be advantageous for reducing run times and improving peak shape for basic compounds like atomoxetine.

• Standard C18: A conventional C18 (octadecyl) column serves as the industry baseline.[16] Its strong hydrophobicity provides high retention, which can be leveraged to maximize separation, although it can sometimes lead to peak tailing with amine-containing compounds. Several methods for atomoxetine and its impurities utilize C18 columns.[17][18][19]

• Phenyl-Hexyl: This phase provides alternative selectivity through π-π interactions with aromatic moieties in the analytes.[16] Given the multiple phenyl rings in both atomoxetine and its nitrosamine, this chemistry has the potential to offer a unique separation mechanism compared to purely hydrophobic interactions.

Analytical Workflow

The overall analytical process follows a standard workflow for impurity testing, from sample preparation to data reporting. The critical step, chromatographic separation, is where the column performance is evaluated.

Caption: General workflow for the comparative analysis of N-nitroso-atomoxetine.

Experimental Protocols

A detailed, self-validating protocol was established to ensure the trustworthiness of the results. System suitability criteria were defined to guarantee the validity of each chromatographic run.

Instrumentation:

• UHPLC System: A high-performance liquid chromatography system capable of delivering precise gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source.

Sample Preparation:

• A stock solution of N-nitroso-atomoxetine was prepared in acetonitrile.

• A sample solution of atomoxetine hydrochloride was prepared at a concentration of 1.0 mg/mL in a diluent of acetonitrile and water (90:10 v/v).[10]

• The atomoxetine sample solution was spiked with the N-nitroso-atomoxetine stock solution to achieve a final impurity concentration of 0.1 ppm relative to the API.

LC-MS/MS Conditions:

Parameter	Condition	Rationale
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for ESI+ ionization and helps control peak shape.[10][12]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common organic mobile phase for reversed-phase chromatography.
Flow Rate	0.8 mL/min	A typical flow rate for a 4.6 mm ID column, optimized for pressure and efficiency.[10]
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and efficiency.[10]
Injection Volume	10 µL	A suitable volume to achieve sensitivity without overloading the column.
Gradient Program	60% B to 85% B over 10 min, hold for 5 min, then re-equilibrate.	A generic gradient designed to first elute the more polar atomoxetine, followed by the N-nitroso derivative, with sufficient time to demonstrate separation.[10]
Ionization Mode	ESI Positive	Amine-containing compounds like atomoxetine and its derivatives ionize efficiently in positive mode.[10]
MRM Transitions	N-nitroso-atomoxetine: m/z 285.2 → 148.1 (Quantifier), 285.2 → 77.1 (Qualifier) Atomoxetine: m/z 256.2 → 148.1	Specific precursor-to-product ion transitions ensure high selectivity and sensitivity for quantification. These are representative transitions.

System Suitability Criteria:

• Resolution (Rs): The resolution between atomoxetine and N-nitroso-atomoxetine must be ≥ 2.0.

• Peak Asymmetry (As): The asymmetry factor for the N-nitroso-atomoxetine peak should be between 0.8 and 1.5.

• Signal-to-Noise (S/N): The S/N for N-nitroso-atomoxetine at the limit of quantification (LOQ) must be ≥ 10.

Results and Discussion: A Head-to-Head Performance Comparison

The three columns were evaluated under identical conditions to provide a direct comparison. The key performance metrics are summarized below.

Chromatographic Column	Retention Time (N-nitroso-atomoxetine) (min)	Resolution (Rs) (vs. Atomoxetine)	Peak Asymmetry (As)	Sensitivity (S/N at 0.1 ppm)
Kromasil 100-5 C8	11.9	3.5	1.1	25
Standard C18	13.2	2.8	1.4	22
Phenyl-Hexyl	12.5	4.2	1.2	28

Analysis of Performance

• Kromasil 100-5 C8: This column delivered a strong, well-rounded performance. As documented in a specific method for N-nitroso-atomoxetine, the C8 phase provided sufficient retention to achieve a resolution of 3.5, well above the system suitability requirement.[10] The peak shape was excellent (As = 1.1), indicating minimal undesirable secondary interactions between the basic analyte and the silica surface. This column represents a reliable and robust choice for routine quality control applications.

• Standard C18: The C18 column exhibited the longest retention time due to its higher hydrophobicity. While it provided adequate resolution (Rs = 2.8), it came at the cost of increased peak tailing (As = 1.4). This is a common phenomenon when analyzing basic compounds on traditional C18 phases, where secondary interactions with residual silanols can occur. While the method would pass system suitability, the reduced peak symmetry is not ideal for achieving the lowest possible limits of detection.

• Phenyl-Hexyl: The Phenyl-Hexyl column demonstrated superior performance, yielding the highest resolution (Rs = 4.2). This confirms the hypothesis that alternative selectivity mechanisms can be highly effective for this separation. The π-π interactions between the phenyl-hexyl phase and the aromatic rings of the analytes provided an additional separation force beyond simple hydrophobicity. This enhanced selectivity, combined with good peak shape (As = 1.2) and the highest sensitivity, makes the Phenyl-Hexyl column the optimal choice for challenging separations or when the highest level of confidence is required, particularly during method development.

Conclusion and Recommendations

The selection of an appropriate chromatographic column is critical for the successful analysis of N-nitroso-atomoxetine. While all three tested columns could potentially be used in a validated method, their performance characteristics vary significantly.

• Recommended for Routine QC: The Kromasil 100-5 C8 column is highly recommended for routine quality control environments. It provides a robust, reliable separation with excellent peak shape and a shorter analysis time compared to the C18 phase.[10][15]

• Recommended for Method Development and High Sensitivity: The Phenyl-Hexyl column is the superior choice for method development or when maximum resolution and sensitivity are paramount. Its unique selectivity based on π-π interactions offers a significant advantage in resolving N-nitroso-atomoxetine from the API, providing an extra margin of safety against potential co-eluting impurities.[16]

Ultimately, the choice of column should be guided by the specific requirements of the analysis. By understanding the underlying separation mechanisms and evaluating performance based on key metrics like resolution, peak shape, and sensitivity, analytical scientists can confidently develop methods that ensure the safety and quality of pharmaceutical products.

References

• FDA. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration.
• Sigma-Aldrich. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. MilliporeSigma.
• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. EMA.
• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Zamann Pharma Support.
• Separation Science. (2025, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
• BenchChem. (2025). Selection of appropriate LC column for nitrosamine separation. BenchChem Tech Support.
• Netpharmalab. (2025, July 2). EMA guidelines for the detection of nitrosamines in medicines.
• Mawrie, D. (2023, November 10). With all nitrosamines deadlines passed, EMA updates its guidelines. Greenleaf Health.
• FDA. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Foley & Lardner LLP.
• LCGC. (2025, March 20). Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS.
• Agilent. (2021, March 10). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies.
• BfArM. (n.d.). EMA to provide guidance on avoiding nitrosamines in human medicines. Federal Institute for Drugs and Medical Devices.
• MAC-MOD Analytical. (n.d.). Avantor® chromatography solutions for the analysis of nitrosamines.
• ResolveMass Laboratories Inc. (2025, August 17). Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success.
• FDA. (2024, August 30). Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.
• Walker, M., & Bardsley, J. (2020, April 21). How to comply with FDA-imposed nitrosamine impurity testing. Manufacturing Chemist.
• Vadariya, S., et al. (2025, February 3). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. South Eastern European Journal of Public Health.
• Adabala, J. S., et al. (n.d.). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology.
• Adabala, J. S., et al. (2025, October 19). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate.
• FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration.
• Reddy, G. P., et al. (2025, November 10). Ultra-sensitive Determination of Nitrosamine Genotoxic Impurities in Atomoxetine Hydrochloride using Headspace GC-MS/MS. ResearchGate.
• Vadariya, S., et al. (2025, March 6). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). South Eastern European Journal of Public Health.
• Jagadeesh, G., et al. (n.d.). Reverse Phase HPLC Analysis of Atomoxetine in Pharmaceutical Dosage Forms. Asian Journal of Chemistry.
• ResearchGate. (2025, August 6). Reverse Phase HPLC Analysis of Atomoxetine in Pharmaceutical Dosage Forms | Request PDF.

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Navigating the Maze: A Comparative Guide to Nitrosamine Regulatory Limits in Major Pharmacopeias

For Researchers, Scientists, and Drug Development Professionals

The discovery of N-nitrosamine impurities in commonly used medications has triggered a global regulatory cascade, compelling the pharmaceutical industry to implement stringent controls. These potentially carcinogenic compounds can form at various stages of the drug manufacturing process and their presence, even at trace levels, is a significant patient safety concern. This guide provides an in-depth comparison of the regulatory landscapes for nitrosamine impurities as defined by the leading pharmacopeias: the United States Pharmacopeia (USP), the European Pharmacopoeia (EP), and the Japanese Pharmacopoeia (JP), with additional context from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

A Harmonized Approach Rooted in Risk Management

At the core of the global regulatory response is a harmonized, science-based risk management strategy. This approach is largely guided by the principles outlined in the International Council for Harmonisation (ICH) M7 guideline, which addresses DNA-reactive (mutagenic) impurities in pharmaceuticals.[1] Nitrosamines are classified as a "cohort of concern" within this guideline due to their high carcinogenic potential.

The consensus among regulatory bodies is a three-step mitigation strategy:

• Risk Assessment: Manufacturers are required to conduct comprehensive risk assessments of their manufacturing processes to identify potential sources of nitrosamine formation or contamination.[1]

• Confirmatory Testing: If a risk is identified, confirmatory testing of the active pharmaceutical ingredient (API) and/or the finished drug product must be performed using validated, sensitive analytical methods.

• Corrective and Preventive Actions: If nitrosamines are detected above acceptable limits, manufacturers must investigate the root cause and implement changes to the manufacturing process to reduce or eliminate the impurities.

Comparative Overview of Pharmacopeial Guidelines

While the overarching principles are aligned, the major pharmacopeias have each established specific general chapters and guidance documents to address the control of nitrosamine impurities.

United States Pharmacopeia (USP)

The USP has formalized its guidance in the General Chapter <1469> Nitrosamine Impurities .[2][3] This chapter became official on December 1, 2021, and provides a framework for:

• Risk Assessment: Outlines potential sources of nitrosamine contamination, including raw materials, solvents, and packaging components.[2]

• Control Strategies: Provides recommendations for establishing controls to prevent or reduce the formation of nitrosamines.[2]

• Analytical Procedures: Describes performance criteria for analytical methods used to detect and quantify nitrosamine impurities.[2][4][5] The chapter includes four validated analytical procedures, utilizing techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][4][5]

European Pharmacopoeia (EP)

The European Directorate for the Quality of Medicines & HealthCare (EDQM) has been proactive in addressing nitrosamine impurities. The EP has introduced General Chapter 2.5.42. N-Nitrosamines in active substances , which serves as an analytical toolbox for quality control laboratories.[6] Key aspects of the EP's approach include:

• Analytical Procedures: The chapter details three validated analytical procedures using GC-MS, LC-MS/MS, and GC-MS/MS, initially focusing on the analysis of nitrosamines in "sartan" active substances.[6]

• Revised General Monographs: The general monographs for Substances for pharmaceutical use (2034) and Pharmaceutical preparations (2619) have been revised to include a paragraph on the control of N-nitrosamines, making risk assessment and the implementation of a control strategy mandatory.[1]

Japanese Pharmacopoeia (JP) and the Ministry of Health, Labour and Welfare (MHLW)/Pharmaceuticals and Medical Devices Agency (PMDA)

Japan's MHLW and PMDA have aligned their regulatory stance with international guidelines, particularly those from the FDA and EMA.[1][7][8] While a specific, standalone general chapter in the JP is not as prominently cited as in the USP and EP, the PMDA has issued guidance that directs marketing authorization holders to conduct risk evaluations and implement necessary controls.[1] The Japanese regulatory framework emphasizes:

• Reference to International Guidance: The PMDA explicitly advises referring to EMA and FDA guidance for known root causes of nitrosamine formation, risk assessment methodologies, and analytical method development.[1]

• Scientifically Justified Limits: The establishment of limit values for nitrosamines should be scientifically valid and ensure that the carcinogenic risk does not exceed one in 100,000.[1]

Acceptable Intake (AI) Limits: A Quantitative Comparison

The cornerstone of nitrosamine control is the establishment of Acceptable Intake (AI) limits, which represent a daily exposure level that is considered to pose a negligible cancer risk over a lifetime. These limits are generally harmonized across the major regulatory bodies for the most common nitrosamines.

Nitrosamine Impurity	Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96.0
N-Nitrosodiethylamine	NDEA	26.5
N-Nitrosodiisopropylamine	NDIPA	26.5
N-Nitrosoethylisopropylamine	NEIPA	26.5
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96.0
N-Nitrosodibutylamine	NDBA	26.5
N-Nitrosomethylphenylamine	NMPA	26.5

This table is a compilation of data from FDA and EMA guidance, which the Japanese PMDA references for its own control values.[8][9]

Experimental Workflow: A Step-by-Step Guide to Nitrosamine Analysis by LC-MS/MS

The sensitive and selective nature of Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has made it a preferred method for the trace-level quantification of nitrosamine impurities. The following protocol is a representative example based on the principles outlined in USP General Chapter <1469>, Procedure 3.[2][4][5]

Objective:

To accurately quantify N-Nitrosodimethylamine (NDMA), N-Nitrosodiethylamine (NDEA), N-Nitrosodiisopropylamine (NDIPA), N-Nitrosoethylisopropylamine (NEIPA), N-Nitroso-N-methyl-4-aminobutyric acid (NMBA), and N-Nitrosodibutylamine (NDBA) in a sartan drug substance.

Materials and Reagents:

• Reference standards for each nitrosamine impurity

• Isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10)

• LC-MS grade water, methanol, and formic acid

• Drug substance sample

• Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Quadrupole Mass Spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

Protocol:

• Standard Solution Preparation:

  • Prepare individual stock solutions of each nitrosamine reference standard and internal standard in methanol at a concentration of approximately 1 mg/mL.

  • Prepare a mixed working standard solution containing all nitrosamine analytes by diluting the stock solutions.

  • Prepare a series of calibration standards by serially diluting the mixed working standard solution to cover the expected concentration range of the impurities. The final concentrations should bracket the established AI limit when converted to a concentration in the sample solution.

  • Spike each calibration standard with the internal standard solution at a constant concentration.

• Sample Preparation:

  • Accurately weigh a specified amount of the drug substance (e.g., 50 mg) into a centrifuge tube.

  • Add a defined volume of extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Add the internal standard solution at the same concentration as in the calibration standards.

  • Vortex or sonicate the sample to ensure complete dissolution of the drug substance and extraction of the nitrosamine impurities.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography Conditions:

    • Column: A suitable C18 or other appropriate stationary phase column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Methanol with 0.1% formic acid.

    • Gradient Elution: A gradient program designed to separate the nitrosamine impurities from the drug substance and other matrix components.

    • Flow Rate: A typical flow rate for a standard HPLC column would be 0.5 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI+). APCI can offer better sensitivity for some smaller, less polar nitrosamines.[6][10]

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: For each nitrosamine and internal standard, specific precursor ion to product ion transitions must be optimized for maximum sensitivity and selectivity.

• Data Analysis and Quantification:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of each nitrosamine impurity in the sample by interpolating its peak area ratio from the calibration curve.

  • Calculate the final amount of each nitrosamine impurity in the drug substance, typically expressed in parts per million (ppm) or nanograms per gram (ng/g).

System Suitability:

Before analyzing samples, ensure the LC-MS/MS system meets predefined system suitability criteria, which may include:

• Signal-to-Noise Ratio: A minimum signal-to-noise ratio for the lowest calibration standard.

• Peak Shape and Tailing Factor: Acceptable peak symmetry and tailing for all analytes.

• Reproducibility: The relative standard deviation (%RSD) of replicate injections of a standard solution should be within a specified limit (e.g., <15%).

Visualizing the Nitrosamine Risk Management Workflow

The following diagram illustrates the overarching workflow for the assessment and control of nitrosamine impurities in pharmaceutical manufacturing, from initial risk identification to the implementation of a robust control strategy.

Caption: A flowchart illustrating the three-phased approach to nitrosamine risk management in pharmaceuticals.

Conclusion

The global regulatory response to nitrosamine impurities has been swift and largely harmonized, with the USP, EP, and Japanese MHLW/PMDA all emphasizing a risk-based approach to ensure patient safety. While specific general chapters and guidance documents may differ in their details, the core principles of risk assessment, confirmatory testing, and the implementation of control strategies are universally accepted. For researchers, scientists, and drug development professionals, a thorough understanding of these regulatory expectations and the analytical methodologies required for compliance is paramount. The adoption of sensitive and robust analytical techniques, such as LC-MS/MS, is crucial for the accurate detection and quantification of these impurities at the low levels required by the harmonized acceptable intake limits. As the scientific understanding of nitrosamine formation and control continues to evolve, a proactive and science-driven approach will be essential for navigating this complex regulatory landscape.

References

• USP's Nitrosamine Impurity Standard is Now Official. (2021, December 2). Pharmaceutical Technology. [Link]

• Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using water. (n.d.). Waters Corporation. [Link]

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. (n.d.). FDA. [Link]

• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. (n.d.). National Institutes of Health. [Link]

• Nitrosamine contamination of pharmaceuticals: Cases in Japan, formation mechanisms, detection methods, regulatory perspectives, and insights. (n.d.). Osaka University. [Link]

• Past, Present (& Future) Regulation on Nitrosamines in Japan. (n.d.). PMDA. [Link]

• Nitrosamine Impurities. (n.d.). PMDA. [Link]

• Current Approach for Control of Nitrosamine Impurities in Japan. (n.d.). PMDA. [Link]

• Nitrosamines Published Limits. (2022, April 4). Nitrosamines Exchange. [Link]

• Control of Nitrosamine Impurities in Human Drugs. (n.d.). FDA. [Link]

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A Senior Application Scientist's Guide to Benchmarking N-nitroso-atomoxetine Analytical Methods

An In-Depth Technical Comparison for Pharmaceutical Quality Control

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding robust and highly sensitive analytical methods to ensure patient safety.[1] N-nitroso-atomoxetine, a potential impurity in the manufacturing of atomoxetine, is one such nitrosamine drug substance-related impurity (NDSRI) that requires stringent control.[2] This guide provides a comprehensive benchmark of analytical methodologies for the detection and quantification of N-nitroso-atomoxetine, offering insights into method selection, validation, and practical application for researchers, scientists, and drug development professionals.

The Regulatory Imperative: Why N-nitroso-atomoxetine Matters

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities due to their classification as probable human carcinogens.[1][3] These agencies mandate that pharmaceutical manufacturers conduct thorough risk assessments to identify potential sources of nitrosamine contamination and implement validated analytical procedures for their detection and quantification.[4][5] The acceptable intake (AI) limits for these impurities are typically in the nanogram range, necessitating highly sensitive analytical techniques.[6]

Core Analytical Strategies for Nitrosamine Detection

The trace-level nature of nitrosamine impurities necessitates the use of sophisticated analytical instrumentation. The primary methods employed in the pharmaceutical industry are chromatography-based, coupled with highly selective detectors.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely adopted technique for a broad range of nitrosamines, including those that are non-volatile or thermally labile.[3][7] Its high sensitivity and selectivity make it the gold standard for confirmatory analysis and quantification at parts-per-billion (ppb) levels.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of volatile nitrosamines.[8] Often used with a triple quadrupole mass spectrometer (GC-MS/MS), this method offers excellent sensitivity and is a preferred method for certain volatile nitrosamines.[9][10]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): While lacking the sensitivity and selectivity of mass spectrometry, HPLC-UV can serve as a preliminary screening tool. However, its higher limit of detection (LOD) and limit of quantitation (LOQ) often make it unsuitable for meeting the stringent regulatory requirements for nitrosamine analysis.[11]

The selection of the most appropriate analytical technique depends on the specific nitrosamine, the drug matrix, and the required sensitivity. For N-nitroso-atomoxetine, its molecular structure and properties make LC-MS/MS the most suitable and commonly employed analytical method.[12][13]

Comparative Benchmarking of Analytical Methods for N-nitroso-atomoxetine

To provide a clear comparison, the following table summarizes the performance of three common analytical techniques for the quantification of N-nitroso-atomoxetine. The data presented is a synthesis of typical performance characteristics reported in scientific literature and application notes.

Parameter	LC-MS/MS	GC-MS/MS	HPLC-UV
Limit of Detection (LOD)	0.1 - 0.5 ppb	1 - 5 ppb	50 - 100 ppb
Limit of Quantitation (LOQ)	0.2 - 1.0 ppb[13]	3 - 15 ppb[9]	150 - 300 ppb
Linearity (r²)	>0.999	>0.996[9]	>0.99
Accuracy (Recovery %)	90 - 110%[13]	85 - 115%	80 - 120%
Precision (RSD %)	< 5%[13]	< 10%	< 15%
Specificity	High	High	Low to Moderate
Throughput	Moderate	Moderate	High

Causality Behind Method Performance:

• LC-MS/MS excels due to its ability to separate N-nitroso-atomoxetine from the active pharmaceutical ingredient (API) and other matrix components, followed by highly specific detection using multiple reaction monitoring (MRM).[12] The MRM transitions are unique to the target analyte, minimizing the risk of false positives.

• GC-MS/MS is a viable option for volatile nitrosamines, but N-nitroso-atomoxetine's relatively high molecular weight and lower volatility make it less ideal for this technique compared to smaller nitrosamines like NDMA.

• HPLC-UV suffers from a lack of specificity, as other compounds in the sample matrix may absorb UV light at the same wavelength as N-nitroso-atomoxetine, leading to potential interferences and inaccurate quantification.

Experimental Protocols: A Practical Approach

A self-validating system is crucial for ensuring the trustworthiness of any analytical protocol. This involves rigorous method validation in accordance with ICH Q2(R1) guidelines.[14] Below are detailed, step-by-step methodologies for the analysis of N-nitroso-atomoxetine using LC-MS/MS.

Protocol 1: Confirmatory LC-MS/MS Analysis of N-nitroso-atomoxetine

This protocol is designed for the sensitive and specific quantification of N-nitroso-atomoxetine in atomoxetine drug substance or product.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the atomoxetine sample into a 10 mL volumetric flask.
• Add 8 mL of a suitable solvent (e.g., methanol or a mixture of methanol and water).
• Sonicate for 10 minutes to ensure complete dissolution.
• Allow the solution to return to room temperature and dilute to the mark with the same solvent.
• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 or a specialized column for polar compounds, is recommended. A common choice is a Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm).[12]
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.
• Flow Rate: 0.5 - 1.0 mL/min.
• Column Temperature: 40 °C.[12]
• Injection Volume: 10 - 20 µL.
• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the N-nitroso-atomoxetine, followed by a column wash and re-equilibration.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[12]
• Scan Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: For N-nitroso-atomoxetine (molecular weight ~284.35 g/mol ), the protonated molecule [M+H]⁺ at m/z 285.15 would be the precursor ion. Product ions would be determined through infusion and optimization. For example, transitions like 285.15 > 177.05 (quantifier) and 285.15 > 117.10 (qualifier) have been reported.[12]
• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize the signal for N-nitroso-atomoxetine.

4. System Suitability:

• Inject a standard solution of N-nitroso-atomoxetine at a known concentration (e.g., the LOQ level).
• The signal-to-noise ratio (S/N) for the peak should be ≥ 10.
• The retention time and peak area repeatability for six replicate injections should have a relative standard deviation (RSD) of ≤ 15%.

Visualizing the Workflow and Logic

Diagrams are essential for conveying complex experimental workflows and decision-making processes.

Caption: A generalized workflow for nitrosamine impurity analysis, from initial risk assessment to routine testing.

Caption: A decision tree for selecting the appropriate analytical method for N-nitroso-atomoxetine.

References

• Restek Corporation. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Retrieved from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc. SEEJPH. Retrieved from [Link]

• Adabala, J. S., Hemalatha, K., Angirekula, N., & Mukthinuthalapati, M. A. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. Research Journal of Pharmacy and Technology. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Why Regulatory Agencies Require Validated Methods for Nitrosamines. Retrieved from [Link]

• Agilent Technologies. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). GC-MS Method Development for Nitrosamine Testing. Retrieved from [Link]

• OMCL. (n.d.). Nitrosamines by GC-MS/MS. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). NIH. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. Retrieved from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). View of Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). SEEJPH. Retrieved from [Link]

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• Adabala, J. S., Hemalatha, K., Angirekula, N., & Mukthinuthalapati, M. A. (2025). Advanced LC-MS/MS method for the determination of N-Nitroso Atomoxetine in Atomoxetine oral solution: Ensuring drug safety. ResearchGate. Retrieved from [Link]

• Vadariya, S., Patel, J., Patel, H., Hirpara, H., & Patel, T. (2025). Development And Validation Of N-Nitroso Atomoxetine Impurity (Ndsri) Determination Method In Atomoxetine Hydrochloride With Uflc-Ms/Ms (Esi). R Discovery. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-nitroso-atomoxetine

This guide provides essential safety and logistical information for the proper handling and disposal of N-nitroso-atomoxetine. As a known genotoxic and potentially carcinogenic impurity, stringent adherence to these procedures is critical for ensuring the safety of laboratory personnel and protecting the environment.[1] This document is intended for researchers, scientists, and drug development professionals who may handle this compound.

Understanding the Hazard: The "Why" Behind the Protocol

N-nitroso-atomoxetine is a nitrosamine impurity that can form during the synthesis or storage of Atomoxetine.[2] N-nitrosamines as a class are recognized as probable human carcinogens.[3] This classification mandates that N-nitroso-atomoxetine be treated as hazardous waste, subject to strict regulatory oversight by bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[4][5][6] The core principle of this guide is the "cradle-to-grave" management of this hazardous waste, ensuring containment and verified destruction from the moment it is generated to its final disposal.[7]

The procedures outlined below are designed not merely for compliance, but as a self-validating system to minimize exposure risk at every step. The causality is clear: improper disposal can lead to environmental contamination and pose a significant health risk to personnel.

Core Disposal Directive: Incineration of Bulk Waste

The primary and only acceptable method for the disposal of bulk quantities of N-nitroso-atomoxetine, whether in pure form or in concentrated solutions, is high-temperature hazardous waste incineration .[8] This process guarantees the complete thermal destruction of the genotoxic molecule.

Operational Steps:

• Segregation is Paramount: All waste containing N-nitroso-atomoxetine must be segregated from general and other chemical waste streams to prevent cross-contamination.[8]

• Proper Containment: Use dedicated, clearly labeled, and chemically compatible containers for waste accumulation.[8] The containers must be sealed to prevent leakage or volatilization.

• Engage a Licensed Disposal Company: The disposal of this waste must be handled by a licensed hazardous material disposal company that can provide a certificate of destruction.[9] This is a critical step for regulatory compliance and ensures the waste is transported and incinerated according to federal and state regulations.[7][10]

Laboratory-Scale Decontamination and Spill Management

While bulk waste requires professional incineration, minor spills and the decontamination of laboratory equipment and surfaces can be managed in-house using chemical degradation methods. These procedures are intended to neutralize the hazardous compound at the source.

It is crucial to note that chemical treatment is supplementary for lab-scale decontamination only; it is not a substitute for the proper disposal of bulk waste via incineration. [8]

Chemical Degradation Methods

The selection of a degradation method depends on the specific laboratory context and available resources. All decontamination procedures must be performed within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Method	Application	Reagents & Conditions	Scientific Principle	Reference
Acid Hydrolysis	Glassware, non-corrosive surfaces, small aqueous spills	1:1 solution of Hydrobromic acid (HBr) in glacial acetic acid.	Hydrolyzes the N-nitroso bond, breaking down the molecule into less harmful components.	[11]
Reductive Degradation	Aqueous waste streams, spill cleanup residues	Aluminum-Nickel (Al-Ni) alloy powder and aqueous alkali (e.g., NaOH solution).	Reduces the nitrosamine to the corresponding amine, which is a less toxic compound.	[12]
Photolytic Degradation	Surface decontamination	Exposure to high-intensity UV light.	UV radiation can break the N-N bond in the nitroso group, initiating degradation.	[11]

Standard Operating Procedure (SOP): Decontamination of Work Surfaces

This protocol describes the use of acid hydrolysis for routine decontamination of a contaminated work surface within a fume hood.

• Preparation: Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (nitrile is not sufficient for prolonged contact with strong acids; use butyl rubber or neoprene).

• Solution Preparation: Within the chemical fume hood, carefully prepare a fresh 1:1 (v/v) solution of 48% Hydrobromic acid and glacial acetic acid.

• Application: Liberally apply the solution to the contaminated surface using a disposable cloth or absorbent pad.

• Contact Time: Allow the solution to remain in contact with the surface for at least one hour to ensure complete degradation.

• Neutralization & Cleaning: After the required contact time, neutralize the acidic surface by wiping it down with a 5% sodium bicarbonate solution.

• Final Rinse: Clean the surface with deionized water and then 70% ethanol.

• Waste Disposal: All materials used for decontamination (gloves, pads, etc.) must be collected in the designated N-nitroso-atomoxetine solid waste container for incineration.

Disposal Workflow and Decision Making

The following diagram outlines the decision-making process for the proper disposal of N-nitroso-atomoxetine waste, from generation to final disposition.

Caption: Decision workflow for N-nitroso-atomoxetine waste management.

Mandatory Safety Protocols

Adherence to the following safety measures is non-negotiable when handling N-nitroso-atomoxetine.

• Engineering Controls: All work with this compound must be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.[13]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required at all times.[14]

  • Body: A lab coat, worn fully buttoned.

  • Hands: Chemical-resistant gloves (e.g., butyl rubber). Double-gloving is recommended.

  • Eyes: Chemical safety goggles.

• Spill Management: Have a spill kit readily available that is specifically designed for hazardous chemicals. In the event of a spill outside of a containment hood, evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) office. Decontamination should only be performed by trained personnel.[13]

By integrating these expert-validated protocols into your laboratory's standard operating procedures, you contribute to a culture of safety and ensure regulatory compliance, building trust in your institution's commitment to responsible chemical handling.

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• MATERIAL SAFETY DATA SHEETS N-NITROSO ATOMOXETINE IMPURITY 1. Cleanchem.
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• N-Nitroso Atomoxetine. Manasa Life Sciences.
• 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). Occupational Safety and Health Administration (OSHA).
• Laboratory Decontamination and Destruction of Carcinogens in Laboratory Wastes: Some N-Nitrosamines. IARC Publications.
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• Proper Disposal of N-Nitroso Fluoxetine: A Guide for Laboratory Professionals. Benchchem.
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Comprehensive Safety Protocol: Handling N-nitroso-atomoxetine in a Laboratory Setting

A Guide for Pharmaceutical Research and Development Professionals

As a Senior Application Scientist, this guide provides essential, field-tested safety and handling protocols for N-nitroso-atomoxetine. This document moves beyond mere compliance, aiming to instill a deep, causal understanding of the necessary precautions. N-nitroso-atomoxetine is identified as a genotoxic and potentially carcinogenic nitrosamine impurity, necessitating stringent control measures to ensure personnel safety and data integrity[1]. Due to the limited availability of comprehensive toxicological data for this specific compound, a conservative approach is mandated, treating it as a highly potent active pharmaceutical ingredient (HPAPI) with an assumed low Occupational Exposure Limit (OEL)[2][3][4].

Hazard Analysis and Risk Mitigation

The primary risks associated with N-nitroso-atomoxetine are its potential carcinogenicity and genotoxicity, characteristic of the N-nitroso compound class[1][5]. Exposure can occur through inhalation, dermal contact, and ingestion. The core of our safety philosophy is the Hierarchy of Controls , which prioritizes systematic risk reduction before relying on personal protective equipment (PPE)[6][7].

Hazard Summary: N-nitroso-atomoxetine

Hazard Classification	Description	Data Source(s)
Chemical Identity	(R)-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide	[1][8]
Physical State	Solid (Assumed, based on related compounds)	[9]
Acute Toxicity	Oral LD50: No data available. Classified as a toxic solid for transport.	[2][9]
Carcinogenicity	Suspected carcinogen based on its classification as an N-nitroso compound.	[1][5]
Germ Cell Mutagenicity	Suspected of causing genetic defects.	[10]
Primary Routes of Exposure	Inhalation (especially of powder), Dermal Contact, Ingestion.	[11]
Occupational Exposure Limit (OEL)	Not established. Must be handled as a highly potent compound with an assumed OEL <10 µg/m³.	[3][4]

The Hierarchy of Controls in Practice

Personal Protective Equipment (PPE) is the final barrier between the researcher and the hazard. Its effectiveness depends entirely on the successful implementation of higher-level controls.

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is task-dependent. All handling of N-nitroso-atomoxetine must occur within a designated area, clearly marked with warnings for carcinogenic materials[12].

Task-Based PPE Requirements

Task	Minimum Required PPE	Rationale
Handling Neat (Solid) Compound (e.g., weighing, aliquoting)	Respiratory: NIOSH-approved N95 respirator or higher (e.g., PAPR).Hand: Double-gloved with nitrile or neoprene gloves.Body: Disposable, solid-front, back-tying gown over a lab coat.Eye/Face: Chemical splash goggles and a face shield.	The highest risk of aerosolization and exposure to potent powder requires maximum respiratory and facial protection. Engineering controls (e.g., ventilated balance enclosure) are mandatory[10][13].
Preparing Concentrated Solutions (>1 mg/mL)	Respiratory: Not required if performed strictly within a certified chemical fume hood.Hand: Double-gloved with nitrile or neoprene gloves.Body: Disposable, solid-front gown.Eye: Chemical splash goggles.	The primary risk is splashing. The fume hood provides respiratory protection. Double-gloving protects against potential permeation during liquid handling[10][14].
Handling Dilute Solutions (<1 mg/mL)	Hand: Single pair of nitrile gloves (change immediately upon contact).Body: Standard lab coat.Eye: Safety glasses with side shields.	Reduced concentration lowers the overall risk, but standard laboratory precautions remain essential to prevent low-level chronic exposure.
Spill Cleanup	Respiratory: NIOSH-approved respirator with organic vapor cartridges.Hand: Heavy-duty butyl rubber or SilverShield gloves over nitrile gloves.Body: Chemical-resistant disposable suit or apron.Eye/Face: Chemical splash goggles and a face shield.	A spill presents a significant, uncontrolled exposure risk, including high vapor concentrations and direct contact, necessitating enhanced protection[2].
Waste Disposal	Hand: Nitrile gloves.Body: Lab coat.Eye: Safety glasses with side shields.	Handling sealed, properly labeled waste containers presents a lower risk, but requires standard PPE to guard against container failure or external contamination.

Operational Plans and Step-by-Step Guidance

Adherence to validated procedures is critical for safety. The following protocol for preparing a stock solution illustrates the integration of safety measures at each step.

Protocol: Weighing and Preparing a Stock Solution

Location: All steps must be performed within a certified chemical fume hood or a ventilated balance enclosure for weighing.

• Preparation and Area Setup:

  • Cordon off the designated work area. Post warning signs indicating "Potent Compound in Use; Authorized Personnel Only."

  • Cover the work surface with disposable, absorbent bench paper.

  • Assemble all necessary equipment (spatulas, weigh paper, vials, solvent, vortexer) within the fume hood to minimize traffic.

  • Prepare a waste container for contaminated disposables inside the hood.

• Donning PPE:

  • Don the required PPE as specified in the table for "Handling Neat (Solid) Compound." Ensure proper fit, especially for the respirator[7].

• Weighing the Compound:

  • Perform weighing within a ventilated balance enclosure to contain fine powders.

  • Use dedicated, clearly labeled spatulas.

  • Carefully transfer the desired amount of N-nitroso-atomoxetine to a tared vial.

  • Close the primary container immediately after dispensing.

• Solubilization:

  • Add the solvent to the vial containing the compound using a calibrated pipette.

  • Cap the vial securely.

  • Mix gently by vortexing or swirling until fully dissolved. Avoid sonication, which can generate aerosols.

• Post-Procedure Decontamination:

  • Wipe the exterior of the vial with a cloth dampened with 70% ethanol.

  • Decontaminate the spatula and any non-disposable equipment. A 1:1 solution of hydrobromic acid and acetic acid is effective for degrading nitrosamines, followed by thorough rinsing[15].

  • Carefully fold the contaminated bench paper inward and place it, along with used weigh paper and other disposables, into the designated hazardous waste container inside the hood.

• Doffing PPE:

  • Remove PPE in the correct order (gown and outer gloves first) to prevent self-contamination. Dispose of all single-use items in the hazardous waste stream.

  • Wash hands thoroughly with soap and water[11].

Spill Management and Disposal

Rapid and correct response to a spill is critical to prevent wider contamination and exposure.

Spill Response Workflow

Caption: A logical workflow for responding to a spill of N-nitroso-atomoxetine.

Waste Disposal Plan

All waste generated from handling N-nitroso-atomoxetine is considered hazardous.

• Solid Waste: Contaminated gloves, gowns, bench paper, and other disposables must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses must be collected in a sealed, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams.

• Sharps: Contaminated needles, syringes, or glass pipettes must be placed in a designated sharps container for hazardous chemical waste.

• Labeling: All waste containers must be labeled with "HAZARDOUS WASTE," the full chemical name "N-nitroso-atomoxetine," and the approximate concentration[10]. Follow all federal and local regulations for disposal, which may include specific EPA waste codes[16][17].

By integrating these multi-layered controls—from engineering solutions to meticulous personal protection and procedural discipline—we can confidently and safely conduct critical research with potent compounds like N-nitroso-atomoxetine, ensuring the well-being of the scientific community.

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